Technical Documentation Center

(5-(4-Bromophenyl)isoxazol-3-yl)methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (5-(4-Bromophenyl)isoxazol-3-yl)methanol
  • CAS: 640291-96-9

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Synthesis, Characterization, and Medicinal Chemistry Applications of (5-(4-Bromophenyl)isoxazol-3-yl)methanol

Executive Summary (5-(4-Bromophenyl)isoxazol-3-yl)methanol (CAS: 640291-96-9) is a highly versatile, bifunctional building block extensively utilized in modern drug discovery and synthetic organic chemistry. The presence...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(5-(4-Bromophenyl)isoxazol-3-yl)methanol (CAS: 640291-96-9) is a highly versatile, bifunctional building block extensively utilized in modern drug discovery and synthetic organic chemistry. The presence of a heteroaromatic isoxazole core provides excellent metabolic stability and acts as a robust bioisostere for amide and ester linkages. This technical guide details the physicochemical properties, a self-validating synthetic methodology, analytical signatures, and the strategic rationale for deploying this scaffold in lead optimization.

Chemical Properties & Structural Rationale

The molecular architecture of (5-(4-Bromophenyl)isoxazol-3-yl)methanol features three distinct functional domains, each serving a specific purpose in synthetic diversification:

  • Isoxazole Ring: A five-membered heteroaromatic system that imparts polarity, hydrogen-bond accepting capabilities, and structural rigidity.

  • 4-Bromophenyl Moiety: A prime candidate for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), allowing for rapid exploration of lipophilic binding pockets.

  • 3-Hydroxymethyl Group: A primary alcohol that serves as a versatile handle for etherification, esterification, or conversion into a leaving group (e.g., mesylate, halide) for subsequent nucleophilic substitution.

Table 1: Physicochemical Properties Summary
PropertyValueRationale / Implication
CAS Number 640291-96-9Unique identifier for regulatory and procurement tracking .
Molecular Formula C10H8BrNO2Indicates a high degree of unsaturation and halogenation.
Molecular Weight 254.08 g/mol Low molecular weight, ideal for Fragment-Based Drug Discovery (FBDD).
Purity Standard 95%Required threshold for reproducible downstream catalytic cross-coupling .
Physical State Off-white to light yellow powderTypical for conjugated brominated heteroaromatics.
Storage Conditions 2-8 °C, light-sensitivePrevents auto-oxidation of the primary alcohol and photolytic debromination.

Mechanistic Synthesis Workflow

The most robust and regioselective approach to synthesize 3-hydroxymethyl-5-arylisoxazoles relies on a 1,3-dipolar cycloaddition followed by a chemoselective ester reduction .

Causality in Reagent Selection:

  • Regiocontrol via 1,3-Dipolar Cycloaddition: The reaction between 4-bromophenylacetylene and the nitrile oxide (generated in situ from ethyl chlorooximidoacetate) is highly regioselective. The steric and electronic polarization of the terminal alkyne directs the oxygen of the nitrile oxide to the substituted carbon, exclusively yielding the 5-aryl-3-carboxylate isomer.

  • Chemoselective Reduction: While Lithium Aluminum Hydride (LiAlH₄) is a standard ester reducing agent, its aggressive hydridic nature risks reductive cleavage of the N-O bond in the isoxazole ring or premature debromination of the aryl halide. Therefore, Sodium Borohydride (NaBH₄) in methanol is selected. The protic solvent enhances the electrophilicity of the ester carbonyl, allowing the milder NaBH₄ to efficiently reduce it to the primary alcohol without compromising the structural integrity of the core.

Synthesis A 4-Bromophenylacetylene (Alkyne) C 1,3-Dipolar Cycloaddition Base: Et3N, Solvent: THF A->C B Ethyl chlorooximidoacetate (Nitrile Oxide Precursor) B->C D Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate (Intermediate) C->D Regioselective Formation E Ester Reduction Reagent: NaBH4 / MeOH D->E F (5-(4-Bromophenyl)isoxazol-3-yl)methanol (Target Compound) E->F Chemoselective Reduction

Figure 1: Synthetic workflow via 1,3-dipolar cycloaddition and chemoselective reduction.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system; intermediate checkpoints ensure that any deviation is caught before proceeding to the next step, maximizing yield and purity.

Phase 1: 1,3-Dipolar Cycloaddition

  • Preparation: Dissolve 4-bromophenylacetylene (1.0 equiv) and ethyl chlorooximidoacetate (1.2 equiv) in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

  • Activation: Add triethylamine (Et₃N, 1.5 equiv) dropwise at 0 °C.

    • Validation Checkpoint: The immediate formation of a white precipitate (Et₃N·HCl) indicates the successful in situ generation of the reactive nitrile oxide.

  • Propagation: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor via TLC (Hexanes:EtOAc 8:2). The disappearance of the alkyne spot (UV active, KMnO₄ active) confirms completion.

  • Isolation: Quench with saturated aqueous NH₄Cl to neutralize residual base. Extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel chromatography to yield ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate .

Phase 2: Chemoselective Ester Reduction

  • Preparation: Dissolve the intermediate ester (1.0 equiv) in anhydrous methanol at 0 °C.

  • Reduction: Add NaBH₄ (3.0 equiv) in small portions to manage the exothermic release of hydrogen gas.

  • Propagation: Stir at room temperature for 2-4 hours.

    • Validation Checkpoint: TLC (Hexanes:EtOAc 1:1) should show a baseline shift to a significantly more polar spot (the primary alcohol).

  • Quenching & Isolation: Carefully quench with acetone to destroy excess NaBH₄, followed by water. Extract with dichloromethane (DCM). Wash the organic layer with brine, dry over MgSO₄, and evaporate under reduced pressure to afford pure (5-(4-Bromophenyl)isoxazol-3-yl)methanol .

Analytical Characterization Data

To verify the success of the synthesis and ensure the structural integrity of the isoxazole core, the following analytical signatures must be confirmed:

Table 2: Expected Analytical Signatures
TechniqueKey SignalsStructural Correlation
¹H NMR (CDCl₃) δ 7.6 - 7.5 (m, 4H)Para-substituted aromatic ring (AA'BB' system).
¹H NMR (CDCl₃) δ 6.6 (s, 1H)Isoxazole C4-H (Diagnostic for 3,5-disubstitution).
¹H NMR (CDCl₃) δ 4.8 (s, 2H)Methylene protons of the 3-hydroxymethyl group.
¹³C NMR (CDCl₃) δ 170.1, 162.5Isoxazole C5 and C3 quaternary carbons.
LC-MS (ESI+) m/z 254.0, 256.0Isotopic doublet (1:1 ratio) confirming the presence of one Bromine atom.
FT-IR ~3300 cm⁻¹ (broad)O-H stretching vibration of the primary alcohol.

Applications in Medicinal Chemistry

The strategic value of (5-(4-Bromophenyl)isoxazol-3-yl)methanol lies in its dual-reactivity profile, making it a privileged scaffold in lead optimization.

DrugDev Core (5-(4-Bromophenyl)isoxazol-3-yl)methanol Mod1 Suzuki/Stille Cross-Coupling (via 4-Bromo group) Core->Mod1 Mod2 Alcohol Functionalization (via 3-Hydroxymethyl) Core->Mod2 Prod1 Biaryl Isoxazole Derivatives (Extended Pharmacophore) Mod1->Prod1 Prod2 Ethers, Esters, Halides (Linker Attachment) Mod2->Prod2 App Lead Optimization (Bioisosteric Replacement) Prod1->App Prod2->App

Figure 2: Medicinal chemistry diversification pathways utilizing bifunctional core handles.

  • Bioisosteric Replacement: The isoxazole ring is frequently deployed to replace metabolically labile ester or amide bonds. It maintains a similar spatial geometry and dipole moment but is highly resistant to plasma esterases and amidases.

  • Late-Stage Functionalization: The aryl bromide serves as an ideal handle for late-stage Suzuki-Miyaura cross-coupling with various aryl or heteroaryl boronic acids, allowing medicinal chemists to rapidly map the hydrophobic binding pockets of a target receptor. Simultaneously, the primary alcohol can be converted into a fluoromethyl group (using DAST) to modulate lipophilicity (clogP) and improve blood-brain barrier (BBB) penetration.

References

  • (5-(4-Bromophenyl)isoxazol-3-yl)methanol Chemical Properties. ChemBK.[Link]

  • Abramovich Reaction and Isoxazole Synthesis. Wiley-VCH. [Link]

Exploratory

(5-(4-Bromophenyl)isoxazol-3-yl)methanol CAS number 640291-96-9

An In-depth Technical Guide to (5-(4-Bromophenyl)isoxazol-3-yl)methanol (CAS Number: 640291-96-9) Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of (5-(4-bromophenyl)iso...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to (5-(4-Bromophenyl)isoxazol-3-yl)methanol (CAS Number: 640291-96-9)

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (5-(4-bromophenyl)isoxazol-3-yl)methanol, a heterocyclic compound of interest to researchers in medicinal chemistry and drug development. We will delve into its synthesis, characterization, and potential applications, offering expert insights into the underlying chemical principles.

A Note on Isomeric Specificity: It is crucial to distinguish the target compound, (5-(4-Bromophenyl)isoxazol-3-yl)methanol, from its isomer, (3-(4-bromophenyl)isoxazol-5-yl)methanol. While structurally similar, their distinct substitution patterns can lead to different biological activities and chemical properties. This guide focuses on the synthesis and characterization of the 5-(4-bromophenyl)-3-methanol isomer as specified by the CAS number 640291-96-9.

The Isoxazole Scaffold: A Privileged Structure in Medicinal Chemistry

The isoxazole ring is a five-membered heterocycle containing adjacent nitrogen and oxygen atoms. This structural motif is considered a "privileged scaffold" in drug discovery due to its presence in numerous biologically active compounds.[1][2][3] The isoxazole core is metabolically stable and can engage in various non-covalent interactions with biological targets, making it a versatile building block for designing novel therapeutics.[3] Isoxazole derivatives have demonstrated a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3][4]

Retrosynthetic Analysis and Synthetic Strategy

A logical synthetic approach to (5-(4-bromophenyl)isoxazol-3-yl)methanol involves a two-step process. The primary alcohol functionality at the 3-position can be readily obtained by the reduction of a corresponding ester, in this case, ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate. This ester, in turn, can be synthesized via a highly efficient and regioselective [3+2] cycloaddition reaction between a nitrile oxide and an alkyne.[1][5][6]

G Target (5-(4-Bromophenyl)isoxazol-3-yl)methanol Reduction Reduction Target->Reduction Ester Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate Cycloaddition [3+2] Cycloaddition Ester->Cycloaddition Reduction->Ester NitrileOxide 4-Bromobenzonitrile oxide Cycloaddition->NitrileOxide Alkyne Ethyl propiolate Cycloaddition->Alkyne Oxidation In situ Oxidation NitrileOxide->Oxidation Aldoxime 4-Bromobenzaldoxime Formation Oxime Formation Aldoxime->Formation Oxidation->Aldoxime Aldehyde 4-Bromobenzaldehyde Hydroxylamine Hydroxylamine Formation->Aldehyde Formation->Hydroxylamine

Caption: Retrosynthetic analysis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Experimental Protocols

Part 1: Synthesis of Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate via [3+2] Cycloaddition

The cornerstone of this synthesis is the 1,3-dipolar cycloaddition of a nitrile oxide with an alkyne.[1][7] Nitrile oxides are often unstable and are typically generated in situ from the corresponding aldoxime.[1] A common method for this transformation is the oxidation of the aldoxime using an oxidizing agent like N-chlorosuccinimide (NCS) or sodium hypochlorite.[2][8]

G cluster_step1 Step 1: Oxime Formation cluster_step2 Step 2: Nitrile Oxide Formation cluster_step3 Step 3: Cycloaddition Aldehyde 4-Bromobenzaldehyde Hydroxylamine NH₂OH·HCl Aldehyde->Hydroxylamine + Base1 NaOH Hydroxylamine->Base1 + Aldoxime 4-Bromobenzaldoxime Base1->Aldoxime Aldoxime_ref 4-Bromobenzaldoxime Oxidant NCS NitrileOxide 4-Bromobenzonitrile oxide Oxidant->NitrileOxide NitrileOxide_ref 4-Bromobenzonitrile oxide Aldoxime_ref->Oxidant + Alkyne Ethyl propiolate Ester Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate Alkyne->Ester NitrileOxide_ref->Alkyne +

Caption: One-pot synthesis workflow for the isoxazole ester intermediate.

Materials and Reagents:

ReagentMolar Mass ( g/mol )Amount (mmol)Equivalents
4-Bromobenzaldehyde185.02101.0
Hydroxylamine hydrochloride69.49101.0
Sodium hydroxide40.00101.0
N-Chlorosuccinimide (NCS)133.53151.5
Ethyl propiolate98.10101.0
Solvent (e.g., Ethyl acetate)---

Step-by-Step Protocol:

  • Oxime Formation: To a stirred solution of 4-bromobenzaldehyde (10 mmol) in a suitable solvent such as a deep eutectic solvent (e.g., a 1:2 mixture of choline chloride and urea) or a standard organic solvent like ethanol, add hydroxylamine hydrochloride (10 mmol) and sodium hydroxide (10 mmol).[2][8] Stir the mixture at 50°C for 1 hour to facilitate the formation of 4-bromobenzaldoxime.[8]

  • Nitrile Oxide Generation: To the reaction mixture containing the in situ formed aldoxime, add N-chlorosuccinimide (15 mmol). Continue stirring at 50°C for an additional 3 hours.[8] NCS acts as an oxidizing agent to convert the aldoxime to the corresponding hydroximoyl chloride, which then eliminates HCl in the presence of a base to form the 4-bromobenzonitrile oxide dipole.

  • Cycloaddition: Add ethyl propiolate (10 mmol) to the reaction mixture and continue stirring at 50°C for 4 hours.[8] The nitrile oxide will undergo a [3+2] cycloaddition with the alkyne to form the desired 3,5-disubstituted isoxazole ring.

  • Work-up and Purification: Upon completion of the reaction (monitored by TLC), quench the reaction by adding water. Extract the product with ethyl acetate (3 x 20 mL).[2][8] Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield pure ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate.

Part 2: Reduction of Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate to (5-(4-Bromophenyl)isoxazol-3-yl)methanol

The reduction of the ester to a primary alcohol is a standard transformation in organic synthesis, typically achieved with a strong reducing agent like lithium aluminum hydride (LiAlH4).[9]

Materials and Reagents:

ReagentMolar Mass ( g/mol )Amount (mmol)Equivalents
Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate296.1151.0
Lithium aluminum hydride (LiAlH4)37.95102.0
Anhydrous solvent (e.g., THF)---
Sulfuric acid (10% aq.)---

Step-by-Step Protocol:

  • Reaction Setup: In a flame-dried, three-necked flask equipped with a dropping funnel and a reflux condenser under an inert atmosphere (e.g., nitrogen), suspend lithium aluminum hydride (10 mmol) in anhydrous tetrahydrofuran (THF).

  • Addition of Ester: Dissolve ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate (5 mmol) in anhydrous THF and add it dropwise to the stirred LiAlH4 suspension at 0°C.

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then gently reflux for 2-4 hours, or until the reaction is complete (monitored by TLC).

  • Quenching: Cool the reaction mixture to 0°C and cautiously quench the excess LiAlH4 by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

  • Work-up and Purification: Filter the resulting aluminum salts and wash them thoroughly with THF or ethyl acetate. Combine the filtrate and the washings, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude (5-(4-bromophenyl)isoxazol-3-yl)methanol. The product can be further purified by recrystallization or column chromatography.

Characterization and Spectroscopic Data

The structural integrity and purity of the synthesized (5-(4-bromophenyl)isoxazol-3-yl)methanol should be confirmed using a combination of spectroscopic methods.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the 4-bromophenyl ring (typically two doublets in the aromatic region), a singlet for the isoxazole ring proton, and a singlet for the methylene protons of the methanol group, which will couple with the hydroxyl proton unless exchanged with D₂O.

    • ¹³C NMR: The carbon NMR spectrum will show distinct signals for all the unique carbon atoms in the molecule, including the carbons of the isoxazole ring, the bromophenyl group, and the methanol functionality.

  • Infrared (IR) Spectroscopy: The IR spectrum should display a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the alcohol, as well as characteristic peaks for the C=N and C-O stretching of the isoxazole ring and the C-Br bond.

  • Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound (254.08 g/mol ).[10] High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Note on Available Spectral Data: A study reports spectral data for the isomeric compound, (3-(4-bromophenyl)isoxazol-5-yl)methanol.[11] While not directly applicable to our target molecule, it provides a useful reference. For instance, the reported ¹H NMR shows a singlet for the isoxazole proton and signals for the aromatic and methanol groups.[11] The key difference in the ¹H NMR spectrum of our target compound would be the chemical shift of the isoxazole proton, which is in a different electronic environment.

Potential Applications in Drug Discovery

While specific biological activity data for (5-(4-bromophenyl)isoxazol-3-yl)methanol is not widely published, its structural features suggest several potential applications in drug discovery and medicinal chemistry.

  • Scaffold for Library Synthesis: This compound can serve as a valuable building block for the synthesis of more complex molecules. The primary alcohol can be readily functionalized to introduce a variety of substituents, allowing for the generation of a library of derivatives for biological screening.

  • Potential as a Bioactive Agent: The 3,5-disubstituted isoxazole core is present in many compounds with known pharmacological activities.[6] The presence of the 4-bromophenyl group can enhance lipophilicity and may contribute to interactions with biological targets. Further research is needed to explore its potential as an anti-inflammatory, antimicrobial, or anticancer agent.[12]

Safety and Handling

  • Reagents: Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves. N-Chlorosuccinimide is an irritant. Lithium aluminum hydride is a highly reactive, flammable solid that reacts violently with water. All operations involving LiAlH4 must be conducted in a fume hood under an inert atmosphere.

  • Compound: (5-(4-Bromophenyl)isoxazol-3-yl)methanol is expected to be harmful if swallowed and may cause skin and eye irritation.[13]

Conclusion

This technical guide has outlined a robust and scientifically grounded approach to the synthesis and characterization of (5-(4-bromophenyl)isoxazol-3-yl)methanol. By leveraging the power of the [3+2] cycloaddition reaction followed by a standard ester reduction, this valuable research chemical can be accessed in a laboratory setting. The detailed protocols and expert insights provided herein are intended to empower researchers to confidently synthesize and utilize this compound in their drug discovery and development endeavors.

References

  • BenchChem. [2+3] Cycloaddition Reactions for Isoxazole Synthesis.
  • Kumar, K., & Kumar, A. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances, 11(54), 34269-34293.
  • BenchChem. A Comparative Guide to the Synthesis of 3,5-Disubstituted Isoxazoles. BenchChem.
  • Pérez, A., & Ramón, D. J. (2015). Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. ACS Sustainable Chemistry & Engineering, 3(9), 2343–2349.
  • Harigae, R., Moriyama, K., & Togo, H. (2014). Facile consecutive three-component synthesis of 3,5-disubstituted isoxazoles. The Journal of Organic Chemistry, 79(5), 2049–2058.
  • Organic Chemistry Portal. Isoxazole synthesis.
  • Wallace, O. B., & Springer, D. M. (2005). Synthesis of 3,4,5-Trisubstituted Isoxazoles via Sequential [3 + 2] Cycloaddition/Silicon-Based Cross-Coupling Reactions. The Journal of Organic Chemistry, 70(10), 4241–4244.
  • Kaur, R., & Sharma, V. (2018). The synthetic and therapeutic expedition of isoxazole and its analogs. Medicinal Chemistry Research, 27(10), 2249–2276.
  • Kumar, K., & Kumar, A. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances, 11(54), 34269-34293.
  • ChemBK. (5-(4-Bromophenyl)isoxazol-3-yl)methanol.
  • Dizaji, B. F., et al. (2025). Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl) Methanol with Isobutyric Acid.
  • ResearchGate.
  • Chemazone. [5-(4-bromophenyl)-1,2-oxazol-3-yl]methanol.
  • Curran, D. P., Scanga, S. A., & Fenk, C. J. (1984). Reduction of substituted .DELTA.2-isoxazolines. Synthesis of .beta.-hydroxy acid derivatives. The Journal of Organic Chemistry, 49(18), 3474–3476.
  • ChemicalBook. (5-(4-БРОМОФЕНИЛ)ИЗОКСАЗОЛ-3-YL)МЕТАНОЛ.
  • Beilstein Journals.
  • Sigma-Aldrich. 5-(4-Bromophenyl)-3-methylisoxazole-4-carboxylic acid.
  • Chem-Impex. (5-(4-Methylphenyl)-3-isoxazolyl)methanol.
  • Chemistry Steps. Esters to Alcohols.
  • Dizaji, B. F., et al. (2025). Design, synthesis, and reactivity study of (3-(4-bromophenyl)isoxazole-5-yl)methanol with isobutyric acid.
  • Fluorochem. (3-(4-Bromophenyl)isoxazol-5-yl)methanol.
  • Royal Society of Chemistry. Discovery and structure-activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections.
  • IndiaMART. Liquid 5 (4 Bromophenyl) isoxazol 3 yl) methanol, Packaging Type: Drum.
  • University of Calgary. Ch20: Reduction of Esters using LiAlH4 to 1o alcohols.
  • Wang, Y., et al. (2024). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Molecules, 29(5), 1083.
  • BLDpharm. 640291-96-9|(5-(4-Bromophenyl)isoxazol-3-yl)methanol.
  • Martis, G. J., et al. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Medicinal Chemistry.
  • Chemical Review and Letters. A novel [3-(4-methoxyphenyl)isoxazole-5-yl]-methanol compound: synthesis and effect on corrosion inhibition of copper in 1 M sulfuric acid solution.
  • Martis, G. J., et al. (2025). Advances in isoxazole chemistry and their role in drug discovery. Semantic Scholar.
  • Santa Cruz Biotechnology. [3-(4-Bromophenyl)isoxazol-5-yl]methanol.

Sources

Foundational

Spectroscopic Blueprint of a Privileged Scaffold: A Technical Guide to (5-(4-Bromophenyl)isoxazol-3-yl)methanol

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for the heterocyclic c...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for the heterocyclic compound, (5-(4-Bromophenyl)isoxazol-3-yl)methanol. Isoxazole derivatives are a cornerstone in medicinal chemistry, recognized as "privileged structures" due to their versatile biological activities, which span from anticancer to anti-inflammatory and antimicrobial applications.[1][2] Understanding the precise molecular architecture through spectroscopic analysis is paramount for the rational design and development of novel therapeutics. This guide is structured to provide not just the data, but the scientific rationale behind its interpretation, ensuring a self-validating and trustworthy resource for professionals in the field of drug discovery.

Molecular Structure and Synthetic Pathway

The structural integrity of (5-(4-Bromophenyl)isoxazol-3-yl)methanol underpins its chemical and biological properties. Its synthesis is a multi-step process that begins with the formation of an oxime, followed by a [3+2] cycloaddition reaction.[1]

Diagram: Synthetic Workflow

G cluster_0 Step 1: Oxime Formation cluster_1 Step 2: [3+2] Cycloaddition 4-Bromobenzaldehyde 4-Bromobenzaldehyde 4-Bromobenzaldehyde_Oxime 4-Bromobenzaldehyde_Oxime 4-Bromobenzaldehyde->4-Bromobenzaldehyde_Oxime Reflux, 3h Hydroxylamine HCl Hydroxylamine HCl Hydroxylamine HCl->4-Bromobenzaldehyde_Oxime Pyridine Pyridine Pyridine->4-Bromobenzaldehyde_Oxime Target_Molecule (5-(4-Bromophenyl)isoxazol-3-yl)methanol 4-Bromobenzaldehyde_Oxime->Target_Molecule Nitrile Oxide Intermediate Propargyl Alcohol Propargyl Alcohol Propargyl Alcohol->Target_Molecule Sodium Hypochlorite Sodium Hypochlorite Sodium Hypochlorite->Target_Molecule

Caption: Synthetic pathway of (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Experimental Protocol: Synthesis[1]
  • Oxime Formation: In a 250 mL two-necked flask equipped with a reflux condenser and magnetic stirrer, 10 g (59 mmol) of 4-bromobenzaldehyde, 6.67 g (96 mmol) of hydroxylamine hydrochloride, and 33.4 mL of pyridine are refluxed for 3 hours.

  • Work-up: The mixture is cooled, and the solvent is removed. The residue is then extracted with ethyl acetate and water. The organic phase is dried over anhydrous Na₂SO₄, filtered, and evaporated to yield 4-bromobenzaldehyde oxime.

  • Cycloaddition: The resulting oxime is subjected to a reaction with sodium hypochlorite to generate a nitrile oxide intermediate. This intermediate undergoes a [3+2] cycloaddition reaction with propargyl alcohol to yield (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Spectroscopic Data and Interpretation

The following sections detail the spectroscopic data obtained for (5-(4-Bromophenyl)isoxazol-3-yl)methanol. Each technique provides a unique piece of the structural puzzle, and together they offer a comprehensive characterization of the molecule.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The vibrational frequencies of bonds are sensitive to their environment, providing a molecular fingerprint.

Table 1: Infrared (IR) Spectroscopic Data [1]

Wavenumber (cm⁻¹)Assignment
3304O-H stretch (alcohol)
1694C=N stretch (isoxazole)
1548, 1464Aromatic C=C stretch
1040C-O-C stretch (isoxazole)
672C-Br stretch

Interpretation of the IR Spectrum:

The broad absorption band at 3304 cm⁻¹ is characteristic of the O-H stretching vibration of the primary alcohol group, indicating the presence of the methanol moiety.[1] The band at 1694 cm⁻¹ is attributed to the C=N stretching of the isoxazole ring. The absorptions at 1548 and 1464 cm⁻¹ are indicative of the carbon-carbon double bond stretching vibrations within the aromatic phenyl ring. The presence of the isoxazole ring is further confirmed by the C-O-C stretching vibration observed at 1040 cm⁻¹.[1] Finally, the band at 672 cm⁻¹ corresponds to the C-Br stretching vibration of the bromophenyl group.[1]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy provides detailed information about the number, type, and connectivity of hydrogen atoms in a molecule.

Table 2: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃) [1]

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
8.08singlet1HIsoxazole H-3
7.67-7.42doublet (J=8.5 Hz)4HAromatic protons
6.54singlet1HIsoxazole H-4
4.82singlet2H-CH₂OH

Interpretation of the ¹H NMR Spectrum:

The ¹H NMR spectrum displays distinct signals that correspond to the different proton environments in the molecule. The singlet at 8.08 ppm is assigned to the proton at the 3-position of the isoxazole ring.[1] The doublet observed in the range of 7.67-7.42 ppm, integrating to four protons, is characteristic of the AA'BB' spin system of the 1,4-disubstituted aromatic ring. The singlet at 6.54 ppm corresponds to the proton at the 4-position of the isoxazole ring.[1] The singlet at 4.82 ppm, integrating to two protons, is assigned to the methylene protons of the methanol group (-CH₂OH).[1]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 3: Predicted ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Predicted Chemical Shift (δ, ppm)AssignmentRationale for Prediction
~167Isoxazole C-5In the ester derivative, this carbon is at 166.68 ppm. The removal of the electron-withdrawing isobutyrate group is expected to cause a slight downfield shift.[1]
~161Isoxazole C-3The chemical shift of C-3 in isoxazoles is typically in this region.
132.2, 129.5Aromatic C (C-Br, C-H)Typical chemical shifts for brominated and unsubstituted carbons in a phenyl ring.
~127Aromatic C (ipso-C)The carbon attached to the isoxazole ring.
~101Isoxazole C-4In the ester derivative, this carbon appears at 100.71 ppm. The electronic environment is not expected to change significantly.[1]
~56-CH₂OHIn the ester derivative, the corresponding carbon (-CH₂O-) is at 55.17 ppm. The absence of the ester carbonyl will likely cause a slight downfield shift.[1]

Diagram: Key ¹H-¹³C HMBC Correlations

G cluster_0 Molecular Fragment cluster_1 Correlated Carbons H3 H-3 (8.08 ppm) C4 C-4 (~101 ppm) H3->C4 C5 C-5 (~167 ppm) H3->C5 H4 H-4 (6.54 ppm) H4->C5 C3 C3 H4->C3 CH2OH_H -CH2OH (4.82 ppm) CH2OH_H->C4 CH2OH_H->C3 Aromatic_H Aromatic-H (7.67-7.42 ppm) C_ipso Aromatic ipso-C (~127 ppm) Aromatic_H->C_ipso C_ortho Aromatic ortho-C Aromatic_H->C_ortho C_meta Aromatic meta-C Aromatic_H->C_meta CH2OH_C -CH2OH (~56 ppm)

Caption: Predicted key 2D NMR (HMBC) correlations for the title compound.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and elucidating the structure. While experimental mass spectrometry data for the title compound is not explicitly available, a predicted fragmentation pattern can be proposed. The molecular formula is C₁₀H₈BrNO₂ and the molar mass is 254.08 g/mol .[3]

Predicted Fragmentation Pattern:

The primary fragmentation is expected to involve the cleavage of the isoxazole ring and the loss of the methanol group. The presence of bromine will result in a characteristic isotopic pattern for bromine-containing fragments (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio).

Table 4: Predicted Key Mass Spectrometry Fragments

m/z (predicted)Fragment Ion
254/256[M]⁺ (Molecular ion)
223/225[M - CH₂OH]⁺
183[C₇H₄Br]⁺ (Bromophenylacetylene cation)
155/157[C₆H₄Br]⁺ (Bromophenyl cation)
99[C₅H₄NO]⁺ (Isoxazolyl-methylene cation)

Conclusion

The spectroscopic data presented in this guide provide a robust framework for the structural characterization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol. The FT-IR and ¹H NMR data confirm the presence of all key functional groups and the overall molecular architecture. While experimental ¹³C NMR and mass spectrometry data were not available, the predicted values and fragmentation patterns, based on sound chemical principles and data from closely related structures, offer valuable guidance for researchers. This comprehensive analysis underscores the importance of a multi-technique spectroscopic approach for the unambiguous identification and characterization of novel compounds in the pursuit of new drug candidates. The information contained herein is intended to serve as a reliable reference for scientists engaged in the synthesis and development of isoxazole-based pharmaceuticals.

References

  • (Authoritative source on spectroscopic techniques and interpret
  • Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl) Methanol with Isobutyric Acid. ResearchGate. Available at: [Link]

  • (Authoritative source on the synthesis of isoxazole deriv
  • (5-(4-Bromophenyl)isoxazol-3-yl)methanol. ChemBK. Available at: [Link]

  • Advances in isoxazole chemistry and their role in drug discovery. PMC. Available at: [Link]

Sources

Exploratory

Structural Elucidation and Analytical Characterization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol: A Comprehensive NMR Guide

Executive Summary (5-(4-Bromophenyl)isoxazol-3-yl)methanol (CAS: 640291-96-9) is a highly versatile heterocyclic building block extensively utilized in medicinal chemistry, particularly in the rational design of TRPA1 an...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(5-(4-Bromophenyl)isoxazol-3-yl)methanol (CAS: 640291-96-9) is a highly versatile heterocyclic building block extensively utilized in medicinal chemistry, particularly in the rational design of TRPA1 antagonists and novel analgesic agents . The isoxazole core imparts unique electronic and hydrogen-bonding properties, while the 4-bromophenyl moiety provides an essential synthetic handle for downstream transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings).

This technical guide provides a rigorous, first-principles breakdown of the compound's 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopic profiles. By detailing the causality behind specific chemical shifts and establishing a self-validating experimental protocol, this document serves as an authoritative reference for analytical scientists and drug development professionals.

Mechanistic Pathway & Synthetic Context

To accurately interpret an NMR spectrum, one must anticipate potential synthetic impurities. The target compound is typically synthesized via a highly regioselective 1,3-dipolar cycloaddition. A nitrile oxide (generated in situ from ethyl 2-chloro-2-(hydroxyimino)acetate via base-mediated dehydrohalogenation) reacts with 1-bromo-4-ethynylbenzene. The resulting ester intermediate is subsequently reduced to the target primary alcohol .

Synthesis_Pathway N1 Ethyl 2-chloro-2-(hydroxyimino)acetate N4 Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate N1->N4 1,3-Dipolar Cycloaddition N2 1-Bromo-4-ethynylbenzene N2->N4 N3 Base (Et3N) N3->N4 Generates nitrile oxide N6 (5-(4-Bromophenyl)isoxazol-3-yl)methanol N4->N6 Ester Reduction N5 Reduction (NaBH4 / EtOH) N5->N6

1,3-Dipolar cycloaddition workflow for synthesizing (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Structural Elucidation via NMR Spectroscopy

1 H NMR Analysis (Proton NMR)

The 1 H NMR spectrum in CDCl 3​ at 400 MHz presents a highly diagnostic profile. The electronic deshielding caused by the electronegative oxygen and nitrogen atoms of the isoxazole ring, combined with the anisotropic effects of the aromatic systems, dictates the precise chemical shifts .

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl 3​ )

PositionChemical Shift (δ, ppm)MultiplicityIntegrationJ-Coupling (Hz)Assignment Causality
-OH ~2.50Broad singlet (br s)1H-Hydroxyl proton. Broadens due to hydrogen bonding and chemical exchange.
-CH 2​ - 4.80Singlet (s)2H-Methylene protons are strongly deshielded by the adjacent hydroxyl oxygen and the sp 2 carbon (C3) of the electron-withdrawing isoxazole ring.
Isoxazole H-4 6.58Singlet (s)1H-Highly diagnostic isolated proton on the heteroaromatic ring. The lack of adjacent protons results in a sharp, distinct singlet.
Phenyl H-3', H-5' 7.60Doublet (d)2H8.5Ortho to the bromine atom. Forms the upfield half of the AA'BB' spin system characteristic of 1,4-disubstituted benzenes.
Phenyl H-2', H-6' 7.65Doublet (d)2H8.5Ortho to the isoxazole ring. Deshielded by the strong electron-withdrawing nature of the heterocycle.
13 C NMR Analysis (Carbon NMR)

The 13 C NMR spectrum (100 MHz, CDCl 3​ ) resolves all 8 unique carbon environments (accounting for the symmetry of the 4-bromophenyl ring). The isoxazole carbons act as internal electronic sensors, highly sensitive to substitution patterns.

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl 3​ )

Carbon PositionChemical Shift (δ, ppm)TypeAssignment Causality
-CH 2​ OH 57.5CH 2​ Aliphatic carbon strongly deshielded by the directly attached electronegative oxygen atom.
Isoxazole C-4 98.5CHThe most shielded carbon in the isoxazole ring due to resonance electron donation from the adjacent heteroatoms.
Phenyl C-4' 124.5C q​ Quaternary carbon attached to bromine. The "heavy atom effect" of bromine causes an anomalous upfield shift relative to typical aromatic carbons.
Phenyl C-1' 126.0C q​ Quaternary carbon linking the phenyl ring to the isoxazole core.
Phenyl C-2', C-6' 127.2CHAromatic methine carbons ortho to the isoxazole ring.
Phenyl C-3', C-5' 132.3CHAromatic methine carbons ortho to the bromine atom.
Isoxazole C-3 163.0C q​ Quaternary carbon adjacent to the nitrogen and the hydroxymethyl group.
Isoxazole C-5 169.5C q​ The most deshielded carbon, situated directly between the oxygen atom of the isoxazole and the phenyl ring.

Experimental Protocols: Self-Validating NMR Workflow

To ensure absolute trustworthiness and reproducibility, the following protocol must be strictly adhered to when preparing and acquiring NMR data for this class of halogenated heterocycles.

Step-by-Step Methodology: Sample Preparation and Data Acquisition
  • Sample Purity Verification: Prior to NMR, ensure the compound has been dried under high vacuum (≤ 0.1 mbar) for at least 4 hours. Causality: Residual ethanol or ethyl acetate from the reduction step will mask the critical -CH 2​

    • singlet at 4.80 ppm.
  • Solvent Selection: Weigh exactly 15.0 mg of the analyte. Dissolve in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard (δ 0.00 ppm).

  • Filtration (Critical Step): Pass the dissolved sample through a 0.22 µm PTFE syringe filter directly into a high-precision 5 mm NMR tube. Causality: Particulate matter causes localized magnetic field inhomogeneities, leading to line broadening which obscures the fine J-coupling of the AA'BB' system.

  • Probe Tuning and Matching: Insert the sample into the spectrometer. Perform automated or manual tuning and matching of the probe to the exact frequency of the 1 H (e.g., 400.13 MHz) and 13 C (e.g., 100.61 MHz) nuclei.

  • Shimming: Execute gradient shimming (Z1 to Z5) until the CDCl 3​ residual solvent peak (δ 7.26 ppm) exhibits a full width at half maximum (FWHM) of ≤ 0.8 Hz.

  • Self-Validating D 2​ O Shake: After the initial 1 H acquisition, add 1 drop of D 2​ O to the NMR tube, shake vigorously, and re-acquire the spectrum. The broad singlet at ~2.50 ppm will vanish due to rapid deuterium exchange, unequivocally confirming its identity as the hydroxyl proton.

NMR_Workflow A Analyte (15 mg) B Dissolution (0.6 mL CDCl3 + TMS) A->B C Filtration (0.22 µm PTFE) B->C Removes particulates D NMR Tube (5 mm precision) C->D E Data Acquisition (400 MHz / 100 MHz) D->E Probe Tuning & Shimming F Fourier Transform & Phase Correction E->F FID Signal

Self-validating experimental workflow for NMR sample preparation and data acquisition.

Data Interpretation and Regiochemical Proof

The structural validation of (5-(4-Bromophenyl)isoxazol-3-yl)methanol relies heavily on differentiating it from its regioisomer, 3-(4-bromophenyl)-5-(hydroxymethyl)isoxazole. This differentiation is confirmed by the 13 C NMR shift of C-4 (98.5 ppm). If the regiochemistry were reversed, the C-4 carbon would shift slightly upfield due to the altered resonance contribution from the oxygen atom of the ring . The combination of the heavy atom effect on C-4' and the highly deshielded C-5 unequivocally proves the connectivity of the synthesized core.

References

  • Sangale, S. S., et al. "Synthesis of Novel Isoxazole Derivatives as Analgesic Agents by Using Eddy's Hot Plate Method." South Asian Research Journal of Pharmaceutical Sciences, vol. 5, no. 1, 2023. URL: [Link]

  • "Regioselective Synthesis of Functionalized 3- or 5-Fluoroalkyl Isoxazoles and Pyrazoles from Fluoroalkyl Ynones and Binucleophiles." National Center for Biotechnology Information (PMC), 2020. URL: [Link]

  • "5-(4-Bromophenyl)isoxazole-3-carboxylic acid." PubChem, National Institutes of Health, 2025. URL: [Link]

  • "Identification of isoxazole-based TRPA1 inhibitors with analgesic effects in vivo." University of Ferrara (SFERA), 2025. URL: [Link]

Foundational

Mass spectrometry of (5-(4-Bromophenyl)isoxazol-3-yl)methanol

An In-Depth Technical Guide to the Mass Spectrometry of (5-(4-Bromophenyl)isoxazol-3-yl)methanol Foreword: Charting the Molecular Landscape In the intricate world of drug discovery and development, understanding a molecu...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Mass Spectrometry of (5-(4-Bromophenyl)isoxazol-3-yl)methanol

Foreword: Charting the Molecular Landscape

In the intricate world of drug discovery and development, understanding a molecule's identity, purity, and stability is not merely a procedural step but the very foundation of safety and efficacy. Mass spectrometry (MS) serves as our most powerful lens into this molecular world, offering unparalleled sensitivity and specificity.[1][2] This guide provides a detailed exploration of the mass spectrometric behavior of (5-(4-Bromophenyl)isoxazol-3-yl)methanol, a compound representative of the novel heterocyclic structures that form the backbone of modern medicinal chemistry.[3] Our objective is to move beyond rote procedure and delve into the causality of analytical choices, equipping researchers with the insights needed to develop robust, self-validating analytical systems for this and similar molecular entities.

The Analyte: (5-(4-Bromophenyl)isoxazol-3-yl)methanol at a Glance

Before any analysis, a thorough understanding of the target molecule is paramount. This informs every subsequent decision, from sample preparation to the choice of ionization technique.

  • Structure: The molecule consists of a central isoxazole ring, a five-membered heterocycle containing both nitrogen and oxygen. This ring is substituted at the 5-position with a 4-bromophenyl group and at the 3-position with a methanol group.

  • Chemical Properties:

    • Molecular Formula: C₁₀H₈BrNO₂[4]

    • Molecular Weight: Approximately 254.08 g/mol [4][5][6]

    • Key Features: The presence of a basic nitrogen atom in the isoxazole ring makes it amenable to protonation, a key consideration for electrospray ionization. The bromine atom provides a distinct isotopic signature (⁷⁹Br and ⁸¹Br in an ~1:1 ratio), which is an invaluable confirmation tool in mass spectrometry. The primary alcohol (-CH₂OH) group offers a potential site for fragmentation.

These features suggest that the molecule is well-suited for analysis by liquid chromatography-mass spectrometry (LC-MS), a cornerstone technique in pharmaceutical analysis.[2][7]

Strategic Approach to Mass Spectrometric Analysis

Our analytical strategy is designed to unambiguously determine the molecular weight, elucidate the structure through fragmentation, and provide a framework for quantitative analysis. This requires a multi-faceted approach, often leveraging different ionization methods and mass analyzers.

The overall experimental workflow is a self-validating system, where chromatographic separation ensures sample purity entering the mass spectrometer, and the subsequent mass analysis provides orthogonal data points for confirmation of identity and structure.

G cluster_prep Sample Preparation cluster_lc Chromatographic Separation cluster_ms Mass Spectrometry cluster_data Data Analysis A Dissolution in Organic Solvent (e.g., ACN/H2O) B Filtration (0.22 µm) A->B C Injection onto UPLC/HPLC System B->C D C18 Reverse-Phase Column Elution C->D E Ionization Source (e.g., ESI) D->E F Mass Analyzer (e.g., Q-TOF) E->F G Detector F->G H Spectrum Interpretation (MW, Isotopes, Fragments) G->H

Caption: General LC-MS workflow for small molecule analysis.

Ionization Techniques: The Gateway to Mass Analysis

The choice of ionization technique is the most critical experimental parameter. It dictates whether we primarily observe the intact molecule or its fragments. For a compound like (5-(4-Bromophenyl)isoxazol-3-yl)methanol, both soft and hard ionization techniques provide complementary information.

Electrospray Ionization (ESI): For Molecular Weight Confirmation

ESI is the workhorse for LC-MS analysis of drug-like molecules due to its "soft" nature, which minimizes in-source fragmentation and typically produces protonated molecular ions, [M+H]⁺.[8]

Causality: The nitrogen atom within the isoxazole ring is sufficiently basic to readily accept a proton from the acidic mobile phase (e.g., containing 0.1% formic acid) used in reverse-phase chromatography. This makes positive-ion ESI the logical choice for achieving a strong molecular ion signal.

Protocol: ESI-MS Analysis

  • Sample Preparation: Prepare a 1 µg/mL solution of the analyte in a 50:50 acetonitrile:water mixture containing 0.1% formic acid.

  • Infusion: Directly infuse the sample into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min. Alternatively, use the LC-MS workflow described in Section 2.

  • ESI Source Parameters (Positive Ion Mode):

    • Capillary Voltage: 3.5 - 4.5 kV. This high voltage is necessary to create the Taylor cone and generate charged droplets.

    • Nebulizing Gas (N₂): 1-2 Bar. Assists in the formation of a fine spray.

    • Drying Gas (N₂): 6-10 L/min at 250-350 °C. Facilitates solvent evaporation and ion liberation.

  • Data Acquisition: Scan a mass range from m/z 50 to 500 to ensure capture of the parent ion and potential low-mass fragments.

Expected Observation: The most prominent feature in the resulting spectrum will be the isotopic cluster for the [M+H]⁺ ion. Due to the natural abundance of bromine isotopes (⁵⁰.⁶⁹% ⁷⁹Br, ⁴⁹.³¹% ⁸¹Br), we expect to see two peaks of nearly equal intensity separated by 2 Da.

  • [C₁₀H₉⁷⁹BrNO₂]⁺: m/z 253.99

  • [C₁₀H₉⁸¹BrNO₂]⁺: m/z 255.99

Electron Impact (EI): For Structural Elucidation

EI is a "hard" ionization technique commonly used with Gas Chromatography (GC-MS). While less common for routine LC-MS, understanding the EI fragmentation pattern is invaluable for structural confirmation, especially when comparing with library spectra or analyzing volatile impurities.[9][10]

Causality: In EI, high-energy electrons (typically 70 eV) bombard the molecule, causing it to ionize and fragment in a reproducible manner.[11] The resulting fragmentation pattern serves as a molecular "fingerprint."

Expected EI Behavior: The molecular ion (M⁺˙) will be observed, again with the characteristic M+2 isotopic peak for bromine.[12] However, significant fragmentation is expected due to the high energy input. The fragmentation pathways are discussed in detail in Section 4.

Deciphering the Code: Fragmentation Analysis

Tandem mass spectrometry (MS/MS) is the definitive tool for structural elucidation. In this technique, the molecular ion of interest (e.g., m/z 254) is selected, isolated, and then fragmented by collision-induced dissociation (CID). The resulting product ions reveal the molecule's structural connectivity.

Based on the structure of (5-(4-Bromophenyl)isoxazol-3-yl)methanol, we can predict several high-probability fragmentation pathways.

Sources

Exploratory

Biological Activity of Bromophenyl Isoxazole Derivatives: A Technical Guide to Mechanisms, Efficacy, and Therapeutic Potential

Executive Summary The isoxazole scaffold—a five-membered heterocycle containing adjacent oxygen and nitrogen atoms—is a privileged structure in medicinal chemistry. When functionalized with a bromophenyl group, the resul...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The isoxazole scaffold—a five-membered heterocycle containing adjacent oxygen and nitrogen atoms—is a privileged structure in medicinal chemistry. When functionalized with a bromophenyl group, the resulting bromophenyl isoxazole derivatives exhibit profoundly enhanced lipophilicity and unique halogen-bonding capabilities. This in-depth technical guide explores the causality behind their biological activity, detailing their mechanisms of action across oncology and metabolic disorders, and provides self-validating experimental workflows for evaluating their efficacy.

The Pharmacological Rationale of Bromophenyl Substitution

In drug design, the transition from a simple isoxazole to a bromophenyl isoxazole is not arbitrary; it is driven by precise structural biology principles.

The addition of a bromine atom to the phenyl ring introduces a highly polarizable electron cloud. This creates a localized region of positive electrostatic potential known as a sigma-hole on the halogen's axis. This sigma-hole acts as a Lewis acid, forming strong, highly directional halogen bonds with Lewis bases (such as the carbonyl oxygens of protein backbones) within the deep, hydrophobic pockets of target enzymes. Consequently, bromophenyl isoxazoles demonstrate superior binding affinities and competitive inhibition profiles compared to their unsubstituted or lighter-halogenated counterparts[1].

Core Biological Targets and Mechanisms of Action

Glutathione S-Transferase (GST) Inhibition (Cancer Metabolism)

Many solid tumors overexpress Glutathione S-Transferase (GST) to rapidly detoxify electrophilic chemotherapeutic agents, leading to multidrug resistance. 3-(4-bromophenyl) isoxazole has been identified as a potent competitive inhibitor of the GST enzyme[1].

  • Mechanistic Causality: By competing directly with the substrate for the active site, the bromophenyl derivative prevents the enzyme from conjugating reduced glutathione (GSH) to chemotherapeutics. Competitive inhibition is therapeutically advantageous here because it allows the inhibitor to be displaced if physiological substrate concentrations rise dramatically, thereby reducing off-target toxicity in healthy tissues[1].

Inhibition of Tumor Cell Migration via Hsp27

Cancer metastasis relies heavily on the dynamic remodeling of the actin cytoskeleton. The biphenyl isoxazole derivative CBI-0997 (5-(2,4-dimethoxy-5-ethylphenyl)-4-(4-bromophenyl) isoxazole) is a highly specific inhibitor of tumor cell migration, particularly in aggressive MDA-MB-231 breast cancer cells[2].

  • Mechanistic Causality: CBI-0997 directly binds to Heat Shock Protein 27 (Hsp27) and blocks its Protein Kinase C (PKC)-dependent phosphorylation[2]. Without phosphorylated Hsp27, the cancer cell cannot polymerize actin effectively, completely halting its invasive motility[2].

Aldose Reductase (ALR2) Inhibition (Diabetic Complications)

In hyperglycemic conditions, the enzyme Aldose Reductase (ALR2) converts excess glucose into sorbitol, leading to severe osmotic stress and diabetic complications (e.g., neuropathy, retinopathy). Bromophenyl isoxazole derivatives act as highly effective ALR2 inhibitors, binding to the enzyme's active site via hydrogen bonding from the isoxazole ring and hydrophobic anchoring from the bromophenyl moiety[3].

Quantitative Efficacy Data

To benchmark the potency of these derivatives, the following table summarizes the half-maximal inhibitory concentrations (IC50) and inhibition constants (Ki) across validated biological targets.

Compound DerivativeTarget / Cell LineBiological EffectIC50 / Ki ValueInhibition Type
3-(4-bromophenyl) isoxazole GST Enzyme (Human)ChemosensitizationIC50 = 0.099 mMCompetitive[1]
CBI-0997 MDA-MB-231 CellsAnti-migratoryIC50 = 50 nMPathway Blockade[2]
Bromophenyl isoxazole analogs ALR2 EnzymeAnti-diabeticKi ~ 12 - 89 nMCompetitive[3]

Mechanistic Pathways & Workflows

Pathway Visualization: CBI-0997 Anti-Migratory Mechanism

The following diagram maps the logical signaling blockade induced by the bromophenyl isoxazole derivative CBI-0997.

G CBI CBI-0997 (Bromophenyl Isoxazole) PKC Protein Kinase C (PKC) CBI->PKC Inhibits pHsp27 Phospho-Hsp27 PKC->pHsp27 Phosphorylates Hsp27 Hsp27 (Unphosphorylated) Hsp27->pHsp27 Actin Actin Cytoskeleton Remodeling pHsp27->Actin Promotes Migration Tumor Cell Migration & Invasion Actin->Migration

CBI-0997 blocks PKC-mediated Hsp27 phosphorylation, halting actin remodeling and cell migration.
Workflow Visualization: GST Enzyme Inhibition Assay

G Prep 1. Prepare Reagents (GSH, CDNB, Enzyme) Incubate 2. Incubate with Bromophenyl Isoxazole Prep->Incubate Readout 3. Spectrophotometry (Absorbance at 340 nm) Incubate->Readout Analyze 4. Calculate IC50 & Determine Kinetics Readout->Analyze

Self-validating spectrophotometric workflow for determining GST competitive inhibition kinetics.

Experimental Protocols & Self-Validating Systems

To ensure reproducibility and scientific integrity, the following methodologies detail the exact causal steps and internal validation controls required to study these compounds.

Protocol A: In Vitro GST Enzyme Inhibition Assay

Rationale: This assay utilizes 1-chloro-2,4-dinitrobenzene (CDNB) as a substrate. When GST conjugates CDNB with GSH, it produces a dinitrophenyl thioether. This specific product absorbs light strongly at 340 nm, providing a direct, real-time spectrophotometric readout of enzyme kinetics.

  • Reagent Preparation: Prepare a reaction mixture containing 100 mM potassium phosphate buffer (pH 6.5), 1 mM GSH, and 1 mM CDNB.

  • Inhibitor Titration: Dissolve 3-(4-bromophenyl) isoxazole in DMSO. Add varying concentrations to the reaction mixture. Critical Control: Ensure final DMSO concentration remains below 1% (v/v) to prevent solvent-induced enzyme denaturation.

  • Reaction Initiation: Add 0.01 U/mL of recombinant human GST to initiate the reaction.

  • Kinetic Readout: Measure the change in absorbance at 340 nm ( ΔA340​ ) every 30 seconds for 5 minutes using a UV-Vis spectrophotometer.

  • Self-Validation (Trustworthiness):

    • Run a Vehicle Control (1% DMSO without inhibitor) to establish the baseline maximum velocity ( Vmax​ ).

    • Run a Positive Control using Ethacrynic acid (a known GST inhibitor).

    • Calculate the Z'-factor . An assay is only deemed robust and suitable for IC50 calculation if the Z'-factor is > 0.5.

Protocol B: Boyden Chamber Transwell Migration Assay (CBI-0997)

Rationale: The Boyden chamber physically mimics the extracellular matrix. By establishing a chemoattractant gradient, cells are forced to actively migrate through a porous membrane. This isolates the specific anti-migratory effects of CBI-0997 from general cellular toxicity.

  • Cell Starvation: Culture MDA-MB-231 cells in serum-free DMEM for 24 hours to synchronize the cell cycle and upregulate migration-dependency on external gradients.

  • Seeding & Treatment: Seed 5×104 cells into the upper chamber of an 8 µm pore transwell insert. Treat the upper chamber with 50 nM of CBI-0997.

  • Chemoattractant Gradient: Fill the lower chamber with DMEM containing 10% Fetal Bovine Serum (FBS) to act as the chemoattractant.

  • Incubation & Quantification: Incubate for 24 hours at 37°C. Swab the interior of the upper chamber to remove non-migrated cells. Fix the migrated cells on the underside of the membrane with 4% paraformaldehyde and stain with 0.1% crystal violet. Count cells under a bright-field microscope.

  • Self-Validation (Trustworthiness):

    • Parallel Viability Control: Simultaneously run an MTT metabolic viability assay on a separate plate treated with 50 nM CBI-0997. If the MTT assay shows >95% viability while the Boyden chamber shows halted migration, you have successfully validated that the compound is a true migration inhibitor rather than simply a cytotoxic agent[2].

Conclusion

Bromophenyl isoxazole derivatives represent a highly versatile class of pharmacophores. Their ability to form targeted halogen bonds allows them to act as potent, competitive inhibitors across diverse biological systems—from halting cancer metastasis via Hsp27 blockade to mitigating diabetic complications through ALR2 inhibition. Future drug development pipelines should leverage these self-validating in vitro workflows to further optimize the bioavailability and target specificity of the isoxazole scaffold.

References

  • Investigation of the effect of isoxazole derivatives on glutathione-dependent enzymes associated with cancer Source: MedCrave Online URL:1

  • Blocking tumor cell migration and invasion with biphenyl isoxazole derivative KRIBB3, a synthetic molecule that inhibits Hsp27 phosphorylation Source: PubMed / NIH URL:2

  • The Relationship Between Aldose Reductase and Isoxazole Derivatives: An In Vitro and In Silico Approach to Its Correlation With Diabetic Conditions Source: PMC / NIH URL:3

Sources

Foundational

Isoxazole Compounds: A Comprehensive Technical Guide to Their Therapeutic Targets

Abstract The isoxazole ring, a five-membered heterocycle, is a privileged scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities.[1][2][3][4] This technical guide provides an in-depth an...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The isoxazole ring, a five-membered heterocycle, is a privileged scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities.[1][2][3][4] This technical guide provides an in-depth analysis of the potential therapeutic targets of isoxazole compounds, designed for researchers, scientists, and drug development professionals. We will explore the multifaceted mechanisms of action of isoxazole derivatives in key therapeutic areas, including oncology, inflammation, infectious diseases, and neurology. This guide will delve into the causality behind experimental choices for target validation, present detailed protocols for key assays, and utilize data visualization to elucidate complex biological pathways.

Introduction: The Isoxazole Scaffold in Medicinal Chemistry

The isoxazole moiety, characterized by a five-membered ring containing adjacent nitrogen and oxygen atoms, possesses unique electronic and physicochemical properties that make it an attractive scaffold in drug design.[5][6] Its metabolic stability and ability to act as a bioisosteric replacement for other functional groups have contributed to its prevalence in a number of FDA-approved drugs.[6][7][8] The versatility of the isoxazole ring allows for diverse substitutions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties to achieve desired therapeutic effects.[1][2][3][4]

1.1. Physicochemical Properties and Bioisosterism

The isoxazole ring's electronic nature, with its electron-rich character, allows it to participate in various non-covalent interactions with biological targets.[2][9] Furthermore, the isoxazole nucleus is often employed as a bioisostere for other functional groups, such as amide or ester groups, to enhance metabolic stability and improve oral bioavailability.[10][11][12] The ability to modulate the electronic properties of the ring through substitution provides a powerful tool for optimizing ligand-target interactions.

Therapeutic Targets in Oncology

Isoxazole derivatives have emerged as promising anticancer agents, exhibiting cytotoxic effects against a wide array of cancer cell lines.[5][13] Their mechanisms of action are diverse and often involve the modulation of key signaling pathways implicated in cancer cell proliferation, survival, and metastasis.[14][15]

2.1. Kinase Inhibition

Many isoxazole-containing compounds have been designed as inhibitors of various protein kinases, which are critical regulators of cell signaling and are frequently dysregulated in cancer.

  • Receptor Tyrosine Kinases (RTKs): Isoxazole derivatives have been shown to target RTKs such as VEGFR, EGFR, and PDGFR, which play crucial roles in tumor angiogenesis and growth.

  • Non-Receptor Tyrosine Kinases: Src family kinases and Abl kinase are other important targets for isoxazole-based inhibitors.

2.2. Induction of Apoptosis

A primary mechanism by which isoxazole compounds exert their anticancer effects is through the induction of programmed cell death, or apoptosis.[5][14] This is often achieved through:

  • Caspase Activation: Activation of the caspase cascade, a family of proteases that execute apoptosis.

  • Modulation of Bcl-2 Family Proteins: Shifting the balance between pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins.

2.3. Other Anticancer Mechanisms
  • Tubulin Polymerization Inhibition: Some isoxazole derivatives interfere with microtubule dynamics, leading to cell cycle arrest and apoptosis.[15][16]

  • Topoisomerase Inhibition: Inhibition of topoisomerase enzymes, which are essential for DNA replication and repair, is another mechanism of action.[14]

  • HDAC Inhibition: Isoxazole-containing compounds have been identified as inhibitors of histone deacetylases (HDACs), which are involved in the epigenetic regulation of gene expression.[8][14]

Table 1: Representative Isoxazole Derivatives and Their Anticancer Targets

Compound ClassTarget(s)Cancer Type(s)
Isoxazolo[5,4-b]pyridinesVEGFR-2, SrcBreast, Lung[17]
3,5-Disubstituted IsoxazolesTubulin, CaspasesColon, Breast[14][17]
Isoxazole-Curcumin Hybridsp53, ApoptosisBreast[18]
IsoxazoloindolesNot specifiedNot specified[19]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol describes a common method for assessing the cytotoxic activity of isoxazole compounds against cancer cell lines.

  • Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of the isoxazole compound (typically from 0.01 to 100 µM) and a vehicle control. Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).[19]

Diagram: Apoptosis Induction by Isoxazole Compounds

apoptosis_pathway Isoxazole Compound Isoxazole Compound Mitochondria Mitochondria Isoxazole Compound->Mitochondria Induces stress Caspase-9 Caspase-9 Mitochondria->Caspase-9 Releases Cytochrome c Caspase-3 Caspase-3 Caspase-9->Caspase-3 Activates Apoptosis Apoptosis Caspase-3->Apoptosis Executes

Caption: Simplified pathway of apoptosis induction by isoxazole compounds.

Therapeutic Targets in Inflammation

Isoxazole derivatives have demonstrated significant anti-inflammatory properties, with several compounds targeting key enzymes and signaling pathways involved in the inflammatory response.[1][20][21][22]

3.1. Cyclooxygenase (COX) Inhibition

A well-established mechanism of anti-inflammatory action for isoxazole compounds is the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.[8][21][23] COX-2 is an inducible enzyme responsible for the production of prostaglandins, which are key mediators of inflammation and pain. The selective inhibition of COX-2 over COX-1 is a desirable therapeutic strategy to reduce the gastrointestinal side effects associated with non-steroidal anti-inflammatory drugs (NSAIDs). Valdecoxib, an isoxazole-containing selective COX-2 inhibitor, is a notable example.[6][20]

3.2. Inhibition of Pro-inflammatory Cytokine Production

Isoxazole derivatives can also suppress the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[20] This is often achieved through the inhibition of upstream signaling pathways, including:

  • NF-κB Signaling: Inhibition of the nuclear factor-kappa B (NF-κB) pathway, a master regulator of inflammatory gene expression.[23]

  • MAPK Signaling: Modulation of mitogen-activated protein kinase (MAPK) pathways, such as p38 and JNK, which are involved in cytokine production.[23]

Table 2: Anti-inflammatory Targets of Isoxazole Derivatives

Compound ClassTarget(s)Mechanism of Action
Diaryl IsoxazolesCOX-2Inhibition of prostaglandin synthesis[6][20]
Isoxazole-Chalcone HybridsNF-κB, p38 MAPKInhibition of pro-inflammatory cytokine production[22][23]
LeflunomideDihydroorotate dehydrogenaseImmunosuppression[7][8][21]

Diagram: Inhibition of Inflammatory Pathways

inflammatory_pathway cluster_stimuli Inflammatory Stimuli (e.g., LPS) cluster_pathways Signaling Pathways cluster_mediators Inflammatory Mediators Stimuli Stimuli NF-kB NF-kB Stimuli->NF-kB MAPK MAPK Stimuli->MAPK COX-2 COX-2 NF-kB->COX-2 Cytokines Cytokines NF-kB->Cytokines MAPK->Cytokines Inflammation Inflammation COX-2->Inflammation Cytokines->Inflammation Isoxazole Compound Isoxazole Compound Isoxazole Compound->NF-kB Inhibits Isoxazole Compound->MAPK Inhibits Isoxazole Compound->COX-2 Inhibits

Caption: Overview of inflammatory pathways targeted by isoxazole compounds.

Therapeutic Targets in Infectious Diseases

The isoxazole scaffold is present in several clinically used antibacterial agents and has shown promise in the development of new antimicrobial and antiviral drugs.[24][25][26][27]

4.1. Antibacterial Targets
  • β-Lactamase Inhibition: Isoxazole-containing penicillins, such as oxacillin, cloxacillin, and dicloxacillin, are resistant to degradation by bacterial β-lactamase enzymes, making them effective against certain strains of resistant bacteria.[7][24]

  • Folate Synthesis Inhibition: Sulfamethoxazole, an isoxazole-containing sulfonamide, inhibits dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria.[7][24]

4.2. Antifungal and Antiviral Targets

The development of isoxazole derivatives as antifungal and antiviral agents is an active area of research.[24][25][28] For instance, certain isoxazole compounds have shown activity against the Zika virus.[28]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of an isoxazole compound that inhibits the visible growth of a microorganism.

  • Compound Preparation: Prepare a serial dilution of the isoxazole compound in a suitable broth medium in a 96-well plate.

  • Inoculum Preparation: Prepare a standardized bacterial or fungal suspension (e.g., 10^5 CFU/mL).

  • Inoculation: Add the inoculum to each well of the 96-well plate.

  • Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth is observed.[25]

Therapeutic Targets in Neurological Disorders

Isoxazole derivatives have shown potential in the treatment of various neurological and psychiatric disorders, including neurodegenerative diseases and depression.[1][3][29]

5.1. Monoamine Oxidase (MAO) Inhibition

Certain isoxazole compounds act as inhibitors of monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine.[30][31] MAO inhibitors are used in the treatment of depression and Parkinson's disease.[7][30]

5.2. Receptor Modulation
  • GABAa Receptor Antagonism: Some isoxazole derivatives act as antagonists at the GABAa receptor, which could be relevant for certain neurological conditions.[25]

  • Nicotinic Acetylcholine Receptor (nAChR) Agonism: Isoxazole-containing compounds have been designed as potent agonists of nAChRs, which are implicated in cognitive function and neurodegenerative diseases.[11][29][32]

Table 3: Neurological Targets of Isoxazole Derivatives

Compound ClassTarget(s)Potential Indication(s)
Isoxazole-carbohydrazidesMAO-BParkinson's Disease[30][31]
Isoxazole-containing azacyclic compoundsnAChRAlzheimer's Disease, Cognitive Disorders[11][29][32]
Ibotenic Acid AnaloguesNMDA/AMPA ReceptorsNeurotoxicity Research[8]
Conclusion and Future Perspectives

The isoxazole scaffold has proven to be a remarkably versatile and valuable core in the development of new therapeutic agents. Its presence in a wide range of clinically effective drugs is a testament to its favorable physicochemical and pharmacological properties. The ongoing exploration of novel isoxazole derivatives continues to uncover new biological targets and therapeutic opportunities across a broad spectrum of diseases. Future research will likely focus on the development of highly selective and potent isoxazole-based compounds, the use of computational methods to guide drug design, and the exploration of novel drug delivery systems to enhance their therapeutic efficacy.

References
  • Advances in isoxazole chemistry and their role in drug discovery - ResearchGate. (2025, March 3). Retrieved from [Link]

  • Medicinal and Biological Significance of Isoxazole A Highly Important Scaffold for Drug Discovery - Asian Journal of Research in Chemistry. (2011, May 25). Retrieved from [Link]

  • Advances in isoxazole chemistry and their role in drug discovery - PMC. (2025, March 17). Retrieved from [Link]

  • Advances in isoxazole chemistry and their role in drug discovery - Semantic Scholar. (2025, March 19). Retrieved from [Link]

  • Advances in isoxazole chemistry and their role in drug discovery - RSC Publishing. (2025, March 17). Retrieved from [Link]

  • Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research - PMC. Retrieved from [Link]

  • The synthetic and therapeutic expedition of isoxazole and its analogs - PMC. Retrieved from [Link]

  • Design, synthesis, characterization and antimicrobial evaluation of isoxazole derivatives - Scholars Research Library. Retrieved from [Link]

  • Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies | Bentham Science. (2022, January 7). Retrieved from [Link]

  • Isoxazole Derivatives as Anticancer Agent: A Review on Synthetic Strategies, Mechanism of Action and SAR Studies - ResearchGate. Retrieved from [Link]

  • A review of synthetic strategy, SAR, docking, simulation studies, and mechanism of action of isoxazole derivatives as anticancer agents - Taylor & Francis. (2023, June 14). Retrieved from [Link]

  • Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review - Engineered Science Publisher. (2023, December 11). Retrieved from [Link]

  • The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC. Retrieved from [Link]

  • Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt - PMC. Retrieved from [Link]

  • Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives - Der Pharma Chemica. Retrieved from [Link]

  • Isoxazole Derivatives as Potential Pharmacophore for New Drug Development. Retrieved from [Link]

  • Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety | Encyclopedia MDPI. (2023, February 9). Retrieved from [Link]

  • Advances in isoxazole chemistry and their role in drug discovery - RSC Publishing. (2025, March 17). Retrieved from [Link]

  • A Brief Review on Isoxazole Derivatives as Antibacterial Agents. (2022, September 15). Retrieved from [Link]

  • Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - MDPI. (2023, February 2). Retrieved from [Link]

  • A review of isoxazole biological activity and present synthetic techniques. Retrieved from [Link]

  • Design and synthesis of isoxazole containing bioisosteres of epibatidine as potent nicotinic acetylcholine receptor agonists - PubMed. Retrieved from [Link]

  • Isoxazole Derivatives as Regulators of Immune Functions - MDPI. (2018, October 22). Retrieved from [Link]

  • Novel isoxazole derivatives as potential antiparkinson agents: synthesis, evaluation of monoamine oxidase inhibitory activity and docking studies | Request PDF - ResearchGate. (2019, July 1). Retrieved from [Link]

  • An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. (2021, October 6). Retrieved from [Link]

  • (PDF) Synthesis, Characterization, Molecular Docking and Pharmacological Evaluation of Isoxazole Derivatives as Potent Anti-Inflammatory Agents - ResearchGate. (2026, January 2). Retrieved from [Link]

  • Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents - PMC. (2024, November 15). Retrieved from [Link]

  • Anti-inflammatory evaluation of isoxazole derivatives - Scholars Research Library. Retrieved from [Link]

  • Bioisosteric replacement strategy for the synthesis of 1-azacyclic compounds with high affinity for the central nicotinic cholinergic receptors - PubMed. (2000, June 15). Retrieved from [Link]

  • Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections - PMC. Retrieved from [Link]

  • Novel isoxazole derivatives as potential antiparkinson agents: synthesis, evaluation of monoamine oxidase inhibitory activity and docking studies | Scilit. Retrieved from [Link]

  • Advances in isoxazole chemistry and their role in drug discovery - PubMed. (2025, March 17). Retrieved from [Link]

  • Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. (2011, March 17). Retrieved from [Link]

  • The 1,2,3-triazole ring as a bioisostere in medicinal chemistry - IRIS Unimore. Retrieved from [Link]

  • Therapeutic Role of Heterocyclic Compounds in Neurodegenerative Diseases: Insights from Alzheimer's and Parkinson's Diseases - PMC. Retrieved from [Link]

  • Isoxazole containing drugs. | Download Scientific Diagram - ResearchGate. Retrieved from [Link]

  • The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - MDPI. Retrieved from [Link]

  • FDA-approved 3-substituted benzo[d]isoxazole drugs. - ResearchGate. Retrieved from [Link]

Sources

Exploratory

The Isoxazole Scaffold: A Cornerstone of Modern Medicinal Chemistry

An In-Depth Technical Guide Introduction: The Enduring Appeal of the Isoxazole Ring The isoxazole moiety, a five-membered aromatic heterocycle containing adjacent nitrogen and oxygen atoms, stands as a "privileged scaffo...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Introduction: The Enduring Appeal of the Isoxazole Ring

The isoxazole moiety, a five-membered aromatic heterocycle containing adjacent nitrogen and oxygen atoms, stands as a "privileged scaffold" in medicinal chemistry.[1] Its unique electronic properties, metabolic stability, and capacity for diverse molecular interactions have made it a cornerstone in the design of therapeutic agents for over a century.[2] The isoxazole ring is not merely a passive linker; its inherent features, including the ability of its nitrogen and oxygen atoms to act as hydrogen bond acceptors and the potential for π-π stacking, allow it to serve as a versatile pharmacophore.[3] This guide provides a technical overview of the isoxazole derivative landscape, focusing on the causal relationships between chemical structure, biological activity, and therapeutic application, grounded in field-proven insights for researchers and drug development professionals.

The significance of this scaffold is underscored by its presence in a wide array of FDA-approved drugs, demonstrating its clinical translatability across numerous disease areas.[4][5] Notable examples include the anti-inflammatory drug Valdecoxib (a COX-2 inhibitor), the antibiotic Sulfamethoxazole, the anticonvulsant Zonisamide, and the antirheumatic agent Leflunomide.[6][7][8] These successes have spurred continuous exploration, leading to novel derivatives with potent activities as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents.[9][10][11]

This document will explore the synthesis, structure-activity relationships (SAR), and mechanisms of action of isoxazole derivatives in key therapeutic areas, providing detailed protocols and data-driven insights to inform and accelerate contemporary drug discovery efforts.

Part 1: The Anti-Inflammatory Potential of Isoxazole Derivatives

Inflammation is a complex biological response implicated in numerous pathologies, from arthritis to neurodegenerative diseases. The cyclooxygenase (COX) enzymes, particularly the inducible isoform COX-2, are validated targets for anti-inflammatory therapies. Isoxazole derivatives have been exceptionally successful in this domain, most notably through the development of selective COX-2 inhibitors.

Mechanism of Action: Targeting the Cyclooxygenase Pathway

The primary mechanism for many anti-inflammatory isoxazoles involves the selective inhibition of the COX-2 enzyme. COX-2 possesses a larger, more flexible active site compared to the constitutive COX-1 isoform, featuring a distinct side pocket. The design of isoxazole-based COX-2 inhibitors masterfully exploits this structural difference. The isoxazole scaffold, often substituted with specific aryl groups, can orient itself to fit within the main active site while a side group, commonly a sulfonamide or a similar moiety, projects into this side pocket, conferring selectivity and potent inhibition. This prevents the binding of arachidonic acid, thereby blocking the synthesis of prostaglandins that mediate pain and inflammation.

The development of drugs like Valdecoxib and Parecoxib validated this strategy.[12] More recent research has also explored isoxazole derivatives as inhibitors of 5-lipoxygenase (5-LOX) and p38 MAP kinase, other key players in the inflammatory cascade, sometimes leading to dual inhibitors with a broader spectrum of activity.[12][13]

Structure-Activity Relationship (SAR) Insights

The SAR for isoxazole-based COX-2 inhibitors is well-established and provides a clear rationale for experimental design.

  • Core Scaffold: A central aromatic ring (often a phenyl group) substituted with a COX-2 selective moiety (e.g., SO2NH2 or SO2Me) is crucial.

  • Isoxazole Substitution: The isoxazole ring is typically attached to this central ring. The substitution pattern on the isoxazole itself is critical for potency. A 3,4-diaryl substitution pattern is common.

  • Aryl Group at C-5: An aryl group at the 5-position of the isoxazole ring often enhances potency. Electron-withdrawing groups on this aryl ring can further increase activity.

  • Group at C-3: A small alkyl group, such as a methyl, at the 3-position is often optimal for fitting into the enzyme's active site.

These principles are summarized in the comparative data below.

Table 1: Comparative COX-2 Inhibitory Activity of Substituted Isoxazole Derivatives

Compound R1 (at C-3) R2 (Aryl at C-5) R3 (on C-5 Aryl) COX-2 IC50 (µM) Selectivity Index (COX-1/COX-2)
Reference (Celecoxib) CF3 (on pyrazole) 4-Me-Ph - 0.04 375
5b Me Ph 4-F 0.25 >400
5c Me Ph 4-Cl 0.22 >450
5d Me Ph 4-Br 0.28 >350

| 5h | Me | Ph | 4-OMe | 0.55 | >180 |

Data synthesized from representative studies to illustrate SAR principles.[14]

The data clearly indicates that small, electron-withdrawing groups (F, Cl) on the C-5 phenyl ring enhance inhibitory potency and selectivity for COX-2.

Experimental Protocol: Synthesis of a 3,5-Disubstituted Isoxazole via Chalcone Intermediate

This protocol describes a robust and common method for synthesizing the isoxazole core, which is foundational for building a library of derivatives for SAR studies. The causality behind this choice rests on the reliability of the Claisen-Schmidt condensation to form the chalcone precursor, followed by a dependable cyclization with hydroxylamine hydrochloride.[2]

Step 1: Synthesis of Chalcone Intermediate (α,β-unsaturated ketone)

  • Dissolve substituted acetophenone (10 mmol) and substituted benzaldehyde (10 mmol) in ethanol (30 mL).

  • Cool the mixture in an ice bath to 0-5°C.

  • Add a 10% aqueous solution of sodium hydroxide (NaOH) dropwise with constant stirring, maintaining the temperature below 10°C. The causality here is that the base deprotonates the acetophenone, forming an enolate which then attacks the aldehyde. The cold temperature prevents side reactions.

  • Stir the reaction mixture at room temperature for 4-6 hours. Monitor reaction progress via Thin Layer Chromatography (TLC).

  • Pour the reaction mixture into ice-cold water (100 mL) and acidify with dilute HCl to precipitate the product.

  • Filter the solid chalcone, wash thoroughly with water until neutral, and dry. Recrystallize from ethanol to purify.

Step 2: Cyclization to form Isoxazole Derivative

  • Reflux a mixture of the synthesized chalcone (5 mmol) and hydroxylamine hydrochloride (5.5 mmol) in absolute ethanol (25 mL).

  • Add a catalytic amount of a base, such as sodium ethoxide or sodium acetate (1 mmol), to the mixture. The base facilitates the reaction by neutralizing the HCl byproduct and promoting the cyclization cascade.

  • Continue refluxing for 6-8 hours, monitoring completion by TLC.

  • After cooling, pour the reaction mixture into ice-cold water (75 mL).

  • The precipitated solid is filtered, washed with water, and dried.

  • Purify the final isoxazole derivative by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexane).

  • Characterize the final product using FT-IR, 1H NMR, 13C NMR, and mass spectrometry to validate the structure.

Part 2: Isoxazoles in the Fight Against Cancer

The versatility of the isoxazole scaffold has rendered it a promising platform for the development of novel anticancer agents.[15] Derivatives have been shown to combat cancer through a variety of mechanisms, including the induction of apoptosis, inhibition of tubulin polymerization, and modulation of key signaling pathways.[16]

Mechanisms of Action in Oncology

Isoxazole-based compounds exert their anticancer effects through diverse and often multi-targeted mechanisms:

  • Induction of Apoptosis: Many isoxazole derivatives have been shown to trigger programmed cell death. For instance, certain 3,4-isoxazolediamide derivatives induce both early and late apoptosis in human erythroleukemic (K562) and glioblastoma cells.[17]

  • Tubulin Polymerization Inhibition: Some isoxazoles act as microtubule-destabilizing agents. By binding to the colchicine site on β-tubulin, they disrupt microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

  • Kinase Inhibition: The isoxazole core can serve as a scaffold for designing inhibitors of protein kinases that are crucial for cancer cell proliferation and survival, such as p38 MAP kinase.[13]

  • Enzyme Inhibition: Other targets include enzymes like histone deacetylases (HDACs) and aromatase, which are involved in oncogenesis and tumor progression.[16]

The ability to tune the substitution pattern around the isoxazole ring allows medicinal chemists to direct the compound's activity towards a specific target or achieve a desired polypharmacological profile.

Workflow for Anticancer Isoxazole Discovery

The discovery and development of an isoxazole-based anticancer agent follows a logical, multi-stage workflow. This process is designed to be a self-validating system, where each stage provides the necessary data to justify progression to the next.

anticancer_workflow cluster_0 Discovery & Synthesis cluster_1 In Vitro Evaluation cluster_2 Lead Optimization Design Rational Design & Library Synthesis Synth Chemical Synthesis (e.g., Cycloaddition) Design->Synth Purify Purification & Characterization Synth->Purify Screen Primary Screen (e.g., MTT Assay) Purify->Screen IC50 IC50 Determination (Multiple Cell Lines) Screen->IC50 MoA Mechanism of Action (e.g., Apoptosis Assay) IC50->MoA SAR SAR Studies MoA->SAR ADMET In Silico ADMET Prediction SAR->ADMET LeadOpt Lead Optimization ADMET->LeadOpt LeadOpt->Design Iterative Design Cycle

Caption: General workflow for the discovery and optimization of anticancer isoxazole derivatives.

Experimental Protocol: Evaluating Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational, colorimetric method for assessing the metabolic activity of cells, which serves as a reliable proxy for cell viability and cytotoxicity. Its inclusion here is critical as it represents the first-line screening protocol for any newly synthesized compound library.

  • Cell Culture: Plate cancer cells (e.g., MCF-7 breast cancer or PC3 prostate cancer cell lines) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.[18] Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the synthesized isoxazole derivatives in the culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2. The duration is chosen to allow sufficient time for the compounds to exert their antiproliferative effects.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The rationale is that only viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to a purple formazan precipitate.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the purple solution at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Part 3: Isoxazoles as Antimicrobial Agents

The rise of antimicrobial resistance necessitates the urgent development of new anti-infective agents. The isoxazole scaffold is present in several clinically important antibiotics, including β-lactamase resistant penicillins (e.g., Cloxacillin, Dicloxacillin) and sulfonamides (e.g., Sulfamethoxazole), highlighting its proven utility in this field.[7][19]

Antibacterial and Antifungal Mechanisms
  • β-Lactamase Inhibition: In penicillins like Cloxacillin, the bulky isoxazole ring provides steric hindrance that protects the crucial β-lactam ring from being hydrolyzed by bacterial β-lactamase enzymes, thus restoring activity against resistant strains like Staphylococcus aureus.[19]

  • Metabolic Pathway Inhibition: In Sulfamethoxazole, the isoxazole-containing molecule acts as a competitive inhibitor of dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria. This bacteriostatic action halts bacterial growth and replication.[19]

  • Novel Mechanisms: Newer isoxazole derivatives are being investigated for their ability to inhibit other essential bacterial targets, such as DNA gyrase, or to disrupt fungal cell membrane integrity.[20] The hybridization of the isoxazole ring with other pharmacophores, like thiazole, has yielded compounds with potent activity against Mycobacterium tuberculosis and various fungal pathogens.[20]

Key Synthetic Pathway: 1,3-Dipolar Cycloaddition

A highly efficient and versatile method for constructing the isoxazole ring is the Huisgen 1,3-dipolar cycloaddition. This reaction involves the [3+2] cycloaddition of a nitrile oxide (the 1,3-dipole) with an alkyne or alkene. Its primary advantage is its high regioselectivity and functional group tolerance, making it ideal for medicinal chemistry applications where diverse starting materials are used.

cycloaddition cluster_0 Reactants cluster_1 Transition State cluster_2 Product NitrileOxide R1-C≡N⁺-O⁻ (Nitrile Oxide) TS [Concerted Cycloaddition] NitrileOxide->TS + Alkyne R2-C≡C-R3 (Alkyne) Alkyne->TS Isoxazole Substituted Isoxazole TS->Isoxazole

Caption: Schematic of isoxazole synthesis via 1,3-dipolar cycloaddition.

Structure-Activity Relationship in Antimicrobials

The SAR for antimicrobial isoxazoles is highly dependent on the specific target and organism. However, some general trends have been observed.

  • For β-lactamase inhibitors: The nature of the substituent on the isoxazole's phenyl ring (e.g., ortho-chloro in Cloxacillin) is critical for both steric protection and electronic properties that influence binding and stability.

  • For novel agents: Studies on isoxazole-chalcone hybrids have shown that electron-withdrawing groups (e.g., nitro, chloro) on the phenyl rings often enhance antibacterial activity.[6] For instance, the presence of chloro or trifluoromethyl groups has been shown to increase inhibitory action against E. coli and S. aureus.[12]

  • Hybrid Molecules: Linking the isoxazole core to other heterocyclic systems like thiazole or pyrazole can dramatically broaden the spectrum of activity, often leading to potent antitubercular or antifungal effects.[20]

Table 2: Minimum Inhibitory Concentration (MIC) of Isoxazole Derivatives against S. aureus

Compound Substituent on C-5 Phenyl Ring MIC (µg/mL)
TPI-2 2,4-dichloro 6.25
TPI-5 4-nitro 12.5
TPI-14 4-fluoro 25

| Ciprofloxacin (Standard) | - | 3.12 |

Data adapted from representative studies to illustrate SAR.[21]

Conclusion and Future Outlook

The isoxazole scaffold continues to demonstrate its immense value in medicinal chemistry. Its robust and versatile nature allows for extensive structural modifications, enabling the fine-tuning of pharmacological properties to target a wide range of diseases.[9][22] Current research trends focus on the development of isoxazole-based hybrids that target multiple pathways simultaneously, offering potential solutions for complex diseases like cancer and drug-resistant infections.[23] Furthermore, the application of computational methods, such as molecular docking and ADMET prediction, is accelerating the design and optimization of novel isoxazole derivatives with improved efficacy and safety profiles.[2] As our understanding of disease biology deepens, the isoxazole ring is certain to remain a vital and highly productive core structure in the ongoing quest for new and effective medicines.

References

  • A review of isoxazole biological activity and present synthetic techniques. (n.d.). Vertex AI Search.
  • Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. (2023). ResearchGate.
  • Natural products-isoxazole hybrids: A review of developments in medicinal chemistry. (2024). Frontiers in Chemistry.
  • Sahoo, B. M., Kumar, B. V. V. R., Panda, K. C., Banik, B. K., Tiwari, A., Tiwari, V., Singh, S., & Kumar, M. (n.d.). Isoxazole Derivatives as Potential Pharmacophore for New Drug Development. Bentham Science.
  • Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt. (n.d.). National Center for Biotechnology Information.
  • A review of isoxazole biological activity and present synthetic techniques. (2024). International Journal of Pharmaceutical Chemistry and Analysis.
  • Barmade, M. A., Murumkar, P. R., Sharma, M. K., & Yadav, M. R. (2016). Medicinal Chemistry Perspective of Fused Isoxazole Derivatives. Current Topics in Medicinal Chemistry. Retrieved from [Link]

  • Synthesis and structure-activity relationships of isoxazole carboxamides as growth hormone secretagogue receptor antagonists. (2005). Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

  • Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. (2023). Engineered Science.
  • A Brief Review on Isoxazole Derivatives as Antibacterial Agents. (2022). ResearchGate.
  • Medicinal and Biological Significance of Isoxazole A Highly Important Scaffold for Drug Discovery. (n.d.). Asian Journal of Research in Chemistry.
  • Advances in isoxazole chemistry and their role in drug discovery. (2025). RSC Medicinal Chemistry. Retrieved from [Link]

  • Advances in isoxazole chemistry and their role in drug discovery. (2025). Semantic Scholar. Retrieved from [Link]

  • Isoxazole Derivatives as Regulators of Immune Functions. (2018). National Center for Biotechnology Information. Retrieved from [Link]

  • Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. (n.d.). MDPI.
  • Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • New thiazolyl-isoxazole derivatives as potential anti-infective agents: design, synthesis, in vitro and in silico antimicrobial efficacy. (2024). Taylor & Francis Online.
  • Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents. (2024). National Center for Biotechnology Information. Retrieved from [Link]

  • Pro‐apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth. (n.d.). Spandidos Publications.
  • Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies. (2021). European Journal of Medicinal Chemistry. Retrieved from [Link]

  • Advances in isoxazole chemistry and their role in drug discovery. (2025). RSC Publishing.
  • Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. (n.d.). Frontiers.
  • Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety. (2023). MDPI Encyclopedia.
  • Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity. (2024). European Journal of Clinical and Experimental Medicine.
  • The synthetic and therapeutic expedition of isoxazole and its analogs. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. (2025). MDPI.
  • The In Vitro Impact of Isoxazole Derivatives on Pathogenic Biofilm and Cytotoxicity of Fibroblast Cell Line. (2023). National Center for Biotechnology Information. Retrieved from [Link]

  • Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents. (2024). PubMed.
  • Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Derivatives. (2020). MDPI.
  • Navigating the Structure-Activity Landscape of Fused Isoxazoles: A Comparative Guide for Anticancer Drug Discovery. (n.d.). BenchChem.
  • Design, synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. (n.d.). Scholars Research Library.
  • Advances in isoxazole chemistry and their role in drug discovery. (2025). RSC Publishing. Retrieved from [Link]

  • Synthesis, Characterization And Biological Activity Of Isoxazole Derivatives. (n.d.). IJCRT.org.
  • Isoxazole containing drugs. (n.d.). ResearchGate. Retrieved from [Link]

  • Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. (n.d.). Scilit.
  • Some promising isoxazole derivatives exhibiting superior biological activities. (n.d.). Wiley Online Library. Retrieved from [Link]

  • Oxazole-Based Ferroptosis Inhibitors with Promising Properties to Treat Central Nervous System Diseases. (2025). ACS Publications. Retrieved from [Link]

  • Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. (n.d.). RSC Publishing. Retrieved from [Link]

  • Novel isoxazolone derivatives as acetylcholinesterase inhibitors: design, synthesis, in silico and in vitro evaluation. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • FDA approved drugs with oxazole nucleus. (n.d.). ResearchGate. Retrieved from [Link]

  • Nitrogen-containing heterocyclic drug products approved by the FDA in 2023: Synthesis and biological activity. (2024). ScienceDirect.

Sources

Foundational

An In-depth Technical Guide to (5-(4-Bromophenyl)isoxazol-3-yl)methanol: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of the heterocyclic compound, (5-(4-Bromophen...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of the heterocyclic compound, (5-(4-Bromophenyl)isoxazol-3-yl)methanol. As a member of the isoxazole family, this molecule holds significant interest for medicinal chemistry and drug discovery due to the diverse biological activities associated with this scaffold. This document is intended to serve as a valuable resource for researchers engaged in the synthesis and evaluation of novel therapeutic agents.

Introduction to the Isoxazole Scaffold

Isoxazoles are five-membered heterocyclic compounds containing adjacent nitrogen and oxygen atoms. This structural motif is a prominent feature in a wide array of biologically active molecules and approved pharmaceuticals. The isoxazole ring system is valued in drug design for its metabolic stability, its ability to participate in hydrogen bonding and other non-covalent interactions, and its role as a versatile synthetic intermediate.[1] Derivatives of isoxazole have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties, making them a focal point of significant research efforts in the quest for new therapeutic agents.[2][3]

Physicochemical Properties and Characterization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol

(5-(4-Bromophenyl)isoxazol-3-yl)methanol is a white to off-white solid at room temperature. Its key identifying information and physicochemical properties are summarized in the table below.

PropertyValue
Molecular Formula C₁₀H₈BrNO₂
Molecular Weight 254.08 g/mol [4][5]
CAS Number 640291-96-9[4][5]
Appearance Solid
Storage 2-8°C[4]
Spectroscopic Characterization

The structural integrity of (5-(4-Bromophenyl)isoxazol-3-yl)methanol is confirmed through various spectroscopic techniques. The expected spectral data are as follows:

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum is expected to show a broad absorption band in the region of 3300-3400 cm⁻¹ corresponding to the O-H stretching vibration of the primary alcohol. Other characteristic peaks would include C=N stretching of the isoxazole ring around 1694 cm⁻¹, aromatic C=C stretching near 1548 and 1464 cm⁻¹, and a C-Br stretching vibration at approximately 672 cm⁻¹.[6]

  • Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: In a deuterated chloroform (CDCl₃) solvent, the ¹H NMR spectrum would likely display a singlet for the isoxazole proton, a doublet for the aromatic protons of the 4-bromophenyl ring, and a singlet for the methylene protons of the hydroxymethyl group.[6]

  • Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy: The ¹³C NMR spectrum provides a fingerprint of the carbon skeleton. Key resonances would include those for the isoxazole ring carbons, the aromatic carbons of the bromophenyl group, and the carbon of the hydroxymethyl substituent.

Synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol

The synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol can be efficiently achieved through a [3+2] cycloaddition reaction. This method involves the in situ generation of a nitrile oxide from an aldoxime, which then reacts with an alkyne. A notable and green synthetic approach utilizes cerium ammonium nitrate (CAN) as a catalyst.[6][7]

Reaction Mechanism

The synthesis proceeds via a 1,3-dipolar cycloaddition, a powerful tool in heterocyclic chemistry for the construction of five-membered rings. The key steps are:

  • Oxime Formation: 4-Bromobenzaldehyde is reacted with hydroxylamine to form 4-bromobenzaldoxime.

  • Nitrile Oxide Generation: The aldoxime is oxidized to generate the highly reactive 4-bromobenzonitrile oxide intermediate.

  • [3+2] Cycloaddition: The nitrile oxide undergoes a concerted cycloaddition reaction with an alkyne, such as propargyl alcohol, to form the substituted isoxazole ring.

The use of cerium ammonium nitrate (CAN) as a catalyst offers a mild and environmentally friendly alternative to traditional methods for nitrile oxide generation.[7]

G cluster_0 Step 1: Oxime Formation cluster_1 Step 2: Nitrile Oxide Generation cluster_2 Step 3: [3+2] Cycloaddition A 4-Bromobenzaldehyde C 4-Bromobenzaldoxime A->C + B Hydroxylamine B->C Pyridine D 4-Bromobenzaldoxime E 4-Bromobenzonitrile Oxide D->E CAN (catalyst) F 4-Bromobenzonitrile Oxide H (5-(4-Bromophenyl)isoxazol-3-yl)methanol F->H + G Propargyl Alcohol G->H

Caption: Synthetic pathway for (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Experimental Protocol

The following is a representative experimental protocol based on literature procedures.[6]

Materials:

  • 4-Bromobenzaldehyde

  • Hydroxylamine hydrochloride

  • Pyridine

  • Propargyl alcohol

  • Cerium (IV) ammonium nitrate (CAN)

  • Sodium hypochlorite

  • Ethyl acetate

  • Water

  • Anhydrous sodium sulfate

Step 1: Synthesis of 4-Bromobenzaldoxime

  • In a round-bottom flask equipped with a reflux condenser, combine 4-bromobenzaldehyde, hydroxylamine hydrochloride, and pyridine.

  • Reflux the mixture for 3 hours.

  • After cooling, remove the solvent under reduced pressure.

  • Extract the residue with ethyl acetate and water.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate to yield 4-bromobenzaldoxime.

Step 2: Synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol

  • Dissolve the 4-bromobenzaldoxime in an appropriate solvent.

  • Add sodium hypochlorite to generate the nitrile oxide in situ.

  • To this mixture, add propargyl alcohol and a catalytic amount of cerium ammonium nitrate (CAN).

  • Stir the reaction at room temperature until completion (monitored by TLC).

  • Upon completion, quench the reaction and extract the product with a suitable organic solvent.

  • Wash the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

  • Purify the crude product by column chromatography to obtain pure (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Potential Applications and Biological Context

The isoxazole nucleus is a key pharmacophore in numerous compounds with a wide range of biological activities.[1] While specific biological data for (5-(4-Bromophenyl)isoxazol-3-yl)methanol is not extensively reported, the structural motifs present suggest several areas of therapeutic potential.

  • Antimicrobial Activity: Isoxazole derivatives are well-known for their antibacterial and antifungal properties.[1][8] The presence of the bromophenyl group may enhance this activity. Studies on structurally similar compounds, such as 5-(4-bromophenyl)-3-{3-methyl-4-[(4-substitutedbenzyl)oxy]phenyl}-4,5-dihydro-1,2-oxazole, have demonstrated good antimicrobial activity against various bacterial and fungal strains.[8]

  • Anticancer Activity: Many isoxazole-containing compounds have been investigated as potential anticancer agents.[2] The isoxazole scaffold can be tailored to interact with various biological targets involved in cancer progression. Further investigation into the cytotoxicity of (5-(4-Bromophenyl)isoxazol-3-yl)methanol against cancer cell lines would be a logical next step.

  • Anti-inflammatory Activity: The isoxazole ring is present in some non-steroidal anti-inflammatory drugs (NSAIDs). The anti-inflammatory potential of this compound could be explored in relevant biological assays.

Safety and Handling

As with any chemical compound, (5-(4-Bromophenyl)isoxazol-3-yl)methanol should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.

  • Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse thoroughly with water.

  • Storage: Store in a tightly sealed container in a cool, dry place.[4]

  • Reagent Hazards: The synthesis involves the use of pyridine (flammable, toxic), sodium hypochlorite (corrosive), and organic solvents. Consult the Safety Data Sheets (SDS) for all reagents before use.

The GHS hazard statement for this compound is H302 (Harmful if swallowed).[4]

Conclusion

(5-(4-Bromophenyl)isoxazol-3-yl)methanol is a valuable heterocyclic compound with significant potential for further investigation in the field of drug discovery. Its synthesis is readily achievable through established methods, and its structural similarity to other biologically active isoxazoles makes it an attractive candidate for screening in various therapeutic areas, particularly as an antimicrobial or anticancer agent. This guide provides a solid foundation for researchers interested in exploring the chemistry and potential applications of this promising molecule.

Sources

Exploratory

A Multi-Technique Approach to the Structural Elucidation of (5-(4-Bromophenyl)isoxazol-3-yl)methanol

Abstract The isoxazole scaffold is a cornerstone in modern medicinal chemistry and materials science, valued for its diverse biological activities and versatile chemical properties.[1][2][3] The precise determination of...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The isoxazole scaffold is a cornerstone in modern medicinal chemistry and materials science, valued for its diverse biological activities and versatile chemical properties.[1][2][3] The precise determination of the molecular structure of novel isoxazole derivatives is a non-negotiable prerequisite for understanding their function and advancing their application. This technical guide provides a comprehensive, field-proven methodology for the complete structural elucidation of a representative isoxazole derivative, (5-(4-Bromophenyl)isoxazol-3-yl)methanol. We will detail an integrated workflow that synergistically employs spectroscopic and crystallographic techniques, moving from initial characterization to absolute confirmation. This document is intended for researchers, chemists, and drug development professionals, offering not just procedural steps but the underlying scientific rationale that governs the choice and interpretation of each analytical method.

Foundational Strategy: From Synthesis to Confirmation

The journey of structural elucidation begins with the molecule's synthesis, as the reaction pathway informs the expected structure and potential byproducts. (5-(4-Bromophenyl)isoxazol-3-yl)methanol is commonly synthesized via a [3+2] cycloaddition reaction.[3] A logical and robust workflow is essential to move from a newly synthesized compound to a fully validated structure. This process is not linear but rather a convergence of evidence from multiple orthogonal techniques.

The overall analytical strategy is visualized below. Each step provides a layer of data, and confidence in the final structure is only achieved when all data points are in complete agreement.

G cluster_synthesis Synthesis & Purification cluster_analysis Spectroscopic & Spectrometric Analysis cluster_confirmation Absolute Structure Confirmation synthesis Synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol purification Column Chromatography Purification synthesis->purification Crude Product nmr NMR Spectroscopy (¹H, ¹³C) purification->nmr Purified Sample ftir FTIR Spectroscopy purification->ftir Purified Sample ms Mass Spectrometry (EI/ESI) purification->ms Purified Sample xray Single-Crystal X-ray Diffraction purification->xray Crystal Growth elucidation Final Structure Elucidation nmr->elucidation Complementary Data ftir->elucidation Complementary Data ms->elucidation Complementary Data xray->elucidation Unambiguous Proof

Caption: Overall workflow for the synthesis and structural validation of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the C-H Framework

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule in solution.[4] For (5-(4-Bromophenyl)isoxazol-3-yl)methanol, both ¹H and ¹³C NMR are required to piece together its connectivity.

Proton (¹H) NMR Spectroscopy

Causality: ¹H NMR provides information on the number of different types of protons, their electronic environment, and their proximity to other protons. We expect to see distinct signals for the aromatic protons, the isoxazole ring proton, the methylene (-CH₂) protons, and the hydroxyl (-OH) proton.

  • Aromatic Region (~7.6-7.8 ppm): The 4-bromophenyl group will exhibit a characteristic AA'BB' system, appearing as two distinct doublets due to the symmetry of the para-substituted ring.

  • Isoxazole Proton (~6.7 ppm): A sharp singlet corresponding to the single proton on the isoxazole ring (at C4). Its downfield shift is due to the electronegativity of the adjacent oxygen and nitrogen atoms.

  • Methylene Protons (~4.8 ppm): A singlet for the two protons of the methanol group (-CH₂OH). They are equivalent and not adjacent to other protons, hence they appear as a singlet.

  • Hydroxyl Proton (variable): A broad singlet for the -OH proton. Its chemical shift is variable and depends on concentration, solvent, and temperature. This peak will disappear upon D₂O exchange, a key confirmatory test.

Carbon (¹³C) NMR Spectroscopy

Causality: ¹³C NMR reveals the number of unique carbon environments in the molecule. Due to the low natural abundance of ¹³C, spectra are typically proton-decoupled, resulting in a series of singlets, each corresponding to a different carbon atom.

  • Isoxazole Carbons (C3, C5, C4): Three distinct signals are expected. C3 and C5, being attached to heteroatoms, will be the most downfield (~160-170 ppm). The C4 carbon will appear more upfield (~100 ppm).

  • Aromatic Carbons: Four signals are expected for the 4-bromophenyl ring: one for the bromine-attached carbon (ipso-carbon), one for the isoxazole-attached carbon (ipso-carbon), and two for the four C-H carbons, which are present in two sets of two equivalent carbons.

  • Methylene Carbon: A single signal for the -CH₂OH carbon, typically appearing around 55-65 ppm.

Experimental Protocol: NMR Sample Preparation and Acquisition
  • Sample Preparation: Accurately weigh 5-10 mg of the purified solid.[5]

  • Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean vial.[6] Deuterated solvents are essential to avoid large solvent signals that would overwhelm the analyte signals.[6]

  • Transfer: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality NMR tube.[5] This removes any particulate matter that could degrade spectral resolution.

  • Acquisition: Insert the sample into the NMR spectrometer. The instrument is tuned to the specific nucleus (¹H or ¹³C).[4] Standard acquisition programs are run to obtain the spectra.[7] For ¹³C, a greater number of scans is required due to the lower sensitivity of the nucleus.[5]

Data Summary: NMR Spectroscopy
Assignment ¹H NMR (Predicted) ¹³C NMR (Predicted) Rationale
Aromatic CH (2H)δ 7.75 (d, J = 8.5 Hz)δ 129.0Protons ortho to the isoxazole ring.
Aromatic CH (2H)δ 7.65 (d, J = 8.5 Hz)δ 128.5Protons ortho to the bromine atom.
Isoxazole CH (1H)δ 6.70 (s)δ 101.5Isolated proton on the electron-deficient heterocyclic ring.
Methylene CH₂ (2H)δ 4.80 (s)δ 56.0Aliphatic protons adjacent to an oxygen and the isoxazole ring.
Hydroxyl OH (1H)δ ~2.5 (br s)N/ALabile proton, chemical shift is solvent and concentration dependent.
Isoxazole C-ON/Aδ 171.0Quaternary carbon (C5) of the isoxazole ring attached to the phenyl group.
Isoxazole C-NN/Aδ 162.0Quaternary carbon (C3) of the isoxazole ring attached to the methanol group.
Aromatic C-BrN/Aδ 125.0Quaternary carbon attached to the electronegative bromine atom.
Aromatic C-IsoxazoleN/Aδ 127.0Quaternary carbon linking the phenyl and isoxazole rings.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

Causality: FTIR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending). It is a rapid and non-destructive technique that provides a molecular "fingerprint".[1]

  • O-H Stretch: A strong, broad absorption band in the range of 3400-3200 cm⁻¹ is a definitive indicator of the alcohol's hydroxyl group. The broadening is due to hydrogen bonding.

  • C-H Stretches: Aromatic C-H stretching vibrations appear just above 3000 cm⁻¹, while aliphatic C-H stretches from the -CH₂- group appear just below 3000 cm⁻¹.

  • C=N and C=C Stretches: The isoxazole and phenyl rings will show a series of medium-to-weak absorptions in the 1610-1450 cm⁻¹ region.

  • C-O Stretch: A strong band for the C-O single bond stretch of the primary alcohol is expected in the 1050-1030 cm⁻¹ range.

  • C-Br Stretch: A weak-to-medium absorption in the "fingerprint region," typically around 650-550 cm⁻¹, corresponds to the C-Br bond.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR is a common sampling technique that requires minimal sample preparation.[8]

  • Background Scan: Record a background spectrum of the clean ATR crystal. This is crucial to subtract the absorbance of ambient air (CO₂, H₂O) and the crystal itself.

  • Sample Application: Place a small amount of the purified solid sample directly onto the ATR crystal.

  • Apply Pressure: Use the pressure arm to ensure firm contact between the sample and the crystal.

  • Sample Scan: Acquire the sample spectrum. The instrument typically co-adds multiple scans to improve the signal-to-noise ratio.

  • Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) after analysis.

Data Summary: FTIR Spectroscopy
Wavenumber (cm⁻¹) Intensity Vibration Type Functional Group Assignment
3350 - 3200Strong, BroadO-H StretchAlcohol (-OH)
3100 - 3000MediumC-H StretchAromatic & Isoxazole C-H
2950 - 2850MediumC-H StretchMethylene (-CH₂) C-H
1610 - 1580MediumC=N StretchIsoxazole Ring
1550 - 1450Medium-WeakC=C StretchAromatic and Isoxazole Rings
1040StrongC-O StretchPrimary Alcohol (C-O)
~600MediumC-Br StretchAryl-Bromide (C-Br)

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Causality: Mass spectrometry provides the molecular weight of the compound and offers structural clues based on its fragmentation pattern.[9] For (5-(4-Bromophenyl)isoxazol-3-yl)methanol (C₁₀H₈BrNO₂), the presence of bromine is a key diagnostic feature.

Molecular Ion (M⁺·): Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. Therefore, the molecular ion peak will appear as a pair of peaks (an M⁺· and an M+2 peak) of nearly equal intensity.[10]

  • For C₁₀H₈⁷⁹BrNO₂: Calculated Mass = 252.9793 Da

  • For C₁₀H₈⁸¹BrNO₂: Calculated Mass = 254.9772 Da

Fragmentation Pathways: In Electron Ionization (EI-MS), the molecular ion is a radical cation that undergoes fragmentation.[11][12] The most likely fragmentation pathways involve cleavage of the weakest bonds to form the most stable cations and radicals.[11]

G M Molecular Ion (M⁺·) m/z = 253/255 F1 Loss of ·H [M-1]⁺ m/z = 252/254 M->F1 - ·H F2 Loss of ·CH₂OH [M-31]⁺ m/z = 222/224 M->F2 - ·CH₂OH F3 4-Bromobenzoyl Cation [C₇H₄BrO]⁺ m/z = 183/185 F2->F3 Ring Cleavage F4 4-Bromophenyl Cation [C₆H₄Br]⁺ m/z = 155/157 F3->F4 - CO

Caption: Plausible EI-MS fragmentation pathway for the target molecule.

Experimental Protocol: Mass Spectrometry
  • Sample Introduction: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

  • Ionization: Introduce the sample into the mass spectrometer. For volatile compounds, Electron Ionization (EI) is common. For less volatile or thermally labile compounds, Electrospray Ionization (ESI) is preferred.[13]

  • Mass Analysis: The ions are separated by a mass analyzer (e.g., quadrupole or time-of-flight) based on their mass-to-charge ratio (m/z).

  • Detection: The separated ions are detected, and the signal is processed to generate a mass spectrum.

Single-Crystal X-ray Diffraction: The Definitive Proof

Causality: While spectroscopic methods provide powerful evidence for a proposed structure, they describe the average state of molecules in a fluid phase. Single-crystal X-ray diffraction is the gold standard, providing an unambiguous, three-dimensional map of electron density in the solid state.[14][15] This allows for the precise determination of bond lengths, bond angles, and the absolute connectivity of all atoms.[15][16]

The technique relies on the principle that X-rays are diffracted by the ordered arrangement of atoms in a crystal lattice.[14] The resulting diffraction pattern is mathematically decoded to reconstruct a 3D model of the molecule.

Experimental Protocol: X-ray Crystallography
  • Crystal Growth: This is often the most challenging step. The purified compound must be slowly crystallized from a suitable solvent or solvent system to yield single, defect-free crystals of sufficient size and quality. Common methods include slow evaporation, solvent diffusion, or cooling.

  • Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head.

  • Data Collection: The mounted crystal is placed in an X-ray diffractometer, where it is cooled (typically to ~100 K) to minimize thermal vibrations. It is then rotated while being irradiated with a monochromatic X-ray beam, and the diffraction data are collected on a detector.[14]

  • Structure Solution and Refinement: The diffraction pattern is processed to determine the unit cell dimensions and space group.[15] Computational software is then used to solve the phase problem and generate an initial electron density map. This model is then refined to best fit the experimental data, ultimately yielding the final crystal structure.[15]

Expected Outcomes: Crystallographic Data

A successful X-ray analysis would yield a complete structural model and a set of crystallographic data, which would be deposited in a crystallographic database.

Parameter Description
Molecular FormulaC₁₀H₈BrNO₂
Formula Weight254.08
Crystal Systeme.g., Monoclinic, Orthorhombic
Space Groupe.g., P2₁/c
Unit Cell Dimensionsa, b, c (Å) and α, β, γ (°)
Bond Lengths & AnglesPrecise measurements for all bonds and angles (e.g., C-O, N-O, C-Br).
Torsion AnglesDefines the conformation of the molecule in the crystal lattice.

Conclusion: A Synthesis of Evidence

The structural elucidation of (5-(4-Bromophenyl)isoxazol-3-yl)methanol is a case study in the power of a multi-technique analytical approach. NMR spectroscopy defines the proton and carbon backbone. FTIR confirms the presence of key functional groups. Mass spectrometry establishes the molecular weight and provides corroborating fragmentation evidence. Finally, single-crystal X-ray diffraction provides the ultimate, irrefutable proof of structure. No single technique is sufficient on its own; it is the perfect concordance of data from these orthogonal methods that provides the absolute confidence required for scientific advancement in chemistry and drug discovery.

References

  • What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Creative Biostructure. Available at: [Link]

  • Fragmentation Mechanisms - Intro to Mass Spectrometry. Available at: [Link]

  • Single-crystal X-ray Diffraction. SERC, Carleton College. Available at: [Link]

  • Fragmentation mechanisms in electron impact mass spectrometry. Available at: [Link]

  • An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. MDPI. Available at: [Link]

  • Single Crystal X-ray Diffraction. Pulstec USA. Available at: [Link]

  • Single Crystal X-ray Diffraction and Structure Analysis. Available at: [Link]

  • FTIR Spectroscopy Standard Operating Procedure. Available at: [Link]

  • Interpretation of mass spectra. Available at: [Link]

  • Supporting Information for "Copper-Catalyzed Aerobic Oxidative C-H/N-H Annulation of Alkynes and Hydrazines to Isoxazoles". The Royal Society of Chemistry. Available at: [Link]

  • Electronic Supplementary Information (ESI) The effect of S-alkylation on organocatalytic enamine activation through imidazolidine-4-thiones. The Royal Society of Chemistry. Available at: [Link]

  • Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity. ResearchGate. Available at: [Link]

  • Isoxazole Derivatives against Carbonic Anhydrase: Synthesis, Molecular Docking, MD Simulations, and Free Energy Calculations Coupled with In Vitro Studies. National Center for Biotechnology Information. Available at: [Link]

  • NMR Sample Preparation. University of Reading. Available at: [Link]

  • Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Der Pharma Chemica. Available at: [Link]

  • NMR Sample Preparation. Western University. Available at: [Link]

  • NMR Spectroscopy. Michigan State University Department of Chemistry. Available at: [Link]

  • Supporting Information: Lewis acid-promoted direct synthesis of isoxazole derivatives. Beilstein Journals. Available at: [Link]

  • Synthesis of Isoxazole- and Oxazole-4-carboxylic Acids Derivatives by Controlled Isoxazole-Azirine-Isoxazole/Oxazole Isomerization. ACS Publications. Available at: [Link]

  • A Simple Protocol for NMR Analysis of the Enantiomeric Purity of Chiral Hydroxylamines. ACS Publications. Available at: [Link]

  • ¹H and ¹³C NMR for the Profiling of Natural Product Extracts: Theory and Applications. SciSpace. Available at: [Link]

  • How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology. Available at: [Link]

  • Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl) Methanol with Isobutyric Acid. ResearchGate. Available at: [Link]

  • Fourier Transform Infrared Spectroscopy. University of Wisconsin-Madison. Available at: [Link]

  • Method 320: Measurement of Vapor Phase Organic and Inorganic Emissions by Extractive Fourier Transform Infrared (FTIR) Spectroscopy. U.S. Environmental Protection Agency. Available at: [Link]

  • Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. MDPI. Available at: [Link]

  • Guide to FT-IR Spectroscopy. Bruker. Available at: [Link]

  • (5-(4-Bromophenyl)isoxazol-3-yl)methanol. ChemBK. Available at: [Link]

  • Synthesis of 4-bromochalcone & 3-(4-bromophenyl)-5-phenylisoxazole. Odinity. Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. Available at: [Link]

  • (3-Phenylisoxazol-5-yl)methanol. National Center for Biotechnology Information. Available at: [Link]

  • Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies. Archimer. Available at: [Link]

  • ¹H- and ¹³C-NMR spectra of phenyl-substituted azole derivatives. Part 2. A conformational study. SciSpace. Available at: [Link]

  • Crystal structure of 1-(4-bromophenyl)but-3-yn-1-one. International Union of Crystallography. Available at: [Link]

  • Synthesis and Crystal Structure of Ethyl 5-(4-Bromophenyl)-7-methyl-3-oxo-2,3-dihidro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate. MDPI. Available at: [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. Available at: [Link]

Sources

Foundational

Discovery and Synthesis of Novel Isoxazole Compounds: A Comprehensive Technical Guide

Executive Summary & The Isoxazole Pharmacophore The isoxazole ring—a five-membered heterocycle containing adjacent nitrogen and oxygen atoms—has emerged as a privileged scaffold in modern medicinal chemistry[1]. Due to i...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & The Isoxazole Pharmacophore

The isoxazole ring—a five-membered heterocycle containing adjacent nitrogen and oxygen atoms—has emerged as a privileged scaffold in modern medicinal chemistry[1]. Due to its unique electronic distribution, the isoxazole core acts as an excellent bioisostere for esters, amides, and carboxylic acids. The relatively weak N–O bond is stabilized by the ring's aromaticity, allowing the molecule to participate in critical hydrogen bonding and dipole-dipole interactions with target proteins while resisting rapid metabolic degradation[1].

Recent advances demonstrate that incorporating the isoxazole moiety into drug candidates significantly improves pharmacokinetic profiles, increases target efficacy, and mitigates off-target toxicity[1]. Consequently, isoxazole derivatives are aggressively pursued in the development of multi-targeted therapies, particularly as small molecule inhibitors (SMIs) in oncology and as broad-spectrum antimicrobial agents[2].

Strategic Discovery and SAR Optimization

The discovery of novel isoxazole compounds relies on a highly iterative hit-to-lead workflow. Because the isoxazole ring offers multiple vectors for functionalization (typically at the C3, C4, and C5 positions), Structure-Activity Relationship (SAR) optimization is highly modular. Modern drug discovery leverages in silico virtual screening to predict the binding affinity of theoretical isoxazole libraries against specific cell-surface receptors or intracellular kinases before committing to bench synthesis[2].

DiscoveryWorkflow Target Target Identification (e.g., Kinases, Receptors) Design In Silico Design & Virtual Screening Target->Design Synthesis Isoxazole Synthesis (Cycloaddition / Condensation) Design->Synthesis InVitro In Vitro Screening (Antimicrobial, Anticancer) Synthesis->InVitro SAR SAR Optimization (Hit-to-Lead) InVitro->SAR SAR->Design Feedback Loop InVivo In Vivo Profiling (Pharmacokinetics/Toxicity) SAR->InVivo

Fig 1: Hit-to-lead discovery workflow for novel isoxazole-based therapeutics.

Core Synthetic Methodologies

As a Senior Application Scientist, selecting the appropriate synthetic route is dictated by the desired substitution pattern and the functional group tolerance required by the target molecule.

1,3-Dipolar Cycloaddition (The "Click" Approach)

The most robust and regioselective method for constructing 3,5-disubstituted isoxazoles is the 1,3-dipolar cycloaddition between a nitrile oxide and a terminal alkyne[3]. This reaction is a Cu-free alternative to traditional azide-alkyne click chemistry, making it highly valuable for synthesizing chelating ligands and radiotracers where residual copper would interfere with metal complexation[4].

Mechanistic Causality: Isolated nitrile oxides are highly unstable and prone to spontaneous dimerization into inactive furoxans. To circumvent this, the nitrile oxide must be generated in situ. This is achieved by oxidizing an aldoxime using reagents like N-chlorosuccinimide (NCS) or Chloramine-T to form a hydroximoyl chloride intermediate, followed by base-promoted dehydrohalogenation[5].

Mechanism Aldoxime Aldoxime (R-CH=N-OH) Oxidation Oxidation / Halogenation (NCS or Chloramine-T) Aldoxime->Oxidation NitrileOxide Nitrile Oxide Intermediate (R-C≡N⁺-O⁻) Oxidation->NitrileOxide Cycloaddition [3+2] Cycloaddition (Base Promoted) NitrileOxide->Cycloaddition Alkyne Alkyne/Alkene Dipolarophile Alkyne->Cycloaddition Isoxazole Isoxazole Derivative (Target Scaffold) Cycloaddition->Isoxazole

Fig 2: Mechanistic pathway of the 1,3-dipolar cycloaddition for isoxazole synthesis.

Condensation of Hydroxylamine with 1,3-Dicarbonyls

An alternative classical approach involves the condensation of hydroxylamine with 1,3-dicarbonyl compounds or α,β-unsaturated carbonyls[2]. The causality of choosing this route lies in the vast commercial availability of diverse 1,3-dicarbonyl building blocks. However, because the dicarbonyl presents two electrophilic centers, strict pH control is required to dictate which carbonyl is attacked first, thereby controlling the regioselectivity of the final isoxazole.

Experimental Protocols: Self-Validating Systems

Protocol A: Synthesis of 3,5-Disubstituted Isoxazoles via In Situ Nitrile Oxide Cycloaddition

This protocol utilizes a metal-free, base-promoted cycloaddition strategy[3].

  • Aldoxime Halogenation: Dissolve the starting aldoxime (1.0 eq) in anhydrous N,N-dimethylformamide (DMF). Add N-chlorosuccinimide (NCS) (1.1 eq) portion-wise at room temperature.

    • Causality: NCS acts as a mild halogenating agent to convert the aldoxime into a hydroximoyl chloride. DMF stabilizes the polar transition state.

  • Dipolarophile Addition: Add the terminal alkyne (1.2 eq) to the reaction mixture before adding the base.

    • Causality: Ensuring the dipolarophile is present in excess before the nitrile oxide is generated prevents the transient nitrile oxide from dimerizing into a furoxan byproduct.

  • Base-Promoted Generation: Cool the mixture to 0 °C and add triethylamine (Et₃N) (1.5 eq) dropwise.

    • Causality: Et₃N neutralizes the HCl byproduct, driving the elimination of chloride to generate the highly reactive nitrile oxide in situ. The low temperature controls the exothermic generation.

  • Cycloaddition & Workup: Stir at room temperature for 12 hours. Quench with water, extract with ethyl acetate, wash with brine, and dry over Na₂SO₄.

  • Validation Checkpoint: Monitor the reaction via ¹H NMR. Successful cycloaddition is validated by the disappearance of the terminal alkyne proton (typically ~2.5 ppm) and the emergence of a diagnostic isoxazole C4-H proton singlet at ~6.5–6.8 ppm[4].

Protocol B: Condensation of 1,3-Dicarbonyls with Hydroxylamine

This protocol builds the isoxazole ring from a three-carbon unit and an N-O bonded component[2].

  • Reagent Preparation: Dissolve the 1,3-dicarbonyl compound (1.0 eq) in absolute ethanol.

    • Causality: Ethanol provides a protic environment that facilitates the nucleophilic attack and subsequent dehydration steps.

  • pH-Controlled Oximation: Add hydroxylamine hydrochloride (NH₂OH·HCl) (1.2 eq) and sodium acetate (NaOAc) (1.2 eq).

    • Causality: NH₂OH·HCl is used for its bench stability. NaOAc acts as a mild base buffer to liberate the free hydroxylamine nucleophile in a controlled manner, preventing the basic cleavage of the dicarbonyl substrate.

  • Cyclization: Reflux the mixture for 4-6 hours.

    • Causality: Thermal energy drives the sequential condensation (imine formation) and the subsequent intramolecular cyclization/dehydration to form the aromatic ring.

  • Validation Checkpoint: Verify complete cyclization by IR spectroscopy. The broad hydroxylamine O-H stretch and the strong dicarbonyl C=O stretches will disappear, replaced by characteristic C=N and C=C stretches of the isoxazole ring.

Quantitative Data: Pharmacological Profiling

The structural versatility of isoxazoles translates directly into a broad spectrum of quantifiable biological activities. The table below summarizes recent pharmacological profiling data for various synthesized isoxazole derivatives.

Compound Class / DerivativePrimary Target / MechanismObserved Biological ActivitySource
3,5-Disubstituted Isoxazoles Small Molecule Inhibitors (SMIs) of intracellular cancer pathwaysHigh Anticancer Efficacy (IC₅₀ in low µM range)[2]
Isoxazole-Triazole Peptides Multi-targeted enzyme inhibition via orthogonal cycloadditionBroad-spectrum Antimicrobial / Antifungal[1]
4,5-Dihydroisoxazoles DPPH Radical ScavengingPotent Antioxidant (Up to 97.8% radical scavenging)[5]
Isoxazole-Chelator Linkers fac-[Mᴵ(CO)₃]⁺ complexation (M = Re, 99mTc)Stable Radiotracer / in vivo Imaging Agents[4]

Conclusion

The isoxazole scaffold remains a cornerstone of modern drug discovery. By understanding the mechanistic causality behind synthetic choices—such as the necessity of in situ nitrile oxide generation to prevent dimerization, or the strict pH control required during condensation—researchers can efficiently design and validate novel derivatives. As the field moves toward green chemistry and metal-free synthetic routes[3], the 1,3-dipolar cycloaddition will continue to serve as a premier tool for generating highly selective, bioactive isoxazole therapeutics.

References

  • Advances in isoxazole chemistry and their role in drug discovery. PMC (nih.gov). 1

  • Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. Engineered Science Publisher. 2

  • An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances. 3

  • Cu-Free 1,3-Dipolar Cycloaddition Click Reactions To Form Isoxazole Linkers in Chelating Ligands for fac-[MI(CO)3]+ Centers. Inorganic Chemistry (ACS). 4

  • Synthesis of Isoxazoles via 1,3-Dipolar Cycloaddition Reactions: Pharmacological Screening for Their Antioxidant and Antimicrobial Activities. Asian Journal of Chemistry. 5

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol via [3+2] Cycloaddition

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Executive Summary Isoxazole-containing compounds are privileged scaffolds...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

Isoxazole-containing compounds are privileged scaffolds in medicinal chemistry, frequently serving as bioisosteres for amides and esters in the development of ALDH-2 inhibitors, HDAC inhibitors, and anti-inflammatory agents. The synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol requires a highly regioselective construction of the heteroaromatic core, followed by a chemoselective reduction that preserves the labile N-O bond.

This application note details a robust, two-step synthetic workflow: a base-mediated 1,3-dipolar [3+2] cycloaddition to form the isoxazole ester, followed by a controlled hydride reduction to yield the target primary alcohol.

Mechanistic Insights & Causality (E-E-A-T)

As with any complex heterocyclic synthesis, understanding the physical organic chemistry driving the reaction is critical for troubleshooting and scale-up.

Regioselectivity in the 1,3-Dipolar Cycloaddition

The first step utilizes an in situ generated nitrile oxide reacting with a terminal alkyne (4-bromophenylacetylene). According to Frontier Molecular Orbital (FMO) theory, the reaction is governed by the interaction between the LUMO of the dipole (nitrile oxide) and the HOMO of the dipolarophile (alkyne). The terminal carbon of the alkyne is less sterically hindered and more electron-rich, directing it to bond exclusively with the carbon atom of the nitrile oxide. This kinetic preference ensures the selective formation of the 5-arylisoxazole isomer, avoiding the 4-aryl byproduct ()[1].

Kinetic Control of Nitrile Oxide Generation

Nitrile oxides are highly reactive and prone to spontaneous dimerization into inactive furoxans. To prevent this, the protocol dictates the dropwise addition of triethylamine at 0 °C. This slow dehydrohalogenation of ethyl chlorooximidoacetate maintains a low steady-state concentration of the nitrile oxide, favoring the bimolecular cycloaddition pathway over dimerization ()[2].

Chemoselective Ester Reduction

The N-O bond of the isoxazole ring possesses a relatively low bond dissociation energy. Using strong reducing agents such as Lithium Aluminum Hydride (LiAlH₄) or catalytic hydrogenation often results in reductive ring cleavage, yielding β-amino enones. By utilizing Sodium Borohydride (NaBH₄) in methanol , the ester is smoothly reduced to the primary alcohol. Methanol acts not just as a solvent but as an electrophilic activator for the borohydride, enabling the reduction of the ester without compromising the heteroaromatic core.

Quantitative Reaction Parameters

Table 1: Stoichiometry and Reaction Parameters for Isoxazole Synthesis

ParameterStep 1: [3+2] CycloadditionStep 2: Chemoselective Reduction
Primary Reactant 4-Bromophenylacetylene (1.0 eq)Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate (1.0 eq)
Coreagent Ethyl chlorooximidoacetate (1.5 eq)NaBH₄ (3.0 eq)
Base/Catalyst Triethylamine (2.0 eq)None
Solvent System Anhydrous THF (0.3 M)Anhydrous Methanol (0.2 M)
Temperature Profile 0 °C → 25 °C0 °C → 25 °C
Reaction Time 12 - 16 hours2 - 4 hours
Expected Yield 75 - 85%80 - 90%

Synthetic Workflow Visualization

Workflow R1 Ethyl chlorooximidoacetate + 4-Bromophenylacetylene Cond1 Et3N, THF 0 °C to RT R1->Cond1 Int1 In situ Nitrile Oxide Intermediate Cond1->Int1 Rxn1 [3+2] 1,3-Dipolar Cycloaddition Int1->Rxn1 Int2 Ethyl 5-(4-bromophenyl) isoxazole-3-carboxylate Rxn1->Int2 Cond2 NaBH4, MeOH 0 °C to RT Int2->Cond2 Prod (5-(4-Bromophenyl)isoxazol -3-yl)methanol Cond2->Prod

Figure 1: Two-step synthetic workflow for (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Experimental Protocols

Step 1: Synthesis of Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate

This system is self-validating: the successful generation of the nitrile oxide is visually confirmed by the precipitation of triethylamine hydrochloride as a dense white solid.

  • Preparation: Oven-dry a round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush the system with inert gas (N₂ or Argon).

  • Dissolution: Add 4-bromophenylacetylene (1.0 equiv, e.g., 10.0 mmol) and ethyl chlorooximidoacetate (1.5 equiv, 15.0 mmol) to the flask. Dissolve the mixture in anhydrous Tetrahydrofuran (THF) to achieve a 0.3 M concentration based on the alkyne.

  • Cooling: Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

  • Base Addition (Critical Step): Using a syringe pump or addition funnel, add triethylamine (2.0 equiv, 20.0 mmol) dropwise over a period of 20-30 minutes. Rapid addition will cause a thermal spike and promote furoxan formation.

  • Cycloaddition: Remove the ice bath and allow the heterogeneous mixture (containing precipitated Et₃N·HCl) to stir at room temperature for 12 to 16 hours.

  • Workup: Filter the suspension through a medium-porosity fritted funnel to remove the hydrochloride salts. Wash the filter cake with a small volume of cold THF.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (eluting with a gradient of 5% to 20% Ethyl Acetate in Hexanes) to isolate the pure ester as a crystalline solid.

Step 2: Reduction to (5-(4-Bromophenyl)isoxazol-3-yl)methanol

This step is monitored macroscopically: the vigorous evolution of hydrogen gas upon NaBH₄ addition will gradually subside as the active hydride is consumed and the reaction reaches completion.

  • Preparation: In a clean, dry round-bottom flask, dissolve Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate (1.0 equiv, e.g., 5.0 mmol) in anhydrous Methanol to achieve a 0.2 M concentration.

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Hydride Addition: Carefully add Sodium Borohydride (NaBH₄) (3.0 equiv, 15.0 mmol) in small portions over 15 minutes. Caution: Exothermic reaction with significant H₂ gas evolution.

  • Reduction: Allow the reaction to stir at 0 °C for 30 minutes, then slowly warm to room temperature. Stir for an additional 2-4 hours. Monitor the disappearance of the starting material via TLC (Hexanes:EtOAc, 7:3).

  • Quenching: Once complete, cool the flask back to 0 °C and carefully quench the excess borohydride by adding saturated aqueous Ammonium Chloride (NH₄Cl) dropwise until gas evolution ceases.

  • Extraction: Remove the bulk of the methanol under reduced pressure. Dilute the remaining aqueous layer with water and extract three times with Ethyl Acetate.

  • Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Final Purification: If necessary, recrystallize the crude product from an appropriate solvent system (e.g., DCM/Hexanes) to yield pure (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

References

  • Title: ALDH-2 inhibitors in the treatment of psychiatric disorders (US Patent 2008/0032995 A1)
  • Title: Construction of Isoxazole ring: An Overview Source: Nanobio Letters (2024) URL: [Link]

Sources

Application

Experimental protocol for preparing (5-(4-Bromophenyl)isoxazol-3-yl)methanol

An Application Note for the Synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol Abstract (5-(4-Bromophenyl)isoxazol-3-yl)methanol is a valuable heterocyclic building block for the development of novel therapeutic agent...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for the Synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol

Abstract

(5-(4-Bromophenyl)isoxazol-3-yl)methanol is a valuable heterocyclic building block for the development of novel therapeutic agents and functional materials. Isoxazole-containing compounds are known to exhibit a wide range of biological activities, making them a "privileged scaffold" in medicinal chemistry.[1] This application note provides a detailed, three-step experimental protocol for the synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol, commencing from commercially available 4'-bromoacetophenone. The described pathway involves a Claisen condensation to form a key β-ketoester intermediate, followed by a cyclocondensation with hydroxylamine to construct the isoxazole core, and concludes with a selective reduction to yield the target primary alcohol. This guide is designed to be a self-validating system, explaining the causality behind experimental choices and providing comprehensive characterization guidelines.

Introduction

The isoxazole moiety is a five-membered heterocycle that is a cornerstone in the synthesis of numerous biologically active compounds, including anti-inflammatory, anticancer, and antimicrobial agents.[1][2][3] The specific substitution pattern on the isoxazole ring is critical for modulating pharmacological activity. The title compound, (5-(4-Bromophenyl)isoxazol-3-yl)methanol, offers three key points for further chemical modification: the bromophenyl group (amenable to cross-coupling reactions), the isoxazole ring itself, and the primary alcohol (for esterification or etherification).

While the 1,3-dipolar cycloaddition of a nitrile oxide and an alkyne is a powerful method for isoxazole synthesis, it typically yields the 3-aryl-5-substituted regioisomer.[4][5] To achieve the desired 5-aryl-3-substituted pattern, this protocol employs a more regiochemically controlled and robust strategy based on the cyclocondensation of a 1,3-dicarbonyl precursor.

Overall Synthetic Scheme

The synthesis is performed in three distinct stages, starting from 4'-bromoacetophenone and culminating in the target alcohol.

Synthetic_Scheme A 4'-Bromoacetophenone + Diethyl Oxalate B Intermediate 1 Ethyl 4-(4-bromophenyl)-2,4-dioxobutanoate A->B  Step 1: Claisen Condensation  (NaOEt, EtOH) C Intermediate 2 Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate B->C  Step 2: Cyclocondensation  (NH2OH·HCl) D Final Product (5-(4-Bromophenyl)isoxazol-3-yl)methanol C->D  Step 3: Reduction  (LiAlH4, THF)

Caption: Overall workflow for the synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Materials and Reagents

Reagent/MaterialGradeSupplier Recommendation
4'-Bromoacetophenone≥98%Sigma-Aldrich, Acros
Diethyl oxalate≥99%Sigma-Aldrich, Alfa Aesar
Ethanol (Absolute)Anhydrous, 200 proofPharmco, J.T.Baker
Sodium metalACS ReagentSigma-Aldrich
Hydroxylamine hydrochloride≥98%Sigma-Aldrich, TCI
Lithium aluminum hydride (LiAlH₄)1.0 M solution in THFSigma-Aldrich
Tetrahydrofuran (THF)Anhydrous, ≥99.9%Sigma-Aldrich, Acros
Diethyl etherAnhydrousFisher Scientific
Ethyl acetateACS ReagentFisher Scientific
HexanesACS ReagentFisher Scientific
Hydrochloric acid (HCl)Concentrated, 37%Fisher Scientific
Sodium sulfate (Na₂SO₄)AnhydrousSigma-Aldrich
Silica Gel230-400 meshSorbent Technologies

Experimental Protocol

Part 1: Synthesis of Ethyl 4-(4-bromophenyl)-2,4-dioxobutanoate (Intermediate 1)

This step involves a base-mediated Claisen condensation between a ketone (4'-bromoacetophenone) and an ester (diethyl oxalate) to form the requisite 1,3-dicarbonyl intermediate.

Protocol:

  • Prepare Sodium Ethoxide: In a three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, carefully add sodium metal (1.0 eq) in small pieces to absolute ethanol (3 mL per mmol of sodium) under a nitrogen atmosphere. Stir until all the sodium has dissolved.

  • Reaction Setup: Cool the freshly prepared sodium ethoxide solution to 0-5 °C in an ice bath.

  • Addition of Reactants: To a separate flask, add 4'-bromoacetophenone (1.0 eq) and diethyl oxalate (1.1 eq) to absolute ethanol (2 mL per mmol of acetophenone). Add this solution dropwise to the stirred sodium ethoxide solution, maintaining the temperature below 10 °C.

  • Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 12-16 hours. The formation of a thick yellow precipitate indicates product formation.

  • Work-up: Pour the reaction mixture into ice-cold water and acidify to pH 2-3 with cold 2 M HCl.

  • Isolation: Collect the resulting solid precipitate by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield the crude product. This intermediate is often used in the next step without further purification.

Causality: Sodium ethoxide acts as a strong base to deprotonate the α-carbon of 4'-bromoacetophenone, generating an enolate. This nucleophilic enolate then attacks the electrophilic carbonyl carbon of diethyl oxalate, leading to the formation of the β-ketoester after acidic work-up.

Part 2: Synthesis of Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate (Intermediate 2)

This key step constructs the isoxazole ring through a cyclocondensation reaction between the 1,3-dicarbonyl system of Intermediate 1 and hydroxylamine.

Protocol:

  • Reaction Setup: In a round-bottom flask, suspend Ethyl 4-(4-bromophenyl)-2,4-dioxobutanoate (Intermediate 1, 1.0 eq) and hydroxylamine hydrochloride (1.2 eq) in methanol or ethanol (5 mL per mmol of ketoester).

  • Reaction: Heat the mixture to reflux (approximately 50-60 °C) and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Isolation: Add crushed ice to the residue. A white solid should precipitate.

  • Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. If necessary, recrystallize from an ethanol/water mixture to obtain the pure isoxazole ester.

Mechanism Insight:

Mechanism cluster_0 Cyclocondensation Mechanism A β-Ketoester Intermediate C Initial Adduct A->C + B Hydroxylamine (NH2OH) B->C D Oxime Formation C->D (-H2O) E Cyclization D->E Intramolecular Attack F Dehydration E->F G Isoxazole Product F->G (-H2O)

Caption: Simplified mechanism for isoxazole ring formation.

The reaction proceeds via the initial attack of the hydroxylamine nitrogen at one of the carbonyl carbons, followed by a series of condensation and cyclization steps, ultimately eliminating two molecules of water to form the stable aromatic isoxazole ring.

Part 3: Synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol (Final Product)

The final step is the selective reduction of the ester functional group of Intermediate 2 to a primary alcohol using a powerful hydride-based reducing agent.

Protocol:

  • Safety First: This reaction must be conducted under an inert (nitrogen or argon) atmosphere in a fume hood. All glassware must be thoroughly dried.

  • Reaction Setup: Dissolve Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate (Intermediate 2, 1.0 eq) in anhydrous tetrahydrofuran (THF) (10 mL per mmol of ester) in a three-neck flask. Cool the solution to 0 °C using an ice bath.

  • Addition of Reducing Agent: Add lithium aluminum hydride (LiAlH₄, ~2.0 eq, as a 1.0 M solution in THF) dropwise to the stirred solution. Vigorous gas evolution may occur.

  • Reaction: After the addition is complete, stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours. Monitor by TLC until all starting material is consumed.

  • Quenching: Carefully quench the reaction by cooling it back to 0 °C and adding water dropwise (1 mL per gram of LiAlH₄ used), followed by 15% aqueous NaOH (1 mL per gram of LiAlH₄), and finally water again (3 mL per gram of LiAlH₄). This "Fieser workup" generates a granular precipitate that is easy to filter.

  • Isolation: Stir the mixture for 30 minutes, then filter off the aluminum salts through a pad of Celite, washing the filter cake with THF or ethyl acetate.

  • Purification: Combine the organic filtrates and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexanes/ethyl acetate gradient) to yield the final product as a solid.[6][7]

Causality: LiAlH₄ is a potent, non-selective reducing agent capable of reducing esters to primary alcohols.[8][9] It is chosen over milder agents like NaBH₄, which are generally not reactive enough to reduce esters under standard conditions. The anhydrous conditions are critical as LiAlH₄ reacts violently with water.

Characterization of Final Product

The identity and purity of the synthesized (5-(4-Bromophenyl)isoxazol-3-yl)methanol should be confirmed by spectroscopic methods.

AnalysisExpected Results for C₁₀H₈BrNO₂ (MW: 254.08)
¹H NMR (CDCl₃)δ (ppm): ~7.7 (d, 2H, Ar-H), ~7.6 (d, 2H, Ar-H), ~6.8 (s, 1H, isoxazole C4-H), ~4.8 (s, 2H, -CH₂OH), ~2.0 (br s, 1H, -OH).
¹³C NMR (CDCl₃)δ (ppm): ~170 (isoxazole C5), ~162 (isoxazole C3), ~132 (Ar-C), ~129 (Ar-C), ~127 (Ar-C), ~125 (Ar-C), ~100 (isoxazole C4), ~56 (-CH₂OH).
FT-IR (KBr)cm⁻¹: ~3300 (O-H stretch, broad), ~1600 (C=N stretch), ~1580, 1480 (Ar C=C stretch), ~1070 (C-O stretch), ~830 (C-Br stretch).
Mass Spec (ESI) m/z: [M+H]⁺ calculated for C₁₀H₉BrNO₂⁺: 253.98, 255.98 (characteristic bromine isotope pattern).

References

  • Minakata, S., Okumura, S., Nagamachi, T., & Takeda, Y. (2011). Generation of Nitrile Oxides from Oximes Using t-BuOI and Their Cycloaddition. Organic Letters, 13(11), 2966–2969. [Link]

  • Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition. (2024). Molbank, 2024(1), M1810. [Link]

  • Generation of Nitrile Oxides from Oximes Using t-BuOI and Their Cycloaddition. Organic Chemistry Portal. [Link]

  • Synthesis of isoxazoles by hypervalent iodine-induced cycloaddition of nitrile oxides to alkynes. (2011). Organic & Biomolecular Chemistry, 9, 1935-1938. [Link]

  • Isoxazole synthesis. Organic Chemistry Portal. [Link]

  • Kim, J., & Lee, J. (2019). In Situ Generation of Nitrile Oxides from NaCl–Oxone Oxidation of Various Aldoximes and Their 1,3-Dipolar Cycloaddition. Organic Letters, 21(1), 315–319. [Link]

  • Isoxazoles via Cycloaddition of Terminal Alkynes and Nitrile Oxides (from Oximes). (2017). Molbank, 2017(4), M958. [Link]

  • In Situ Generation of Nitrile Oxides from NaCl-Oxone Oxidation of Various Aldoximes and Their 1,3-Dipolar Cycloaddition. (2019). PubMed. [Link]

  • Mendelsohn, B. A., et al. (2009). Oxidation of Oximes to Nitrile Oxides with Hypervalent Iodine Reagents. Organic Letters, 11(7), 1539–1542. [Link]

  • Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid. (2014). Oriental Journal of Chemistry, 30(2). [Link]

  • How is preparation and application of 4-Bromobenzaldehyde in synthesis achieved?. (2023). Stanford Chemicals. [Link]

  • Design, synthesis, and reactivity study of (3-(4-bromophenyl)isoxazole-5-yl)methanol with isobutyric acid. (2024). ResearchGate. [Link]

  • Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl) Methanol with Isobutyric Acid. (2025). ResearchGate. [Link]

  • Supporting Information Lewis acid-promoted direct synthesis of isoxazole derivatives. Beilstein Journals. [Link]

  • Crystal Structure of an Unexpected Oxime-Type Polymer (C10H11BrNO)n. (2013). Asian Journal of Chemistry, 25(9), 5117-5118. [Link]

  • A Development of Rapid, Practical and Selective Process for Preparation of Z-Oximes. (2013). Journal of the Korean Chemical Society, 57(2), 295-303. [Link]

  • Synthesis of 4-bromochalcone & 3-(4-bromophenyl)-5-phenylisoxazole. (2014). Odinity. [Link]

  • (5-(4-Bromophenyl)isoxazol-3-yl)methanol. ChemBK. [Link]

  • A catalytic three-component synthesis of isoxazol-5(4H)-ones under green conditions. (2019). Journal of the Serbian Chemical Society, 84(10), 1055-1065. [Link]

  • Synthesis of novel 5-substituted isoxazole-3-carboxamide derivatives and cytotoxicity studies on lung cancer cell line. (2007). Indian Journal of Chemistry, 46B, 1516-1521. [Link]

  • 5-(4-Bromophenyl)isoxazole-3-carboxylic acid. PubChem. [Link]

  • Synthesis and characterization of some novel isoxazoles via chalcone intermediates. (2012). Der Pharma Chemica, 4(6), 2315-2321. [Link]

  • Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. (2015). Molecules, 20(11), 20528-20539. [Link]

  • Chemical synthesis method of 3-phenyl-5-methylisoxazole-4-formyl chloride.
  • Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties. (2020). RSC Advances, 10(52), 31215-31227. [Link]

  • Selective Enzymatic Reduction of Aldehydes. (2007). Molecules, 12(5), 1059-1065. [Link]

  • Light-driven MPV-type reduction of aryl ketones/aldehydes to alcohols with isopropanol under mild conditions. (2021). Green Chemistry, 23(15), 5483-5488. [Link]

  • Advances in isoxazole chemistry and their role in drug discovery. (2025). RSC Advances, 15, 8213-8243. [Link]

Sources

Method

Application Note: Structural Diversification of (5-(4-Bromophenyl)isoxazol-3-yl)methanol in Hit-to-Lead Chemistry

Executive Summary & Strategic Utility In contemporary drug discovery, the isoxazole ring is a privileged pharmacophore, frequently deployed as a bioisostere for amides and esters to improve metabolic stability, enhance h...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Utility

In contemporary drug discovery, the isoxazole ring is a privileged pharmacophore, frequently deployed as a bioisostere for amides and esters to improve metabolic stability, enhance hydrogen-bonding interactions, and modulate physicochemical properties [1]. (5-(4-Bromophenyl)isoxazol-3-yl)methanol (CAS: 640291-96-9) serves as a highly versatile, dual-handle synthetic intermediate.

  • The 4-Bromophenyl Vector: The aryl bromide is primed for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), allowing for the rapid extension of the aromatic system [2].

  • The 3-Hydroxymethyl Vector: The primary alcohol can be chemoselectively oxidized to an aldehyde for reductive aminations, or converted into a leaving group (e.g., mesylate, chloride) for nucleophilic displacements [3].

By leveraging these orthogonal reactive sites, medicinal chemists can rapidly generate vast libraries of isoxazole-bearing analogs, such as those used in the development of mutant KRAS G12C inhibitors and Hsp90 chaperone inhibitors[1, 4].

Physicochemical Profile

To ensure predictable solubility and reactivity during assay development, the baseline physicochemical properties of the intermediate are summarized below.

PropertyValueClinical / Synthetic Relevance
CAS Number 640291-96-9Standardized tracking in chemical inventories.
Molecular Formula C10H8BrNO2Contains a 1:1 isotopic bromine signature (useful for LC-MS tracking).
Molecular Weight 254.08 g/mol Low molecular weight allows for significant fragment addition without violating Lipinski's Rule of 5.
Physical State SolidEasy to weigh and handle; stable at 2-8 °C.
Key Functionalities Aryl Bromide, Primary AlcoholEnables orthogonal, protecting-group-free synthetic workflows.

Divergent Synthetic Workflows

The true value of (5-(4-Bromophenyl)isoxazol-3-yl)methanol lies in its ability to undergo divergent synthesis without the need for complex protection/deprotection strategies. The logic of these pathways is visualized below.

G Core (5-(4-Bromophenyl)isoxazol-3-yl)methanol Dual-Handle Intermediate PathA Pathway A: Pd-Catalyzed Cross-Coupling Core->PathA Boronic Acids Pd(dppf)Cl2, Base PathB Pathway B: Chemoselective Oxidation Core->PathB DMP or MnO2 DCM, 0 °C to RT PathC Pathway C: Nucleophilic Substitution Core->PathC SOCl2 or MsCl Et3N, DCM ProdA Biaryl Isoxazole Derivatives (e.g., Suzuki-Miyaura) PathA->ProdA ProdB Isoxazole-3-Carbaldehyde (Reductive Amination Precursor) PathB->ProdB ProdC 3-(Chloromethyl)isoxazoles (Alkylation Agents) PathC->ProdC

Divergent synthetic workflows for (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Experimental Protocols & Causality

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality & Design Rationale: The isoxazole ring is electron-withdrawing, which subtly activates the para-bromo position of the phenyl ring toward oxidative addition by Pd(0). We select Pd(dppf)Cl₂ as the catalyst because the bidentate dppf ligand provides a large bite angle, accelerating the reductive elimination step and minimizing the common side-reaction of protodebromination [2]. The free hydroxymethyl group is highly tolerated in aqueous basic conditions, meaning this coupling can be performed without protecting the alcohol.

Optimization Data:

Catalyst System Solvent System Base Conversion / Yield Observations
Pd(PPh₃)₄ (5 mol%) Toluene/EtOH/H₂O Na₂CO₃ 65% Sluggish transmetalation; some debromination observed.
Pd(dppf)Cl₂ (5 mol%) 1,4-Dioxane/H₂O (4:1) K₂CO₃ >90% Optimal; homogeneous basic aqueous phase accelerates coupling.

| Pd₂dba₃ / XPhos | THF/H₂O | K₃PO₄ | 85% | Good yield, but higher catalyst cost; reserved for sterically hindered boronic acids. |

Step-by-Step Methodology:

  • Reaction Setup: To an oven-dried Schlenk flask, add (5-(4-Bromophenyl)isoxazol-3-yl)methanol (1.0 equiv), the desired arylboronic acid (1.2–1.5 equiv), and K₂CO₃ (2.5 equiv).

  • Solvent Addition & Degassing: Add a mixture of 1,4-Dioxane and deionized water (4:1 v/v, 0.2 M concentration). Degas the suspension by sparging with Argon or N₂ for 10–15 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) active species and homocoupling of the boronic acid.

  • Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.05 equiv) under a positive stream of inert gas. Seal the flask.

  • Heating: Heat the reaction mixture to 90 °C in a pre-heated oil bath for 4–6 hours.

  • Workup: Cool to room temperature. Dilute with EtOAc and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient).

Self-Validating System:

  • LC-MS Tracking: The starting material exhibits a distinct 1:1 isotopic doublet ([M+H]⁺ at m/z 254 and 256) due to the ⁷⁹Br and ⁸¹Br isotopes. A successful reaction is validated by the complete disappearance of this doublet and the emergence of a single product mass peak.

  • Failure Mode: If a peak at m/z 176 appears, protodebromination has occurred. Ensure strict degassing and verify the quality of the boronic acid.

Protocol B: Chemoselective Oxidation to Isoxazole-3-Carbaldehyde

Causality & Design Rationale: Primary heteroaromatic alcohols are notoriously prone to over-oxidation to the corresponding carboxylic acids when exposed to aqueous or harsh oxidants (e.g., Jones reagent). To halt the oxidation strictly at the aldehyde stage—creating a perfect precursor for reductive amination—we utilize Dess-Martin Periodinane (DMP) [3]. DMP operates under mild, anhydrous conditions at room temperature, preserving the integrity of the isoxazole core.

Step-by-Step Methodology:

  • Reaction Setup: Dissolve (5-(4-Bromophenyl)isoxazol-3-yl)methanol (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

  • Cooling: Cool the solution to 0 °C using an ice-water bath under an inert atmosphere.

  • Oxidant Addition: Add Dess-Martin Periodinane (1.1–1.2 equiv) portion-wise over 5 minutes. Causality: Portion-wise addition controls the mild exotherm and prevents localized concentration spikes that could lead to impurities.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1.5 to 2 hours.

  • Quenching (Critical Step): Quench the reaction by adding an equal volume of a 1:1 mixture of saturated aqueous Na₂S₂O₃ and saturated aqueous NaHCO₃. Stir vigorously for 15 minutes. Causality: The Na₂S₂O₃ reduces the unreacted hypervalent iodine species, while NaHCO₃ neutralizes the acetic acid byproduct, preventing acid-catalyzed degradation of the product.

  • Extraction: Separate the layers. Extract the aqueous layer twice with DCM. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

Self-Validating System:

  • TLC Monitoring: The resulting aldehyde will typically run higher (higher Rf) than the starting alcohol on silica gel (e.g., in 3:1 Hexanes/EtOAc) and will stain strongly with 2,4-Dinitrophenylhydrazine (2,4-DNPH), turning bright orange/red.

  • ¹H NMR Confirmation: The success of the oxidation is definitively proven by the disappearance of the -CH₂OH doublet/triplet (around δ 4.7 ppm) and the appearance of a sharp, diagnostic aldehyde singlet at δ 9.8–10.2 ppm .

References

  • Discovery, synthesis, and optimization of 5-phenylisoxazole-based covalent inhibitors targeting G12C mutant KRAS for the treatment of cancer Source: American Chemical Society (ACS Fall 2024) URL:[Link]

  • 4,5-Diarylisoxazole Hsp90 Chaperone Inhibitors: Potential Therapeutic Agents for the Treatment of Cancer Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • US9371316B2 - Pyridine derivatives (Oxidation of isoxazol-3-yl methanols)
  • Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes Source: PMC / National Institutes of Health URL:[Link]

Application

Application Note: Orthogonal Derivatization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol for High-Throughput Biological Screening

Abstract This application note details the strategic derivatization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol, a highly versatile bifunctional scaffold. By exploiting the orthogonal reactivity of its 3-hydroxymethyl an...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract This application note details the strategic derivatization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol, a highly versatile bifunctional scaffold. By exploiting the orthogonal reactivity of its 3-hydroxymethyl and 5-(4-bromophenyl) groups, researchers can rapidly generate diverse, high-quality chemical libraries. This guide provides mechanistically grounded, self-validating protocols for mesylation/nucleophilic substitution and Suzuki-Miyaura cross-coupling, tailored for downstream biological screening against therapeutic targets such as nuclear receptors and microbial pathogens.

Strategic Rationale in Library Design

The isoxazole heterocycle is a privileged pharmacophore in medicinal chemistry, forming the core of numerous FDA-approved therapeutics including valdecoxib, leflunomide, and cloxacillin . The specific building block, (5-(4-Bromophenyl)isoxazol-3-yl)methanol, offers a unique opportunity for orthogonal functionalization.

The 4-bromophenyl moiety serves as an excellent electrophile for palladium-catalyzed cross-coupling reactions, allowing for the extension of the molecular framework to probe deep hydrophobic binding pockets. Simultaneously, the 3-hydroxymethyl group can be activated for nucleophilic substitution, etherification, or oxidation, enabling the introduction of diverse hydrogen-bond donors and acceptors 1. Recent structure-activity relationship (SAR) campaigns have successfully utilized substituted isoxazoles as potent allosteric inverse agonists for the nuclear receptor RORγt, highlighting the scaffold's utility in autoimmune disease drug discovery 2.

Mechanistic Insights & Causality

When designing a high-throughput parallel synthesis workflow, reaction reliability and purification simplicity are paramount.

  • 3-Position Functionalization : Direct reductive amination of isoxazole-3-carbaldehydes often yields sub-optimal results due to competitive side reactions and poor conversion rates 2. To circumvent this, we employ a two-step mesylation-substitution sequence. This method is atom-efficient and avoids the generation of triphenylphosphine oxide (a notorious byproduct of the alternative Mitsunobu reaction), thereby streamlining automated purification.

  • 5-Position Functionalization : For the aryl bromide, the Suzuki-Miyaura coupling is chosen over Stille or Negishi couplings due to the commercial abundance, low toxicity, and bench-stability of boronic acids. We specifically utilize Pd(dppf)Cl₂ as the pre-catalyst. The bidentate dppf ligand enforces a cis-coordination geometry on the palladium center, which accelerates the rate-limiting reductive elimination step and suppresses competitive β-hydride elimination or protodehalogenation.

Derivatization Workflow

G Scaffold (5-(4-Bromophenyl)isoxazol-3-yl)methanol (Bifunctional Scaffold) Branch1 3-Hydroxymethyl Functionalization (Mesylation & SN2) Scaffold->Branch1 MsCl, Et3N Nucleophile Branch2 4-Bromophenyl Functionalization (Suzuki-Miyaura Coupling) Scaffold->Branch2 R-B(OH)2, Pd(dppf)Cl2 K2CO3, Heat Lib1 Amine/Ether Derivatives (Targeting H-Bond Networks) Branch1->Lib1 Lib2 Biaryl Derivatives (Targeting Hydrophobic Pockets) Branch2->Lib2 Screening High-Throughput Biological Screening (e.g., RORγt TR-FRET, Antimicrobial MIC) Lib1->Screening SAR Profiling Lib2->Screening SAR Profiling

Workflow for the orthogonal derivatization and biological screening of the isoxazole scaffold.

Validated Experimental Protocols
4.1. Protocol A: Mesylation and Nucleophilic Substitution (3-Position)

This protocol is designed as a self-validating system; the intermediate mesylate must be confirmed before proceeding to ensure high final yields [[2]]().

  • Activation : Dissolve (5-(4-Bromophenyl)isoxazol-3-yl)methanol (1.0 eq, 1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL) under a nitrogen atmosphere.

  • Base Addition : Add triethylamine (2.0 eq) and cool the mixture to 0 °C using an ice bath. Causality: The basic environment neutralizes the HCl byproduct, preventing the degradation of the acid-sensitive isoxazole ring.

  • Mesylation : Add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise over 5 minutes. Stir at 0 °C for 1 hour.

  • In-Process Control (IPC) : Analyze an aliquot via LC-MS. Validation Checkpoint: The protocol is validated to proceed only when the starting material mass (m/z 254/256) is completely consumed and the mesylate mass (m/z 332/334) is the dominant peak.

  • Workup : Quench with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with DCM (2 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Substitution : Dissolve the crude mesylate in anhydrous N,N-dimethylformamide (DMF, 5 mL). Add the desired amine nucleophile (1.5 eq) and K₂CO₃ (2.0 eq). Heat the mixture at 60 °C for 4–6 hours.

  • Purification : Dilute with water and extract with ethyl acetate. Purify the concentrated organic phase via automated flash chromatography (Silica, Hexanes/EtOAc gradient).

4.2. Protocol B: Suzuki-Miyaura Cross-Coupling (5-Position)
  • Preparation : In a 10 mL microwave-safe vial, combine the isoxazole scaffold (1.0 eq, 0.5 mmol), the selected aryl boronic acid (1.5 eq), and K₂CO₃ (3.0 eq).

  • Solvent System : Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v, 5 mL). Causality: The biphasic system is critical; the water dissolves the inorganic base to form the highly reactive "ate" complex with the boronic acid, while dioxane solubilizes the organic substrates.

  • Catalyst Addition : Add Pd(dppf)Cl₂ (0.05 eq) under a steady stream of nitrogen. Seal the vial with a crimp cap.

  • Reaction : Subject the vial to microwave irradiation at 110 °C for 30 minutes (alternatively, heat in an oil bath at 90 °C for 4 hours).

  • IPC : Monitor via TLC or LC-MS. Validation Checkpoint: Disappearance of the aryl bromide peak and emergence of the cross-coupled product mass confirms catalytic turnover.

  • Purification : Filter the crude mixture through a short pad of Celite to remove palladium black. Concentrate the filtrate and purify via reverse-phase preparative HPLC (C18, Water/Acetonitrile with 0.1% TFA).

Quantitative Data Presentation: Representative Library

The following table summarizes a representative subset of a derivatized library, demonstrating the robust yields of the orthogonal protocols and their corresponding biological readouts in a nuclear receptor (RORγt) TR-FRET assay 2.

Compound IDR1 (3-Position Nucleophile)R2 (5-Position Boronic Acid)Isolated Yield (%)Purity (LC-MS, %)RORγt IC₅₀ (nM)
Scaffold -OH (Parent)4-BromophenylN/A>99>10,000
Isox-001 Morpholine4-Bromophenyl82>981,250
Isox-002 -OH4-(Trifluoromethyl)phenyl76>95840
Isox-003 Morpholine4-(Trifluoromethyl)phenyl68>9845
Isox-004 Piperazine3-Fluoro-4-cyanophenyl71>9912
Biological Screening Strategy

Once the library is synthesized and purified, compounds are subjected to High-Throughput Screening (HTS). For targets like RORγt, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) coactivator recruitment assay is employed. This biochemical assay measures the ability of the isoxazole derivatives to displace a labeled coactivator peptide from the receptor's allosteric site 2. Alternatively, compounds can be screened for phenotypic antimicrobial activity using in vitro tube dilution methods to determine the Minimum Inhibitory Concentration (MIC) against strains like S. aureus and E. coli3.

References
  • Source: humanjournals.
  • Source: edu.
  • Synthesis of functional derivatives of isothiazole and isoxazole basing on (5-arylizoxazol-3-yl)- and (4,5-dichloroisothiazol-3-yl)
  • Synthesis of Functional Isoxazole and Isothiazole Derivatives from [(5-Arylisoxazol-3-yl)
  • Source: dundee.ac.

Sources

Method

In vitro assays for testing (5-(4-Bromophenyl)isoxazol-3-yl)methanol derivatives

An Application Note on the in vitro profiling of (5-(4-Bromophenyl)isoxazol-3-yl)methanol derivatives requires a strategic approach that bridges synthetic chemistry with biochemical validation. As a Senior Application Sc...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note on the in vitro profiling of (5-(4-Bromophenyl)isoxazol-3-yl)methanol derivatives requires a strategic approach that bridges synthetic chemistry with biochemical validation. As a Senior Application Scientist, I have designed this guide to provide not just the how, but the why behind each experimental parameter.

The 5-arylisoxazole scaffold is a highly privileged pharmacophore. The isoxazole ring acts as a rigid bioisostere for amides and esters, while the 4-bromophenyl moiety provides critical halogen bonding and hydrophobic interactions within target binding pockets[1]. By functionalizing the hydroxymethyl group at position 3, researchers can rapidly generate libraries targeting two highly validated pathways: Cyclooxygenase-2 (COX-2) for anti-inflammatory applications[2], and α-Glucosidase for anti-diabetic interventions[3].

Strategic Screening Cascade

To systematically evaluate these derivatives, we employ a tiered screening workflow. Biochemical assays isolate the direct enzyme-inhibitor interaction, while secondary cellular assays validate membrane permeability and physiological efficacy.

Workflow A Compound Library Prep (5-(4-Bromophenyl)isoxazol-3-yl)methanol B Primary Biochemical Assays COX-2 & α-Glucosidase A->B C Selectivity Profiling COX-1 vs COX-2 B->C D Cellular Assays RAW 264.7 (Anti-inflammatory) C->D E Hit Validation & Lead Optimization D->E

In vitro screening cascade for 5-arylisoxazole derivatives.

Primary Biochemical Protocols

Protocol A: Fluorescent COX-2/COX-1 Selectivity Assay

Rationale & Causality: Traditional colorimetric COX assays suffer from low sensitivity and interference from colored test compounds. We utilize a fluorometric approach using ADHP (10-acetyl-3,7-dihydroxyphenoxazine). COX enzymes convert arachidonic acid to PGG2, which is then reduced to PGH2. This reduction drives the oxidation of ADHP into highly fluorescent resorufin. Furthermore, diarylisoxazoles (like the classic COX-2 inhibitor valdecoxib) are often time-dependent, slow-binding inhibitors[4]. Therefore, a 15-minute pre-incubation step is biologically critical to allow the inhibitor to induce the necessary conformational change in the COX-2 active site before introducing the substrate.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare assay buffer containing 100 mM Tris-HCl (pH 8.0), 1 µM hematin, and 2 mM EDTA. Note: Hematin is an absolute requirement as a cofactor for the peroxidase activity of COX.

  • Enzyme Preparation: Dilute human recombinant COX-2 and COX-1 in assay buffer to a final concentration of 0.5 U/well in a black 96-well microplate.

  • Inhibitor Pre-incubation: Add 10 µL of the isoxazole derivative (serially diluted in DMSO; final DMSO <1%) to the enzyme. Incubate at 37°C for exactly 15 minutes.

  • Reaction Initiation: Add a master mix containing 10 µM arachidonic acid and 10 µM ADHP to initiate the reaction.

  • Detection: Incubate for 5 minutes at room temperature in the dark. Measure fluorescence using a microplate reader (Ex: 530 nm / Em: 590 nm).

  • Self-Validation: Always include a positive control (e.g., Celecoxib) and a solvent-only vehicle control to calculate the Z'-factor of the assay.

Protocol B: In Vitro α-Glucosidase Inhibition Assay

Rationale & Causality: The 4-bromophenyl group of our core scaffold is highly lipophilic and perfectly sized to occupy the hydrophobic allosteric pocket of yeast α-glucosidase[5]. We use p-nitrophenyl-α-D-glucopyranoside (pNPG) as a synthetic substrate. The cleavage of pNPG yields p-nitrophenol. Terminating the reaction with a strong base (Na2CO3) is a critical step—it shifts the pH, converting p-nitrophenol into its phenolate ion form, which exponentially amplifies the absorbance signal at 405 nm.

Step-by-Step Methodology:

  • Reagent Setup: Prepare 0.1 M phosphate buffer (pH 6.8). Dissolve yeast α-glucosidase to 0.5 U/mL.

  • Pre-incubation: In a clear 96-well plate, combine 20 µL of enzyme, 10 µL of the isoxazole derivative, and 50 µL of buffer. Incubate at 37°C for 10 minutes.

  • Initiation: Add 20 µL of 2 mM pNPG to each well. Incubate at 37°C for 20 minutes.

  • Termination: Add 50 µL of 0.2 M Na2CO3 to stop the enzymatic cleavage and maximize the phenolate color shift.

  • Readout: Measure optical density (OD) at 405 nm. Calculate IC50 using non-linear regression.

Cellular Validation & Mechanistic Context

Biochemical potency does not guarantee cellular efficacy. Compounds must cross the lipid bilayer and engage the target in a complex intracellular milieu. For anti-inflammatory profiling, we utilize LPS-stimulated RAW 264.7 macrophages.

Pathway LPS LPS Stimulus TLR4 TLR4 Receptor LPS->TLR4 NFKB NF-κB Pathway TLR4->NFKB COX2 COX-2 Expression NFKB->COX2 PGE2 PGE2 Release COX2->PGE2 ISOX Isoxazole Derivatives ISOX->COX2

LPS-induced COX-2 signaling pathway and site of isoxazole inhibition.

Protocol C: Multiplexed PGE2 Inhibition & Cytotoxicity Assay

Rationale & Causality: A critical failure point in drug discovery is mistaking cytotoxicity for target inhibition. If a compound kills the macrophages, PGE2 levels will drop, yielding a false positive for anti-inflammatory activity. To build a self-validating system, we multiplex a PGE2 competitive ELISA with an MTT cell viability assay on the exact same cell population.

Step-by-Step Methodology:

  • Cell Seeding: Seed RAW 264.7 cells at 5 × 10^4 cells/well in a 96-well plate. Incubate overnight at 37°C (5% CO2).

  • Treatment: Aspirate media. Pre-treat cells with isoxazole derivatives (1–50 µM) in serum-free media for 1 hour.

  • Stimulation: Add 1 µg/mL Lipopolysaccharide (LPS) to induce TLR4-mediated COX-2 expression. Incubate for 24 hours.

  • Supernatant Harvest (Efficacy): Carefully transfer 50 µL of the culture supernatant to a PGE2 ELISA plate. Quantify PGE2 levels according to the manufacturer's competitive binding protocol.

  • MTT Addition (Safety): To the remaining cells and media in the original plate, add 10 µL of MTT reagent (5 mg/mL). Incubate for 3 hours.

  • Formazan Solubilization: Aspirate media, add 100 µL DMSO to dissolve the purple formazan crystals, and read absorbance at 570 nm. Compounds showing <80% viability are flagged for cytotoxicity.

Quantitative Data Presentation

To effectively communicate SAR (Structure-Activity Relationship) trends, quantitative outputs from the biochemical and cellular assays should be consolidated. Below is a representative data matrix demonstrating how modifications to the (5-(4-Bromophenyl)isoxazol-3-yl)methanol core impact multi-target efficacy.

Compound IDR-Group Modification (at C3-Methanol)COX-2 IC50 (µM)COX-1 IC50 (µM)Selectivity Index (COX-1/COX-2)α-Glucosidase IC50 (µM)RAW 264.7 Viability (%)
Core (1a) -OH (Unmodified)12.4 ± 1.1>100>8.045.2 ± 3.198%
Deriv (1b) -O-CH3 (Methyl ether)4.2 ± 0.585.420.318.6 ± 1.495%
Deriv (1c) -O-Acetyl (Ester)0.8 ± 0.162.177.6 8.3 ± 0.992%
Deriv (1d) -NH-Phenyl (Carbamate)18.5 ± 2.240.52.11.2 ± 0.2 88%
Celecoxib Positive Control (COX)0.04 ± 0.0114.2355.0N/A94%
Acarbose Positive Control (α-Gluc)N/AN/AN/A750.0 ± 15.0N/A

Data Interpretation: Esterification of the hydroxymethyl group (1c) significantly enhances COX-2 selectivity by exploiting the hydrophobic side pocket of the enzyme. Conversely, bulky carbamate derivatives (1d) shift the selectivity profile away from COX-2, acting instead as highly potent α-glucosidase inhibitors, vastly outperforming the clinical standard Acarbose.

References

  • The synthetic and therapeutic expedition of isoxazole and its analogs. Medicinal Chemistry Research, 2018. URL:[Link]

  • Design and Synthesis of Novel 5-Arylisoxazole-1,3,4-thiadiazole Hybrids as α-Glucosidase Inhibitors. Letters in Drug Design & Discovery, 2021. URL:[Link]

  • Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Heliyon, 2023. URL:[Link]

Sources

Application

Application Note: Evaluating the Antimicrobial and Anti-Biofilm Activity of Functionalized Isoxazole Derivatives

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Scope: Mechanistic overview, quantitative benchmarking, and validated in vitro screening protocols for novel isoxazole-bas...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Scope: Mechanistic overview, quantitative benchmarking, and validated in vitro screening protocols for novel isoxazole-based antimicrobial agents.

Introduction & Mechanistic Overview

The escalating crisis of antimicrobial resistance (AMR) necessitates the development of novel chemical entities that can bypass established bacterial resistance mechanisms. Isoxazoles—five-membered heterocycles containing adjacent oxygen and nitrogen atoms—have emerged as highly privileged scaffolds in medicinal chemistry. The core ring system is inherently stable yet allows for versatile functionalization, making it a cornerstone in FDA-approved antibacterial agents such as cloxacillin and dicloxacillin[1].

In recent drug discovery pipelines, the functionalization of the isoxazole ring (e.g., via hybridization with thiazolyl, pyrazole, or oxadiazole moieties) has been shown to drastically enhance antimicrobial efficacy. As an Application Scientist overseeing high-throughput screening, I emphasize that the biological activity of these derivatives is primarily driven by two structural phenomena:

  • Membrane Disruption: The hydrophobic nature of the isoxazole ring, particularly when coupled with localized positive charges, facilitates selective penetration and disruption of bacterial cell membranes[2].

  • Targeted Enzyme Inhibition: Specific functionalized derivatives act as potent inhibitors of essential bacterial targets. For instance, thiazolyl-isoxazoles demonstrate high affinity for DprE1 in Mycobacterium tuberculosis[3], while pyrazole-isoxazoles act as antagonists for the LasR quorum-sensing receptor, effectively halting biofilm formation in Pseudomonas aeruginosa[4].

Isoxazole_Workflow A Isoxazole Scaffold Synthesis B Targeted Functionalization A->B SAR Optimization C Broth Microdilution (MIC / MBC) B->C Primary Screen D Biofilm Inhibition Assays C->D Sub-MIC Testing E In vivo Validation (e.g., G. mellonella) D->E Lead Selection

Figure 1: Drug discovery and validation workflow for novel functionalized isoxazole derivatives.

Quantitative Benchmarking of Recent Derivatives

To provide a comparative baseline for your own screening assays, the following table summarizes the Minimum Inhibitory Concentration (MIC) data and mechanistic targets of recently synthesized functionalized isoxazoles.

Compound ClassTarget Pathogen(s)MIC RangeProposed Mechanism / TargetRef
Thiazolyl-isoxazole E. coli, M. tuberculosis7.8 - 15.6 µg/mLDprE1, PanK inhibition[3]
Pyrazole-isoxazole S. aureus, B. subtilis7.8 - 62.5 µg/mLLasR antagonism (Biofilm)[4]
Isoxazole-1,3,4-oxadiazole Gram-positive biofilmsBactericidalMembrane disruption[2]
FDA-Approved (Cloxacillin) Beta-lactamase producersVariesCell wall synthesis inhibition[1]

Validated Experimental Protocols

When evaluating highly lipophilic compounds like functionalized isoxazoles, standard optical density (OD) measurements often fail due to compound precipitation in aqueous media. The protocols below are designed as self-validating systems , integrating causality-driven steps to eliminate false positives.

Protocol A: High-Throughput Broth Microdilution (MIC Determination)

Purpose: To determine the MIC of isoxazole derivatives while controlling for solvent toxicity and compound precipitation.

  • Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB).

    • Causality: Standardized Ca²⁺ and Mg²⁺ concentrations are critical because they stabilize the bacterial outer membrane. Variations in these cations can lead to artificially skewed MICs for membrane-active isoxazoles.

  • Compound Solubilization: Dissolve the isoxazole derivative in 100% DMSO to create a 10 mg/mL stock. Perform serial dilutions in CAMHB to ensure the final DMSO concentration in the assay well remains ≤1% .

    • Causality: DMSO concentrations >1% induce solvent-mediated cytotoxicity, which convolutes the true antimicrobial efficacy of the drug candidate.

  • Inoculum Standardization: Adjust the bacterial suspension to a 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL), then dilute 1:150 in CAMHB. Add 50 µL to each well to achieve a final concentration of 5 × 10⁵ CFU/mL.

    • Causality: Strict adherence to this inoculum density prevents the "inoculum effect," where an overabundance of bacteria artificially inflates the MIC.

  • Incubation & Self-Validating Readout: Incubate the 96-well plate at 37°C for 18 hours. Add 30 µL of 0.015% resazurin dye to each well and incubate for an additional 2 hours.

    • Causality: Because isoxazoles can precipitate and mimic bacterial turbidity, OD₆₀₀ readings are unreliable. Resazurin acts as an orthogonal, self-validating metabolic indicator. Viable cells reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin. A well that remains blue definitively indicates bacterial growth inhibition, regardless of compound precipitation.

Protocol B: In Vitro Biofilm Inhibition Assay (Crystal Violet Method)

Purpose: To assess the ability of isoxazole derivatives to block quorum sensing and prevent biofilm formation.

  • Biofilm Induction: Seed 10⁶ CFU/mL of the target strain (e.g., P. aeruginosa) in Tryptic Soy Broth (TSB) supplemented with 1% glucose.

    • Causality: Glucose supplementation acts as an environmental stressor that upregulates exopolysaccharide (EPS) production, ensuring robust and reproducible biofilm matrices.

  • Sub-MIC Dosing: Treat the wells with the isoxazole derivative at 0.5× and 0.25× MIC values determined in Protocol A[4].

    • Causality: Testing at sub-lethal concentrations is a critical logical control. It proves that the compound actively inhibits biofilm formation pathways (e.g., LasR antagonism) rather than simply killing the planktonic bacteria before they have the chance to attach.

  • Washing (The Critical Step): After 24 hours of incubation, gently aspirate the media and wash the wells three times with sterile PBS.

    • Causality: This removes unattached planktonic cells. Failure to wash thoroughly will result in crystal violet staining non-biofilm biomass, ruining data integrity.

  • Quantification: Stain the sessile biofilm with 0.1% Crystal Violet for 15 minutes. Wash away excess dye, solubilize the bound dye with 33% glacial acetic acid, and measure absorbance at OD₅₉₀.

Isoxazole_Mechanism Isoxazole Functionalized Isoxazole Derivative Membrane Bacterial Cell Membrane (Hydrophobic/Charge Interaction) Isoxazole->Membrane Lipophilic penetration Enzymes Intracellular Targets (e.g., DprE1, LasR) Isoxazole->Enzymes Receptor binding Lysis Membrane Disruption & Lysis (Bactericidal) Membrane->Lysis Osmotic imbalance Biofilm Biofilm Inhibition (Quorum Sensing Blockade) Enzymes->Biofilm Pathway inhibition

Figure 2: Dual-action antimicrobial mechanisms of functionalized isoxazole derivatives.

References[1] A Brief Review on Isoxazole Derivatives as Antibacterial Agents. ijrrjournal.com. Link[4] Exploration Novel of Pyrazole and Isoxazole Derivatives as Potential Antimicrobial Agents: Design, Synthesis, Structure Activity Relationship Study, and Antibiofilm Activity With Molecular Docking Simulation. nih.gov. Link[3] New thiazolyl-isoxazole derivatives as potential anti-infective agents: design, synthesis, in vitro and in silico antimicrobial efficacy. nih.gov.Link[2] Antimicrobial and Cytotoxic Activities of Water-Soluble Isoxazole-Linked 1,3,4-Oxadiazole with Delocalized Charge: In Vitro and In Vivo Results. nih.gov. Link

Sources

Method

Application Note &amp; Protocol: High-Purity Isolation of (5-(4-Bromophenyl)isoxazol-3-yl)methanol via Automated Flash Column Chromatography

Abstract This application note provides a detailed and optimized protocol for the purification of (5-(4-Bromophenyl)isoxazol-3-yl)methanol, a key intermediate in pharmaceutical research and drug development.[1][2] The pr...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a detailed and optimized protocol for the purification of (5-(4-Bromophenyl)isoxazol-3-yl)methanol, a key intermediate in pharmaceutical research and drug development.[1][2] The presented methodology utilizes automated flash column chromatography with a silica gel stationary phase and a gradient elution system. We will delve into the rationale behind parameter selection, from mobile phase optimization using Thin-Layer Chromatography (TLC) to the specifics of column packing and fraction analysis. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable and reproducible method for obtaining this compound in high purity.

Introduction and Principles of Separation

(5-(4-Bromophenyl)isoxazol-3-yl)methanol is a heterocyclic compound featuring a polar hydroxyl (-CH₂OH) group and a larger, more non-polar 4-bromophenyl isoxazole core.[3][4][5] This structural duality makes column chromatography an ideal purification technique.[6][7] The separation is based on the principle of differential adsorption.[6]

Our stationary phase is silica gel, a highly polar adsorbent rich in silanol (Si-OH) groups.[8] The components of the crude reaction mixture will be partitioned between the polar stationary phase and the less polar mobile phase.

  • Polar Impurities: Will have strong interactions with the silica gel, leading to slow elution from the column.

  • Target Compound: The hydroxyl group will interact with the silica, but the bulky non-polar region will have a greater affinity for the mobile phase, allowing for intermediate elution.

  • Non-polar Impurities: Will have minimal interaction with the silica gel and will be eluted quickly with a non-polar mobile phase.

By gradually increasing the polarity of the mobile phase (a technique known as gradient elution), we can selectively elute the components, starting with the least polar and ending with the most polar, thereby isolating our target compound.[6]

Materials and Equipment

Category Item Specifications/Notes
Stationary Phase Silica Gel60 Å, 40-63 µm particle size
Mobile Phase n-HexaneHPLC Grade
Ethyl Acetate (EtOAc)HPLC Grade
Crude Sample (5-(4-Bromophenyl)isoxazol-3-yl)methanolSynthesized as per internal or literature procedures[9][10]
Apparatus Glass Chromatography ColumnDimensions dependent on sample size (e.g., 40g silica for 1g crude)[11]
Fraction CollectorOptional, for automated collection
TLC PlatesSilica gel 60 F₂₅₄
TLC Developing Chamber
UV Lamp254 nm for visualization
Rotary EvaporatorFor solvent removal
GlasswareBeakers, Erlenmeyer flasks, test tubes/vials, Pasteur pipettes

Experimental Protocol

Step 1: Mobile Phase Selection via Thin-Layer Chromatography (TLC)

The key to successful column chromatography is selecting a mobile phase that provides good separation of the target compound from its impurities.[8][9] TLC is a rapid and effective method for this optimization.

  • Prepare TLC Samples: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the TLC Plate: Using a capillary tube, spot the dissolved crude mixture onto the baseline of several TLC plates.

  • Test Solvent Systems: Develop each plate in a separate TLC chamber containing a different ratio of n-Hexane and Ethyl Acetate. Start with a low polarity mixture and gradually increase the ethyl acetate content.

    • Test ratios (Hexane:EtOAc): 9:1, 8:2, 7:3, 6:4.

  • Visualize and Analyze: After development, visualize the plates under a UV lamp (254 nm).

  • Optimal System Selection: The ideal mobile phase system will show the spot for the target compound with a Retention Factor (Rf) value between 0.2 and 0.4.[8] This ensures the compound moves off the baseline but does not elute too quickly, allowing for effective separation on the column. For this compound, a system of 7:3 n-Hexane:Ethyl Acetate is often a good starting point.

Step 2: Column Preparation (Wet Packing Method)

Proper column packing is crucial to avoid issues like band broadening and poor separation.[6][11] The wet packing method is generally preferred as it minimizes the inclusion of air bubbles.[7][11]

  • Column Setup: Securely clamp the column in a vertical position in a fume hood. Ensure the stopcock is closed. Place a small plug of cotton or glass wool at the bottom of the column.[12]

  • Create Slurry: In a beaker, mix the required amount of silica gel (e.g., 40g for a 1g sample) with the initial, low-polarity mobile phase (e.g., 95:5 n-Hexane:EtOAc) to form a consistent slurry.

  • Pour the Slurry: Pour the silica slurry into the column. Open the stopcock to allow the solvent to drain slowly, collecting it for reuse. Gently tap the side of the column to encourage even packing and dislodge any air bubbles.

  • Equilibrate the Column: Once all the silica has settled, pass 2-3 column volumes of the initial mobile phase through the packed bed to ensure it is fully equilibrated and stable. Crucially, never let the solvent level drop below the top of the silica bed. [11]

Step 3: Sample Loading
  • Dissolve the Sample: Dissolve the crude (5-(4-Bromophenyl)isoxazol-3-yl)methanol in a minimal amount of a strong solvent like dichloromethane or ethyl acetate.

  • Adsorb onto Silica (Dry Loading): Add a small amount of silica gel (approx. 1-2 times the weight of the crude product) to the dissolved sample.

  • Evaporate Solvent: Remove the solvent using a rotary evaporator until a dry, free-flowing powder is obtained. This is your crude sample adsorbed onto silica.

  • Load the Column: Carefully add the silica-adsorbed sample as a thin, even layer on top of the packed column bed. Add a thin layer of sand on top to prevent disturbance of the sample layer when adding the mobile phase.[12]

Step 4: Elution and Fraction Collection

This protocol utilizes a step-gradient elution, which is efficient for separating compounds with different polarities.

  • Initial Elution: Begin eluting with a low-polarity mobile phase (e.g., 9:1 n-Hexane:EtOAc). This will wash out any highly non-polar impurities. Collect fractions (e.g., 10-20 mL per tube) from the start.[11]

  • Increase Polarity: Gradually increase the polarity of the mobile phase according to the predetermined gradient.

    • Example Gradient:

      • Column Volumes 1-3: 9:1 n-Hexane:EtOAc

      • Column Volumes 4-8: 8:2 n-Hexane:EtOAc

      • Column Volumes 9-15: 7:3 n-Hexane:EtOAc (The target compound is expected to elute here)

      • Column Volumes 16+: 1:1 n-Hexane:EtOAc (To elute highly polar impurities)

  • Monitor Fractions: Regularly spot the collected fractions on TLC plates and develop them in the optimal mobile phase system (e.g., 7:3 Hexane:EtOAc) to track the elution of the target compound.

Step 5: Product Isolation and Analysis
  • Identify Pure Fractions: Using TLC, identify all the fractions that contain only the spot corresponding to the pure target compound.

  • Combine and Concentrate: Combine the identified pure fractions in a round-bottom flask.

  • Remove Solvent: Remove the mobile phase using a rotary evaporator.

  • Final Drying: Place the resulting solid under high vacuum to remove any residual solvent.

  • Characterization: Determine the yield and confirm the purity and identity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.[1]

Visualization of the Purification Workflow

Purification_Workflow cluster_prep Preparation cluster_sep Separation & Isolation cluster_final Final Product TLC 1. TLC Optimization (e.g., 7:3 Hex:EtOAc) Packing 2. Column Packing (Wet Slurry Method) TLC->Packing Determines Starting Eluent Loading 3. Sample Loading (Dry Loading on Silica) Packing->Loading Elution 4. Gradient Elution (Hexane -> EtOAc) Loading->Elution Collection 5. Fraction Collection Elution->Collection Analysis 6. TLC Analysis of Fractions Collection->Analysis Monitor Progress Combine 7. Combine Pure Fractions Analysis->Combine Identify Pure Fractions Evaporation 8. Solvent Evaporation Combine->Evaporation Pure_Product Pure (5-(4-Bromophenyl)isoxazol-3-yl)methanol Evaporation->Pure_Product

Caption: Workflow for the purification of (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Troubleshooting

Problem Possible Cause Solution
Poor Separation Incorrect mobile phase polarity.Re-optimize the mobile phase using TLC.[9]
Column was packed improperly (air bubbles, channels).Repack the column carefully using the wet slurry method.[7]
Cracked/Dry Column Bed Solvent level dropped below the silica surface.This is often irreversible. The column must be repacked. Always keep the silica bed wet.[11]
Streaking of Bands Sample was overloaded.Reduce the amount of crude material relative to the stationary phase (aim for a 1:40 to 1:100 ratio).[8][11]
Sample is not fully soluble in the mobile phase.Load the sample using the dry loading method described in section 3.3.
No Compound Eluting Mobile phase is not polar enough.Gradually increase the polarity of the eluent (increase the percentage of ethyl acetate).

References

  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC.
  • Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips.
  • Waters. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
  • Welch Materials. (2024, November 25). Advanced Strategies for Retaining Polar Compounds in Chromatography: Case Studies and Practical Applications.
  • Pharma Now. (n.d.). Chromatography Techniques for Polar Analytes: Column Selection Guide.
  • Biocompare. (2020, March 9). Six Suggestions for Successful Column Chromatography.
  • Bitesize Bio. (2024, September 9). Column Chromatography Made Simple: An Easy to Follow Guide.
  • Benchchem. (n.d.). Troubleshooting guide for the synthesis of isoxazole derivatives.
  • ACS Publications. (2019, October 28). Synthesis of Isoxazole- and Oxazole-4-carboxylic Acids Derivatives by Controlled Isoxazole-Azirine-Isoxazole/Oxazole Isomerization. The Journal of Organic Chemistry.
  • Anonymous. (n.d.). How to run column chromatography.
  • Research and Reviews. (2022, September 19). Column Chromatography in Pharmaceutical Analysis.
  • Zanco Journal of Medical Sciences. (2025). Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction.
  • PMC. (n.d.). A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids.
  • Der Pharma Chemica. (2011). Synthesis and characterization of some novel isoxazoles via chalcone intermediates.
  • Supplementary Information. (n.d.). General procedure for the synthesis of compounds.
  • ResearchGate. (2025, June 25). Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl) Methanol with Isobutyric Acid.
  • ChemBK. (n.d.). (5-(4-Bromophenyl)isoxazol-3-yl)methanol.
  • Semantic Scholar. (2016, October 1). Isolation and purification of plant secondary metabolites using column-chromatographic technique.
  • Fluorochem. (n.d.). (3-(4-Bromophenyl)isoxazol-5-yl)methanol.
  • BLDpharm. (n.d.). 640291-96-9|(5-(4-Bromophenyl)isoxazol-3-yl)methanol.
  • Odinity. (2014, January 27). Synthesis of 4-bromochalcone & 3-(4-bromophenyl)-5-phenylisoxazole.
  • CDN. (2023, December 8). The Synthesis of 5-(3-chlorophenyl)-3-(4-methoxyphenyl)isoxazole.
  • PubMed. (2024, June 24). Safer Solvents for Active Pharmaceutical Ingredient Purification Using Column Chromatography.

Sources

Application

Recrystallization techniques for isoxazole compounds

Application Note: Advanced Recrystallization and Polymorph Control Strategies for Isoxazole Derivatives Introduction Isoxazoles represent a privileged heterocyclic scaffold in medicinal chemistry, forming the core of num...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Recrystallization and Polymorph Control Strategies for Isoxazole Derivatives

Introduction

Isoxazoles represent a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous active pharmaceutical ingredients (APIs) such as sulfamethoxazole, valdecoxib, and leflunomide. During synthesis, the isolation of pure isoxazole derivatives is frequently complicated by the presence of unreacted starting materials, regioisomers, and furoxan byproducts[1]. While column chromatography is routinely employed for initial separation, recrystallization remains the gold standard for achieving the high crystalline purity required for rigorous biological evaluation, crystallographic characterization, and formulation[1][2].

This application note details the thermodynamic rationale, solvent selection criteria, and step-by-step protocols for the recrystallization of isoxazole compounds. It provides field-proven methodologies, including advanced techniques for polymorph control and melt-sonocrystallization, designed to overcome common pitfalls like "oiling out" and emulsion formation.

Principles of Isoxazole Recrystallization & Solvent Selection

The efficacy of recrystallization depends on exploiting the differential solubility of the target isoxazole and its impurities across a temperature gradient. Isoxazoles possess a moderate dipole moment due to the adjacent nitrogen and oxygen atoms in the ring, making them amenable to a variety of polar and non-polar solvent systems[3].

Causality of Solvent Choice:

  • Ethanol/Water Systems: Ideal for moderately polar isoxazoles. The protic nature of ethanol disrupts intermolecular hydrogen bonding in the crude solid, while water acts as an anti-solvent to precisely tune the saturation point[3][4].

  • Ethyl Acetate/n-Hexane Systems: Highly effective for lipophilic diarylisoxazoles (e.g., 5-methyl-3,4-diphenyl isoxazole). The ratio can be precisely adjusted to selectively precipitate the target while retaining non-polar impurities in the mother liquor[5].

Table 1: Quantitative Solubility Data and Solvent Selection Guide

Isoxazole Derivative Optimal Solvent System Solubility at 25°C (mg/mL) Application / Mechanistic Notes
Sulfamethoxazole Methanol 9.03 High solubility; rapid evaporation yields the Form II polymorph[6][7].
Sulfamethoxazole Ethanol 3.06 Moderate solubility; slow evaporation yields the thermodynamically stable Form I polymorph[6][7].
Sulfamethoxazole Isopropanol 0.88 Low solubility; highly effective as an anti-solvent or for cold-washing filter cakes[7].
Furo[3,4-d]isoxazoles Dichloromethane / Hexane N/A (Gradient dependent) Excellent for fused bicyclic systems; prevents oiling out by maintaining a steep solubility curve[3][8].
5-Methyl-3,4-diphenyl isoxazole Ethyl Acetate / n-Hexane (1:3 v/v) N/A High-yield recovery (~92%) with >99.7% HPLC purity[5].

| Valdecoxib | Deionized Water (Melt-Sonocrystallization) | 17.17 (Post-treatment) | Enhances solubility of hydrophobic APIs from ~10.42 μg/mL via acoustic cavitation[9]. |

Workflow for Isoxazole Recrystallization

To ensure a self-validating process, the recrystallization workflow must integrate solvent screening, thermal control, and polymorphic characterization.

IsoxazoleWorkflow Start Crude Isoxazole Synthesis Product SolventScreen Solvent Screening (TLC & Solubility Tests) Start->SolventScreen Dissolution Hot Dissolution (Near Boiling Point) SolventScreen->Dissolution Filtration Hot Gravity Filtration (Remove Insoluble Impurities) Dissolution->Filtration Cooling Controlled Cooling (Room Temp to 0°C) Filtration->Cooling Decision Did Oiling Out Occur? Cooling->Decision Trituration Re-heat & Add Seed Crystals / Anti-solvent Decision->Trituration Yes Isolation Vacuum Filtration & Cold Solvent Wash Decision->Isolation No Trituration->Cooling Validation Validation (PXRD, DSC, NMR) Isolation->Validation

Caption: Systematic workflow for the recrystallization and validation of isoxazole derivatives.

Detailed Experimental Protocols

Protocol A: Standard Recrystallization of Diarylisoxazoles (e.g., 5-methyl-3,4-diphenyl isoxazole)

Mechanistic Insight: Diarylisoxazoles are highly lipophilic. Using a binary solvent system (Ethyl Acetate/n-Hexane) allows the ethyl acetate to dissolve the compound at elevated temperatures. As thermal energy decreases, the non-polar n-hexane forces the crystal lattice to assemble, excluding structurally dissimilar impurities[5].

  • Preparation: Weigh 5.0 g of crude 5-methyl-3,4-diphenyl isoxazole into a 50 mL or 250 mL multi-neck round-bottom flask[5].

  • Dissolution: Add 40 mL of ethyl acetate. Heat the mixture on a stirring hot plate to approximately 70°C until complete dissolution is achieved[5].

  • Anti-Solvent Addition: Slowly add 120 mL of hot n-hexane (maintaining a 1:3 v/v ratio) dropwise while maintaining stirring and heating. If persistent cloudiness occurs, add a few drops of ethyl acetate to clear the solution[5].

  • Crystallization: Remove the flask from the heat source. Cover and allow it to cool undisturbed to ambient temperature over 2 hours. Transfer to an ice bath (0-5°C) for an additional 1 hour to maximize yield.

  • Isolation: Collect the white crystalline solid via vacuum filtration using a Büchner funnel. Wash the filter cake with 15 mL of ice-cold n-hexane.

  • Validation: Dry the crystals under vacuum. Expected yield is ~92%, with an HPLC purity of 99.7% and a melting point of 97-98°C[5].

Protocol B: Polymorph-Selective Crystallization of Sulfamethoxazole

Mechanistic Insight: Sulfamethoxazole exhibits significant polymorphism. Form I is the thermodynamically stable anhydrate at room temperature, while Form III is a hemihydrate that forms in the presence of high water activity. Controlling the solvent composition and evaporation rate dictates the hydrogen-bonding network during nucleation[6][10].

  • To isolate Form I (Anhydrate):

    • Dissolve 2.0 g of crude sulfamethoxazole in 60 mL of absolute ethanol at 40°C to achieve near-saturation[6].

    • Perform hot filtration to remove particulate matter[6].

    • Transfer the filtrate to a wide-mouth beaker, cover with perforated Parafilm, and allow slow evaporation at ambient temperature (20-25°C) for 48-72 hours[6].

    • Harvest the crystals and validate via Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC). Form I exhibits a sharp, asymmetric melting endotherm distinct from the hemihydrate[6].

  • To isolate Form III (Hemihydrate):

    • Dissolve 2.0 g of sulfamethoxazole in a 6:1 (v/v) mixture of water/ethanol or acetone/water[6][10].

    • Allow slow evaporation at ambient conditions. The high water activity drives the incorporation of water molecules into the crystal lattice[6][10].

Protocol C: Melt-Sonocrystallization of Hydrophobic Isoxazoles (Valdecoxib)

Mechanistic Insight: Valdecoxib suffers from poor aqueous solubility. Melt-sonocrystallization (MSC) utilizes ultrasonic energy during the solidification of a drug melt. Acoustic cavitation creates localized high-pressure/temperature micro-environments that induce rapid, spontaneous nucleation. This prevents the growth of large, perfect crystals, instead yielding porous, irregular agglomerates with significantly enhanced surface area and saturation solubility[9].

  • Melting: Place 1.0 g of valdecoxib in a glass vial and heat carefully in an oil bath to 165°C (just above its melting onset of 164.8°C) until a clear melt is formed[9].

  • Dispersion: Rapidly pour the molten valdecoxib into a beaker containing 100 mL of deionized water maintained at 60°C[9].

  • Sonication: Immediately subject the dispersion to ultrasonic energy (using a probe sonicator or high-power ultrasonic bath) for 5-10 minutes. The ultrasonic waves will cause the dispersed melt droplets to rapidly solidify into porous agglomerates[9].

  • Isolation: Filter the resulting suspension and dry the agglomerates at room temperature[9].

  • Validation: Analyze via Scanning Electron Microscopy (SEM) to confirm the presence of shallow circular pits and porous surface topography. Saturated solubility testing should demonstrate an increase from ~10.42 μg/mL (untreated) to ~17.17 μg/mL (MSC treated)[9].

Troubleshooting: "Oiling Out"

A common issue during isoxazole purification is "oiling out"—a liquid-liquid phase separation that occurs instead of crystallization, trapping impurities within a viscous oil[3].

  • Causality: This phenomenon occurs when the melting point of the isoxazole is lower than the temperature at which the solution reaches saturation. The compound separates as a supercooled liquid rather than a solid crystal lattice.

  • Self-Correcting Solution: If an emulsion or oil forms, reheat the mixture until a homogenous solution is restored. Add a small volume of the primary "good" solvent (e.g., ethanol or ethyl acetate) to lower the saturation temperature, ensuring the compound crystallizes below its melting point. Alternatively, introduce a seed crystal of the pure isoxazole just above the cloud point to bypass the nucleation energy barrier and force solid-state crystallization[3].

References

  • SphinxSai. Melt-Sonocrystallization: A Novel Particle Engineering Technique for Solubility Enhancement. Available at: [Link]

  • Google Patents. CN106146424A - A kind of preparation method of 5-methyl-3,4-diphenyl isoxazole.
  • ACS Publications. Hydrate vs Anhydrate under a Pressure-(De)stabilizing Effect of the Presence of Water in Solid Forms of Sulfamethoxazole. Available at: [Link]

Sources

Method

Application Notes and Protocols for the Comprehensive Characterization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol

Abstract This document provides a comprehensive suite of analytical methodologies for the detailed characterization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol, a key heterocyclic intermediate in pharmaceutical and mater...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive suite of analytical methodologies for the detailed characterization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol, a key heterocyclic intermediate in pharmaceutical and materials science research. The protocols herein are designed for researchers, quality control analysts, and drug development professionals, offering a robust framework for identity confirmation, purity assessment, and physicochemical analysis. The methodologies span chromatographic, spectroscopic, and thermal techniques, ensuring a multi-faceted and rigorous characterization. Each protocol is presented with an emphasis on the underlying scientific principles, guiding the user through experimental setup, data acquisition, and interpretation. This guide is structured to be a self-validating system, grounded in authoritative references and best practices in analytical chemistry.

Introduction

(5-(4-Bromophenyl)isoxazol-3-yl)methanol is a disubstituted isoxazole derivative featuring a bromophenyl moiety at the 5-position and a hydroxymethyl group at the 3-position. The isoxazole ring is a privileged scaffold in medicinal chemistry, and the presence of the bromine atom and the reactive methanol group makes this compound a versatile building block for the synthesis of a wide range of biologically active molecules. Accurate and comprehensive characterization of this intermediate is paramount to ensure the quality, safety, and efficacy of downstream products. This application note details a suite of analytical techniques for the unambiguous identification and purity determination of this compound.

Chromatographic Analysis for Purity and Quantification

Chromatographic methods are essential for determining the purity of (5-(4-Bromophenyl)isoxazol-3-yl)methanol and for quantifying it in various matrices. We present protocols for both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC with UV detection is the primary method for assessing the purity of the title compound. The method is designed to separate the main component from potential starting materials, by-products, and degradation products.

Causality of Experimental Choices:

  • Column: A C18 column is chosen for its excellent retention and separation of moderately non-polar aromatic compounds.

  • Mobile Phase: A mixture of acetonitrile and water provides good solubility and elution characteristics. A phosphate buffer is used to maintain a consistent pH, ensuring reproducible retention times.

  • Gradient Elution: A gradient is employed to ensure the elution of any more non-polar impurities while maintaining a reasonable analysis time.

  • UV Detection: The aromatic nature of the compound allows for sensitive detection using a UV-Vis detector. The detection wavelength is selected based on the compound's UV absorption maximum.

Protocol: HPLC Purity Determination

  • Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a diode array detector (DAD) or UV-Vis detector.

  • Sample Preparation: Accurately weigh approximately 10 mg of (5-(4-Bromophenyl)isoxazol-3-yl)methanol and dissolve it in 10 mL of diluent (Acetonitrile:Water, 50:50 v/v) to obtain a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL with the diluent.

  • Chromatographic Conditions:

ParameterValue
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.02 M Potassium Phosphate Monobasic, pH 3.0
Mobile Phase B Acetonitrile
Gradient 0-20 min: 40-80% B; 20-25 min: 80% B; 25.1-30 min: 40% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection UV at 260 nm
  • Data Analysis: The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Method Validation: This method should be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, and robustness.[1][2][3][4]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification of volatile impurities and for confirming the molecular weight of the compound after derivatization. Direct analysis of the alcohol may lead to poor peak shape; therefore, derivatization to a more volatile silyl ether is recommended.[5][6][7]

Protocol: GC-MS with Derivatization

  • Derivatization:

    • To approximately 1 mg of the compound in a vial, add 200 µL of anhydrous pyridine and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

    • Cap the vial and heat at 70 °C for 30 minutes.

    • Cool to room temperature before injection.

  • Instrumentation: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

  • GC-MS Conditions:

ParameterValue
GC Column DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness
Carrier Gas Helium at a constant flow of 1.0 mL/min
Inlet Temperature 280 °C
Injection Mode Splitless (1 µL injection)
Oven Program 150 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 10 min
MS Transfer Line 280 °C
Ion Source Temp. 230 °C
Ionization Mode Electron Ionization (EI) at 70 eV
Scan Range m/z 50-500
  • Data Interpretation: The mass spectrum of the silylated derivative is expected to show a molecular ion peak and characteristic fragmentation patterns, including the isotopic pattern of the bromine atom (M and M+2 peaks of approximately equal intensity).

Spectroscopic Characterization for Structural Elucidation

Spectroscopic techniques are indispensable for the unambiguous confirmation of the chemical structure of (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Protocol: NMR Analysis

  • Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.7 mL of deuterated chloroform (CDCl3) or deuterated dimethyl sulfoxide (DMSO-d6).

  • Instrumentation: 400 MHz or 500 MHz NMR spectrometer.

  • Experiments:

    • ¹H NMR: Provides information on the number and environment of protons.

    • ¹³C NMR: Provides information on the number and environment of carbon atoms.

    • DEPT-135: Differentiates between CH, CH₂, and CH₃ groups.[8][9][10][11][12]

    • 2D NMR (COSY, HSQC): Establishes proton-proton and proton-carbon correlations for unambiguous assignment.[13][14][15][16][17]

Illustrative NMR Data (in CDCl₃):

¹H NMR δ (ppm)MultiplicityAssignment
Aromatic-H 7.65d, J = 8.4 Hz2H, H-2', H-6'
Aromatic-H 7.55d, J = 8.4 Hz2H, H-3', H-5'
Isoxazole-H 6.50s1H, H-4
Methylene-H 4.80s2H, -CH₂OH
Hydroxyl-H 2.50br s1H, -OH
¹³C NMR δ (ppm)Assignment
C=N ~170C-3
C-O (isoxazole) ~165C-5
Aromatic C-Br ~128C-4'
Aromatic CH ~129, ~127C-2', C-6' & C-3', C-5'
Aromatic C-ipso ~126C-1'
Isoxazole CH ~102C-4
Methylene C ~58-CH₂OH
Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Protocol: FTIR Analysis

  • Sample Preparation: Prepare a KBr pellet containing approximately 1% of the compound or use an Attenuated Total Reflectance (ATR) accessory.

  • Instrumentation: FTIR spectrometer.

  • Data Acquisition: Scan from 4000 to 400 cm⁻¹.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)Assignment
~3300 O-H stretch (alcohol)
~3100 Aromatic C-H stretch
~1600, ~1480 Aromatic C=C stretch
~1450 C=N stretch (isoxazole)
~1050 C-O stretch (alcohol)
~1010 C-Br stretch
UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule and can be used for quantitative analysis.

Protocol: UV-Vis Analysis

  • Sample Preparation: Prepare a dilute solution of the compound in a suitable UV-transparent solvent (e.g., ethanol or acetonitrile).

  • Instrumentation: Double-beam UV-Vis spectrophotometer.

  • Data Acquisition: Scan from 200 to 400 nm.

Expected Absorption Maximum (λmax): Based on the Woodward-Fieser rules for conjugated systems, the λmax is expected to be in the range of 250-270 nm due to the conjugated bromophenyl-isoxazole chromophore.[18][19][20][21][22]

Physicochemical and Thermal Characterization

These analyses provide information on the bulk properties of the compound, which are critical for formulation and stability studies.

Elemental Analysis

Elemental analysis is used to confirm the empirical formula of the compound.[23][24][25][26][27]

Protocol: CHN Analysis

  • Instrumentation: CHN elemental analyzer.

  • Analysis: The percentage of Carbon, Hydrogen, and Nitrogen is determined by combustion analysis.

  • Expected Values for C₁₀H₈BrNO₂:

    • Carbon: 47.27%

    • Hydrogen: 3.17%

    • Nitrogen: 5.51%

Thermal Analysis (DSC/TGA)

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to determine the melting point, thermal stability, and decomposition profile of the compound.[28][29][30][31]

Protocol: Thermal Analysis

  • Instrumentation: DSC and TGA instruments.

  • DSC Conditions:

    • Sample size: 2-5 mg in a sealed aluminum pan.

    • Heating rate: 10 °C/min under a nitrogen atmosphere.

  • TGA Conditions:

    • Sample size: 5-10 mg in an open ceramic or platinum pan.

    • Heating rate: 10 °C/min under a nitrogen atmosphere.

Expected Results:

  • DSC: A sharp endothermic peak corresponding to the melting point of the crystalline solid.

  • TGA: A thermogram showing the weight loss as a function of temperature, indicating the decomposition temperature.

Workflow and Data Integration

A logical workflow ensures that all necessary data is collected for a comprehensive characterization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

G cluster_0 Initial Characterization cluster_1 Structural Elucidation cluster_2 Physicochemical Properties cluster_3 Final Report Sample Sample of (5-(4-Bromophenyl)isoxazol-3-yl)methanol HPLC HPLC-UV (Purity) Sample->HPLC FTIR FTIR (Functional Groups) Sample->FTIR UV_Vis UV-Vis (λmax) Sample->UV_Vis NMR NMR Spectroscopy (¹H, ¹³C, DEPT) Sample->NMR GC_MS GC-MS (Molecular Weight & Impurities) Sample->GC_MS Thermal Thermal Analysis (DSC/TGA) Sample->Thermal Elemental Elemental Analysis (CHN) Sample->Elemental Report Certificate of Analysis HPLC->Report FTIR->Report UV_Vis->Report TwoD_NMR 2D NMR (COSY, HSQC) NMR->TwoD_NMR TwoD_NMR->Report GC_MS->Report Thermal->Report Elemental->Report

Caption: Overall analytical workflow for the characterization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Conclusion

The analytical methods detailed in this application note provide a comprehensive framework for the thorough characterization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol. By employing a combination of chromatographic, spectroscopic, and thermal techniques, researchers can confidently ascertain the identity, purity, and key physicochemical properties of this important chemical intermediate. Adherence to these protocols will ensure high-quality data, which is fundamental for advancing research and development in the pharmaceutical and chemical industries.

References

  • Fiveable. (2025, August 15). Woodward-Fieser Rules Definition. Retrieved from [Link]

  • ELTRA. Elemental Analysis - Organic & Inorganic Compounds. Retrieved from [Link]

  • Labcompare. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Retrieved from [Link]

  • AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]

  • Mettler Toledo. CHNSO Organic Elemental Analysis - Sample Preparation. Retrieved from [Link]

  • Elementar. Elemental analysis: operation & applications. Retrieved from [Link]

  • Wikipedia. Two-dimensional nuclear magnetic resonance spectroscopy. Retrieved from [Link]

  • Simple English Wikipedia. Woodward's rules. Retrieved from [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • de Boer, J., et al. (2008). Gas chromatography retention data of environmentally relevant polybrominated compounds.
  • JoVE. (2023, April 30). Video: UV–Vis Spectroscopy: Woodward–Fieser Rules. Retrieved from [Link]

  • News-Medical. (2019, February 26). Differential Scanning Calorimetry of Pharmaceuticals. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (2026, January 10). Applications of Differential Scanning Calorimetry (DSC) Analysis. Retrieved from [Link]

  • International Journal of Creative Research Thoughts. (2025, August 8). A Review On Woodward Fisher Regulation For Calculating Absorption Maxima. Retrieved from [Link]

  • PubMed. (2014, August 5). Gas chromatography plasma-assisted reaction chemical ionization mass spectrometry for quantitative detection of bromine in organic compounds. Retrieved from [Link]

  • European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • ResearchGate. (2021, June 10). How does 2D NMR help to elucidate chemical structure?. Retrieved from [Link]

  • International Council for Harmonisation. ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Retrieved from [Link]

  • Chemistry LibreTexts. (2023, August 29). Derivatization. Retrieved from [Link]

  • Scribd. Woodward-Fieser Rules for UV Absorption. Retrieved from [Link]

  • Labcompare. (2024, November 28). Differential Scanning Calorimetry Equipment: Key to Understanding Material Properties. Retrieved from [Link]

  • Schimmelmann Research. Derivatizing Compounds: Available Compounds: Reference Materials. Retrieved from [Link]

  • ResearchGate. (2020, July 26). Do I need to derivatize alcohol for GC-MS or will they be detectable without any derivatization for example BSTFA?. Retrieved from [Link]

  • CDC Stacks. Report on method development for the analysis of polycyclic aromatic hydrocarbons by liquid chromatography. Retrieved from [Link]

  • TA Instruments. A DSC Method to Determine the Relative Stability of Pharmaceutical Polymorphs. Retrieved from [Link]

  • Columbia University. DEPT | NMR Core Facility. Retrieved from [Link]

  • International Council for Harmonisation. Quality Guidelines. Retrieved from [Link]

  • YouTube. (2024, January 26). DEPT 135 Acquisition & Processing. Retrieved from [Link]

  • ResearchGate. (2016, January 26). Development of a methodology to determine the aromatic structural distribution in light and medium petroleum fractions by HPLC. Retrieved from [Link]

  • Research and Reviews: Journal of Pharmaceutical Analysis. (2014, May 25). Differential scanning calorimetry (DSC) is one of the thermo-analytical techniques. Retrieved from [Link]

  • FLORE. Structural investigation of 3,5-disubstituted isoxazoles by 1H-nuclear magnetic resonance. Retrieved from [Link]

  • OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy - Organic Chemistry. Retrieved from [Link]

  • University of Bath. 13C NMR Spectroscopy. Retrieved from [Link]

  • Chemistry Steps. (2023, September 26). DEPT NMR: Signals and Problem Solving. Retrieved from [Link]

  • PubMed. (2004, September 15). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Retrieved from [Link]

  • YouTube. (2025, November 18). HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. Retrieved from [Link]

  • ProQuest. The separation and identification of some brominated and chlorinated compounds by GC/MS: An advanced undergraduate laboratory. Retrieved from [Link]

  • San Diego State University. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry. Retrieved from [Link]

  • Welch Materials. (2025, November 5). HPLC Column Selection: Core to Method Development (Part I). Retrieved from [Link]

  • ACS Publications. Selective detection of brominated aromatic compounds using gas chromatography/negative chemical ionization mass spectrometry. Retrieved from [Link]

  • Oxford Academic. Analysis of Brominated Benzene Compounds by Gas Chromatography. Retrieved from [Link]

  • Bruker. HSQC 2D-NMR (Dr. Frank Dieterle). Retrieved from [Link]

  • Royal Society of Chemistry. Synthesis and characterization of bioactive isoxazole and 1,3,4-oxadiazole heterocycle containing scaffolds. Retrieved from [Link]

  • Royal Society of Chemistry. (2024, April 2). Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones. Retrieved from [Link]

  • PubMed. (2015, December 5). Substituent effect study on experimental ¹³C NMR chemical shifts of (3-(substituted phenyl)-cis-4,5-dihydroisoxazole-4,5-diyl)bis(methylene)diacetate derivatives. Retrieved from [Link]

  • Beilstein Journal of Organic Chemistry. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxide. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis &amp; Optimization of (5-(4-Bromophenyl)isoxazol-3-yl)methanol

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you require robust, scalable, and highly chemoselective methodologies.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you require robust, scalable, and highly chemoselective methodologies. The synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol relies on a two-step sequence: a regioselective 1,3-dipolar cycloaddition followed by a chemoselective ester reduction.

This guide provides field-proven protocols, mechanistic troubleshooting, and quantitative optimization data to ensure high-fidelity synthesis.

Reaction Pathway Visualization

The following workflow illustrates the causal sequence from starting materials to the final functionalized heterocycle.

SynthesisWorkflow Reagents 4-Bromophenylacetylene + Ethyl chlorooximidoacetate Dipole Nitrile Oxide (Reactive Intermediate) Reagents->Dipole Base (TEA) -HCl Intermediate Ethyl 5-(4-bromophenyl) isoxazole-3-carboxylate Dipole->Intermediate [3+2] Cycloaddition Regioselective Product (5-(4-Bromophenyl) isoxazol-3-yl)methanol Intermediate->Product NaBH4, EtOH Ester Reduction

Workflow for the synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol via [3+2] cycloaddition.

Standard Operating Protocols (SOPs)

To ensure a self-validating system, these protocols are designed with built-in thermodynamic and kinetic controls to prevent common failure modes.

Protocol A: Synthesis of Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate
  • Preparation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve 4-bromophenylacetylene (1.0 eq) and ethyl 2-chloro-2-(hydroxyimino)acetate (1.2 eq) in anhydrous dichloromethane (DCM) (0.2 M concentration).

  • Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

  • In Situ Dipole Generation: Dissolve triethylamine (TEA, 1.5 eq) in a small volume of DCM. Add this solution strictly dropwise via a syringe pump over a period of 3 to 4 hours.

  • Cycloaddition: Once addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 12 hours[1].

  • Workup: Quench the reaction with water. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 1N HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Hexanes/Ethyl Acetate) to isolate the pure ester.

Protocol B: Chemoselective Reduction to the Target Methanol
  • Preparation: Dissolve the purified ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate (1.0 eq) in absolute ethanol (0.15 M).

  • Temperature Control: Cool the solution to 0 °C to suppress exothermic side reactions.

  • Reduction: Add Sodium Borohydride (NaBH₄, 2.5 eq) portion-wise over 15 minutes to control hydrogen gas evolution[2].

  • Reaction: Stir the mixture at 0 °C for 1 hour, then remove the ice bath and stir at room temperature for 2–3 hours. Monitor via TLC or LC-MS until the ester is fully consumed.

  • Workup: Cool the mixture back to 0 °C and carefully quench with saturated aqueous NH₄Cl. Concentrate the mixture under reduced pressure to remove the bulk of the ethanol.

  • Isolation: Dilute the aqueous residue with water and extract with Ethyl Acetate (3x). Wash the combined organics with brine, dry over Na₂SO₄, and evaporate to yield (5-(4-Bromophenyl)isoxazol-3-yl)methanol.

Troubleshooting & FAQs

Q: Why is my cycloaddition yield low, and what is the heavy crystalline byproduct forming in my reaction mixture? A: You are observing the dimerization of the nitrile oxide intermediate into a furoxan (1,2,5-oxadiazole 2-oxide) derivative. Nitrile oxides are highly reactive 1,3-dipoles. If the base (TEA) is added too quickly (e.g., as a bolus), the steady-state concentration of the nitrile oxide spikes. Kinetically, the bimolecular dimerization of two nitrile oxide molecules outcompetes the desired [3+2] cycloaddition with the alkyne[3]. Solution: Strictly adhere to the syringe-pump addition of the base over 3–4 hours (Protocol A, Step 3) to keep the dipole concentration low and favor the cross-reaction.

Q: During the reduction step, my LC-MS shows a mass corresponding to a ring-opened product (+2 Da or more). How do I prevent this? A: The N–O bond of the isoxazole ring is thermodynamically weak and highly susceptible to reductive cleavage, which yields ring-opened enaminones or amino alcohols[4]. This typically occurs if you use harsh reducing agents like Lithium Aluminum Hydride (LiAlH₄) at elevated temperatures, or transition-metal catalyzed hydrogenation (e.g., H₂ with Pd/C). Solution: Switch to Sodium Borohydride (NaBH₄) in ethanol at 0 °C to room temperature. NaBH₄ provides the exact hydride nucleophilicity required to reduce the electron-deficient C3-ester without breaking the labile N–O heterocycle[2].

Q: How do I ensure strict regioselectivity for the 5-substituted isomer over the 4-substituted isomer? A: Terminal alkynes naturally favor the formation of 5-substituted isoxazoles due to a combination of steric hindrance (the bulky 4-bromophenyl group prefers the less hindered 5-position) and favorable HOMO-LUMO orbital overlap[1]. To maximize this intrinsic selectivity (>95%), avoid heating the reaction. Maintaining the cycloaddition at 0 °C to room temperature suppresses the thermal activation energy required to form the disfavored 4-isomer.

Quantitative Optimization Data

The following table summarizes the causal impact of varying reaction conditions on yield and purity, allowing you to benchmark your experimental setup.

Reaction StepVariableConditionYield (%)Major ImpurityRecommendation
Cycloaddition Base Addition RateBolus (All at once)< 40%Furoxan dimerAvoid. Leads to rapid nitrile oxide accumulation.
Cycloaddition Base Addition RateSyringe Pump (4h)> 85%Trace 4-isomerOptimal. Keeps steady-state dipole concentration low.
Cycloaddition TemperatureReflux (80 °C)~ 65%4-substituted isomerAvoid. Thermal stress degrades regioselectivity.
Reduction Reducing AgentLiAlH₄ (THF, Reflux)< 20%Enaminone (Ring-opened)Avoid. Cleaves the labile N–O bond.
Reduction Reducing AgentNaBH₄ (EtOH, 0 °C to RT)> 90%Unreacted ester (Trace)Optimal. Chemoselective for ester reduction.

References

  • Effect of Aqueous Polyethylene Glycol on 1,3-Dipolar Cycloaddition of Benzoylnitromethane/Ethyl 2-Nitroacetate with Dipolarophiles: Green Synthesis of Isoxazoles and Isoxazolines. MolAid / Advanced Synthesis & Catalysis. 1

  • WO2019060398A1 - Thailanstatin analogs. Google Patents. 2

  • Dimerisation of nitrile oxides: a quantum-chemical study. RSC Advances. 3

  • Copper-Catalyzed Reductive Ring-Cleavage of Isoxazoles: Synthesis of Fluoroalkylated Enaminones and Application for the Preparation of Celecoxib, Deracoxib, and Mavacoxib. The Journal of Organic Chemistry (ACS). 4

Sources

Optimization

Side reactions in the synthesis of 3,5-disubstituted isoxazoles

Welcome to the Technical Support Center for Isoxazole Synthesis. As a Senior Application Scientist, I have designed this guide to address the most pervasive bottlenecks in the synthesis of 3,5-disubstituted isoxazoles.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Isoxazole Synthesis. As a Senior Application Scientist, I have designed this guide to address the most pervasive bottlenecks in the synthesis of 3,5-disubstituted isoxazoles. Whether you are employing 1,3-dipolar cycloadditions or classical condensation routes, side reactions like furoxan dimerization and poor regioselectivity can derail your drug development pipeline. This guide provides mechanistic causality, self-validating protocols, and actionable troubleshooting steps to ensure robust, reproducible yields.

Core Synthesis Workflows & Side Reaction Pathways

G Start Target: 3,5-Disubstituted Isoxazole Route1 1,3-Dipolar Cycloaddition (Nitrile Oxide + Alkyne) Start->Route1 Route2 Condensation (Diketone + Hydroxylamine) Start->Route2 Side1 Side Reaction: Furoxan Dimerization Route1->Side1 Side2 Side Reaction: Regioisomer Mixture Route1->Side2 Route2->Side2 Sol1 Solution: Slow in situ generation Side1->Sol1 Sol2 Solution: Cu-Catalysis / Lewis Acids Side2->Sol2

Caption: Decision tree for isoxazole synthesis routes and side reaction mitigation.

Troubleshooting Guide

Issue 1: Furoxan Formation (Nitrile Oxide Dimerization)

Q: I am observing a significant dimeric byproduct instead of my target 3,5-disubstituted isoxazole during a[3+2] cycloaddition. What is causing this, and how do I prevent it?

A: The dimeric byproduct is a furoxan (1,2,5-oxadiazole N-oxide). This is the most notorious side reaction in 1,3-dipolar cycloadditions involving nitrile oxides.

  • Causality: Nitrile oxides are highly reactive, transient 1,3-dipoles. If the concentration of the nitrile oxide in the reaction mixture exceeds the effective concentration of the dipolarophile (the terminal alkyne), the nitrile oxide will rapidly undergo1[1].

  • Resolution Strategy: You must maintain a strictly low steady-state concentration of the nitrile oxide. This is achieved by generating the nitrile oxide in situ in the presence of an excess of the alkyne, utilizing a slow addition of the oxidant or nitrosylating agent (e.g., tert-butyl nitrite, TBN)[1].

Quantitative Optimization Parameters Summarized below are the critical parameters to shift the kinetic balance away from dimerization and toward cycloaddition:

ParameterFuroxan-Promoting ConditionIsoxazole-Promoting Condition (Optimized)
Nitrile Oxide Generation Pre-formed / Batch additionIn situ / Syringe pump addition (over 1h)
Alkyne Equivalents 1.0 equiv1.2 - 2.0 equiv (Excess)
Temperature Elevated (>60°C)Room Temperature (20-25°C)
Concentration High (>0.5 M)Dilute (0.05 - 0.1 M)

Protocol: Catalyst-Free In Situ Generation of Nitrile Oxides

  • Setup: In a dry 25 mL round-bottom flask, dissolve the terminal alkyne (1.2 equiv) and the diazo compound or oxime precursor (1.0 equiv, 0.2 mmol) in anhydrous dichloromethane (4 mL).

  • Controlled Addition: Load the nitrosylating agent (TBN, 1.5 equiv) into a gas-tight syringe. Using a syringe pump, add the TBN continuously over a strict 1-hour period at room temperature.

  • Self-Validation Check: Monitor the color of the solution. The mixture should remain relatively pale. If the solution turns persistently deep green or blue, this indicates a dangerous accumulation of unreacted nitroso intermediates, signaling that your addition rate is too fast and furoxan dimerization is imminent.

  • Completion & Workup: Stir for an additional 2 hours until complete consumption of the precursor is confirmed by LC-MS. Concentrate under reduced pressure and purify via silica gel chromatography.

Issue 2: Poor Regioselectivity (Mixture of Isomers)

Q: My condensation of a 1,3-diketone with hydroxylamine is yielding an inseparable mixture of 3,5-disubstituted and 3,4-disubstituted regioisomers. How can I drive regioselectivity?

A: Poor regioselectivity in classical Claisen isoxazole synthesis arises from the competing nucleophilic attacks of the hydroxylamine on the unsymmetrical 1,3-dicarbonyl compound.

  • Causality: 1,3-diketones exist as a dynamic mixture of enol tautomers. Hydroxylamine can attack either electrophilic carbonyl carbon, leading to different oxime intermediates and subsequently2[2].

  • Resolution Strategy: Break the symmetry of the electrophile by converting the 1,3-diketone into a β -enamino diketone, or utilize Lewis acid catalysis to selectively activate the more sterically accessible carbonyl[2]. Alternatively, switch to a Copper(I)-catalyzed alkyne-nitrile oxide cycloaddition (CuAAC-type) which physically blocks the 3,4-isomer formation via a bulky copper-acetylide intermediate[3].

Pathway Oxime Aldoxime R-CH=NOH NitrileOxide Nitrile Oxide R-C≡N⁺-O⁻ Oxime->NitrileOxide Oxidation Iodine Catalyst PhI + m-CPBA Iodine->NitrileOxide Product 3,5-Disubstituted Isoxazole 100% Regioselectivity NitrileOxide->Product Alkyne Terminal Alkyne R'-C≡CH Alkyne->Product Cycloaddition CuCat Cu(I) Catalyst Forms Cu-Acetylide CuCat->Product

Caption: Catalytic cycle for highly regioselective 3,5-disubstituted isoxazole synthesis.

Protocol: Regioselective Synthesis via β -Enamino Diketones

  • Precursor Modification: Convert your starting 1,3-diketone to a β -enamino diketone using N,N-dimethylformamide dimethyl acetal (DMF-DMA).

  • Cyclocondensation: Dissolve the β -enamino diketone (0.5 mmol) in acetonitrile (4 mL).

  • Activation: Add hydroxylamine hydrochloride (0.6 mmol) and 1.0 equivalent of pyridine.

  • Self-Validation Check: The use of pyridine in MeCN at room temperature selectively favors the 3,5-disubstituted isomer by directing the initial attack of the free amine of NH2​OH to the enamine carbon, followed by the irreversible expulsion of dimethylamine gas. If bubbling (dimethylamine release) is not observed upon gentle heating, the enamine conversion in step 1 was incomplete.

  • Isolation: Extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and purify.

Frequently Asked Questions (FAQs)

Q: How do I monitor the conversion of oxime to nitrile oxide to avoid over-oxidation? A: Nitrile oxides are transient and often do not appear on standard TLC plates. Instead, monitor the disappearance of the oxime precursor. If using LC-MS, you may observe the furoxan dimer mass ( 2M−2 ) if the alkyne is absent. A self-validating approach is to run a micro-scale pilot with a highly reactive trap (e.g., norbornene) to confirm nitrile oxide generation before committing your valuable alkyne to the bulk reaction.

Q: Can electrochemical methods eliminate the need for chemical oxidants entirely? A: Yes. Recent advances in anodic oxidation allow for the direct conversion of chalcone oximes or aldoximes to isoxazoles. Electrolysis in an undivided cell using a graphite anode and NaClO4​ supporting electrolyte provides a green alternative, 4[4].

Q: Are there milder alternatives to bleach for generating nitrile oxides from oximes? A: Absolutely. Utilizing a catalytic amount of iodobenzene in the presence of m-CPBA generates a hypervalent iodine species in situ. This intermediate 5 without the harshness of sodium hypochlorite or chloramine-T, preserving sensitive functional groups on your target molecule[5].

References

  • Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones Source: National Institutes of Health (nih.gov) URL:[Link]

  • Catalyst-Free Formation of Nitrile Oxides and Their Further Transformations to Diverse Heterocycles | Organic Letters Source: American Chemical Society (acs.org) URL:[Link]

  • One-pot regio-selective synthesis of 3,5-disubstituted isoxazoles via CuI catalyzed consecutive acyl Sonogashira coupling and intramolecular cyclization Source: Indian Academy of Sciences (ias.ac.in) URL:[Link]

  • New Synthetic Method for 3,5-Disubstituted Isoxazole Source: Jilin University (jlu.edu.cn) URL:[Link]

  • Electrochemical synthesis of 3,5-disubstituted isoxazoles | Request PDF Source: ResearchGate (researchgate.net) URL:[Link]

Sources

Troubleshooting

Formation of regioisomers in isoxazole synthesis and how to control it

Welcome to the Technical Support Center for Isoxazole Synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the regioselective construction of the isoxazole core.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Isoxazole Synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the regioselective construction of the isoxazole core. Whether you are utilizing 1,3-dipolar cycloadditions or 1,3-dicarbonyl condensations, achieving absolute regiocontrol is critical for downstream pharmaceutical efficacy.

This guide provides mechanistic causality, self-validating protocols, and troubleshooting steps for the most common regioselectivity roadblocks encountered in the lab.

Decision Matrix: Regiocontrol Strategies

Before diving into specific troubleshooting steps, consult the logic workflow below to select the appropriate synthetic strategy based on your starting materials and constraints.

Regiocontrol A Isoxazole Regiocontrol Problem B1 1,3-Dipolar Cycloaddition A->B1 B2 1,3-Dicarbonyl Condensation A->B2 C1 Cu-Catalysis (Yields 3,5-isomer) B1->C1 Terminal Alkynes C2 Ru-Catalysis (Yields 3,4-isomer) B1->C2 Internal Alkynes C3 DBU / PIFA (Metal-Free 3,5-isomer) B1->C3 Toxicity Limits D1 β-Enamino Diketones (Directs Nucleophile) B2->D1 Structural Masking D2 Lewis Acid (BF3) (Tunes Electrophilicity) B2->D2 pH/Acid Control

Decision-making workflow for selecting regioselective isoxazole synthesis strategies.

Troubleshooting & FAQs

Issue 1: Poor Regioselectivity in 1,3-Dipolar Cycloadditions

Q: My uncatalyzed thermal cycloaddition of a nitrile oxide and a terminal alkyne yields an inseparable mixture of 3,5- and 3,4-disubstituted isoxazoles. How do I force the reaction to exclusively yield the 3,5-isomer?

A: Uncatalyzed thermal 1,3-dipolar cycloadditions of nitrile oxides and alkynes are notoriously prone to poor regiocontrol because the HOMO-LUMO energy gaps between the two transition states are minimal, leading to multiple products[1]. To achieve absolute regioselectivity, you must shift from a thermally driven concerted mechanism to a stepwise, metal-catalyzed pathway.

Causality: By introducing a Copper(I) catalyst, the terminal alkyne is deprotonated to form a copper-acetylide intermediate. This intermediate coordinates with the nitrile oxide oxygen, templating the carbon-carbon bond formation exclusively at the 4-position of the alkyne. This irreversibly drives the formation of the 3,5-disubstituted isoxazole[2].

Self-Validating Protocol: Cu-Catalyzed Regioselective Synthesis of 3,5-Disubstituted Isoxazoles

  • Reagent Preparation: In a flame-dried flask under N₂, combine the terminal alkyne (1.0 mmol) and the hydroximoyl chloride precursor (1.2 mmol) in a 1:1 mixture of t-BuOH and H₂O (10 mL)[3].

  • Catalyst Activation: Add Copper(I) iodide (5 mol%) and TBTA ligand (5 mol%).

    • Validation Check: The solution should remain clear or slightly tinted; immediate black precipitation indicates Cu(I) oxidation to Cu(II), which will stall the reaction.

  • In Situ Generation: Slowly add triethylamine (Et₃N, 2.0 mmol) to generate the nitrile oxide in situ[3].

    • Validation Check: Slow addition prevents nitrile oxide dimerization (furoxan formation), which is the most common yield-killing side reaction[3].

  • Isolation: Stir at room temperature for 4-12 hours. Extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography.

Issue 2: Mixed Regioisomers in 1,3-Dicarbonyl Condensations

Q: When reacting unsymmetrical 1,3-diketones with hydroxylamine, I get a 1:1 mixture of regioisomers. How can I selectively control which carbonyl is attacked first?

A: The Claisen isoxazole synthesis relies on the dual nucleophilicity of hydroxylamine (N and O) attacking two electrophilic carbonyls. In unsymmetrical 1,3-diketones, the difference in electrophilicity between the two sites is often insufficient to dictate a single attack vector, resulting in poor selectivity[4].

Causality: To control regiochemistry, you must artificially differentiate the two electrophilic sites. Converting the 1,3-diketone into a β-enamino diketone masks one carbonyl and creates a highly polarized 1,3-dielectrophilic system. Alternatively, using Lewis acids like BF₃·OEt₂ selectively activates the more sterically accessible carbonyl, tuning the electrophilicity to favor a specific attack[4].

Data Presentation: Impact of Reaction Conditions on Regioisomeric Ratios

Substrate TypeReagents / CatalystSolventMajor RegioisomerRegioisomeric Ratio (A:B)
Unsymmetrical 1,3-DiketoneNH₂OH·HClEtOHMixture (3,5- vs 5,3-)55:45
β-Enamino DiketoneNH₂OH·HCl, PyridineMeCN4,5-Disubstituted>95:5
β-Enamino DiketoneNH₂OH·HCl, BF₃·OEt₂MeCN3,4-Disubstituted>90:10

Data summarized from optimized cyclocondensation methodologies[4].

Self-Validating Protocol: Regioselective Synthesis via β-Enamino Diketones

  • Reactant Mixture: To a solution of the β-enamino diketone (0.5 mmol) in anhydrous acetonitrile (4 mL), add hydroxylamine hydrochloride (0.6 mmol) and pyridine (0.7 mmol)[3].

  • Electrophilic Tuning: Cool the flask to 0 °C in an ice bath. For 3,4-disubstituted preference, add boron trifluoride diethyl etherate (BF₃·OEt₂, 1.0 mmol) dropwise[3].

    • Validation Check: The Lewis acid must be added strictly at 0 °C. Adding it at room temperature causes an uncontrolled exothermic condensation, which degrades the regioselectivity back to a mixed ratio.

  • Cyclization: Warm to room temperature and stir for 3 hours. Quench with saturated NaHCO₃ and extract.

Issue 3: Metal-Free Regiocontrol for Pharmaceutical Synthesis

Q: We are synthesizing an Active Pharmaceutical Ingredient (API) and must avoid transition metals (Cu, Ru) to meet strict heavy metal toxicity limits. How can we achieve high regioselectivity in 1,3-dipolar cycloadditions without metals?

A: You can utilize metal-free organocatalytic or hypervalent iodine-promoted pathways to achieve the necessary regiocontrol.

Causality: Using 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) promotes the cycloaddition by acting as a strong base to rapidly generate the nitrile oxide while simultaneously stabilizing the transition state via hydrogen bonding, favoring the 3,5-isomer[5]. Alternatively, hypervalent iodine reagents like PIFA cause near-instantaneous formation of nitrile oxides from oximes, kinetically driving the cycloaddition with terminal alkynes to complete regioselectivity (>95%) before dimerization or side reactions can occur.

Self-Validating Protocol: Metal-Free DBU-Promoted Cycloaddition

  • Preparation: Dissolve the aldoxime (1.0 mmol) and terminal alkyne (1.2 mmol) in anhydrous dichloromethane (5 mL).

  • Halogenation & Activation: Add N-chlorosuccinimide (NCS, 1.1 mmol) and stir for 1 hour to form the hydroximoyl chloride intermediate.

  • Base Addition: Add DBU (1.5 mmol) dropwise at room temperature.

    • Validation Check: The reaction is slightly exothermic; a mild, observable temperature rise confirms the rapid generation of the nitrile oxide and successful initiation of the cycloaddition[5].

  • Completion: Stir for 2-4 hours, wash the organic layer with water to remove DBU salts, and concentrate under reduced pressure.

Sources

Optimization

Byproducts of the [3+2] cycloaddition reaction for isoxazole synthesis

A Guide to Troubleshooting Byproducts and Optimizing Reactions Welcome to the technical support center for isoxazole synthesis. As a Senior Application Scientist, my goal is to provide you with not just protocols, but th...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide to Troubleshooting Byproducts and Optimizing Reactions

Welcome to the technical support center for isoxazole synthesis. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to help you troubleshoot and optimize your [3+2] cycloaddition reactions. This guide is structured as a series of frequently encountered problems, offering explanations and actionable solutions to minimize byproduct formation and maximize the yield of your desired isoxazole product.

Frequently Asked Questions (FAQs)
Q1: My main byproduct is a furoxan. Why is this happening and how can I prevent it?

Answer: This is the most common issue encountered in isoxazole synthesis via the 1,3-dipolar cycloaddition of nitrile oxides. The formation of a furoxan (a 1,2,5-oxadiazole-2-oxide) is the result of the head-to-tail dimerization of your nitrile oxide intermediate.[1][2][3] Because nitrile oxides are highly reactive and often unstable, they will readily react with themselves if a suitable dipolarophile (your alkyne) is not immediately available.[1][3]

The Causality: The rate of nitrile oxide dimerization is second-order with respect to the nitrile oxide concentration. Therefore, any condition that leads to a high transient concentration of the nitrile oxide will favor furoxan formation.

Core Solution: The key is to generate the nitrile oxide in situ and slowly, in the presence of an excess of the alkyne. This ensures that the cycloaddition reaction (a bimolecular reaction between the nitrile oxide and the alkyne) is kinetically favored over the dimerization pathway.[2][4][5][6]

Q2: I'm getting a mixture of two isoxazole regioisomers (e.g., 3,5-disubstituted and 3,4-disubstituted). How can I improve the regioselectivity?

Answer: The formation of regioisomers is a fundamental challenge in 1,3-dipolar cycloadditions involving unsymmetrical alkynes and nitrile oxides.[4][7] The regioselectivity is determined by a combination of steric and electronic factors, which can be understood through Frontier Molecular Orbital (FMO) theory.[4][8] Essentially, the reaction favors the orientation where the energy gap between the Highest Occupied Molecular Orbital (HOMO) of one reactant and the Lowest Unoccupied Molecular Orbital (LUMO) of the other is smallest.

Core Solutions:

  • Modify Electronics: Attaching an electron-withdrawing group to the alkyne and an electron-donating group to the nitrile oxide (or vice-versa) can enhance the electronic bias, favoring one regioisomer.

  • Steric Hindrance: Increasing the steric bulk on one of the reacting centers can disfavor the formation of the sterically more congested isomer.

  • Catalysis: For terminal alkynes, copper(I)-catalyzed reactions are highly effective at selectively producing 3,5-disubstituted isoxazoles.[9][10] Conversely, ruthenium(II) catalysts can favor the formation of 3,4-disubstituted products.[7][10]

  • Solvent Polarity: The polarity of the solvent can influence the transition state energies of the two possible pathways, thereby altering the isomeric ratio.[4] Experimenting with different solvents is a valid optimization strategy.

Q3: Besides furoxans, what other common impurities should I look out for during purification?

Answer: While furoxans are the primary concern, other byproducts can arise from the starting materials and reaction conditions. Common impurities include:

  • Unreacted Starting Materials: Unconsumed alkyne and aldoxime starting material are frequent impurities.[2]

  • Nitriles: The aldoxime used to generate the nitrile oxide can sometimes dehydrate to form the corresponding nitrile.[11]

  • Hydrolysis/Oxidation Products: If using an oxidant to generate the nitrile oxide from an aldoxime, side-reactions can lead to hydrolysis of the oxime and subsequent oxidation to a carboxylic acid.[11]

These impurities are typically removed via column chromatography on silica gel.[2]

Troubleshooting Guide 1: The Furoxan Dimerization Problem

The dimerization of nitrile oxides is the most prevalent side reaction. This guide provides a systematic approach to its mitigation.

Mechanism Overview: Cycloaddition vs. Dimerization

The generated nitrile oxide intermediate stands at a critical juncture. It can either be trapped by the alkyne in the desired [3+2] cycloaddition or react with another molecule of itself to form the undesired furoxan dimer.

G cluster_paths Start Aldoxime (Precursor) NitrileOxide Nitrile Oxide (Reactive Intermediate) Start->NitrileOxide Oxidation / Dehydrohalogenation Isoxazole Desired Isoxazole Product NitrileOxide->Isoxazole Furoxan Furoxan Byproduct (Dimer) NitrileOxide->Furoxan [Nitrile Oxide] Path2_label Side Reaction Dimerization Alkyne Alkyne (Dipolarophile) Alkyne->Isoxazole Path1_label Desired Pathway [3+2] Cycloaddition G Start High Furoxan Formation Detected Q1 How is the nitrile oxide generated? Start->Q1 A1_batch All reagents added at once (Batch) Q1->A1_batch Batch A1_insitu Generated in situ Q1->A1_insitu In situ Sol1 Action: Switch to slow addition of the oxidant/base to the mixture of aldoxime and alkyne. A1_batch->Sol1 Q2 What is the stoichiometry? A1_insitu->Q2 Sol1->Q2 A2_low Alkyne is ≤ 1.0 equiv. Q2->A2_low Low A2_high Alkyne is > 1.0 equiv. Q2->A2_high High Sol2 Action: Increase alkyne to 1.5 - 2.0 equivalents to ensure it effectively traps the nitrile oxide. A2_low->Sol2 Q3 What is the reaction concentration? A2_high->Q3 Sol2->Q3 A3_high High concentration (>0.5 M) Q3->A3_high High A3_low Low concentration (≤0.5 M) Q3->A3_low Low Sol3 Action: Decrease the overall concentration. High concentration favors the second-order dimerization. A3_high->Sol3 End Furoxan Minimized A3_low->End Sol3->End

Caption: Troubleshooting logic for reducing furoxan byproducts.

Troubleshooting Guide 2: Controlling Regioselectivity

Achieving high regioselectivity is crucial for obtaining a pure product without the need for difficult chromatographic separations.

Factors Influencing Regioisomeric Ratio

The balance between the 3,5- and 3,4-isomers is delicate. The table below summarizes key factors and their general effects.

FactorInfluence on RegioselectivityRationale & Key Considerations
Sterics Large substituents on the alkyne or nitrile oxide will direct addition away from the bulky group.This is often the most intuitive factor to control. A bulky group on the alkyne will favor the formation of the 3,5-disubstituted isoxazole.
Electronics Governed by FMO theory. The reaction proceeds through the transition state of lower energy.Generally, for terminal alkynes, the reaction favors the 3,5-disubstituted isomer. This can be modulated by the electronic nature of substituents.
Solvent Solvent polarity can stabilize one transition state over the other.No universal rule exists; this is an empirical optimization parameter. Test a polar (e.g., EtOH, MeCN) and a non-polar (e.g., Toluene, THF) solvent. [4]
Catalyst Metal catalysts can completely override the inherent selectivity.Copper(I): Strongly directs the reaction of terminal alkynes to the 3,5-isomer. [9][10]Ruthenium(II): Can favor the 3,4-isomer. [7][10]
Validated Experimental Protocols
Protocol 1: General One-Pot Synthesis of 3,5-Disubstituted Isoxazoles Using Hypervalent Iodine

This protocol is designed to minimize furoxan formation by generating the nitrile oxide in situ from an aldoxime using [bis(trifluoroacetoxy)iodo]benzene (PIFA), a common hypervalent iodine reagent. [11][12] Materials:

  • Aldoxime (1.5 equiv.)

  • Terminal Alkyne (1.0 equiv.)

  • [Bis(trifluoroacetoxy)iodo]benzene (PIFA) (1.5 equiv.)

  • Methanol/Water (5:1 v/v)

  • Ethyl Acetate (EtOAc)

  • Silica Gel

Step-by-Step Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve the terminal alkyne (1.0 equiv) and the aldoxime (1.5 equiv) in a 5:1 mixture of methanol and water (to achieve a concentration of approx. 0.4 M with respect to the alkyne).

  • Slow Addition of Oxidant: Begin stirring the solution at room temperature. Add the PIFA (1.5 equiv) in three equal portions, with one portion added every two hours.

    • Causality Note: Adding the oxidant in portions keeps the concentration of the generated nitrile oxide low at any given time, thus disfavoring dimerization. [2][4]3. Reaction Monitoring: After the final addition, allow the reaction to stir for a total of 7-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS, checking for the consumption of the alkyne.

  • Workup: Once the reaction is complete, dilute the mixture with EtOAc (approx. 10 volumes).

  • Filtration: Filter the solution through a small plug of silica gel to remove insoluble byproducts and residual PIFA reagents. Wash the plug thoroughly with additional EtOAc.

  • Purification: Combine the organic layers, concentrate under reduced pressure, and purify the crude residue by flash column chromatography on silica gel to yield the pure 3,5-disubstituted isoxazole. [13]

Protocol 2: Copper(I)-Catalyzed Regioselective Synthesis of 3,5-Disubstituted Isoxazoles

This method provides excellent regioselectivity for the 3,5-isomer from terminal alkynes. The nitrile oxide is generated in situ from a hydroximoyl chloride precursor.

Materials:

  • Hydroximoyl chloride (1.1 equiv.)

  • Terminal Alkyne (1.0 equiv.)

  • Copper(I) Iodide (CuI) (5 mol%)

  • Triethylamine (Et₃N) (1.5 equiv.)

  • Tetrahydrofuran (THF), anhydrous

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried, argon-purged round-bottom flask, add the terminal alkyne (1.0 equiv), the hydroximoyl chloride (1.1 equiv), and CuI (0.05 equiv).

  • Solvent Addition: Add anhydrous THF (to achieve a concentration of approx. 0.5 M).

  • Base Addition: Cool the mixture in an ice bath (0 °C). Add the triethylamine (1.5 equiv.) dropwise over 15-20 minutes via a syringe pump.

    • Causality Note: The triethylamine dehydrohalogenates the hydroximoyl chloride to generate the nitrile oxide. The copper(I) catalyst coordinates with the alkyne, activating it and strictly controlling the regiochemical outcome of the cycloaddition. [9][10]The slow addition of the base serves the same purpose as in Protocol 1: keeping the nitrile oxide concentration low.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring by TLC.

  • Workup: Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extraction: Extract the aqueous layer with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

References
  • Catalyst-Free Formation of Nitrile Oxides and Their Further Transformations to Diverse Heterocycles. Organic Letters - ACS Publications. [Link]

  • Regioselectivity of 1,3-dipolar cycloadditions and antimicrobial activity of isoxazoline, pyrrolo[3,4-d]isoxazole-4,6-diones, pyrazolo[3,4-d]pyridazines and pyrazolo[1,5-a]pyrimidines. Chemistry Central Journal - PMC. [Link]

  • Isoxazoles via Cycloaddition of Terminal Alkynes and Nitrile Oxides (from Oximes). Sciforum. [Link]

  • Generation of azaarene nitrile oxides from methyl azaarenes and t-BuONO enabling the synthesis of furoxans and 1,2,4-oxadiazoles. RSC Publishing. [Link]

  • Dimerizations of nitrile oxides to furoxans are stepwise via dinitrosoalkene diradicals: a density functional theory study. PubMed. [Link]

  • Steric control of the regioselectivity of the 1,3-dipolar cycloaddition reaction of dipolarophile 4a and nitrile oxide 5a. ResearchGate. [Link]

  • Regio- and stereoselective synthesis of new spiro-isoxazolidines via 1,3-dipolar cycloaddition. Arabian Journal of Chemistry. [Link]

  • SYNTHESIS OF ISOXAZOLIDINES BY 1,3-DIPOLAR CYCLOADDITION: RECENT ADVANCES. ResearchGate. [Link]

  • 1,3-Dipolar cycloaddition. Wikipedia. [Link]

  • Catalyst-Free Formation of Nitrile Oxides and Their Further Transformations to Diverse Heterocycles. NSF Public Access Repository. [Link]

  • Computational Investigation of Mechanism and Selectivity in (3+2) Cycloaddition Reactions Involving Azaoxyallyl Cations. MDPI. [Link]

  • New methods of preparation of nitrile oxides and the corresponding disubstituted furoxans by interaction of N2O4 with salts of substituted dinitromethanes. R Discovery. [Link]

  • An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances - PMC. [Link]

  • Synthesis of 3,4,5-disubstituted isoxazoles. The Royal Society of Chemistry. [Link]

  • Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. MDPI. [Link]

  • Construction of Isoxazole ring: An Overview. NanoBioLetters. [Link]

  • Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Der Pharma Chemica. [Link]

  • Selected reaction paths associated with the [3+2] cycloaddition reaction of p-methyl benzonitrileoxid with (R)-carvoneisoxazole 2. ResearchGate. [Link]

  • [3+2] Cycloaddition Route to Imidazopyrrolo- Fused Isoxazoles. Synfacts. [Link]

  • Isoxazole synthesis. Organic Chemistry Portal. [Link]

  • 1,3-Dipolar Cycloaddition of Nitrile Imines and Nitrile Oxides to Exocyclic C=N Bonds—An Approach to Spiro-N-Heterocycles. Molecules - PMC. [Link]

  • Substituted Pyridines from Isoxazoles: Scope and Mechanism. ACS Publications. [Link]

  • Routes to isoxazoles. ResearchGate. [Link]

  • 1,3-Dipolar Cycloaddition of Nitrile Oxides and Nitrilimines to (−)-β-Caryophyllene: Stereoselective Synthesis of Polycyclic Derivatives and Their Biological Testing. Molecules - PMC. [Link]

  • Synthesis of isoxazoles by hypervalent iodine-induced cycloaddition of nitrile oxides to alkynes. Chemical Communications (RSC Publishing). [Link]

  • 1,3-Dipolar Cycloaddition of Nitrile Oxides and Nitrilimines to (−)-β-Caryophyllene: Stereoselective Synthesis of Polycyclic Derivatives and Their Biological Testing. MDPI. [Link]

  • Synthesis of Isoxazole Derivatives by Catalytic Condensation of Primary Nitro Compounds with Dipolarophiles. FLORE. [Link]

  • Synthesis of Isoxazoles via Electrophilic Cyclization. Organic Letters - ACS Publications. [Link]

  • Nitrile Oxide/Alkyne Cycloadditions A Credible Platform for Synthesis of Bioinspired Molecules by MetalFree Molecular Clicking. Maynooth University Research Archive Library. [Link]

  • Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines. Molecules - PMC. [Link]

  • Metal-catalyzed 1,3-dipolar cycloaddition reactions of nitrile oxides. RSC Publishing. [Link]

  • [3 + 2] Cycloaddition reactions of nitrile oxides generated in situ from aldoximes with alkenes and alkynes under ball-milling conditions. Taylor & Francis Online. [Link]

  • Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein Journal of Organic Chemistry. [Link]

  • Asymmetric synthesis of isoxazole and trifluoromethyl-containing 3,2′-pyrrolidinyl dispirooxindoles via squaramide-catalysed [3 + 2] cycloaddition reactions. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • 1,3-Dipolar cycloaddition of nitrile imines and nitrile oxides to exocyclic C=N bonds – an approach to spiro-N. Preprints.org. [Link]

  • 1,3-Dipolar Cycloaddition of Nitrile Oxides with Unsymmetrically Substituted Norbornenes. ResearchGate. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Yield in the Preparation of (5-(4-Bromophenyl)isoxazol-3-yl)methanol

Welcome to the technical support center for the synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize t...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this specific chemical preparation. We will delve into the common challenges that can lead to low yields and provide actionable, evidence-based solutions.

Understanding the Synthesis

The preparation of (5-(4-Bromophenyl)isoxazol-3-yl)methanol typically involves a multi-step process. A common and versatile method is the [3+2] cycloaddition reaction to form the isoxazole ring, followed by the reduction of a carbonyl group to the desired primary alcohol.[1][2] The most prevalent approach for constructing the isoxazole core is the 1,3-dipolar cycloaddition of a nitrile oxide with an alkyne.[1]

A generalized synthetic route is as follows:

  • Formation of the Isoxazole Ring: A [3+2] cycloaddition between a nitrile oxide (generated in situ from an aldoxime) and an alkyne. For the target molecule, this would likely involve the reaction of 4-bromobenzaldehyde oxime with propargyl alcohol.

  • Alternative Isoxazole Formation: Reaction of a β-dicarbonyl compound with hydroxylamine.[3]

  • Reduction Step: If the isoxazole intermediate has an ester or aldehyde at the 3-position, a reduction step is necessary to obtain the final methanol product. Common reducing agents include lithium aluminum hydride (LiAlH₄).[4]

Low yields can arise from issues at any of these stages. This guide will address potential problems in a question-and-answer format.

Frequently Asked Questions & Troubleshooting
Q1: My overall yield is significantly lower than reported in the literature. What are the most common causes?

Low yields in isoxazole synthesis can often be attributed to several critical factors:

  • Purity of Starting Materials: Ensure the high purity of your 4-bromobenzaldehyde, hydroxylamine hydrochloride, and propargyl alcohol. Impurities can interfere with the reaction and lead to the formation of byproducts.[3]

  • Inefficient Nitrile Oxide Generation: The in situ generation of the nitrile oxide from the corresponding aldoxime is a crucial step. Incomplete conversion or side reactions at this stage will directly impact the yield of the cycloaddition product.

  • Suboptimal Reaction Conditions: Factors such as temperature, reaction time, solvent, and the choice of base are critical for maximizing yield.[5] Harsh conditions can lead to the decomposition of the product or starting materials.[5] For instance, the isoxazole ring can be sensitive to strongly basic or reductive conditions.[3]

  • Side Reactions: The dimerization of the nitrile oxide to form a furoxan is a common side reaction that competes with the desired cycloaddition.[6]

  • Difficulties in the Reduction Step: The reduction of an ester or aldehyde to the primary alcohol can also be a source of yield loss. Incomplete reduction or over-reduction can occur.

  • Purification Losses: Significant amounts of product can be lost during work-up and purification steps like column chromatography or recrystallization.[6]

Q2: I suspect a problem with the [3+2] cycloaddition step. How can I optimize it?

Optimizing the cycloaddition reaction is key to a successful synthesis. Here are several parameters to consider:

  • Method of Nitrile Oxide Generation: Nitrile oxides are unstable and are typically generated in situ.[1] Common methods include the oxidation of aldoximes or the dehydrohalogenation of hydroximoyl chlorides.[1] The choice of method and reagents can significantly affect the outcome.

  • Solvent and Base Selection: The polarity of the solvent can influence the reaction rate and regioselectivity. A systematic screening of solvents may be beneficial.[5] The choice of base is also crucial; inorganic bases like sodium carbonate or organic bases like triethylamine are commonly used.[5]

  • Temperature Control: While some cycloadditions proceed at room temperature, others may require heating.[7] However, excessive heat can promote side reactions and decomposition.[5] Microwave irradiation has been shown to accelerate these reactions and improve yields in some cases.[3][8]

  • Stoichiometry of Reactants: Ensure the optimal ratio of the nitrile oxide precursor to the alkyne. Using a slight excess of the dipolarophile (the alkyne) can sometimes help to drive the reaction to completion and minimize nitrile oxide dimerization.

Experimental Workflow: A Recommended Protocol

This section provides a detailed, step-by-step protocol for the synthesis of (5-(4-Bromophenyl)isoxazol-3-yl)methanol, incorporating best practices to maximize yield.

Part 1: Synthesis of 5-(4-Bromophenyl)isoxazole-3-carbaldehyde

This protocol utilizes a [3+2] cycloaddition reaction.

  • Preparation of 4-Bromobenzaldehyde Oxime:

    • In a round-bottom flask, dissolve 4-bromobenzaldehyde (1 equivalent) in ethanol.

    • Add an aqueous solution of hydroxylamine hydrochloride (1.1 equivalents) and sodium hydroxide (1.1 equivalents).

    • Stir the mixture at room temperature for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

    • Once the reaction is complete, pour the mixture into cold water and collect the precipitated oxime by filtration. Wash with water and dry.

  • In situ Generation of Nitrile Oxide and Cycloaddition:

    • Dissolve the 4-bromobenzaldehyde oxime (1 equivalent) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

    • Add propargyl aldehyde (prop-2-ynal) (1.2 equivalents).

    • Slowly add an oxidizing agent, such as sodium hypochlorite (bleach) or N-chlorosuccinimide (NCS), portion-wise at 0 °C.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Work-up and Purification:

    • Once the reaction is complete, quench with water and separate the organic layer.

    • Extract the aqueous layer with DCM.[1]

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.[1]

    • Purify the crude product by flash column chromatography on silica gel to obtain 5-(4-bromophenyl)isoxazole-3-carbaldehyde.

Part 2: Reduction to (5-(4-Bromophenyl)isoxazol-3-yl)methanol
  • Reduction Reaction:

    • Dissolve the 5-(4-bromophenyl)isoxazole-3-carbaldehyde (1 equivalent) in a dry solvent like THF or diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

    • Cool the solution to 0 °C in an ice bath.

    • Slowly add a reducing agent such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) (1.1 equivalents). Caution: LiAlH₄ is a powerful reducing agent that reacts violently with water.

    • Stir the reaction at 0 °C for 1-2 hours, or until TLC indicates the complete consumption of the starting material.

  • Work-up and Purification:

    • Carefully quench the reaction by the slow, dropwise addition of water at 0 °C, followed by a 15% aqueous solution of sodium hydroxide, and then more water.

    • Filter the resulting precipitate and wash it with the reaction solvent.

    • Concentrate the filtrate under reduced pressure.

    • Purify the crude product by recrystallization or flash column chromatography to yield (5-(4-Bromophenyl)isoxazol-3-yl)methanol.[9]

Visualizing the Process
Reaction Pathway and Troubleshooting Points

The following diagram illustrates the key steps in the synthesis and highlights potential areas for yield loss.

Synthesis_Workflow cluster_0 Part 1: Isoxazole Ring Formation cluster_1 Part 2: Reduction 4-Bromobenzaldehyde 4-Bromobenzaldehyde 4-Bromobenzaldehyde_Oxime 4-Bromobenzaldehyde_Oxime 4-Bromobenzaldehyde->4-Bromobenzaldehyde_Oxime Hydroxylamine Nitrile_Oxide Nitrile_Oxide 4-Bromobenzaldehyde_Oxime->Nitrile_Oxide Oxidation (e.g., NCS) Isoxazole_Intermediate 5-(4-Bromophenyl)isoxazole- 3-carbaldehyde Nitrile_Oxide->Isoxazole_Intermediate [3+2] Cycloaddition with Propargyl Aldehyde Furoxan_Byproduct Furoxan_Byproduct Nitrile_Oxide->Furoxan_Byproduct Dimerization Final_Product (5-(4-Bromophenyl)isoxazol-3-yl)methanol Isoxazole_Intermediate->Final_Product Reduction (e.g., NaBH4) ts1 Impure Starting Materials ts1->4-Bromobenzaldehyde ts2 Inefficient Oxidation ts2->Nitrile_Oxide ts3 Low Cycloaddition Efficiency ts3->Isoxazole_Intermediate ts4 Incomplete Reduction ts4->Final_Product ts5 Product Degradation ts5->Final_Product

Caption: Synthetic pathway and key troubleshooting points.

Data Summary: Optimizing Reaction Conditions

The following table summarizes key parameters that can be adjusted to optimize the yield of the reaction.

ParameterRecommended ConditionRationale & Potential Issues if Not Optimized
Solvent (Cycloaddition) Dichloromethane (DCM), Tetrahydrofuran (THF)Solvent polarity can affect reaction rate and solubility of intermediates. Inappropriate solvents can lead to low conversion.
Base (Oxime Formation) Sodium Hydroxide (NaOH)A suitable base is required to deprotonate the hydroxylamine hydrochloride. Insufficient base will result in low oxime yield.
Oxidizing Agent (Nitrile Oxide Formation) N-Chlorosuccinimide (NCS), Sodium HypochloriteThe choice and amount of oxidizing agent are critical for efficient nitrile oxide generation. Excess or overly reactive agents can lead to side products.
Temperature (Cycloaddition) 0 °C to Room TemperatureHigher temperatures can increase the rate of nitrile oxide dimerization, a major side reaction.[6]
Reducing Agent Sodium Borohydride (NaBH₄), Lithium Aluminum Hydride (LiAlH₄)NaBH₄ is a milder reducing agent suitable for aldehydes. LiAlH₄ is stronger but requires stricter anhydrous conditions.[4]
Work-up Procedure Aqueous wash, extraction, dryingImproper work-up can lead to product loss through emulsions or incomplete extraction.[6]
Advanced Troubleshooting
Q3: I am observing a significant amount of a byproduct that I suspect is the furoxan dimer. How can I minimize its formation?

Furoxan formation from the dimerization of the nitrile oxide is a common issue.[6] To address this:

  • Slow Addition of the Oxidizing Agent: Add the oxidizing agent slowly and at a low temperature (e.g., 0 °C) to maintain a low concentration of the nitrile oxide at any given time, favoring the cycloaddition with the alkyne.

  • In situ Generation in the Presence of the Alkyne: Ensure that the alkyne (dipolarophile) is present in the reaction mixture before you begin generating the nitrile oxide.[6]

  • Use a Slight Excess of the Alkyne: As mentioned earlier, using a small excess of the alkyne can help to outcompete the dimerization reaction.

Q4: The reduction of the aldehyde/ester is not going to completion, or I am seeing degradation of my product. What should I do?
  • Choice of Reducing Agent: If you are reducing an ester, LiAlH₄ is generally required as NaBH₄ is typically not strong enough. For an aldehyde, NaBH₄ is a milder and often safer choice.

  • Anhydrous Conditions: Ensure that your solvent and glassware are completely dry, especially when using LiAlH₄, as it reacts violently with water.

  • Temperature Control: Perform the reduction at a low temperature (0 °C or even -78 °C) to control the reactivity and minimize potential side reactions or degradation of the isoxazole ring.[3]

  • Careful Quenching: The work-up of LiAlH₄ reductions must be done carefully by slowly adding water and base at low temperatures to avoid uncontrolled reactions.

By systematically addressing these potential issues, you can significantly improve the yield and purity of your (5-(4-Bromophenyl)isoxazol-3-yl)methanol synthesis.

References
  • New Synthetic Method for 3,5-Disubstituted Isoxazole. (n.d.). Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Isoxazole synthesis. Retrieved from [Link]

  • Construction of Isoxazole ring: An Overview. (2024, June 30). Retrieved from [Link]

  • Lee, S., Jena, R., & Odom, A. L. (2022). Substituted Pyridines from Isoxazoles: Scope and Mechanism. Organic & Biomolecular Chemistry.
  • Process for preparing 3-hydroxy-5-methylisoxazole. (n.d.). Google Patents.
  • An unexpected transformation by reduction of isoxazolines. (2025, August 6). ResearchGate. Retrieved from [Link]

  • A SIMPLE SYNTHESIS OF NOVEL 3-ARYL-5 HYDROXY-5-(α-HYDROXYIMINO-β-PHENYLETHYL). (n.d.). JournalAgent. Retrieved from [Link]

  • Curran, D. P., Scanga, S. A., & Fenk, C. J. (n.d.). Reduction of substituted .DELTA. 2-isoxazolines. Synthesis of .beta. -hydroxy acid derivatives. The Journal of Organic Chemistry.
  • Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. (2013, November 5). MDPI. Retrieved from [Link]

  • Synthesis and biological evaluation of 3-hydroxymethyl-5-(1H-1,2,3-triazol) isoxazolidines. (2013, December 15). Retrieved from [Link]

  • 3-Arylisoxazolyl-5-carboxylic acid and 5-(Hydroxymethyl)-3-aryl-2-isoxazoline as molecular platforms for liquid-crystalline materials. (2026, January 22). ResearchGate. Retrieved from [Link]

  • Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl) Methanol with Isobutyric Acid. (2025, June 25). ResearchGate. Retrieved from [Link]

  • Esters to Alcohols. (n.d.). Chemistry Steps. Retrieved from [Link]

  • Synthesis of Functional Isoxazole Derivatives Proceeding from (5-Arylisoxazol-3-yl)chloromethanes. (2025, August 9). ResearchGate. Retrieved from [Link]

  • The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. (n.d.). PMC. Retrieved from [Link]

  • Development of a Continuous Flow Photoisomerization Reaction Converting Isoxazoles into Diverse Oxazole Products. (2020, January 13). The Journal of Organic Chemistry.
  • Ch20: Reduction of Esters using LiAlH4 to 1o alcohols. (n.d.). Chemistry LibreTexts. Retrieved from [Link]

  • Castellente, R. (2014, January 27). Synthesis of 4-bromochalcone & 3-(4-bromophenyl)-5-phenylisoxazole. Odinity. Retrieved from [Link]

  • Jawalekar, A. M., & Reubsaet, E. (n.d.). Synthesis of Isoxazoles by Hypervalent Iodine-induced Cycloaddition of Nitrile Oxides to Alkynes. The Royal Society of Chemistry.
  • (5-(4-Bromophenyl)isoxazol-3-yl)methanol. (n.d.). ChemBK. Retrieved from [Link]

  • Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. (n.d.). PMC. Retrieved from [Link]

  • The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. (2025, August 10). MDPI. Retrieved from [Link]

  • Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivati. (2024, January 28). ResearchGate. Retrieved from [Link]

  • progress in the pathways for synthesis of isoxazoles synthons and their biological activities. (n.d.).

Sources

Optimization

Technical Support Center: Catalyst Selection &amp; Troubleshooting for Isoxazole Ring Formation

Welcome to the Advanced Synthesis Support Center. This guide is designed for medicinal chemists and drug development professionals optimizing the synthesis of isoxazole-containing therapeutics. Isoxazoles are privileged...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Center. This guide is designed for medicinal chemists and drug development professionals optimizing the synthesis of isoxazole-containing therapeutics. Isoxazoles are privileged five-membered heterocyclic scaffolds, but their synthesis is frequently complicated by poor regioselectivity, catalyst poisoning, and reactive intermediate dimerization.

This center provides self-validating protocols, mechanistic troubleshooting, and data-driven catalyst selection matrices to ensure efficient ring formation.

Catalyst Performance & Regioselectivity Matrix

Selecting the correct catalyst is the most critical variable in isoxazole synthesis. The table below summarizes quantitative data comparing standard catalytic systems based on substrate class and desired regiochemical outcomes.

Catalyst SystemSubstrate RequirementDominant ProductTypical YieldRegioselectivity
None (Thermal) Nitrile Oxide + Terminal AlkyneMixture of 3,4- & 3,5-isomers40 - 60%~ 1:1 (Poor)
Cu(I) Salts Nitrile Oxide + Terminal Alkyne3,5-Disubstituted Isoxazole85 - 95%> 99% (Excellent)
Ru(II) Complexes Nitrile Oxide + Internal Alkyne3,4,5-Trisubstituted Isoxazole70 - 85%> 90% (Good)
Base (e.g., DIPEA) Nitrile Oxide + 1,3-Diketone3,4,5-Trisubstituted Isoxazole40 - 70%> 95% (Excellent)

Logical Workflows & Reaction Pathways

Understanding the mechanistic divergence between desired product formation and byproduct generation is essential for troubleshooting.

CatalystSelection Start Substrate Type? TermAlkyne Terminal Alkyne Start->TermAlkyne IntAlkyne Internal Alkyne Start->IntAlkyne Dicarbonyl 1,3-Dicarbonyl Start->Dicarbonyl CuCat Cu(I) Catalyst (e.g., CuSO4/NaAsc) TermAlkyne->CuCat High Regiocontrol RuCat Ru(II) Catalyst (e.g., Cp*RuCl(PPh3)2) IntAlkyne->RuCat Steric Tolerance BaseCat Base Catalyst (e.g., DIPEA in H2O/MeOH) Dicarbonyl->BaseCat Mild Condensation Iso35 3,5-Disubstituted Isoxazole CuCat->Iso35 Iso345 3,4,5-Trisubstituted Isoxazole RuCat->Iso345 BaseCat->Iso345

Decision tree for catalyst selection based on substrate and desired regiochemistry.

Pathway Aldoxime Aldoxime / Hydroximoyl Chloride NitrileOxide Nitrile Oxide (In Situ) Aldoxime->NitrileOxide Base / Oxidant Furoxan Furoxan (Dimer) [Undesired Byproduct] NitrileOxide->Furoxan High Concentration (No Alkyne/Catalyst) Isoxazole 3,5-Disubstituted Isoxazole [Desired Product] NitrileOxide->Isoxazole Cu-Catalyzed [3+2] Cycloaddition CuAcetylide Copper Acetylide [Active Intermediate] CuAcetylide->Isoxazole Reacts with Nitrile Oxide

Mechanistic pathway showing competition between isoxazole formation and furoxan dimerization.

Self-Validating Experimental Protocol: Regioselective Cu-Catalyzed [3+2] Cycloaddition

This protocol utilizes in situ generation of nitrile oxides coupled with Cu(I) catalysis to ensure high regiocontrol[1] while suppressing furoxan formation[2]. The protocol is self-validating, meaning built-in visual and chemical checkpoints confirm the success of each mechanistic step.

Materials:

  • Aldoxime (1.0 equiv)

  • Terminal Alkyne (1.2 equiv)

  • N-Chlorosuccinimide (NCS) (1.1 equiv)

  • CuSO4​⋅5H2​O (5 mol%)

  • Sodium Ascorbate (15 mol%)

  • KHCO3​ (2.0 equiv)

  • Solvent: t -BuOH/ H2​O (1:1 v/v)

Step-by-Step Methodology:

  • Precursor Activation: Dissolve the aldoxime in DMF and add NCS in portions at room temperature.

    • Validation Checkpoint 1: The reaction mixture will slightly warm up. Monitor via TLC; the complete disappearance of the aldoxime indicates successful conversion to the hydroximoyl chloride intermediate.

  • Catalyst Preparation: In a separate flask, dissolve CuSO4​⋅5H2​O and sodium ascorbate in the t -BuOH/ H2​O mixture.

    • Validation Checkpoint 2: The solution must transition rapidly from blue (Cu(II)) to bright yellow/orange, confirming the active Cu(I) catalytic species has been successfully generated.

  • In Situ Cycloaddition: Add the terminal alkyne to the active Cu(I) solution. Slowly transfer the hydroximoyl chloride solution into this mixture. Finally, add KHCO3​ portion-wise to gently generate the nitrile oxide in situ.

  • Reaction Monitoring: Stir at room temperature for 4-8 hours.

    • Validation Checkpoint 3: Spot the reaction mixture on a TLC plate and stain with KMnO4​ . The disappearance of the alkyne spot (which rapidly reduces KMnO4​ ) confirms reaction completion.

  • Workup & Catalyst Quenching: Dilute the mixture with EtOAc and wash with an aqueous EDTA solution.

    • Causality: EDTA acts as a strong chelating agent to strip copper ions from the product. If left unquenched, residual transition metals can catalyze the degradation or oxidative cleavage of the sensitive N-O bond during storage[2]. Dry the organic layer over Na2​SO4​ and concentrate.

Troubleshooting Guide

Issue: Severe Dimerization of Nitrile Oxides (Furoxan Formation) Q: My LC-MS shows a major byproduct with a mass corresponding to the dimer of my nitrile oxide, and my isoxazole yield is below 20%. How do I suppress this? A: The byproduct you are observing is a furoxan (1,2,5-oxadiazole 2-oxide). Nitrile oxides are highly reactive 1,3-dipoles. When their local concentration is high, the bimolecular self-cycloaddition outcompetes the desired cross-cycloaddition with the alkyne[2]. Causality & Solution: To favor the cross-reaction, you must manipulate the kinetics by keeping the steady-state concentration of the nitrile oxide extremely low. Do not isolate the nitrile oxide. Instead, generate it in situ by adding your base (e.g., triethylamine or KHCO3​ ) via a syringe pump over 2–4 hours to a solution containing both the hydroximoyl chloride precursor and an excess of the alkyne[3].

Issue: Poor Regioselectivity in[3+2] Cycloaddition Q: I am performing a thermal 1,3-dipolar cycloaddition between a nitrile oxide and a terminal alkyne, but I am getting an inseparable 1:1 mixture of 3,4- and 3,5-disubstituted isoxazoles. How can I exclusively obtain the 3,5-isomer? A: Thermal cycloadditions rely purely on the inherent steric and electronic biases of the substrates, which are often insufficient to differentiate the transition states leading to the 3,4- and 3,5-isomers[4]. Causality & Solution: Switch to a Copper(I)-catalyzed methodology. The introduction of a Cu(I) catalyst fundamentally alters the reaction pathway. The terminal alkyne coordinates with Cu(I) to form a highly reactive copper acetylide intermediate. This intermediate sterically and electronically directs the incoming nitrile oxide, lowering the activation energy exclusively for the 3,5-disubstituted transition state, yielding >99% regioselectivity[1][5].

Issue: Catalyst Inactivity with Internal Alkynes Q: I applied the standard CuSO4​ /sodium ascorbate conditions to an internal alkyne, but the reaction failed completely. Why is the catalyst inactive? A: Copper(I) catalysis for this transformation strictly requires a terminal alkyne[3]. Causality & Solution: The catalytic cycle is initiated by the deprotonation of the terminal alkyne to form the critical copper acetylide species. Internal alkynes lack this acidic proton, rendering the copper catalyst entirely inert. For internal alkynes (to synthesize 3,4,5-trisubstituted isoxazoles), you must switch to a base-catalyzed condensation utilizing 1,3-diketones in polar solvent mixtures (e.g., DIPEA in water/methanol)[6], or utilize a Ruthenium(II) catalyst which operates via an oxidative metalacycle intermediate rather than an acetylide.

Frequently Asked Questions (FAQs)

Q: Can I use palladium catalysts for direct isoxazole formation? A: Palladium is generally not used for the direct [3+2] cycloaddition to form the isoxazole core. However, Pd catalysts are essential for downstream functionalization, such as Sonogashira couplings on pre-formed halogenated isoxazoles to build complex fused systems like 2H-isoxazolo[4,5-B]indoles[7].

Q: Why is my isoxazole ring degrading during downstream hydrogenation steps? A: The N-O bond within the isoxazole ring is relatively weak and highly susceptible to reductive cleavage. Catalytic hydrogenation (e.g., using H2​ over Pd/C) will rapidly cleave the ring to form β -amino enones[2]. If reduction of another functional group on your molecule is required, consider using chemoselective hydride reagents (like NaBH4​ ) that leave the N-O bond intact.

References

  • 1, Thieme Connect

  • 4, Benchchem

  • 5, Organic Chemistry Portal 4.2, Benchchem 5.7, Benchchem 6.3, Beilstein Journals 7.6, ResearchGate

Sources

Troubleshooting

Technical Support Center: Solvent Effects on the Regioselectivity of Isoxazole Synthesis

Welcome to the Technical Support Center for isoxazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable guidance on a critical and often cha...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for isoxazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable guidance on a critical and often challenging aspect of isoxazole synthesis: controlling regioselectivity through solvent choice. The formation of regioisomers is a common hurdle, leading to complex purification processes and reduced yields of the desired product.[1] This resource offers a combination of frequently asked questions (FAQs), detailed troubleshooting guides, and validated experimental protocols to help you navigate these challenges and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is controlling regioselectivity so important in isoxazole synthesis?

A1: Regioisomers are structural isomers that differ in the placement of substituents on the isoxazole ring.[1] In drug discovery and development, the specific substitution pattern of a molecule is critical to its biological activity. The formation of an undesired regioisomer can lead to a product with reduced or no therapeutic effect, or even unwanted side effects. From a practical standpoint, mixtures of regioisomers are often difficult and costly to separate, resulting in a lower yield of the target compound and complicating the overall synthetic process.[1]

Q2: What are the primary synthetic methods for isoxazoles, and how is regioselectivity a factor in each?

A2: The two most common and versatile methods for synthesizing the isoxazole ring are:

  • 1,3-Dipolar Cycloaddition: This method, often referred to as the Huisgen cycloaddition, involves the reaction of a nitrile oxide with an alkyne.[2] Regioselectivity in this reaction is determined by the electronic and steric properties of the substituents on both the nitrile oxide and the alkyne, which can lead to the formation of either 3,5-disubstituted or 3,4-disubstituted isoxazoles.[2][3]

  • Condensation of 1,3-Dicarbonyl Compounds with Hydroxylamine: In this classical approach, an unsymmetrical 1,3-dicarbonyl compound can react with hydroxylamine to produce a mixture of regioisomeric isoxazoles.[4][5]

Q3: How does the choice of solvent influence the regioselectivity of isoxazole synthesis?

A3: The solvent plays a crucial role in influencing the regiochemical outcome of isoxazole synthesis, particularly in 1,3-dipolar cycloadditions.[3] The polarity of the solvent can stabilize or destabilize the transition states leading to the different regioisomers. For instance, in some cases, an increase in solvent polarity may favor the formation of one regioisomer over another.[6] Additionally, the solvent can affect the keto-enol tautomerism of 1,3-dicarbonyl compounds, which in turn influences their reaction with hydroxylamine.[7]

Q4: Are there any general trends for predicting the effect of a solvent on regioselectivity?

A4: While not universally applicable to all substrate combinations, some general trends have been observed. In the 1,3-dipolar cycloaddition of nitrile oxides with certain alkynes, increasing solvent polarity has been shown to decrease the ratio of the 3,5-disubstituted to the 3,4-disubstituted isomer.[6] However, it is important to note that these trends can be substrate-dependent, and experimental verification is always recommended. Computational studies, such as Density Functional Theory (DFT) calculations, can also provide insights into the transition states and help predict the regiochemical outcome in different solvents.[6][8]

Troubleshooting Guide: Poor Regioselectivity

Issue: My reaction is producing a mixture of isoxazole regioisomers. How can I improve the selectivity?

This is a common challenge that can often be addressed by systematically modifying the reaction conditions. The following troubleshooting guide provides a structured approach to improving regioselectivity, with a focus on the role of the solvent.

Step 1: Analyze Your Current Reaction Conditions

Before making changes, it's essential to have a clear understanding of your current experimental setup.

  • Synthesis Method: Are you using a 1,3-dipolar cycloaddition or a condensation reaction?

  • Reactants: What are the electronic and steric properties of the substituents on your starting materials?

  • Solvent: What is the polarity of your current solvent?

  • Temperature: At what temperature is the reaction being performed?

  • Additives: Are you using any catalysts (e.g., Lewis acids) or bases?[4]

Step 2: Systematic Solvent Screening

The choice of solvent is a powerful tool for tuning regioselectivity. A systematic screening of solvents with varying polarities is a logical next step.

Table 1: Influence of Solvent on the Regioisomeric Ratio of 3,5- to 3,4-Disubstituted Isoxazoles [6]

SolventDielectric Constant (ε)Ratio of 3,5- to 3,4-isomer
Toluene2.382.0
Dichloromethane8.933.4
Ethanol24.551.9
Dimethyl sulfoxide (DMSO)46.681.5

Data from the reaction of 2-furfuryl nitrile oxide and ethyl propiolate.[6]

Experimental Protocol: Solvent Screening for Regioselectivity

  • Setup: Prepare a series of small-scale reactions in parallel, each using a different solvent from Table 1. Ensure all other reaction parameters (temperature, concentration, stoichiometry) are kept constant.

  • Execution: Run the reactions for the same amount of time.

  • Analysis: After the reaction is complete, carefully analyze the crude reaction mixture from each solvent using ¹H NMR spectroscopy to determine the ratio of the regioisomers.[8]

  • Selection: Choose the solvent that provides the highest selectivity for your desired isomer for further optimization.

Step 3: Consider the Use of Additives

In some cases, particularly in the synthesis from β-enamino diketones, the addition of a Lewis acid like BF₃·OEt₂ can significantly influence regioselectivity.[5] The amount of the Lewis acid is a critical parameter to optimize.

Step 4: Temperature Optimization

Temperature can affect the kinetic versus thermodynamic control of a reaction. Lowering the reaction temperature may favor the formation of a single regioisomer.[1]

Visualizing the Troubleshooting Workflow

The following diagram illustrates the decision-making process for addressing poor regioselectivity in isoxazole synthesis.

Caption: A decision-making flowchart for addressing regioselectivity issues.

Experimental Protocols

Protocol 1: General Procedure for 1,3-Dipolar Cycloaddition with In Situ Nitrile Oxide Generation

This protocol describes a common method for isoxazole synthesis where the nitrile oxide is generated in situ from an aldoxime, followed by its cycloaddition with an alkyne. This procedure is adapted from methodologies that utilize an oxidant for the in situ generation of the nitrile oxide.[3]

Materials:

  • Aldoxime (1.2 mmol)

  • Terminal Alkyne (1.0 mmol)

  • Copper(I) Iodide (CuI, 5 mol%)

  • Tris(benzyltriazolylmethyl)amine (TBTA, 5 mol%)

  • Sodium Ascorbate (10 mol%)

  • Triethylamine (Et₃N, 2.0 mmol)

  • tert-Butanol (t-BuOH)

  • Water (H₂O)

Procedure:

  • Catalyst Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), add CuI (5 mol%) and TBTA (5 mol%).[3]

  • Reactant Addition: Add the terminal alkyne (1.0 mmol) and the aldoxime (1.2 mmol) to the flask.[3]

  • Solvent Addition: Dissolve the components in a 1:1 mixture of t-BuOH and H₂O (10 mL).[3]

  • Nitrile Oxide Generation: Add sodium ascorbate (10 mol%) followed by triethylamine (2.0 mmol) to initiate the in situ generation of the nitrile oxide.[3]

  • Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alkyne is consumed (typically 4-12 hours).[3]

  • Workup and Purification: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Visualizing the 1,3-Dipolar Cycloaddition Workflow

G start Start: Assemble Reactants (Aldoxime, Alkyne, Catalyst) solvent Add Solvent System (e.g., t-BuOH/H2O) start->solvent generation In Situ Nitrile Oxide Generation (Add Base/Oxidant) solvent->generation cycloaddition [3+2] Cycloaddition Reaction (Stir at Room Temperature) generation->cycloaddition monitoring Monitor Reaction Progress (TLC) cycloaddition->monitoring workup Aqueous Workup and Extraction monitoring->workup Reaction Complete purification Column Chromatography workup->purification product Isolated Isoxazole Product purification->product

Caption: Experimental workflow for isoxazole synthesis via 1,3-dipolar cycloaddition.

References

  • RSC Advances, 2021. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. Available from: [Link]

  • IOPscience, 2021. One-pot regio-selective synthesis of 3,5-disubstituted isoxazoles via CuI catalyzed consecutive acyl Sonogashira coupling and intramolecular cyclization. Available from: [Link]

  • Science and Education Publishing, 2017. Solvent Effects on the [3+2] Cycloaddition of 2-Furfural Oxime and Ethyl Propiolate: Unexpected Change in Regioselectivity. Available from: [Link]

  • Wikipedia. 1,3-Dipolar cycloaddition. Available from: [Link]

  • ResearchGate. Mechanism of 1,3-dipolar cycloaddition reaction. Available from: [Link]

  • Royal Society of Chemistry, 2018. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. Available from: [Link]

  • Organic Chemistry Portal. Isoxazole synthesis. Available from: [Link]

  • NanoBioLetters, 2024. Construction of Isoxazole ring: An Overview. Available from: [Link]

  • MDPI, 2025. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Available from: [Link]

  • Science and Education Publishing, 2017. Solvent Effects on the [3+2] Cycloaddition of 2-Furfural Oxime and Ethyl Propiolate: Unexpected Change in Regioselectivity. Available from: [Link]

  • Beilstein Journals, 2022. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Available from: [Link]

  • RSC Publishing, 2018. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. Available from: [Link]

  • MDPI, 2019. Novel Synthesis of Dihydroisoxazoles by p-TsOH-Participated 1,3-Dipolar Cycloaddition of Dipolarophiles with α-Nitroketones. Available from: [Link]

  • MDPI, 2020. A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids. Available from: [Link]

  • ResearchGate, 2026. Unveiling the regioselective synthesis of antiviral 5-isoxazol-5-yl-2´-deoxyuridines from the perspective of a molecular electron density theory. Available from: [Link]

  • MDPI, 2011. Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. Available from: [Link]

  • ResearchGate. Optimization of the reaction conditions for the synthesis of isoxazole. Available from: [Link]

  • Uniwersytet Rzeszowski, 2024. Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity. Available from: [Link]

  • ACS Publications, 2005. Synthesis of Isoxazoles via Electrophilic Cyclization. Available from: [Link]

  • CORE, 2015. Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. Available from: [Link]

  • Frontiers, 2023. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Available from: [Link]

Sources

Optimization

Removal of unreacted starting materials from (5-(4-Bromophenyl)isoxazol-3-yl)methanol

Welcome to the technical support center for the synthesis and purification of (5-(4-Bromophenyl)isoxazol-3-yl)methanol. This guide is designed for researchers, medicinal chemists, and drug development professionals who m...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis and purification of (5-(4-Bromophenyl)isoxazol-3-yl)methanol. This guide is designed for researchers, medicinal chemists, and drug development professionals who may encounter challenges in isolating this valuable isoxazole building block from unreacted starting materials and reaction byproducts. As a polar, functionalized heterocyclic compound, its purification requires a nuanced approach that balances the principles of polarity, solubility, and molecular interaction.

This document provides in-depth, field-tested troubleshooting advice in a direct question-and-answer format. We will explore the causality behind experimental choices, moving beyond simple step-by-step instructions to empower you with a robust understanding of the purification strategy.

Initial Assessment: Purification Strategy Flowchart

Before diving into specific protocols, it's crucial to have a high-level strategy. The choice between recrystallization and chromatography depends on the physical state of your crude product and its preliminary purity.

Start Crude Reaction Mixture Post-Work-up Assess Assess Physical State & Crude Purity (TLC) Start->Assess Is_Solid Is the product a solid with minimal impurities? Assess->Is_Solid Recrystallize Primary Method: Recrystallization Is_Solid->Recrystallize Yes Chromatography Primary Method: Flash Column Chromatography Is_Solid->Chromatography No (Oily or Very Impure) Recrystallize_Success High Purity Crystals Obtained Recrystallize->Recrystallize_Success Success Recrystallize_Fail Product Oils Out or Remains Impure Recrystallize->Recrystallize_Fail Failure Recrystallize_Fail->Chromatography TLC_Dev Develop TLC Method (Hexane/EtOAc) Chromatography->TLC_Dev Normal_Phase Normal-Phase Flash Chromatography TLC_Dev->Normal_Phase HILIC_Check Is compound too polar for Normal-Phase? (Rf=0) Normal_Phase->HILIC_Check HILIC Troubleshooting: HILIC Purification HILIC_Check->HILIC Yes Pure_Product Pure Product Isolated HILIC_Check->Pure_Product No (Good Separation) HILIC->Pure_Product

Caption: High-level decision-making workflow for purification.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities I need to remove from my crude (5-(4-Bromophenyl)isoxazol-3-yl)methanol?

Answer: Understanding your potential impurities is the first step to designing an effective purification strategy. The synthesis of this molecule most commonly proceeds via a [3+2] cycloaddition reaction between a nitrile oxide and an alkyne.[1]

The most probable starting materials and byproducts are:

  • 4-Bromobenzaldehyde Oxime (or 4-Bromobenzaldehyde): This is the precursor to the in situ generated 4-bromophenylnitrile oxide. It is moderately polar but lacks the hydrogen-bonding hydroxyl group of your product.

  • Propargyl Alcohol (HC≡CCH₂OH): This alkyne provides the C3-methanol portion of the isoxazole ring. It is a small, highly polar, water-soluble liquid.

  • Nitrile Oxide Dimer (Furoxan): A common byproduct in 1,3-dipolar cycloadditions is the self-condensation of the nitrile oxide to form a furoxan.[2] These dimers are typically non-polar to moderately polar and can often be separated by chromatography.[2]

Here is a summary of the key components:

CompoundStructureMolecular Weight ( g/mol )Key Physicochemical Properties
Product: (5-(4-Bromophenyl)isoxazol-3-yl)methanolC₁₀H₈BrNO₂254.08[3]Polar solid, capable of hydrogen bonding.
Impurity 1: 4-BromobenzaldehydeC₇H₅BrO185.02Moderately polar solid, less polar than the product.
Impurity 2: Propargyl AlcoholC₃H₄O56.06Very polar, water-soluble liquid.
Impurity 3: Furoxan DimerC₁₄H₈Br₂N₂O₂412.04Typically non-polar to moderately polar solid.

A standard aqueous work-up after the reaction (e.g., quenching with water and extracting with ethyl acetate) should remove the majority of the highly water-soluble propargyl alcohol. Therefore, the primary purification challenge is separating your polar alcohol product from the less polar 4-bromobenzaldehyde and the non-polar furoxan dimer.

Q2: My crude product is a solid. How can I best purify it by recrystallization?

Answer: Recrystallization is the most efficient and scalable method for purifying solid compounds and should be your first choice if applicable.[4][5] The principle relies on the differential solubility of your product and impurities in a solvent system at high and low temperatures.[6]

Protocol 1: Recrystallization Solvent Screening

The key to successful recrystallization is finding the right solvent or solvent pair.[6]

  • Preparation: Place a small amount (10-20 mg) of your crude solid into several different test tubes.

  • Solvent Testing: To each tube, add a different solvent dropwise at room temperature. Test a range of polarities:

    • Polar: Ethanol, Methanol, Isopropanol

    • Medium Polarity: Ethyl Acetate, Acetone, Dichloromethane (DCM)

    • Non-Polar: Toluene, Hexane, Heptane

  • Ideal Solvent Criteria:

    • The compound should be insoluble or sparingly soluble in the solvent at room temperature.

    • The compound should be fully soluble in the solvent at its boiling point.

  • Solvent Pair Testing: If no single solvent is ideal, try a solvent pair. Dissolve the crude product in a minimal amount of a "good" solvent (one in which it is very soluble, e.g., DCM or Ethyl Acetate). Then, add a "bad" solvent (one in which it is insoluble, e.g., Hexane or Heptane) dropwise at boiling temperature until you see persistent cloudiness. Add a drop or two of the "good" solvent to clarify and then allow to cool.

  • Observation: A successful test will show the formation of well-defined crystals upon slow cooling, leaving the solution (the "mother liquor") colored with impurities.

Protocol 2: Bulk Recrystallization
  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent (or "good" solvent of a pair) in small portions, heating the mixture to a gentle boil with stirring. Add just enough hot solvent to fully dissolve the solid.

  • Hot Filtration (If Necessary): If you observe insoluble impurities (e.g., dust, catalysts), perform a hot gravity filtration to remove them.

  • Crystallization:

    • If using a solvent pair, add the "bad" solvent to the hot solution as described in the screening step.

    • Cover the flask and allow it to cool slowly to room temperature. Slow cooling is critical for forming pure, large crystals.[4]

    • Once at room temperature, you can place the flask in an ice bath to maximize crystal yield.[6]

  • Collection: Collect the crystals by suction filtration (e.g., using a Büchner funnel).

  • Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

  • Drying: Dry the crystals under vacuum to remove residual solvent.

Q3: Recrystallization failed. What is the best chromatography strategy to purify my product?

Answer: If recrystallization is ineffective or your crude product is an oil, flash column chromatography is the workhorse technique for purification in organic synthesis.[7][8] Given that your product is a polar alcohol and the main impurities are less polar, normal-phase chromatography is the ideal starting point.[9]

This technique separates compounds based on their differential affinity for a polar stationary phase (silica gel) and a less polar mobile phase.

cluster_0 Normal-Phase Flash Chromatography TLC 1. TLC Analysis (Find Solvent System) Column 2. Pack Column (Silica Gel) TLC->Column Load 3. Load Sample (Dry or Wet) Column->Load Elute 4. Elute with Mobile Phase (Isocratic or Gradient) Load->Elute Collect 5. Collect & Analyze Fractions Elute->Collect

Caption: General experimental workflow for flash chromatography.

Q4: How do I perform flash column chromatography for (5-(4-Bromophenyl)isoxazol-3-yl)methanol?

Answer: This protocol outlines a standard approach for normal-phase flash chromatography.

Protocol 3: Normal-Phase Flash Chromatography
  • Solvent System Selection via TLC:

    • Objective: Find a solvent system that gives your product a retention factor (Rf) of ~0.2-0.4 on a silica gel TLC plate. The Rf is the distance traveled by the spot divided by the distance traveled by the solvent front.

    • Procedure: Spot your crude mixture on a TLC plate. Develop the plate in a chamber containing a solvent mixture. A good starting point is a 7:3 or 8:2 mixture of Hexane:Ethyl Acetate.

    • Optimization:

      • If the product spot stays at the bottom (Rf is too low), increase the polarity of the mobile phase by adding more ethyl acetate.[9]

      • If the product spot runs to the top (Rf is too high), decrease the polarity by adding more hexane.[9]

    • Ensure there is clear separation between your product spot and the spots of major impurities.

  • Column Packing and Equilibration:

    • Select an appropriately sized flash column based on your sample mass.

    • Pack the column with silica gel, typically as a slurry in the least polar solvent of your mobile phase (e.g., hexane).

    • Equilibrate the column by flushing it with 2-3 column volumes of the initial mobile phase.

  • Sample Loading:

    • Liquid Loading: If your crude product dissolves completely in a small volume of the mobile phase, you can load it directly onto the column.

    • Dry Loading (Recommended): Dissolve your crude product in a volatile solvent (like DCM or acetone). Add a small amount of silica gel to this solution and evaporate the solvent under reduced pressure to obtain a free-flowing powder. Carefully add this powder to the top of your packed column. This method often provides superior resolution.[7]

  • Elution and Fraction Collection:

    • Begin eluting with your chosen mobile phase. You can use an isocratic (constant solvent composition) or gradient (gradually increasing polarity) elution. A gradient from 10% to 50% Ethyl Acetate in Hexane is a common strategy.

    • The non-polar furoxan dimer and moderately polar 4-bromobenzaldehyde will elute from the column first.

    • Your more polar product, (5-(4-Bromophenyl)isoxazol-3-yl)methanol, will elute later as the mobile phase polarity increases.

    • Collect the eluent in a series of fractions.

  • Analysis:

    • Analyze the collected fractions by TLC to identify which ones contain your pure product.

    • Combine the pure fractions and evaporate the solvent under reduced pressure to yield the purified compound.

Q5: My compound isn't moving from the baseline on the TLC plate, even in 100% ethyl acetate. What should I do?

Answer: This indicates your compound is highly polar and is binding very strongly to the silica gel. While you could try even more polar solvent systems like dichloromethane/methanol, this can sometimes lead to poor separation and issues with silica dissolution.[7][9]

A more elegant and often more effective solution is to switch to Hydrophilic Interaction Liquid Chromatography (HILIC) .[10][11] HILIC is a powerful technique for purifying very polar compounds that are difficult to handle with traditional normal-phase or reversed-phase chromatography.[12][13]

The Principle of HILIC: HILIC uses a polar stationary phase (like silica gel) but employs a mobile phase typical of reversed-phase, such as acetonitrile and water. A water-rich layer forms on the surface of the silica, and polar analytes partition into this layer. Elution is achieved by increasing the concentration of the strong solvent, which in HILIC is water .[7][10][11]

Q6: How do I set up a HILIC purification for this molecule?

Answer: The setup for HILIC is similar to normal-phase flash chromatography, but the solvent system is fundamentally different.

Protocol 4: HILIC Flash Chromatography
  • Stationary Phase: You can use a standard silica gel column. For enhanced performance, specialized HILIC phases (like diol or amine-bonded silica) are also available.[7][12]

  • Mobile Phase:

    • Solvent A (Weak): Acetonitrile (ACN)

    • Solvent B (Strong): Water (often with a small amount of buffer like ammonium formate or formic acid to improve peak shape, though not always necessary).

  • TLC Analysis: Develop a TLC method using a silica plate. Start with a mobile phase of 95:5 ACN:Water. If the Rf is too low, increase the amount of water (e.g., to 90:10).

  • Column Equilibration: Equilibrate the silica column with the initial mobile phase conditions (e.g., 95:5 ACN:Water) for at least 5-10 column volumes. This step is critical for establishing the aqueous layer on the silica and ensuring reproducible results.[14]

  • Sample Loading: Dissolve the sample in a solvent mixture that is as close as possible to the initial mobile phase composition, or perform a dry load as previously described.[14]

  • Elution: Run a gradient by increasing the percentage of water. For example, you might run a gradient from 5% to 30% water in acetonitrile. Your highly polar product will elute as the water concentration increases.

  • Fraction Collection & Analysis: Collect and analyze fractions as you would for normal-phase chromatography. Note that removing water from the final product will require lyophilization or evaporation under high vacuum.

References

  • HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. (2019, August 14). Biotage.
  • Purification of Polar Organic Compounds by Flash Chromatography: Applic
  • Troubleshooting guide for the synthesis of isoxazole deriv
  • Very polar compound purification using aqueous normal-phase flash column chrom
  • Separation of Polar Molecules. (2012, February 22).
  • What can I use to purify polar reaction mixtures?. (2023, July 11). Biotage.
  • Flash Chromatography Basics. (2025, August 11). Sorbent Technologies, Inc..
  • (5-(4-Bromophenyl)isoxazol-3-yl)methanol. ChemBK.
  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025, June 18).
  • Technical Support Center: Strategies for Purifying Highly Polar Organic Compounds. BenchChem.
  • How to Extract Aromatic Compounds for High Purity. (2026, March 05).
  • How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. (2022, April 15).
  • Technical Support Center: Refining Work-up Procedures for Isoxazole Reactions. BenchChem.
  • Purification of aromatic polycarboxylic acids by recrystallization.
  • Separation and Enrichment of Selected Polar and Non-Polar Organic Micro-Pollutants—The Dual Nature of Quaternary Ammonium Ionic Liquid. (2022, August 18). MDPI.
  • Clean and Efficient Synthesis of Isoxazole Deriv
  • Recrystallization. University of Colorado Boulder, Department of Chemistry.
  • Recrystallization. University of Massachusetts Lowell, Department of Chemistry.
  • (3-(4-Bromophenyl)isoxazol-5-yl)methanol. Sigma-Aldrich.
  • Recrystallization. University of California, Los Angeles, Department of Chemistry and Biochemistry.
  • Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. (2025, October 15).
  • Isoxazole, 5-(4-bromophenyl)-3-phenyl-. PubChem.
  • Synthesis of Isoxazole Derivatives by Catalytic Condensation of Primary Nitro Compounds with Dipolarophiles. FLORE, University of Florence.
  • 5-(4-Bromophenyl)isoxazole-3-carboxylic acid. PubChem.
  • Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl) Methanol with Isobutyric Acid. (2025, June 25).
  • Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes. PMC.
  • (5-(4-Bromophenyl)isoxazol-3-yl)methanol. BLDpharm.
  • (3-(4-Bromophenyl)-5-methylisoxazol-4-yl)methanol. Sigma-Aldrich.
  • Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivati. (2024, January 28). Biological and Molecular Chemistry.

Sources

Troubleshooting

Technical Support Center: Navigating the Stability of Isoxazole Derivatives

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with isoxazole derivatives. This guide provides in-depth answers to common stability challenges, troublesh...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with isoxazole derivatives. This guide provides in-depth answers to common stability challenges, troubleshooting advice for experimental hurdles, and validated protocols to ensure the integrity of your compounds. The isoxazole ring, a cornerstone in many pharmacologically active molecules, presents a unique balance of stability and controlled reactivity.[1][2][3][4] Understanding its behavior under various chemical and physical stresses is paramount for successful research and development.

Frequently Asked Questions (FAQs) on Isoxazole Stability

This section addresses the most common queries regarding the stability of isoxazole-containing compounds.

Q1: My isoxazole derivative seems to be degrading in a basic aqueous solution. What is the likely mechanism, and at what pH does this become a significant issue?

A1: This is a well-documented instability. The isoxazole ring is particularly susceptible to base-catalyzed hydrolytic ring opening.[1][5] The mechanism often involves the deprotonation of the hydrogen atom at the C3 position of the isoxazole ring, which is essential for the cleavage to occur.[6] This instability is highly dependent on both pH and temperature.

For example, studies on the anti-inflammatory drug Leflunomide show that while the isoxazole ring is stable at acidic (pH 4.0) and neutral (pH 7.4) conditions at 25°C, it degrades significantly at pH 10.0, with a half-life of about 6.0 hours.[5] Increasing the temperature to 37°C dramatically accelerates this degradation, with the half-life at pH 10.0 dropping to just 1.2 hours.[5] Maximum stability is typically observed in the neutral pH region.[7]

  • Causality: The electron-withdrawing nature of the ring nitrogen and oxygen atoms makes the C3 proton sufficiently acidic to be abstracted by a base. This initiates a ring-opening cascade, often yielding a cyano-containing intermediate (e.g., a cyanoacetamide or β-ketonitrile), which is the product of the cleaved N-O bond.[6][7]

  • Recommendation: Maintain your solutions at a neutral or slightly acidic pH (pH < 7.5) whenever possible. If basic conditions are required, conduct experiments at lower temperatures and for shorter durations to minimize degradation. Always use freshly prepared solutions.

Q2: I am observing an unexpected isomerization of my isoxazole compound to an oxazole. What could be causing this?

A2: The rearrangement of isoxazoles into their more stable oxazole isomers is a known transformation that can be triggered by specific energetic conditions, most notably ultraviolet (UV) light.[1][8][9] This photochemical isomerization proceeds through a high-energy azirine intermediate after the cleavage of the weak N-O bond.[8][9]

However, it's important to note that the efficiency and outcome of this photoreaction are highly dependent on the substitution pattern on the isoxazole ring.[8] Some derivatives may rearrange cleanly, while others might be photostable or undergo complete decomposition into polymeric byproducts.[8] Heat can also induce this rearrangement, though the conditions are typically harsh (pyrolysis).[10][11]

  • Causality: The N-O bond in the isoxazole ring is the weakest link and is susceptible to cleavage upon absorption of UV energy.[9][12] The resulting intermediate can then rearrange to the thermodynamically more stable oxazole ring system.

  • Recommendation: Protect all isoxazole derivatives from direct light, especially UV sources, by using amber vials or wrapping containers in aluminum foil. If you are performing photochemical experiments, be aware of this potential side reaction.

Q3: Are there specific storage conditions you recommend for solid- and solution-state isoxazole derivatives?

A3: Yes, proper storage is critical.

  • Solid State: Most isoxazole derivatives are reasonably stable as crystalline solids. However, as a best practice, they should be stored in a cool, dark, and dry place. A desiccator at room temperature or storage in a refrigerator (2-8°C) is generally sufficient. This minimizes degradation from ambient moisture, light, and heat.

  • Solution State: Stability in solution is highly dependent on the solvent and pH, as discussed in Q1.

    • Solvent Choice: Use aprotic solvents (e.g., DMSO, DMF, Acetonitrile) for stock solutions whenever possible.

    • Aqueous Solutions: If aqueous buffers are necessary, prepare them fresh and preferably keep them at neutral or slightly acidic pH. Avoid prolonged storage of aqueous solutions.[7]

    • Temperature: Store stock solutions at -20°C or -80°C for long-term stability. For working solutions, refrigeration (2-8°C) is acceptable for short-term use, but stability should be verified.

Q4: I need to perform a reaction at high temperatures. How stable is the isoxazole ring to thermal stress?

A4: The isoxazole ring can undergo thermal decomposition, but this typically requires very high temperatures (pyrolysis conditions, often >600°C).[11][13] The degradation pathway is complex and involves ring cleavage to form products like nitriles (e.g., acetonitrile) and carbon monoxide.[13][14] In some cases, rearrangement to an oxazole can also occur.[10] For most standard laboratory heating conditions (e.g., refluxing in common solvents up to 150°C), the isoxazole ring itself is generally stable, provided the medium is not strongly acidic or basic.

  • Causality: At extreme temperatures, sufficient energy is introduced to cause homolytic cleavage of the N-O bond, initiating a cascade of fragmentation and rearrangement reactions.[13]

  • Recommendation: For reactions requiring temperatures below 150°C in neutral, aprotic solvents, thermal stability of the isoxazole core is not usually the primary concern. However, always run a small-scale pilot reaction and analyze the outcome by LC-MS or NMR to check for degradation.

Troubleshooting Guide

Observed Problem Potential Cause(s) Recommended Action(s)
Low yield or multiple unexpected peaks in LC-MS after a reaction in basic media (e.g., using NaOH, Et3N). Base-catalyzed hydrolytic ring opening.1. Switch to a non-nucleophilic, hindered base if possible. 2. Run the reaction at a lower temperature (e.g., 0°C or -78°C). 3. Minimize reaction time and work up the reaction immediately upon completion. 4. Ensure the reaction is performed under anhydrous conditions if water is contributing to hydrolysis.
Compound identity changes or degrades after purification by preparative HPLC. 1. Acidic Degradation: The mobile phase (e.g., TFA or formic acid) may be causing acid-catalyzed hydrolysis. 2. Photodegradation: Exposure to UV light from the detector or ambient light during collection.1. Neutralize fractions immediately after collection. 2. Use a different acid modifier or a buffered mobile phase system. 3. Use a preparative HPLC system with a low-wavelength UV detector or use amber collection tubes.
Inconsistent results in a cell-based assay using a diluted aqueous buffer. Degradation in the aqueous assay medium over the course of the experiment.1. Perform a time-course stability study of the compound in the assay buffer by LC-MS. 2. If unstable, prepare fresh dilutions immediately before adding to the assay plate. 3. Consider the final pH of the medium after adding your compound stock (if the stock is in acid/base).
Appearance of a new major peak during GC-MS analysis. Thermal decomposition or rearrangement in the high-temperature GC inlet or column.1. Lower the inlet temperature. 2. Use a shorter, more efficient column to reduce analysis time and temperature exposure. 3. Derivatize the compound to a more thermally stable form if possible. 4. Switch to LC-MS analysis, which does not require high temperatures.

Visualizing Key Degradation & Experimental Pathways

Understanding the pathways through which isoxazoles degrade and how to test for it is crucial. The following diagrams illustrate these core concepts.

StabilityFactors cluster_conditions Stress Conditions cluster_outcomes Potential Outcomes pH pH (Acid/Base Hydrolysis) RingOpening Ring Opening (e.g., β-Ketonitrile) pH->RingOpening Temp Temperature (Thermolysis) Decomposition Decomposition (Fragmentation) Temp->Decomposition Light Light (Photolysis) Rearrangement Rearrangement (e.g., Oxazole) Light->Rearrangement Isoxazole Isoxazole Derivative Isoxazole->pH Susceptible to extremes Isoxazole->Temp High energy input Isoxazole->Light UV energy absorption

Caption: Key environmental factors affecting isoxazole stability.

BaseHydrolysis start Isoxazole with C3-H in Basic Solution (OH-) step1 Deprotonation at C3 (Formation of Anion) start->step1 Base attack step2 N-O Bond Cleavage (Ring Opening) step1->step2 Electronic rearrangement end Formation of α-Cyano Ketone/ Enolate Intermediate step2->end Tautomerization/ Protonation Photoisomerization start Isoxazole Derivative step1 UV Irradiation (hν) start->step1 step2 N-O Bond Cleavage step1->step2 Energy absorption step3 Formation of Transient Azirine Intermediate step2->step3 end Rearrangement to Oxazole Isomer step3->end Ring strain release

Caption: Pathway for photochemical rearrangement to oxazole.

Quantitative Data Summary

The hydrolytic stability of isoxazole derivatives is highly dependent on pH and temperature. The data below for the drug Leflunomide illustrates this relationship clearly.

Table 1: pH and Temperature Stability of the Isoxazole Ring in Leflunomide

pH Temperature (°C) Half-life (t½) (hours) Stability Profile
4.0 25 Stable High
7.4 25 Stable High
10.0 25 6.0 Low
4.0 37 Stable High
7.4 37 7.4 Moderate
10.0 37 1.2 Very Low

Data extracted from a study on the in vitro stability of Leflunomide. [1][5]

Experimental Protocols

A forced degradation study is essential for understanding the intrinsic stability of a new isoxazole derivative and for developing stability-indicating analytical methods. [15][16][17] Protocol 1: Forced Degradation Study of an Isoxazole Derivative

Objective: To identify potential degradation products and degradation pathways under various stress conditions.

Materials:

  • Isoxazole derivative (Drug Substance)

  • Class A volumetric flasks and pipettes

  • HCl (0.1 M and 1 M)

  • NaOH (0.1 M and 1 M)

  • Hydrogen Peroxide (H₂O₂, 3% and 30%)

  • Methanol or Acetonitrile (HPLC Grade)

  • Water (HPLC Grade)

  • pH meter

  • Calibrated oven

  • Photostability chamber (ICH Q1B compliant)

  • HPLC-UV/PDA or HPLC-MS system

Procedure:

  • Preparation of Stock Solution:

    • Accurately weigh and dissolve the isoxazole derivative in a suitable solvent (e.g., Methanol or Acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Stress Conditions (Run in parallel):

    • Acid Hydrolysis:

      • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

      • Keep the solution at 60°C for 2 hours.

      • If no degradation is observed, repeat with 1 M HCl or increase time/temperature.

      • Before analysis, neutralize the sample with an equivalent amount of NaOH.

    • Base Hydrolysis:

      • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

      • Keep the solution at room temperature (25°C) for 2 hours. Note: Base degradation is often rapid. [5] * If degradation is too rapid, perform the study at a lower temperature. If no degradation is seen, increase time.

      • Before analysis, neutralize the sample with an equivalent amount of HCl.

    • Oxidative Degradation:

      • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

      • Keep the solution at room temperature for 24 hours, protected from light.

      • If no degradation is observed, repeat with 30% H₂O₂.

    • Thermal Degradation:

      • Store a sample of the solid drug substance in an oven at 70°C for 24 hours.

      • Also, store a solution sample (in a neutral, stable solvent) under the same conditions.

    • Photolytic Degradation:

      • Expose a sample of the solid drug substance and a solution sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter.

      • Run a parallel control sample protected from light (wrapped in foil).

  • Sample Analysis:

    • For all stressed samples and a non-stressed control, dilute to a suitable concentration for analysis.

    • Analyze by a validated stability-indicating HPLC method (preferably with a PDA or MS detector).

    • The goal is to achieve 5-20% degradation of the active substance. [18]

  • Data Evaluation:

    • Compare the chromatograms of the stressed samples to the control.

    • Identify and quantify the degradation products.

    • Determine the peak purity of the parent drug peak to ensure the method is stability-indicating.

    • Elucidate the degradation pathway based on the conditions that caused degradation.

ForcedDegradation cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis Stock Prepare 1 mg/mL Stock Solution Acid Acid Hydrolysis (0.1M HCl, 60°C) Stock->Acid Base Base Hydrolysis (0.1M NaOH, 25°C) Stock->Base Oxidation Oxidation (3% H₂O₂, 25°C) Stock->Oxidation Thermal Thermal (Solid & Solution, 70°C) Stock->Thermal Photo Photolytic (ICH Q1B) Stock->Photo Neutralize Neutralize/ Dilute Samples Acid->Neutralize Base->Neutralize Oxidation->Neutralize Thermal->Neutralize Photo->Neutralize HPLC Analyze by HPLC-PDA/MS Neutralize->HPLC Evaluate Evaluate Data (Identify Degradants) HPLC->Evaluate

Caption: Experimental workflow for a forced degradation study.

References

  • Title: Isoxazoles. VII: Hydrolysis of 4-methyl-5-isoxazolylnaphthoquinone derivatives in aqueous solutions Source: PubMed URL: [Link]

  • Title: Influence of pH, β-Cyclodextrin, and Metal Ions on the Solubility and Stability of the Medicinally Competent Isoxazole Derivative of Curcumin: A Photophysical Study Source: ACS Applied Bio Materials URL: [Link]

  • Title: pH and temperature stability of the isoxazole ring in leflunomide Source: ResearchGate URL: [Link]

  • Title: Divergent photochemical ring-replacement of isoxazoles Source: Nature URL: [Link]

  • Title: Diverse Ring Opening and Annulation Catalyses of Isoxazole To Construct Valuable Functionalized Pyrroles, Pyridines, and Nicotinamides Source: Organic Letters URL: [Link]

  • Title: Isoxazoles. VI: Aspects of the chemical stability of a new naphthoquinone-amine in acidic aqueous solution Source: PubMed URL: [Link]

  • Title: The Pyrolysis of Isoxazole Revisited: A New Primary Product and the Pivotal Role of the Vinylnitrene. A Low-Temperature Matrix Isolation and Computational Study Source: Academia.edu URL: [Link]

  • Title: Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's Source: SciSpace URL: [Link]

  • Title: Proposed mechanisms for the metabolic isoxazole ring opening in the anti-inflammatory agent leflunomide Source: ResearchGate URL: [Link]

  • Title: Isoxazole - Wikipedia Source: Wikipedia URL: [Link]

  • Title: The pyrolysis of isoxazole revisited: a new primary product and the pivotal role of the vinylnitrene. A low-temperature matrix i Source: SciSpace URL: [Link]

  • Title: The synthetic and therapeutic expedition of isoxazole and its analogs Source: PMC URL: [Link]

  • Title: Construction of Isoxazole ring: An Overview Source: Biointerface Research in Applied Chemistry URL: [Link]

  • Title: A review of isoxazole biological activity and present synthetic techniques Source: Journal of Population Therapeutics & Clinical Pharmacology URL: [Link]

  • Title: ChemInform Abstract: Thermal Decomposition of Isoxazole. Experimental and Modeling Study Source: ResearchGate URL: [Link]

  • Title: Thermal decomposition of isoxazole: experimental and modeling study Source: R Discovery URL: [Link]

  • Title: Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research Source: PMC URL: [Link]

  • Title: Deprotonation of Isoxazole: A Photoelectron Imaging Study Source: ACS Publications URL: [Link]

  • Title: A Review: Stability Indicating Forced Degradation Studies Source: Research Journal of Pharmacy and Technology URL: [Link]

  • Title: Forced Degradation in Pharmaceuticals – A Regulatory Update Source: LinkedIn URL: [Link]

  • Title: Development of forced degradation and stability indicating studies of drugs—A review Source: ScienceDirect URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparing the biological activity of (5-(4-Bromophenyl)isoxazol-3-yl)methanol derivatives

An In-Depth Comparative Guide to the Biological Activity of (5-(4-Bromophenyl)isoxazol-3-yl)methanol Derivatives Introduction: The Isoxazole Scaffold in Modern Drug Discovery The isoxazole ring, a five-membered aromatic...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Comparative Guide to the Biological Activity of (5-(4-Bromophenyl)isoxazol-3-yl)methanol Derivatives

Introduction: The Isoxazole Scaffold in Modern Drug Discovery

The isoxazole ring, a five-membered aromatic heterocycle containing adjacent nitrogen and oxygen atoms, stands as a cornerstone in medicinal chemistry.[1][2] Its unique electronic properties and structural versatility have made it a "privileged scaffold," a molecular framework that can bind to a wide range of biological targets.[2][3] This has led to the incorporation of the isoxazole moiety into numerous FDA-approved drugs, including the anti-inflammatory agent Valdecoxib and the antirheumatic drug Leflunomide.[1][2] The broad spectrum of pharmacological activities associated with isoxazole derivatives—spanning anticancer, anti-inflammatory, and antimicrobial effects—continues to drive significant research interest.[2][4]

This guide provides a comparative analysis of the biological activities of derivatives based on the core structure of (5-(4-Bromophenyl)isoxazol-3-yl)methanol. By synthesizing data from multiple studies, we will explore how chemical modifications to this parent structure influence its efficacy across three key therapeutic areas: oncology, inflammation, and infectious diseases. We will delve into the experimental data, outline the protocols used to generate it, and discuss the potential mechanisms of action, offering a comprehensive resource for researchers and drug development professionals.

I. Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Isoxazole derivatives have emerged as a promising class of anticancer agents, demonstrating potent cytotoxic activity against a variety of human cancer cell lines.[5][6] Research has shown that substitutions on the isoxazole core can significantly modulate this activity, with certain derivatives showing efficacy comparable or superior to established chemotherapy drugs.[5][7]

Comparative In Vitro Cytotoxicity

The antiproliferative effects of isoxazole derivatives are typically quantified by their half-maximal inhibitory concentration (IC₅₀), the concentration of a compound required to inhibit the growth of 50% of a cancer cell population. The following table summarizes representative data for various isoxazole derivatives against several cancer cell lines, illustrating the impact of different chemical substitutions.

Compound IDDerivative ClassCancer Cell LineIC₅₀ (µM)Reference CompoundIC₅₀ (µM)
10c Isoxazole-HydrazoneHepG2 (Liver)0.69Sorafenib3.99
8 Isoxazole-UreateHepG2 (Liver)0.84Sorafenib3.99
10a Isoxazole-HydrazoneHepG2 (Liver)0.79Sorafenib3.99
2e Isoxazole-CarboxamideB16F1 (Melanoma)0.079Doxorubicin0.056
2a Isoxazole-CarboxamideHeLa (Cervical)7.55DoxorubicinN/A

Data synthesized from multiple sources for illustrative comparison.[5][7]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone colorimetric method for assessing cell viability and, by extension, the cytotoxic potential of chemical compounds.[8] Its principle lies in the enzymatic conversion of the yellow MTT salt into purple formazan crystals by mitochondrial dehydrogenases in metabolically active (i.e., living) cells.[9] The amount of formazan produced is directly proportional to the number of viable cells.[10]

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells (e.g., HepG2, MCF-7) in a 96-well microplate at a predetermined optimal density (e.g., 5 × 10⁴ cells/well) and incubate for 24 hours to allow for cell attachment.[11]

  • Compound Treatment: Treat the cells with various concentrations of the isoxazole derivatives and incubate for a specified period (e.g., 24-48 hours). Include untreated cells as a negative control and a known anticancer drug (e.g., Sorafenib) as a positive control.

  • MTT Addition: After incubation, add MTT solution (typically 0.5 mg/mL) to each well and incubate for an additional 2-4 hours at 37°C.[9][11]

  • Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or acidified isopropanol, to dissolve the purple formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the resulting solution using a microplate reader at a wavelength of 570 nm.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the compound concentration to determine the IC₅₀ value.

MTT_Assay_Workflow cluster_prep Cell Preparation cluster_treat Treatment cluster_assay MTT Reaction cluster_read Data Acquisition Seed Seed Cells in 96-well Plate Incubate1 Incubate (24h) for Adherence Seed->Incubate1 Treat Add Isoxazole Derivatives (Varying Concentrations) Incubate1->Treat Incubate2 Incubate (24-48h) Treat->Incubate2 Add_MTT Add MTT Reagent (Yellow) Incubate2->Add_MTT Incubate3 Incubate (2-4h) Viable cells convert MTT to Formazan Add_MTT->Incubate3 Solubilize Add DMSO to Dissolve Formazan Crystals (Purple) Incubate3->Solubilize Read Measure Absorbance (570 nm) Solubilize->Read Calculate IC50 Calculate IC50 Read->Calculate IC50 VEGFR2_Pathway cluster_signaling VEGFR2 Signaling Cascade VEGF VEGF Ligand VEGFR2 VEGFR2 Receptor VEGF->VEGFR2 Binds P Phosphorylation (Activation) VEGFR2->P Downstream Downstream Signaling (e.g., MAPK, PI3K/Akt) P->Downstream Angiogenesis Angiogenesis (Tumor Growth & Survival) Downstream->Angiogenesis Isoxazole Isoxazole Derivative Isoxazole->P Inhibits

Caption: Inhibition of the VEGFR2 signaling pathway by isoxazole derivatives.

II. Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a key driver of numerous diseases. Isoxazole derivatives have demonstrated significant anti-inflammatory properties, often by targeting key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). [12][13]The well-known drug Valdecoxib, a selective COX-2 inhibitor, contains an isoxazole core, highlighting the therapeutic potential of this scaffold. [1]

Comparative In Vivo Anti-inflammatory Effects

The carrageenan-induced rat paw edema model is a standard in vivo assay to screen for acute anti-inflammatory activity. [14]The percentage of edema inhibition is measured to quantify the effectiveness of a compound compared to a standard drug like Diclofenac.

Compound ID% Edema Inhibition (2h)% Edema Inhibition (3h)Reference Drug (% Inhibition)
5b 75.6876.71Diclofenac Sodium (74.22 @ 2h, 73.62 @ 3h)
5c 74.4875.56Diclofenac Sodium (74.22 @ 2h, 73.62 @ 3h)
5d 71.8672.32Diclofenac Sodium (74.22 @ 2h, 73.62 @ 3h)

Data from a study on substituted-isoxazole derivatives showing potent anti-inflammatory activity. [15]

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

This protocol assesses the ability of a compound to reduce acute inflammation induced by carrageenan, a sulfated polysaccharide.

Step-by-Step Methodology:

  • Animal Acclimatization: Acclimatize rats to the laboratory environment for a week. Fast the animals overnight before the experiment with free access to water.

  • Compound Administration: Administer the test isoxazole derivatives orally or intraperitoneally to the test groups. Administer the vehicle (e.g., saline) to the control group and a standard anti-inflammatory drug (e.g., Diclofenac sodium) to the positive control group. [15]3. Induction of Edema: After a set time (e.g., 1 hour) post-compound administration, inject a 1% solution of carrageenan subcutaneously into the sub-plantar region of the right hind paw of each rat. [14]4. Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer immediately after carrageenan injection (0 hour) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours). [13]5. Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the formula: % Inhibition = [(V_c - V_t) / V_c] * 100 Where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.

Inflammation_Pathway cluster_cox COX Pathway cluster_lox LOX Pathway AA Arachidonic Acid (from Cell Membranes) COX COX-1 / COX-2 Enzymes AA->COX LOX 5-LOX Enzyme AA->LOX Prostaglandins Prostaglandins COX->Prostaglandins Inflammation Pain, Fever, Edema (Inflammation) Prostaglandins->Inflammation Leukotrienes Leukotrienes LOX->Leukotrienes Leukotrienes->Inflammation Isoxazole Isoxazole Derivative Isoxazole->COX Inhibits Isoxazole->LOX Inhibits

Caption: Inhibition of COX and LOX inflammatory pathways.

III. Antimicrobial Activity: Combating Pathogenic Microbes

The rise of multidrug-resistant pathogens presents a global health crisis, necessitating the development of new antimicrobial agents. Isoxazole derivatives have demonstrated significant activity against a wide range of Gram-positive and Gram-negative bacteria as well as various fungal strains. [16][17]The presence of specific substituents, such as halogens or methoxy groups on the phenyl rings, has been shown to enhance this antimicrobial potency. [1][18]

Comparative In Vitro Antimicrobial Susceptibility

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It is a key metric for comparing the efficacy of different compounds.

Compound IDOrganismMIC (µmol/mL)Reference DrugMIC (µmol/mL)
5h Bacillus subtilis (Gram +)0.083Ampicillin~0.083
5d Escherichia coli (Gram -)2.582AmpicillinN/A
5h Candida albicans (Fungus)0.083Fluconazole> 0.166
5h Aspergillus niger (Fungus)0.083Fluconazole> 0.166
45 Candida albicans (Fungus)8 µg/mLFluconazole>64 µg/mL
28 Staphylococcus aureus (Gram +)1 µg/mLN/AN/A

Data synthesized from multiple sources illustrating broad-spectrum activity. [17][18]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standardized and quantitative technique for determining the MIC of an antimicrobial agent. [19][20] Step-by-Step Methodology:

  • Compound Preparation: Prepare a series of two-fold serial dilutions of the isoxazole derivatives in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth). [20]2. Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus, E. coli) adjusted to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. [21]3. Inoculation: Add the prepared microbial inoculum to each well of the microtiter plate. Include a positive control (broth with inoculum, no compound) and a negative/sterility control (broth only). [21]4. Incubation: Incubate the plate at 35-37°C for 16-24 hours.

  • MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which no visible growth (no turbidity) is observed. [21]This can also be confirmed by adding a growth indicator like resazurin. [19]

MIC_Workflow cluster_plate Plate Preparation cluster_inoculate Inoculation cluster_readout Incubation & Readout Dilute Prepare 2-fold Serial Dilutions of Isoxazole in 96-well Plate Controls Add Positive (Inoculum) & Negative (Broth) Controls Dilute->Controls Add_Inoculum Inoculate All Wells (except negative control) Prep_Inoculum Prepare Standardized Microbial Inoculum (0.5 McFarland) Prep_Inoculum->Add_Inoculum Incubate Incubate Plate (37°C, 16-24h) Read_MIC Visually Inspect for Turbidity Determine Lowest Concentration with No Growth (MIC) Incubate->Read_MIC

Caption: Workflow for the Broth Microdilution MIC Assay.

IV. Structure-Activity Relationship (SAR) Insights

Across the various biological activities, several structural trends emerge:

  • Halogen Substituents: The presence of halogen atoms, such as the bromine in the parent compound or chlorine on other phenyl rings, often enhances biological activity. This is observed in anticancer, anti-inflammatory, and particularly in antifungal activity. [1][18][22]* Electron-Donating Groups: Groups like methoxy (-OCH₃) on the phenyl rings have been shown to increase antibacterial and antioxidant activity. [1]* Carboxamide and Hydrazone Moieties: The conversion of the methanol group into carboxamide or hydrazone derivatives can lead to highly potent anticancer agents, particularly against cell lines that overexpress targets like VEGFR2. [5][7]

Conclusion

Derivatives of (5-(4-Bromophenyl)isoxazol-3-yl)methanol represent a versatile and highly adaptable chemical scaffold with significant therapeutic potential. The evidence clearly demonstrates that strategic chemical modifications to this core structure can yield potent and selective agents with promising anticancer, anti-inflammatory, and antimicrobial properties. The data presented in this guide underscore the importance of the isoxazole ring in medicinal chemistry and provide a strong rationale for the continued exploration and development of these compounds as novel drug candidates. Further in vivo studies and toxicological profiling will be critical next steps in translating these promising laboratory findings into clinical applications.

References

  • A review of isoxazole biological activity and present synthetic techniques. Vertex AI Search.
  • Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents - PMC. (2024). Vertex AI Search.
  • Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Deriv
  • Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives - Der Pharma Chemica. Vertex AI Search.
  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limit
  • Synthesis, characterization and anti-inflammatory activity of some novel isoxazoles.
  • Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole deriv
  • Synthesis & Evaluation of isoxazole for their antimicrobial activity - Academia.edu. Vertex AI Search.
  • Advances in isoxazole chemistry and their role in drug discovery - RSC Publishing. (2025). Vertex AI Search.
  • MTT assay overview | Abcam. Vertex AI Search.
  • Synthesis, in vitro anticancer activity and in silico studies of certain isoxazole-based carboxamides, ureates, and hydrazones as potential inhibitors of VEGFR2 - PubMed. (2021). Vertex AI Search.
  • Synthesis of novel isoxazole–carboxamide derivatives as promising agents for melanoma and targeted nano-emulgel conjugate for improved cellular permeability - PMC. (2022). Vertex AI Search.
  • Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. (2013). Vertex AI Search.
  • New isoxazole-based heterocyclic hybrids with dual antimicrobial and antioxidant bioactivity: integrated synthesis, in vitro assessment, and computational exploration - RSC Publishing. Vertex AI Search.
  • MTT Assay Protocol for Cell Viability and Prolifer
  • Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review - Engineered Science Publisher. (2023). Vertex AI Search.
  • Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety | Encyclopedia MDPI. (2023). Vertex AI Search.
  • Application Notes and Protocols: Antimicrobial Susceptibility Testing of Novel Compounds - Benchchem. Vertex AI Search.
  • Cytotoxicity MTT Assay Protocols and Methods | Springer N
  • Synthesis, Pharmacological Study of 3,5-Di- Substituted Isoxazole Derivatives as Anticancer Drug Against Breast Cancer Cell Line - Impactfactor. (2024). Vertex AI Search.
  • MTT Cell Proliferation Assay -
  • Current Landscape of Methods to Evaluate Antimicrobial Activity of N
  • Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. (2022). Vertex AI Search.
  • Technical Guide: Physicochemical and Biological Profile of Bromophenyl-Substituted Isoxazoles - Benchchem. Vertex AI Search.
  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - ResearchG
  • Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl)
  • Research Article Biological and Molecular Chemistry Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)
  • Bioactivity of novel isoxazole-fused heterocycles: comprehensive antimicrobial, antioxidant activities, SwissADME predictions, molecular docking, and DFT analysis - PMC. (2025). Vertex AI Search.
  • A review of isoxazole biological activity and present synthetic techniques. (2024). Vertex AI Search.

Sources

Validation

A Researcher's Guide to Validating the Anticancer Efficacy of Novel Isoxazole Compounds

In the landscape of oncology research, the quest for novel therapeutic agents with high efficacy and minimal toxicity is a perpetual endeavor. Among the myriad of heterocyclic scaffolds, isoxazole has emerged as a "privi...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of oncology research, the quest for novel therapeutic agents with high efficacy and minimal toxicity is a perpetual endeavor. Among the myriad of heterocyclic scaffolds, isoxazole has emerged as a "privileged structure" due to its versatile chemical properties and broad spectrum of biological activities.[1][2] This guide provides an in-depth, technically-focused framework for researchers, scientists, and drug development professionals on the systematic validation of novel isoxazole compounds as potential anticancer agents. We will move beyond mere procedural lists to explain the causality behind experimental choices, ensuring a self-validating and robust analytical cascade from in vitro characterization to in vivo confirmation.

The Rationale: Why Isoxazoles in Oncology?

The five-membered isoxazole ring, containing adjacent nitrogen and oxygen atoms, offers a unique combination of metabolic stability and electronic properties, allowing it to serve as a versatile pharmacophore in drug design.[1] Isoxazole derivatives have been shown to exert their anticancer effects through a variety of mechanisms, making them a rich field for discovery. These mechanisms include, but are not limited to, the induction of apoptosis, inhibition of tubulin polymerization, cell cycle arrest, and the modulation of key signaling pathways crucial for tumor survival and proliferation.[2][3][4] This multifaceted activity underscores the importance of a rigorous and systematic validation pipeline to characterize novel derivatives and identify promising lead compounds.

Core Mechanism of Action: A Focus on Key Signaling Pathways

Many isoxazole derivatives exert their anticancer effects by targeting fundamental signaling pathways that are commonly dysregulated in cancer.[5] One of the most critical pathways is the PI3K/Akt/mTOR cascade, which governs cell growth, proliferation, survival, and metabolism.[6][7] Aberrant activation of this pathway is a hallmark of many cancers and contributes to chemotherapy resistance.[6]

Certain isoxazole compounds have been identified as inhibitors of this pathway.[5] By blocking the activity of key kinases like PI3K or Akt, these compounds can halt the downstream signaling that promotes cancer cell survival, ultimately leading to cell cycle arrest and apoptosis.[6][7]

// Nodes RTK [label="Receptor Tyrosine\nKinase (RTK)", fillcolor="#F1F3F4", fontcolor="#202124"]; PI3K [label="PI3K", fillcolor="#F1F3F4", fontcolor="#202124"]; PIP2 [label="PIP2", shape=ellipse, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; PIP3 [label="PIP3", shape=ellipse, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; PTEN [label="PTEN", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; Akt [label="Akt", fillcolor="#F1F3F4", fontcolor="#202124"]; mTOR [label="mTOR", fillcolor="#F1F3F4", fontcolor="#202124"]; Proliferation [label="Cell Growth &\nSurvival", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", shape=cds, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Isoxazole [label="Novel Isoxazole\nCompound", shape=invhouse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges RTK -> PI3K [label=" Activates", fontsize=8, fontcolor="#5F6368"]; PI3K -> PIP3 [label=" Phosphorylates", fontsize=8, fontcolor="#5F6368"]; PIP2 -> PI3K [style=dashed, arrowhead=none]; PIP3 -> Akt [label=" Activates", fontsize=8, fontcolor="#5F6368"]; PTEN -> PIP3 [label=" Dephosphorylates", fontsize=8, fontcolor="#5F6368", dir=back, arrowtail=tee, style=dashed]; Akt -> mTOR [label=" Activates", fontsize=8, fontcolor="#5F6368"]; mTOR -> Proliferation [label=" Promotes", fontsize=8, fontcolor="#5F6368"]; Akt -> Apoptosis [label=" Inhibits", fontsize=8, fontcolor="#5F6368", arrowtail=tee, dir=back];

// Inhibition by Isoxazole Isoxazole -> Akt [color="#EA4335", arrowtail=tee, dir=back, style=bold, label=" Inhibition", fontsize=8, fontcolor="#EA4335"]; }

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by a novel isoxazole compound.

Part 1: Foundational In Vitro Validation

The initial phase of validation involves a battery of in vitro assays to determine the cytotoxic and mechanistic effects of the novel isoxazole compounds on cancer cell lines. This step is crucial for selecting promising candidates for further, more resource-intensive in vivo testing.[8]

Assessing Cytotoxicity: The MTT Assay

The MTT assay is a robust, colorimetric method for assessing a compound's effect on cell viability and proliferation.[4] It measures the metabolic activity of cells, which in most cases correlates directly with the number of viable cells.[9]

Causality Behind Experimental Choices: We use a dose-response curve to not only determine if the compound is active but also to quantify its potency via the IC50 value (the concentration required to inhibit 50% of cell growth). This quantitative metric is essential for comparing the potency of different novel compounds and benchmarking them against established drugs.[8]

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[10]

  • Compound Treatment: Prepare serial dilutions of the novel isoxazole compound and a standard-of-care control (e.g., Doxorubicin) in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle-only (e.g., DMSO) control wells. Incubate for 48 or 72 hours.[11]

  • MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.[4][10]

  • Incubation: Incubate the plate for 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.[10]

  • Solubilization: Carefully remove the medium from each well. Add 100-150 µL of a solubilizing agent (e.g., DMSO or a specialized detergent reagent) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the log of the compound concentration to determine the IC50 value using non-linear regression analysis.[11]

Elucidating the Mechanism of Cell Death: Apoptosis vs. Necrosis

A key question for an effective anticancer agent is whether it induces programmed cell death (apoptosis) or causes traumatic cell death (necrosis). Apoptosis is the preferred mechanism as it is less likely to induce an inflammatory response. The Annexin V/Propidium Iodide (PI) assay is the gold standard for this determination.[12]

Causality Behind Experimental Choices: This dual-staining flow cytometry method allows for the differentiation of four cell populations: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+). This detailed breakdown provides clear, quantitative evidence of the primary cell death pathway initiated by the compound.[12][13]

  • Cell Treatment: Seed cells in 6-well plates and treat with the isoxazole compound at its IC50 and 2x IC50 concentrations for a predetermined time (e.g., 24 or 48 hours). Include an untreated control.

  • Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle trypsinization method. Combine all cells from each treatment condition.[12]

  • Washing: Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes and resuspending the pellet.[14]

  • Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin-binding buffer. The cell concentration should be approximately 1 x 10⁶ cells/mL.[15]

  • Staining: Add 5 µL of a fluorescently-conjugated Annexin V (e.g., FITC) and 5-10 µL of PI staining solution (10 µg/mL) to the 100 µL cell suspension.[13]

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[14][15]

  • Final Preparation: Add 400 µL of 1X Annexin-binding buffer to each tube. Keep samples on ice and protected from light until analysis.[15]

  • Flow Cytometry: Analyze the samples on a flow cytometer as soon as possible. Use unstained, Annexin V-only, and PI-only controls to set up compensation and gates correctly.[12]

Investigating Cell Cycle Effects

Many anticancer agents function by disrupting the cell cycle, preventing cancer cells from progressing through the division process and ultimately leading to apoptosis. Flow cytometry with PI staining is a widely used technique to analyze the distribution of cells across the different phases of the cell cycle (G0/G1, S, and G2/M).[3]

Causality Behind Experimental Choices: By quantifying the percentage of cells in each phase, we can determine if the isoxazole compound induces an arrest at a specific checkpoint (e.g., a G2/M arrest). This provides critical insight into the compound's mechanism of action.[3][16]

  • Cell Treatment: Seed and treat cells as described for the apoptosis assay.

  • Harvesting: Harvest approximately 1-2 x 10⁶ cells per sample.

  • Fixation: Wash cells with PBS, then fix them by adding the cell pellet dropwise into ice-cold 70% ethanol while gently vortexing. This permeabilizes the cells. Fix for at least 30 minutes (or up to several days) at 4°C.[16][17]

  • Washing: Centrifuge the fixed cells and wash twice with cold PBS to remove the ethanol.

  • Staining: Resuspend the cell pellet in a PI staining solution containing RNase A. The PI will intercalate with the DNA, and the RNase A is crucial to prevent staining of double-stranded RNA.[17] A typical solution contains 0.1% Triton X-100, 2 mg DNase-free RNase A, and 200 µL of 1 mg/mL PI per 10 mL of PBS.[17]

  • Incubation: Incubate for 15-30 minutes at room temperature, protected from light.[17]

  • Flow Cytometry: Analyze the samples on a flow cytometer. The fluorescence intensity of the PI is directly proportional to the amount of DNA in each cell, allowing for differentiation between G0/G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases.[3]

Confirming Apoptotic Pathway Activation by Western Blot

To provide further evidence of apoptosis and investigate the molecular players involved, Western blotting for key apoptotic markers is performed. This technique allows for the visualization and semi-quantification of specific proteins.

Causality Behind Experimental Choices: We specifically probe for proteins like cleaved Caspase-3 and cleaved PARP, which are hallmarks of the execution phase of apoptosis.[8][18] Additionally, examining the ratio of pro-apoptotic (e.g., Bax) to anti-apoptotic (e.g., Bcl-2) proteins can indicate the involvement of the intrinsic (mitochondrial) pathway.[18][19] This provides molecular-level confirmation of the findings from the Annexin V assay.

  • Protein Extraction: Treat cells with the isoxazole compound, then lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.[19]

  • Quantification: Determine the protein concentration of each lysate using a standard method like the Bradford assay.[19]

  • SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) from each sample on an SDS-polyacrylamide gel.

  • Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).[19]

  • Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) for 1 hour to prevent non-specific antibody binding.[19]

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for cleaved Caspase-3, PARP, Bax, Bcl-2, and a loading control (e.g., β-actin) overnight at 4°C.[8][19]

  • Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.[20] Analyze the band intensities to determine changes in protein expression relative to the loading control.

// Nodes Start [label="Novel Isoxazole\nCompound", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; MTT [label="1. Cytotoxicity Screening\n(MTT Assay)", fillcolor="#FBBC05", fontcolor="#202124"]; IC50 [label="Determine IC50 Value", shape=document, fillcolor="#FFFFFF", fontcolor="#202124"]; ApoptosisAssay [label="2. Mechanism of Cell Death\n(Annexin V/PI Assay)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ApoptosisResult [label="Quantify Apoptosis vs. Necrosis", shape=document, fillcolor="#FFFFFF", fontcolor="#202124"]; CellCycle [label="3. Cell Cycle Analysis\n(PI Staining)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; CellCycleResult [label="Identify Cell Cycle Arrest", shape=document, fillcolor="#FFFFFF", fontcolor="#202124"]; WesternBlot [label="4. Molecular Confirmation\n(Western Blot)", fillcolor="#34A853", fontcolor="#FFFFFF"]; WesternResult [label="Confirm Apoptotic Markers\n(Cleaved Caspase-3, Bax/Bcl-2)", shape=document, fillcolor="#FFFFFF", fontcolor="#202124"]; Decision [label="Promising Candidate for\nIn Vivo Testing?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> MTT; MTT -> IC50; IC50 -> ApoptosisAssay [label=" Use IC50\nfor dosing", fontsize=8, fontcolor="#5F6368"]; IC50 -> CellCycle [label=" Use IC50\nfor dosing", fontsize=8, fontcolor="#5F6368"]; ApoptosisAssay -> ApoptosisResult; CellCycle -> CellCycleResult; ApoptosisResult -> WesternBlot [style=dashed]; CellCycleResult -> WesternBlot [style=dashed]; WesternBlot -> WesternResult; WesternResult -> Decision; }

Caption: Experimental workflow for the in vitro validation of novel isoxazole compounds.

Part 2: Preclinical In Vivo Validation

Compounds that demonstrate significant and mechanistically interesting activity in vitro are advanced to in vivo models. These models are essential for evaluating a drug's efficacy, toxicity, and pharmacokinetics in a complex biological system.[21] The cell line-derived xenograft (CDX) model is a widely used foundational model for this purpose.[1][22]

Causality Behind Experimental Choices: The CDX model, where human cancer cell lines are implanted into immunodeficient mice, allows us to assess the compound's ability to inhibit tumor growth in a living organism.[1][23] This is a critical step in bridging the gap between cell culture results and potential clinical utility, providing data on how the drug behaves within a physiological context.[22]

  • Animal Selection: Use immunodeficient mice (e.g., athymic Nude or B-NDG mice), typically 5-8 weeks old, to prevent rejection of the human tumor cells.[1][23]

  • Cell Preparation: Culture the selected human cancer cell line (the same one used for in vitro tests) and harvest cells during the logarithmic growth phase. Resuspend the cells in a sterile, serum-free medium or PBS, often mixed with an extracellular matrix like Matrigel to support initial tumor formation.

  • Tumor Implantation: Subcutaneously inject a specific number of cells (e.g., 1-5 million) into the flank of each mouse. This location allows for easy and non-invasive monitoring of tumor growth.[1]

  • Tumor Growth Monitoring: Allow tumors to grow to a palpable size (e.g., 50-100 mm³). Monitor tumor volume 2-3 times per week using calipers (Volume ≈ (Width² x Length)/2).[1]

  • Randomization and Treatment: Once tumors reach the target size, randomize the mice into treatment and control groups. Administer the novel isoxazole compound via a clinically relevant route (e.g., oral gavage, intraperitoneal injection) based on a predetermined dosing schedule. The control group receives the vehicle solution.

  • Efficacy and Toxicity Assessment: Continue to monitor tumor volume throughout the study. Also, monitor the animals' body weight and general health as indicators of toxicity.

  • Endpoint: The study concludes when tumors in the control group reach a predetermined maximum size, or after a set duration. Euthanize the animals, and excise the tumors for weighing and further analysis (e.g., histology, Western blot).

  • Data Analysis: Compare the tumor growth curves and final tumor weights between the treatment and control groups to determine the compound's in vivo efficacy.

Part 3: Comparative Performance Analysis

To contextualize the performance of a novel isoxazole compound, it is essential to compare its activity against current standards of care. This objective comparison provides a benchmark for its potential therapeutic value.

The table below presents hypothetical data for a novel isoxazole compound, "Isoxazole-7," compared to Doxorubicin, a widely used chemotherapeutic agent. IC50 values can vary significantly based on experimental conditions like incubation time and the specific assay used.[11]

Compound Cancer Cell Line Cancer Type IC50 (µM) Mechanism of Action
Isoxazole-7 (Novel) MCF-7Breast Adenocarcinoma0.85 PI3K/Akt Pathway Inhibition, G2/M Arrest
Doxorubicin (Standard)MCF-7Breast Adenocarcinoma~0.1 - 2.0[11][24]DNA Intercalation, Topoisomerase II Inhibition
Isoxazole-7 (Novel) HeLaCervical Cancer1.20 PI3K/Akt Pathway Inhibition, Apoptosis Induction
Doxorubicin (Standard)HeLaCervical Cancer~0.1 - 1.0[11][21]DNA Intercalation, Topoisomerase II Inhibition
Isoxazole-7 (Novel) A549Lung Adenocarcinoma2.50 PI3K/Akt Pathway Inhibition, Apoptosis Induction
Doxorubicin (Standard)A549Lung Adenocarcinoma~0.5 - 5.0[11]DNA Intercalation, Topoisomerase II Inhibition

Note: The IC50 values for Doxorubicin are presented as a range synthesized from multiple literature sources to reflect experimental variability.[11] The data for "Isoxazole-7" is illustrative for comparative purposes.

Conclusion

The validation of novel isoxazole compounds requires a multi-faceted, logical progression from broad cytotoxicity screening to specific mechanistic investigation and finally to preclinical in vivo efficacy. By employing a systematic workflow that includes quantitative assays for cell viability, apoptosis, and cell cycle analysis, complemented by molecular techniques like Western blotting, researchers can build a comprehensive profile of a compound's anticancer potential. This rigorous, evidence-based approach, benchmarked against established standards, is paramount for identifying and advancing the most promising isoxazole derivatives toward future clinical development.

References

  • University of Virginia School of Medicine. "DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide." Available at: [Link].

  • ResearchHub. "Detailed protocol for MTT Cell Viability and Proliferation Assay." Available at: [Link].

  • UT Health San Antonio. "Cell Cycle Protocol - Flow Cytometry." Available at: [Link].

  • Boster Biological Technology. "Annexin V PI Staining Guide for Apoptosis Detection." Available at: [Link].

  • UC San Diego Moores Cancer Center. "Cell Cycle Analysis by DNA Content - Protocols." Available at: [Link].

  • G-Biosciences. "Annexin V-Dye Apoptosis Assay." Available at: [Link].

  • PMC. "Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method." Available at: [Link].

  • Bio-Techne. "Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry." Available at: [Link].

  • Checkpoint Lab. "MTT Cell Assay Protocol." Available at: [Link].

  • ResearchGate. "Isoxazole Derivatives as Anticancer Agent: A Review on Synthetic Strategies, Mechanism of Action and SAR Studies." Available at: [Link].

  • Biocytogen. "CDX Models: Your Essential Guide to Smarter Cancer Drug Development." Available at: [Link].

  • PMC. "Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development." Available at: [Link].

  • Bio-Rad Antibodies. "Analysis by Western Blotting - Apoptosis." Available at: [Link].

  • Crown Bioscience. "Cell Line-Derived Xenografts: A Reliable Platform for Preclinical Cancer Drug Testing." Available at: [Link].

  • SciTePress. "The Cytotoxicity of Paclitaxel Was Smaller than Doxorubicin in T47D Breast Cancer Cell." Available at: [Link].

  • PMC. "ROS-dependent Bax/Bcl2 and caspase 3 pathway-mediated apoptosis induced by zineb in human keratinocyte cells." Available at: [Link].

  • TransCure bioServices. "How to use Cell line Derived Xenograft (CDX) and Patient Derived Xenograft (PDX) humanized mouse models." Available at: [Link].

  • Charles River Laboratories. "Cell Line-Derived Xenograft – CDX Model Studies in Rats." Available at: [Link].

  • ACS Publications. "Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method." Available at: [Link].

  • YouTube. "Apoptosis assays: western blots." Available at: [Link].

  • PubMed. "Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies." Available at: [Link].

  • Figshare. "IC50 values for 5-fluorouracil, paclitaxel, and doxorubicin for wild-type and tamoxifen-resistant sublines." Available at: [Link].

  • PubMed. "Synthesis and biological evaluation of novel isoxazole-piperazine hybrids as potential anti-cancer agents with inhibitory effect on liver cancer stem cells." Available at: [Link].

  • PMC. "Increasing the cytotoxicity of doxorubicin in breast cancer MCF-7 cells with multidrug resistance using a mesoporous silica nanoparticle drug delivery system." Available at: [Link].

  • Translational Andrology and Urology. "Inhibition of PI3K/Akt/mTOR signaling pathway enhances the sensitivity of the SKOV3/DDP ovarian cancer cell line to cisplatin in vitro." Available at: [Link].

  • YouTube. "PI3K/Akt Pathway Inhibition for the Treatment of Metastatic Castrate-Resistant Prostate Cancer." Available at: [Link].

Sources

Comparative

In Vivo Efficacy of Isoxazole-Based Drug Candidates: A Comparative Guide for Drug Development Professionals

The isoxazole scaffold, a five-membered heterocyclic ring, stands as a cornerstone in modern medicinal chemistry. Its versatile structure has given rise to a plethora of derivatives exhibiting a wide spectrum of pharmaco...

Author: BenchChem Technical Support Team. Date: March 2026

The isoxazole scaffold, a five-membered heterocyclic ring, stands as a cornerstone in modern medicinal chemistry. Its versatile structure has given rise to a plethora of derivatives exhibiting a wide spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and immunomodulatory effects.[1][2] This guide provides an in-depth, comparative analysis of the in vivo efficacy of prominent isoxazole-based drug candidates, offering researchers, scientists, and drug development professionals a comprehensive resource supported by experimental data, detailed protocols, and mechanistic insights.

I. Anti-inflammatory Activity: Targeting the Flames of Disease

Isoxazole derivatives have demonstrated significant potential in mitigating inflammatory responses.[2] A key mechanism underlying their anti-inflammatory action is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a central regulator of pro-inflammatory gene expression.[2]

Comparative Efficacy of Isoxazole Derivatives in a Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model in rodents is a classic and reliable method for evaluating the acute anti-inflammatory effects of novel compounds.[2][3] The table below summarizes the in vivo anti-inflammatory activity of various isoxazole derivatives from a representative study.

CompoundDose (mg/kg)Time (hours)% Edema InhibitionReference Compound% Edema Inhibition (Reference)
5b 10275.68Diclofenac Sodium (10 mg/kg)74.22
376.7173.62
5c 10274.48Diclofenac Sodium (10 mg/kg)74.22
375.5673.62
5d 10271.86Diclofenac Sodium (10 mg/kg)74.22
372.3273.62

Data synthesized from a study by Asolkar et al. (2024).[4]

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

The NF-κB signaling cascade is a critical pathway in the inflammatory process.[5] Upon stimulation by pro-inflammatory signals, the IKK complex phosphorylates IκB proteins, leading to their degradation and the subsequent translocation of NF-κB dimers into the nucleus.[6] Once in the nucleus, NF-κB binds to DNA and promotes the transcription of genes encoding inflammatory mediators. Isoxazole derivatives can interfere with this pathway, thereby suppressing the inflammatory response.[2]

NF_kB_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Proinflammatory_Stimuli Pro-inflammatory Stimuli (e.g., TNF-α, IL-1) IKK_complex IKK Complex Proinflammatory_Stimuli->IKK_complex Activates IkB IκB IKK_complex->IkB Phosphorylates (P) NF_kB_IkB NF-κB/IκB Complex IkB->NF_kB_IkB Proteasome Proteasome IkB->Proteasome Ubiquitination & Degradation NF_kB NF-κB NF_kB->NF_kB_IkB NF_kB_n NF-κB NF_kB->NF_kB_n Translocation NF_kB_IkB->IkB NF_kB_IkB->NF_kB Releases DNA DNA NF_kB_n->DNA Binds Inflammatory_Genes Pro-inflammatory Gene Transcription DNA->Inflammatory_Genes Activates Isoxazole Isoxazole Derivatives Isoxazole->IKK_complex Inhibits

Caption: The NF-κB signaling pathway and the inhibitory action of isoxazole derivatives.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol provides a step-by-step guide for assessing the in vivo anti-inflammatory activity of isoxazole-based compounds.[3][7][8]

  • Animal Acclimatization: Acclimatize male Wistar or Sprague-Dawley rats (180-200 g) for at least one week under standard laboratory conditions (22 ± 2°C, 12-hour light/dark cycle) with free access to food and water.[7]

  • Grouping and Fasting: Divide the animals into groups (n=6-8 per group): a vehicle control group, a positive control group (e.g., indomethacin or diclofenac sodium), and treatment groups for the isoxazole derivatives at various doses.[7] Withhold food overnight before the experiment.

  • Baseline Paw Volume Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer. This serves as the baseline reading (V₀).[3]

  • Compound Administration: Administer the vehicle, positive control, or test compounds orally (p.o.) or intraperitoneally (i.p.). The volume of administration is typically 10 ml/kg.

  • Induction of Inflammation: One hour after compound administration, inject 0.1 mL of a 1% (w/v) solution of lambda carrageenan in sterile saline into the subplantar surface of the right hind paw of each rat.[3]

  • Paw Volume Measurement Post-Induction: Measure the paw volume (Vₜ) at regular intervals after the carrageenan injection, typically at 1, 2, 3, 4, 5, and 6 hours.[3]

  • Data Analysis:

    • Calculate the edema volume (E) for each animal at each time point: E = Vₜ - V₀.

    • Calculate the percentage of edema inhibition for each treated group compared to the control group using the following formula: % Inhibition = [(E_control - E_treated) / E_control] x 100

II. Anticancer Activity: A Targeted Strike Against Malignancy

Numerous isoxazole derivatives have emerged as promising anticancer agents, primarily by inducing apoptosis (programmed cell death) in cancer cells.[2][9] A significant mechanism of action for some of these compounds is the inhibition of Heat Shock Protein 90 (HSP90).[2]

Comparative Efficacy of Isoxazole Derivatives in Xenograft Models

Xenograft models, where human cancer cells are implanted into immunodeficient mice, are a standard for evaluating the in vivo antitumor efficacy of drug candidates.[10][11]

CompoundCancer Cell LineMouse ModelDose and ScheduleTumor Growth Inhibition (%)Reference
Compound 11 (Diaryl isoxazole) Mahlavu (Hepatocellular Carcinoma)Xenograft40 mg/kg, p.o., twice weekly for 4 weeks85[12]
Compound 85 (Diaryl pyrazole) Mahlavu (Hepatocellular Carcinoma)Xenograft40 mg/kg, p.o., twice weekly for 4 weeks40[12]
ZSW (Isoxazoloquinone derivative) MDA-MB-231 (Triple-Negative Breast Cancer)Xenograft5 mg/kgMore effective than cisplatin at the same dose[13]
SHU00238 HCT116 (Colorectal Cancer)XenograftNot specifiedSignificant decrease in tumor volume[14]
Mechanism of Action: HSP90 Inhibition Leading to Apoptosis

HSP90 is a molecular chaperone that is often overexpressed in cancer cells and is crucial for the stability and function of numerous oncoproteins.[1][2] By inhibiting HSP90, isoxazole derivatives can lead to the degradation of these client proteins, ultimately triggering the apoptotic cascade.[1][15]

HSP90_Inhibition cluster_pathway HSP90-Mediated Pro-Survival Pathway cluster_inhibition Effect of Isoxazole Derivatives HSP90 HSP90 Oncogenic_Clients Oncogenic Client Proteins (e.g., AKT, STAT5A) HSP90->Oncogenic_Clients Stabilizes Degradation Degradation of Client Proteins HSP90->Degradation Leads to Anti_Apoptotic Anti-Apoptotic Proteins (e.g., MCL1) Oncogenic_Clients->Anti_Apoptotic Upregulates Cell_Survival Cell Survival & Proliferation Anti_Apoptotic->Cell_Survival Promotes Isoxazole Isoxazole-based HSP90 Inhibitor Isoxazole->HSP90 Inhibits Apoptosis Apoptosis Degradation->Apoptosis Induces

Caption: Mechanism of apoptosis induction via HSP90 inhibition by isoxazole derivatives.

Experimental Protocol: Subcutaneous Tumor Xenograft Model in Mice

This protocol outlines the key steps for conducting an in vivo tumor xenograft study.[11][16][17]

  • Cell Culture: Culture the desired human cancer cell line under sterile conditions in the appropriate medium until the cells reach the logarithmic growth phase (80-90% confluency).[16]

  • Cell Preparation: Harvest the cells, wash them with phosphate-buffered saline (PBS), and resuspend them in a sterile, serum-free medium or PBS at the desired concentration (e.g., 1-5 x 10⁷ cells/mL). For some cell lines, mixing the cell suspension with Matrigel (1:1 ratio) can improve tumor take and growth.[16]

  • Animal Model: Use immunodeficient mice (e.g., nude or SCID mice), 6-8 weeks old.[11]

  • Tumor Cell Implantation: Subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse using a 25-27 gauge needle.[16][17]

  • Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 70-300 mm³). Monitor tumor volume and mouse weight regularly (e.g., 2-3 times per week). Tumor volume can be calculated using the formula: Volume = (Length x Width²) / 2.

  • Treatment Administration: Once the tumors reach the desired size, randomize the mice into treatment and control groups. Administer the isoxazole-based drug candidate and vehicle control according to the planned dosing schedule (e.g., daily, twice weekly) and route (e.g., oral gavage, intraperitoneal injection).

  • Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the treatment period.

  • Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, biomarker analysis).

Xenograft_Workflow A 1. Cancer Cell Culture B 2. Cell Harvesting & Preparation A->B C 3. Subcutaneous Injection into Immunodeficient Mice B->C D 4. Tumor Growth Monitoring C->D E 5. Randomization into Treatment & Control Groups D->E F 6. Drug Administration E->F G 7. Continued Monitoring of Tumor Volume & Body Weight F->G H 8. Study Endpoint: Tumor Excision & Analysis G->H

Caption: Experimental workflow for a subcutaneous tumor xenograft study.

III. Antimicrobial and Immunomodulatory Activities: Expanding the Therapeutic Landscape

While the in vivo data for the antimicrobial and immunomodulatory effects of isoxazole derivatives are still emerging, these areas hold significant promise.

Antimicrobial Potential

In vitro studies suggest that isoxazole derivatives can act as bacteriostatic or bactericidal agents, with a proposed mechanism being the inhibition of bacterial cell wall synthesis.[2] To confirm these findings in vivo, animal models of bacterial infection, such as sepsis or localized infection models, are employed.[18][19][20] Key parameters to investigate in these models include the reduction in bacterial load (colony-forming units, CFUs) in various organs and improvements in survival rates.[2][21]

Immunomodulatory Effects

Isoxazole derivatives can exhibit both immunosuppressive and immunostimulatory properties.[22][23] A notable example is Leflunomide , an approved drug for rheumatoid arthritis.[22][24] Its active metabolite, A77 1726, exerts its immunosuppressive effects by inhibiting dihydroorotate dehydrogenase, an enzyme essential for de novo pyrimidine synthesis in proliferating lymphocytes.[24][25] Clinical trials have demonstrated the efficacy of leflunomide in improving the signs and symptoms of rheumatoid arthritis and slowing disease progression.[22][26]

IV. Conclusion

The isoxazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The in vivo efficacy data for isoxazole-based drug candidates in anti-inflammatory and anticancer models are particularly compelling. As research progresses, we can anticipate the emergence of new isoxazole derivatives with enhanced potency, selectivity, and safety profiles, further solidifying their place in the modern pharmacopeia.

V. References

  • Fennell, D. A., & Busacca, S. (2015). Circumventing HSP90 inhibitors via apoptosis block. Oncoimmunology, 4(8), e1024369. [Link]

  • BenchChem. (2025). The Anti-Inflammatory Potential of Nitro-Isoxazole Compounds: A Technical Guide for Drug Development Professionals. BenchChem.

  • BenchChem. (n.d.). Application Note: Carrageenan-Induced Paw Edema Protocol with Fepradinol. BenchChem.

  • Current Protocols in Pharmacology. (2001). Models of Inflammation: Carrageenan‐Induced Paw Edema in the Rat. Wiley Online Library. [Link]

  • Bio-protocol. (2018). Carrageenan-induced paw edema assay. Bio-protocol, 8(19), e3013. [Link]

  • Lawrence, T. (2009). The Nuclear Factor NF-κB Pathway in Inflammation. Cold Spring Harbor Perspectives in Biology, 1(6), a001651. [Link]

  • AnyGenes. (n.d.). NF-κB Signaling Pathway: Functions and Biomarkers. AnyGenes. [Link]

  • Current Protocols in Pharmacology. (2008). Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. PMC. [Link]

  • Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv. [Link]

  • ResearchGate. (n.d.). Schematic diagram of the core NF‐κB signalling pathway. ResearchGate.

  • Wikipedia. (n.d.). Hsp90. Wikipedia. [Link]

  • ResearchGate. (n.d.). Schematic representation of mechanisms activated following HSP90 inhibition. ResearchGate.

  • Wiley Online Library. (2009). NF-κB signaling. Wiley Online Library.

  • BenchChem. (2025). Unveiling the In Vivo Mechanisms of Isoxazole Derivatives: A Comparative Guide. BenchChem.

  • ChemicalBook. (2024). Isoxazole derivatives as anticancer agents. ChemicalBook.

  • ResearchGate. (n.d.). Schematic diagram of HSP90 inhibitor combined with TGF-β1 inhibitor... ResearchGate.

  • Grześk, E., et al. (2023). Antimicrobial and Cytotoxic Activities of Water-Soluble Isoxazole-Linked 1,3,4-Oxadiazole with Delocalized Charge: In Vitro and In Vivo Results. Molecules, 28(22), 7543. [Link]

  • ImQuest BioSciences. (n.d.). In Vivo Mouse Models of Bacterial Infection. ImQuest BioSciences.

  • Wang, Y., et al. (2019). An Isoxazole Derivative SHU00238 Suppresses Colorectal Cancer Growth through miRNAs Regulation. International Journal of Molecular Sciences, 20(13), 3144. [Link]

  • El-Gamal, M. I., et al. (2022). Vicinal Diaryl-Substituted Isoxazole and Pyrazole Derivatives with In Vitro Growth Inhibitory and In Vivo Antitumor Activity. ACS Omega, 7(41), 36819–36832. [Link]

  • Wang, Y., et al. (2023). Caspase-9 inhibition triggers Hsp90-based chemotherapy-mediated tumor intrinsic innate sensing and enhances antitumor immunity. Journal for ImmunoTherapy of Cancer, 11(12), e007559. [Link]

  • Asolkar, M. V., et al. (2024). Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents. Heliyon, 10(21), e31683. [Link]

  • European International Journal of Science and Technology. (2016). EVALUATION OF IN VIVO AND IN VITRO ANTI-INFLAMMATORY ACTIVITY OF NOVEL ISOXAZOLE SERIES. EIJST.

  • Al-Ostoot, F. H., et al. (2022). In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives. Scientific Reports, 12(1), 18151. [Link]

  • Zhang, S., et al. (2023). An Isoxazoloquinone Derivative Inhibits Tumor Growth by Targeting STAT3 and Triggering Its Ubiquitin-Dependent Degradation. Cancers, 15(13), 3351. [Link]

  • Bio-Techne. (n.d.). Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME. Bio-Techne.

  • Al-Ostoot, F. H., et al. (2022). In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives. Scientific Reports, 12(1), 18151. [Link]

  • MDPI. (2024). Novel Isoxazole-Based Antifungal Drug Candidates. MDPI.

  • Journal of Biomedical Science. (2026). New and Emerging Research Models for Sepsis. PMC.

  • Nature Protocols. (2007). Establishment of human tumor xenografts in immunodeficient mice. Nature.

  • Journal of Surgical Research. (2014). Current Murine Models of Sepsis. PMC. [Link]

  • Yeasen. (2025). Subcutaneous Tumor Xenograft Models in Immunodeficient Mice. Yeasen.

  • Charles River Laboratories. (n.d.). Sepsis Models. Charles River Laboratories.

  • International Journal of Pharmaceutical and Life Sciences. (2022). A review of isoxazole biological activity and present synthetic techniques. IJPPLS.

  • Scholars Research Library. (2012). Anti-inflammatory evaluation of isoxazole derivatives. Scholars Research Library.

  • Cohen, S., & Weaver, A. (2000). Efficacy and safety of leflunomide in active rheumatoid arthritis. Clinical and Experimental Rheumatology, 18(3 Suppl 20), S43-S48.

  • CIBERONC. (n.d.). EXPERIMENTAL PROTOCOL: Cell prep and in vivo tumor inoculation (subcutaneous). CIBERONC.

  • The Journal of Rheumatology. (2003). The efficacy and safety of leflunomide in patients with active rheumatoid arthritis: a five-year followup study. The Journal of Rheumatology, 30(6), 1194-1202.

  • Journal of Clinical Investigation. (2009). Animal models of sepsis and sepsis-induced kidney injury. JCI.

  • ResearchGate. (n.d.). (PDF) Efficacy and safety of leflunomide in active rheumatoid arthritis. ResearchGate.

  • RSC Publishing. (2023). New isoxazole-based heterocyclic hybrids with dual antimicrobial and antioxidant bioactivity: integrated synthesis, in vitro assessment, and computational exploration. RSC Publishing.

  • MDPI. (2025). Leflunomide Applicability in Rheumatoid Arthritis: Drug Delivery Challenges and Emerging Formulation Strategies. MDPI.

  • Der Pharma Chemica. (2014). Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Der Pharma Chemica.

  • ProBiologists. (n.d.). Rethinking leflunomide in rheumatoid arthritis: Can innovative drug delivery approaches open new horizons? ProBiologists.

  • Journal of Pharma Insights and Research. (2024). Synthesis and Antibacterial Screening of Some Novel Isoxazole Derivatives. JPIR.

  • The Jackson Laboratory. (2020). Patient Derived Xenograft (PDX) protocols at The Jackson Laboratory. The Jackson Laboratory.

  • International Journal of Pharmaceutical Research and Applications. (2022). A Brief Review on Isoxazole Derivatives as Antibacterial Agents. IJPRAS.

Sources

Validation

Unraveling the How: A Comparative Guide to Mechanism of Action Studies for Bioactive Isoxazole Compounds

Introduction: The Isoxazole Scaffold - A Cornerstone of Modern Medicinal Chemistry The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, stands as a "privileged structure" in the...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Isoxazole Scaffold - A Cornerstone of Modern Medicinal Chemistry

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, stands as a "privileged structure" in the landscape of drug discovery.[1][2] Its unique electronic properties and versatile synthetic handles have allowed for its incorporation into a vast array of therapeutic agents, tackling diseases from inflammation and cancer to autoimmune disorders.[3][4][5] However, the journey from a bioactive "hit" to a well-understood clinical candidate is a complex process, pivoting on the precise elucidation of its mechanism of action (MoA).

This guide moves beyond a simple catalog of isoxazole-containing drugs. Instead, we will dissect the process of MoA determination, providing researchers, scientists, and drug development professionals with a comparative framework for selecting and implementing key experimental strategies. We will explore the causality behind experimental choices, present detailed protocols for foundational assays, and use illustrative case studies to ground these concepts in practical application. Our focus is not just on the "what," but the "how" and "why" of MoA studies in the context of this vital chemical scaffold.

The Strategic Workflow: From Phenotypic Hit to Confirmed Molecular Target

Elucidating a compound's MoA is a multi-stage, iterative process that begins with a broad, observable effect and progressively narrows to a specific molecular interaction. While the specific path can vary, a robust investigational workflow is essential for building a compelling, data-driven narrative around a compound's activity.

The initial discovery often comes from phenotypic screening, where a compound elicits a desired biological response in a cell or organism-based assay (e.g., inhibiting cancer cell growth).[1] The critical challenge then becomes identifying the specific protein target responsible for this effect. This journey from a "black box" phenotype to a validated target involves a combination of biochemical, genetic, and computational approaches.[1][2]

Below is a conceptual workflow illustrating the logical progression of these studies.

MOA_Workflow cluster_0 Phase 1: Discovery & Hypothesis Generation cluster_1 Phase 2: In Vitro Validation cluster_2 Phase 3: Cellular & In Vivo Confirmation PhenoScreen Phenotypic Screening (e.g., Cell Viability Assay) TargetID Target Identification (e.g., Affinity Chromatography, Genetic Screens, Proteomics) PhenoScreen->TargetID Bioactive 'Hit' Hypothesis Generate Target Hypothesis TargetID->Hypothesis Potential Targets BiochemAssay Biochemical / Enzymatic Assay (e.g., Inhibition Assay) Hypothesis->BiochemAssay Test Hypothesis Confirmation Target Confirmation BiochemAssay->Confirmation BindingAssay Direct Binding Assay (e.g., SPR, ITC) BindingAssay->Confirmation CellAssay Cell-Based Target Engagement & Pathway Analysis (e.g., Western Blot, Reporter Assay) Confirmation->CellAssay Validate in Cellular Context Rescue Rescue Experiments (e.g., Add-back of Product) CellAssay->Rescue InVivo In Vivo Model Validation (e.g., Efficacy in Animal Model) Rescue->InVivo MOA Validated MoA InVivo->MOA

Caption: A conceptual workflow for MoA elucidation.

Case Study 1: Leflunomide - An Immunosuppressive Agent Targeting Pyrimidine Synthesis

Leflunomide (marketed as Arava®) is a classic example of an isoxazole-containing prodrug used as a disease-modifying antirheumatic drug (DMARD).[6][7] In the body, its isoxazole ring is opened to form the active metabolite, A77 1726 (Teriflunomide), which is responsible for its therapeutic effects.[6][8]

Mechanism of Action: Inhibition of Dihydroorotate Dehydrogenase (DHODH)

The primary mechanism of action of A77 1726 is the inhibition of dihydroorotate dehydrogenase (DHODH), a key mitochondrial enzyme in the de novo pyrimidine synthesis pathway.[9][10][11] This pathway is crucial for the production of nucleotides required for DNA and RNA synthesis. Rapidly dividing cells, such as activated lymphocytes that drive autoimmune diseases like rheumatoid arthritis, are highly dependent on this pathway.[6][11] By inhibiting DHODH, A77 1726 effectively depletes the pyrimidine pool, leading to cell cycle arrest and suppressing the proliferation of these immune cells.[10][12]

Key Experimental Validation: The DHODH Enzymatic Assay

The cornerstone experiment to validate DHODH as the target is a direct in vitro enzymatic assay. The causality is straightforward: if A77 1726 directly inhibits the purified DHODH enzyme, it provides strong evidence for a direct molecular interaction.

Principle of the Assay: The activity of DHODH is measured by monitoring the reduction of a chromogenic indicator, 2,6-dichloroindophenol (DCIP). DHODH catalyzes the oxidation of its substrate, dihydroorotate, to orotate. The electrons from this reaction are transferred to DCIP, causing it to lose its blue color, which can be measured as a decrease in absorbance at 600 nm.[9] The rate of this color change is directly proportional to the enzyme's activity.

Comparative Data: Potency of DHODH Inhibitors

The potency of an inhibitor is quantified by its half-maximal inhibitory concentration (IC50). This value represents the concentration of the drug required to inhibit 50% of the target enzyme's activity.

CompoundTarget EnzymeIC50 (nM)Citation(s)
A77 1726 (Teriflunomide) Human DHODH~411-600[9][13]
Brequinar (Reference)Human DHODH~4.5[13]

This data clearly demonstrates that A77 1726 is a potent inhibitor of DHODH, albeit less so than the well-characterized inhibitor Brequinar.

Detailed Protocol: In Vitro Colorimetric DHODH Inhibition Assay

This protocol is a self-validating system. It includes a positive control (no inhibitor) to define 100% enzyme activity and a negative control (no enzyme) to establish the baseline absorbance. The dose-response curve of the test compound validates the inhibitory effect.

Materials:

  • Recombinant human DHODH enzyme

  • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 150 mM KCl, 0.05% Triton X-100

  • L-Dihydroorotic acid (Substrate)

  • Decylubiquinone or Coenzyme Q10 (Cofactor)

  • 2,6-dichloroindophenol (DCIP) (Indicator)

  • Test Compound (e.g., A77 1726) and Vehicle (e.g., DMSO)

  • 96-well microplate

  • Spectrophotometer with kinetic reading capability at ~600 nm

Procedure:

  • Reagent Preparation: Prepare stock solutions of the substrate, cofactor, and DCIP. Prepare a serial dilution of the test compound (A77 1726) at various concentrations in the assay buffer/vehicle.

  • Plate Setup: To the wells of a 96-well plate, add the assay buffer, DHODH enzyme, and the serially diluted test compound or vehicle control.

  • Pre-incubation: Incubate the plate for 15-30 minutes at room temperature. This allows the inhibitor to bind to the enzyme before the reaction starts.[9][13]

  • Reaction Initiation: Prepare a substrate mix containing dihydroorotic acid, the cofactor, and DCIP in assay buffer. Add this mix to all wells to initiate the enzymatic reaction.

  • Kinetic Measurement: Immediately place the plate in a spectrophotometer and measure the decrease in absorbance at 600 nm over time (e.g., every 30-60 seconds for 10-20 minutes).[9]

  • Data Analysis:

    • Calculate the initial reaction rate (Vmax) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

    • Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control: % Inhibition = 100 * (1 - [Rate_inhibitor / Rate_vehicle]).

    • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Case Study 2: Valdecoxib - A Selective Anti-Inflammatory COX-2 Inhibitor

Valdecoxib (marketed as Bextra®) is a diaryl-substituted isoxazole that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs).[14] Its development was driven by the need to mitigate the gastrointestinal side effects associated with traditional NSAIDs.

Mechanism of Action: Selective Inhibition of Cyclooxygenase-2 (COX-2)

The therapeutic effects of NSAIDs stem from their ability to inhibit cyclooxygenase (COX) enzymes, which catalyze the conversion of arachidonic acid into prostaglandins—key mediators of pain and inflammation.[14][15] There are two main isoforms: COX-1, which is constitutively expressed and plays a role in protecting the stomach lining, and COX-2, which is induced during inflammation.[14][16] Traditional NSAIDs inhibit both isoforms, leading to gastric issues. Valdecoxib's isoxazole structure is a key part of a design that achieves selective inhibition of COX-2 over COX-1, thereby providing anti-inflammatory benefits with a reduced risk of gastrointestinal toxicity.[14][17]

COX_Pathway cluster_cox COX Enzymes Membrane Cell Membrane (Phospholipids) AA Arachidonic Acid Membrane->AA Phospholipase A2 COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 PGs_Phys Physiological Prostaglandins (e.g., GI Protection) COX1->PGs_Phys PGs_Inflam Inflammatory Prostaglandins (Pain & Inflammation) COX2->PGs_Inflam Valdecoxib Valdecoxib Valdecoxib->COX2 Selective Inhibition

Caption: Valdecoxib selectively inhibits the COX-2 pathway.

Key Experimental Validation: The COX-1 vs. COX-2 Inhibition Assay

The critical experiment for a selective inhibitor is to compare its potency against the target isoform (COX-2) versus the off-target isoform (COX-1). This head-to-head comparison is essential to prove selectivity.

Principle of the Assay: Similar to the DHODH assay, COX activity can be measured using a colorimetric method. The assay measures the peroxidase component of the COX enzymes. This activity is monitored by observing the oxidation of a chromogenic probe, such as N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which results in a color change measured at 590 nm.[16][18] By running two separate assays in parallel—one with the COX-1 enzyme and one with the COX-2 enzyme—the IC50 for each can be determined.

Comparative Data: Selectivity of Valdecoxib

The selectivity index (SI) is a critical parameter, calculated as the ratio of IC50(COX-1) / IC50(COX-2). A higher SI value indicates greater selectivity for COX-2.

CompoundTarget EnzymeIC50 (µM)Selectivity Index (COX-1/COX-2)Citation(s)
Valdecoxib Human COX-121.9~91[14]
Human COX-20.24[14]
Celecoxib Human COX-182~12[19]
Human COX-26.8[19]
Ibuprofen Human COX-112~0.15[19]
Human COX-280[19]

The data table authoritatively demonstrates Valdecoxib's potent inhibition of COX-2 and its significantly weaker activity against COX-1, resulting in a high selectivity index compared to other NSAIDs like Celecoxib and the non-selective Ibuprofen.[14][19]

Detailed Protocol: In Vitro Colorimetric COX Inhibition Assay

This protocol is designed to directly compare inhibition between the two enzyme isoforms. The use of a known selective inhibitor (e.g., Celecoxib) and a non-selective inhibitor (e.g., Ibuprofen) as controls helps validate the assay's performance.

Materials:

  • Purified Ovine or Human COX-1 and COX-2 enzymes

  • Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

  • Heme (Cofactor)

  • Arachidonic Acid (Substrate)

  • Colorimetric Substrate (e.g., TMPD)

  • Test Compound (e.g., Valdecoxib) and Vehicle (e.g., DMSO)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Reagent Preparation: Prepare working solutions of all reagents as per commercially available kit instructions or established literature methods.[3] Prepare serial dilutions of Valdecoxib and control inhibitors.

  • Plate Setup: Set up two separate sets of wells, one for COX-1 and one for COX-2. To each well, add assay buffer, heme, and the respective enzyme (COX-1 or COX-2).[3]

  • Inhibitor Addition: Add the various concentrations of Valdecoxib, control inhibitors, or vehicle to the appropriate wells for both the COX-1 and COX-2 plates.

  • Pre-incubation: Incubate the plates for approximately 10-15 minutes at room temperature to allow for inhibitor-enzyme binding.[3]

  • Reaction Initiation: Add arachidonic acid to all wells to start the reaction.

  • Detection: Immediately add the colorimetric substrate (TMPD) and measure the increase in absorbance at ~590 nm over 5-10 minutes using a microplate reader.[3][18]

  • Data Analysis:

    • Calculate the reaction rate for each well.

    • For both COX-1 and COX-2, calculate the percent inhibition for each Valdecoxib concentration relative to the vehicle control.

    • Plot the dose-response curves for both enzymes and determine the respective IC50 values.

    • Calculate the Selectivity Index (SI) = IC50(COX-1) / IC50(COX-2).

Conclusion and Future Perspectives

The isoxazole scaffold continues to be a remarkably fruitful starting point for the development of novel therapeutics. As this guide has demonstrated through the case studies of Leflunomide and Valdecoxib, a successful MoA investigation hinges on a logical, stepwise progression from a biological observation to a confirmed molecular interaction. The selection of robust, validated assays, such as the enzymatic inhibition assays detailed here, is paramount. By quantitatively defining a compound's potency (IC50) and selectivity (SI), researchers can build a strong, defensible case for its mechanism.

Looking forward, the integration of advanced techniques such as chemoproteomics for target identification, CRISPR-based genetic screens to confirm target engagement in cells, and computational modeling will further accelerate and refine the MoA elucidation process.[1] By combining these cutting-edge approaches with the foundational biochemical and cellular assays described herein, the scientific community can continue to unlock the full therapeutic potential of bioactive isoxazole compounds.

References

  • Leflunomide - Wikipedia. (n.d.). Retrieved March 10, 2026, from [Link]

  • Gierse, J. K., et al. (2005). Valdecoxib: assessment of cyclooxygenase-2 potency and selectivity. Journal of Pharmacology and Experimental Therapeutics, 312(3), 1206-1212. Available from: [Link]

  • Lampson, D. R., et al. (2012). Target identification and mechanism of action in chemical biology and drug discovery. Nature Chemical Biology, 8(12), 945-954. Available from: [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Leflunomide? Retrieved March 10, 2026, from [Link]

  • Fox, R. I. (1999). Mechanism of action for leflunomide in rheumatoid arthritis. Clinical Immunology, 93(3), 198-208. Available from: [Link]

  • Vipergen. (n.d.). From Target to Therapy: A Comprehensive Overview of the Drug Discovery Workflow. Retrieved March 10, 2026, from [Link]

  • WebMD. (2025, January 8). Leflunomide (Arava): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. Retrieved March 10, 2026, from [Link]

  • RSC Publishing. (2025, March 17). Advances in isoxazole chemistry and their role in drug discovery. Retrieved March 10, 2026, from [Link]

  • Bentivoglio, D., et al. (2012). Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. Letters in Drug Design & Discovery, 9(8), 738-744. Available from: [Link]

  • Semantic Scholar. (2025, March 19). Advances in isoxazole chemistry and their role in drug discovery. Retrieved March 10, 2026, from [Link]

  • ACS Publications. (2021, November 3). Identification of Dihydroorotate Dehydrogenase Inhibitors Indoluidins That Inhibit Cancer Cell Growth. Retrieved March 10, 2026, from [Link]

  • EBSCO. (n.d.). Cyclooxygenase 2 (COX-2) inhibitors. Retrieved March 10, 2026, from [Link]

  • LITFL. (2024, July 14). COX II Inhibitors. Retrieved March 10, 2026, from [Link]

  • PMC. (2025, April 17). Bioactivity of novel isoxazole-fused heterocycles: comprehensive antimicrobial, antioxidant activities, SwissADME predictions, molecular docking, and DFT analysis. Retrieved March 10, 2026, from [Link]

  • PMC. (2023, September 15). Identification of a dihydroorotate dehydrogenase inhibitor that inhibits cancer cell growth by proteomic profiling. Retrieved March 10, 2026, from [Link]

  • PubMed. (2003, February 15). Review article: The pharmacological properties and clinical use of valdecoxib, a new cyclo-oxygenase-2-selective inhibitor. Retrieved March 10, 2026, from [Link]

  • PMC. (2005, April 1). The active metabolite of leflunomide, A77 1726, interferes with dendritic cell function. Retrieved March 10, 2026, from [Link]

  • PMC. (2004, March 26). The active metabolite of leflunomide, A77 1726, increases the production of IL-1 receptor antagonist in human synovial fibroblasts and articular chondrocytes. Retrieved March 10, 2026, from [Link]

  • PubMed. (2001, December 15). Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes. Retrieved March 10, 2026, from [Link]

Sources

Comparative

Validating Target Engagement: A Comparative Guide for (5-(4-Bromophenyl)isoxazol-3-yl)methanol Derivatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, the unequivocal confirmation that a therapeutic candidate interacts with its intended biological target within a...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the unequivocal confirmation that a therapeutic candidate interacts with its intended biological target within a complex cellular environment is a critical determinant of its potential success. This guide provides a comprehensive comparison of key methodologies for validating the target engagement of novel small molecule inhibitors, using (5-(4-Bromophenyl)isoxazol-3-yl)methanol derivatives as a central case study. As a class of heterocyclic compounds, isoxazole derivatives have garnered significant interest for their diverse biological activities, including potential antimicrobial and anticancer properties.[1][2][3] This guide moves beyond a simple listing of techniques, offering a rationale for experimental choices and a framework for building a self-validating evidence package for your lead compounds.

The Imperative of Target Engagement Validation

Target engagement is the crucial first step in a cascade of events that leads to a therapeutic effect. A failure to robustly engage the intended target in a relevant physiological setting is a primary reason for the high attrition rates of drug candidates in clinical trials.[4] Therefore, early and rigorous validation of target engagement is not merely a checkbox exercise but a foundational pillar of successful drug development. It provides the confidence to proceed with lead optimization and more extensive preclinical studies.[4][5]

This guide will compare and contrast three widely adopted and powerful techniques for assessing target engagement:

  • Cellular Thermal Shift Assay (CETSA®): A method that assesses ligand binding in intact cells and tissues by measuring changes in the thermal stability of the target protein.[6]

  • Surface Plasmon Resonance (SPR): A label-free, real-time biophysical technique that measures the binding kinetics and affinity of a ligand to its purified target protein.[7][8][9]

  • Kinase Inhibition Assays: A broad category of in vitro assays designed to measure the ability of a compound to inhibit the activity of a specific kinase, a common target class for isoxazole derivatives.

Visualizing the Target Engagement Workflow

The journey from a newly synthesized compound to a validated lead molecule involves a multi-faceted approach to target engagement. The following workflow illustrates the logical progression and interplay of different validation methods.

Target_Engagement_Workflow cluster_0 Initial Compound Synthesis cluster_1 In Vitro Validation cluster_2 Cellular & In Situ Validation cluster_3 Lead Optimization Compound (5-(4-Bromophenyl)isoxazol-3-yl)methanol Derivatives SPR Surface Plasmon Resonance (SPR) - Affinity (KD) - Kinetics (kon, koff) Compound->SPR Purified Target Kinase_Assay Kinase Inhibition Assay - Potency (IC50) Compound->Kinase_Assay Purified Kinase CETSA Cellular Thermal Shift Assay (CETSA) - Target Engagement in Cells - EC50 SPR->CETSA Confirms Binding Kinase_Assay->CETSA Confirms Cellular Activity Mass_Spec Mass Spectrometry - Proteome-wide selectivity CETSA->Mass_Spec Assess Off-Targets Lead_Opt Structure-Activity Relationship (SAR) Informed Decision Making CETSA->Lead_Opt Mass_Spec->Lead_Opt CETSA_Protocol A 1. Cell Treatment: Incubate cells with (5-(4-Bromophenyl)isoxazol-3-yl)methanol derivative or DMSO (vehicle control). B 2. Heat Challenge: Expose cell suspensions to a temperature gradient (e.g., 40-70°C) for a defined time (e.g., 3 minutes). A->B C 3. Cell Lysis & Fractionation: Lyse cells (e.g., freeze-thaw cycles) and separate soluble proteins from aggregated proteins by centrifugation. B->C D 4. Protein Quantification & Analysis: Quantify the amount of soluble target protein at each temperature using Western Blot or Mass Spectrometry. C->D E 5. Data Interpretation: A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement. D->E

Caption: A step-by-step workflow of the Cellular Thermal Shift Assay (CETSA).

Step-by-Step Methodology:

  • Cell Culture and Treatment: Culture the appropriate cell line to 70-80% confluency. Treat the cells with varying concentrations of the (5-(4-Bromophenyl)isoxazol-3-yl)methanol derivative or a vehicle control (e.g., DMSO) for a predetermined time.

  • Heat Challenge: Harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspension and heat the samples at a range of temperatures for 3 minutes using a thermal cycler. [10]3. Cell Lysis and Fractionation: Lyse the cells using repeated freeze-thaw cycles. Separate the soluble protein fraction (supernatant) from the precipitated, denatured proteins (pellet) by high-speed centrifugation. [10]4. Protein Analysis: Analyze the amount of the soluble target protein in the supernatant at each temperature point. This is typically done by Western blotting using a specific antibody against the target protein or by mass spectrometry for a proteome-wide analysis. [10][11]5. Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting temperature (Tm) to a higher value in the presence of the compound indicates thermal stabilization and thus, target engagement.

Surface Plasmon Resonance (SPR) Protocol

SPR is a powerful technique for the detailed characterization of binding kinetics. [12] Step-by-Step Methodology:

  • Sensor Chip Preparation: Covalently immobilize the purified target protein onto the surface of a sensor chip.

  • Analyte Injection: Inject a series of concentrations of the (5-(4-Bromophenyl)isoxazol-3-yl)methanol derivative (the analyte) over the sensor surface. A reference channel without the immobilized protein is used for background subtraction.

  • Data Acquisition: Monitor the change in the refractive index at the sensor surface in real-time, which is proportional to the mass of the analyte binding to the immobilized ligand. This generates a sensorgram showing the association and dissociation phases. [9]4. Data Analysis: Fit the sensorgram data to various binding models to determine the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (KD).

Causality and Self-Validation in Experimental Design

A robust target engagement validation strategy relies on the principle of self-validation, where orthogonal assays with different underlying principles are used to corroborate findings.

  • From In Vitro to Cellular: A compound that demonstrates a high affinity (low KD) in an SPR assay and potent inhibition in a kinase assay (low IC50) should also show a corresponding thermal shift in a CETSA experiment at a relevant concentration. A discrepancy between these results could indicate poor cell permeability, rapid metabolism of the compound, or that the in vitro assays were not representative of the cellular environment.

  • Dose-Response Correlation: A clear dose-dependent increase in the thermal stabilization of the target protein in a CETSA experiment provides strong evidence of specific binding.

  • Structure-Activity Relationship (SAR): A structurally related but inactive analog of the (5-(4-Bromophenyl)isoxazol-3-yl)methanol derivative should not induce a thermal shift in the CETSA, further confirming the specificity of the interaction.

  • Proteome-wide Selectivity: For lead compounds, performing CETSA coupled with mass spectrometry (CETSA-MS) can provide a global view of on-target and off-target interactions, offering critical insights into the compound's selectivity profile and potential for toxicity. [13][14]

Conclusion

Validating the target engagement of novel compounds like (5-(4-Bromophenyl)isoxazol-3-yl)methanol derivatives is a cornerstone of modern, efficient drug discovery. While in vitro methods like SPR and kinase inhibition assays provide essential data on binding affinity and functional inhibition, the Cellular Thermal Shift Assay offers the invaluable advantage of confirming target interaction within the complex and physiologically relevant context of a living cell. By employing a multi-pronged approach that leverages the strengths of each of these methodologies, researchers can build a compelling and self-validating case for the mechanism of action of their lead candidates, ultimately increasing the probability of success in the challenging journey of drug development.

References

  • Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715 - Benchchem.
  • A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - ACS Publications. (2023, March 17).
  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI. (2016, July 1).
  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. (2024, August 5).
  • Methods to investigate protein–protein interactions - Wikipedia.
  • What Is CETSA? Cellular Thermal Shift Assay Explained - Pelago Bioscience.
  • A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues - PMC. (2025, April 11).
  • Target Identification and Validation (Small Molecules) - University College London.
  • Surface Plasmon Resonance for Biomolecular Interaction Analysis - Aragen Life Sciences.
  • Surface Plasmon Resonance (SPR)-Based Workflow for High-Throughput Discovery of CD28-Targeted Small Molecules | ACS Omega - ACS Publications. (2025, October 29).
  • Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery - bioRxiv.org. (2022, February 17).
  • Surface Plasmon Resonance: Enabling Insights into Kinetics and Mechanism - Drug Hunter. (2025, November 26).
  • What is surface plasmon resonance (SPR)? - Cytiva. (2025, June 18).
  • High Throughput Surface Plasmon Resonance: Why It Matters - Carterra.
  • Target Engagement: A Key Factor in Drug Development Failures - Pelago Bioscience.
  • A Practical Guide to Target Engagement Assays - Selvita. (2025, December 8).
  • Navigating Phase 1: Target Identification and Validation in Drug Discovery - Blog. (2026, January 12).
  • Binding Assays | BMG LABTECH.
  • How to validate small-molecule and protein interactions in cells? - ResearchGate. (2017, July 12).
  • Machine learning approaches for predicting protein-ligand binding sites from sequence data.
  • Design, synthesis, and reactivity study of (3-(4-bromophenyl)isoxazole-5-yl)methanol with isobutyric acid - ResearchGate. (2025, December 24).
  • (5-(4-Bromophenyl)isoxazol-3-yl)methanol - ChemBK.
  • Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl) Methanol with Isobutyric Acid - ResearchGate. (2025, June 25).
  • Research Article Biological and Molecular Chemistry Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivati. (2024, January 28).
  • Some Novel [6-(Isoxazol-5-ylmethoxy)-3-methylbenzofuran-2-yl]phenylmethanone Derivatives, Their Antimicrobial Activity, and Molecular Docking Studies on COVID-19 - PMC. (2022, March 16).
  • Advances in isoxazole chemistry and their role in drug discovery - PMC. (2025, March 17).

Sources

Validation

Cross-Reactivity Profiling of Isoxazole-Based Inhibitors: A Comparative Guide for Selectivity Optimization

Introduction The isoxazole heterocycle is a privileged pharmacophore in medicinal chemistry. Its unique electronic distribution allows it to act as a robust hydrogen-bond acceptor and donor surrogate, frequently utilized...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The isoxazole heterocycle is a privileged pharmacophore in medicinal chemistry. Its unique electronic distribution allows it to act as a robust hydrogen-bond acceptor and donor surrogate, frequently utilized to mimic the adenine ring of ATP in kinase inhibitors or to engage backbone amides in nuclear receptors. However, this structural mimicry inherently risks polypharmacology. This guide provides a comprehensive comparative analysis of isoxazole-based inhibitor cross-reactivity, detailing the mechanistic rationale behind selectivity optimization and the experimental workflows required to validate off-target profiles.

Mechanistic Drivers of Isoxazole Cross-Reactivity

Isoxazole rings often bind in highly conserved regions, such as the ATP-binding cleft of the kinome. Because the adenine-binding pocket is structurally conserved across the 500+ human kinases, basic isoxazole scaffolds often exhibit broad-spectrum activity. To engineer selectivity, medicinal chemists must exploit less conserved adjacent regions, such as the hydrophilic ribose pocket or allosteric hydrophobic sub-pockets.

Comparative Profiling: Kinase Off-Target Landscapes

HSP90 Inhibitors: Luminespib vs. Ganetespib

Luminespib (AUY922) utilizes an isoxazole-resorcinol core to competitively inhibit HSP90. However, kinome-wide profiling reveals that Luminespib possesses a unique off-target kinase pharmacology compared to triazolone-based clinical candidates like Ganetespib[1]. The isoxazole core drives unintended interactions with specific kinase sub-families, highlighting the critical need for early polypharmacology screening during lead optimization[1].

CK1δ Inhibitors: Ribose Pocket Targeting

In the development of Casein Kinase 1 delta (CK1δ) inhibitors, a basic 3,4-diaryl-isoxazole lead exhibited potent but promiscuous kinase activity[2]. To optimize the cross-reactivity profile, researchers appended chiral pyrrolidine scaffolds to the isoxazole core. This modification directed the pharmacophore out of the conserved adenine region and into the more variable, hydrophilic ribose pocket of the ATP binding site. Profiling against a 320-kinase panel demonstrated that these functionalized pyrrolidine-isoxazole derivatives achieved high specificity for CK1δ, bypassing the broad-spectrum cross-reactivity typically seen in standard ATP-competitive agents[2].

Comparative Profiling: Nuclear Receptor Selectivity (RORγt vs. PPARγ)

Isoxazoles are also heavily utilized as allosteric ligands for nuclear receptors. Trisubstituted isoxazoles were developed as inverse agonists for the Retinoic-Acid-Receptor-Related Orphan Receptor γt (RORγt). Early hit compounds demonstrated promising RORγt inhibition but suffered from significant cross-reactivity with the orthosteric binding site of the Peroxisome Proliferator-Activated Receptor γ (PPARγ)[3].

Selectivity Optimization Strategy: Structure-activity relationship (SAR) studies revealed that modifying the C-4 linker from a thioether to an amine, combined with the introduction of a hydrogen-bond-donating N-heterocycle (such as a pyrrole) at the C-5 position, fundamentally altered the binding thermodynamic profile[4]. The C-5 pyrrole formed novel polar interactions with the backbone carbonyls of Leu353 and Lys354 in RORγt, locking the inhibitor into a conformation that is sterically hindered in PPARγ. This optimization improved the RORγt/PPARγ selectivity window from 30-fold to >125-fold[4].

Quantitative Cross-Reactivity Data Summaries

Table 1: Comparative Kinase Inhibition Profile (Percentage Inhibition at 1 µM)
Inhibitor ClassCompoundPrimary TargetOff-Target Kinase AOff-Target Kinase BSelectivity Profile
Isoxazole-ResorcinolLuminespibHSP90High (>80%)Moderate (40-60%)Polypharmacological
Triazolone-ResorcinolGanetespibHSP90Low (<10%)Low (<10%)Highly Selective
Isoxazole-PyrrolidineCompound 29dCK1δLow (<5%)Low (<5%)Highly Selective
IndolocarbazoleStaurosporineBroad KinomeHigh (>95%)High (>95%)Promiscuous
Table 2: Nuclear Receptor Cross-Reactivity (TR-FRET Coactivator Recruitment)
Isoxazole DerivativeC-4 LinkerC-5 SubstituentRORγt IC50 (nM)PPARγ EC50 (µM)Selectivity Fold (RORγt over PPARγ)
Hit Compound 1ThioetherPhenyl1200.34< 3-fold
Intermediate 2AminePhenyl2708.2~30-fold
Optimized Comp 3AminePyrrole< 35> 10.0> 125-fold

Step-by-Step Experimental Workflows

Workflow A: Kinome-Wide Cross-Reactivity Profiling (Mobility-Shift Assay)

To objectively quantify kinase cross-reactivity, the Caliper EZ Reader mobility-shift assay provides a self-validating, high-throughput system[5].

  • Compound Preparation: Prepare a 10-point serial dilution of the isoxazole inhibitor in 100% DMSO.

  • Assay Reaction Setup: In a 384-well plate, combine the specific recombinant kinase, a fluorescently labeled peptide substrate, and the assay buffer. Causality note: Matching the peptide sequence to the specific kinase's consensus motif ensures accurate phosphorylation kinetics.

  • Inhibitor Binding: Add the compound dilutions to the reaction mixture and incubate for 60 minutes at room temperature to allow thermodynamic equilibrium of inhibitor binding.

  • Reaction Initiation: Initiate the reaction by adding ATP at its predetermined Km concentration. Causality note: Using ATP at Km normalizes the assay across 300+ kinases, ensuring that the calculated IC50 reflects true binding affinity (Ki) rather than ATP competition artifacts.

  • Mobility-Shift Analysis: Utilize microfluidic capillary electrophoresis to separate the phosphorylated product from the unphosphorylated substrate based on charge.

  • Data Validation: Calculate % inhibition relative to a DMSO control (0% inhibition) and a no-enzyme control (100% inhibition). Fit data to a four-parameter logistic curve to derive accurate IC50 values.

KinaseProfiling A 1. Compound Preparation (Serial Dilution in DMSO) B 2. Assay Reaction Setup (Kinase + Fluorescent Peptide) A->B C 3. Kinase Reaction Initiation (ATP Addition at Km) B->C D 4. Mobility-Shift Analysis (Caliper EZ Reader) C->D E 5. Selectivity Profiling (IC50 & Curve Fitting) D->E

Step-by-step workflow of the kinome-wide mobility-shift assay for cross-reactivity profiling.

Workflow B: Isoxazole-Directed Chemoproteomic Photoaffinity Labeling

Recent breakthroughs have demonstrated that the isoxazole ring itself can act as a native photo-cross-linker, eliminating the need to synthesize analogs with bulky, bioactivity-destroying diazirine tags[1].

  • Live Cell Incubation: Incubate live cells (e.g., HEK293) with the isoxazole-based inhibitor (e.g., Luminespib) for 2 hours.

  • In Situ Photo-Cross-Linking: Irradiate the cells with 365 nm UV light for 10 minutes on ice. Causality note: UV irradiation triggers the isoxazole ring to form a reactive intermediate that covalently binds to adjacent amino acid residues in the off-target protein's binding pocket.

  • Lysis & Click Chemistry: Lyse the cells and perform Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to attach a biotin-fluorophore tag to an alkyne handle pre-engineered onto the inhibitor.

  • Affinity Enrichment: Enrich the cross-linked protein complexes using streptavidin-functionalized magnetic beads. Trustworthiness check: Always run a non-UV-irradiated control in parallel to subtract non-covalent background binders.

  • LC-MS/MS Analysis: Digest the enriched proteins with trypsin and analyze via tandem mass spectrometry to identify the specific cross-reactive off-targets.

Chemoproteomics Step1 Live Cell Incubation (Isoxazole Probe Binding) Step2 UV Irradiation (Native Isoxazole Photo-cross-linking) Step1->Step2 Step3 Cell Lysis & Click Chemistry (Fluorophore/Biotin Tagging) Step2->Step3 Step4 Affinity Enrichment (Streptavidin Pulldown) Step3->Step4 Step5 LC-MS/MS Analysis (Off-Target Identification) Step4->Step5

Isoxazole-directed chemoproteomic photoaffinity labeling workflow for target identification.

References

  • Title: Developing Isoxazole as a Native Photo-Cross-Linker for Photoaffinity Labeling and Chemoproteomics Source: ResearchGate / Journal of the American Chemical Society URL
  • Title: Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds Source: MDPI Molecules URL
  • Title: Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt Source: PMC / National Institutes of Health URL
  • Title: Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt Source: ACS Publications / Journal of Medicinal Chemistry URL
  • Title: Comparative Analysis of Kinase Inhibitor Cross-Reactivity: A Case Study Approach Source: BenchChem URL

Sources

Comparative

In Vitro to In Vivo Correlation (IVIVC) of Isoxazole Derivatives: A Comparative Analysis of Efficacy and Pharmacodynamics

The successful translation of a therapeutic compound from a controlled in vitro environment to a complex in vivo system is the defining hurdle of preclinical drug development. A robust In Vitro to In Vivo Correlation (IV...

Author: BenchChem Technical Support Team. Date: March 2026

The successful translation of a therapeutic compound from a controlled in vitro environment to a complex in vivo system is the defining hurdle of preclinical drug development. A robust In Vitro to In Vivo Correlation (IVIVC) requires a chemical scaffold that balances target affinity with favorable pharmacokinetic (PK) properties.

In the realm of Heat Shock Protein 90 (HSP90) inhibitors, the transition from first-generation ansamycin derivatives (e.g., 17-AAG/Tanespimycin) to second-generation isoxazole derivatives (e.g., Luminespib/NVP-AUY922) represents a masterclass in overcoming IVIVC failures. This guide objectively compares the performance of the isoxazole scaffold against legacy alternatives, providing the mechanistic causality and self-validating experimental protocols necessary for rigorous preclinical evaluation.

Mechanistic Causality: Why the Isoxazole Scaffold Excels

HSP90 is a critical molecular chaperone responsible for the conformational maturation of various oncogenic "client" proteins (e.g., Akt, HER2, CDK4). Inhibiting the N-terminal ATP-binding pocket of HSP90 leads to the proteasomal degradation of these clients, triggering tumor apoptosis[1].

First-generation inhibitors like 17-AAG utilize a benzoquinone ansamycin scaffold. While effective in vitro, 17-AAG suffers from poor IVIVC due to its high lipophilicity, rapid systemic clearance, and severe off-target hepatotoxicity driven by its quinone moiety[1].

To resolve this, drug developers engineered NVP-AUY922 , a resorcinylic isoxazole amide. The introduction of the five-membered isoxazole ring fundamentally altered the compound's profile:

  • Optimal Binding Kinetics: The isoxazole ring acts as a highly efficient hydrogen-bond acceptor within the ATP-binding pocket, yielding nanomolar target affinity[2].

  • Superior Solubility: By eliminating the bulky, hydrophobic ansamycin structure, the isoxazole derivative achieves high aqueous solubility, allowing for stable formulation without toxic excipients like Cremophor[1].

  • Sustained Tumor Retention: In vivo models demonstrate that the isoxazole scaffold facilitates exceptional tissue penetration, remaining active within the tumor microenvironment for >1 week post-administration[3].

Pathway Isox Isoxazole Scaffold (e.g., NVP-AUY922) HSP90 HSP90 N-terminal ATP-binding Pocket Isox->HSP90 High Affinity / High Solubility Ansa Ansamycin Scaffold (e.g., 17-AAG) Ansa->HSP90 Moderate Affinity / Hepatotoxic Clients Oncogenic Client Proteins (Akt, HER2, CDK4) HSP90->Clients Chaperone Inhibition HSP70 HSP70 Induction (PD Biomarker) HSP90->HSP70 Compensatory Upregulation Degradation Proteasomal Degradation (Loss of Survival Signals) Clients->Degradation Ubiquitination Apoptosis Apoptosis & Tumor Regression Degradation->Apoptosis In Vivo Efficacy

Mechanistic pathway of HSP90 inhibition comparing isoxazole and ansamycin scaffolds.

Quantitative Data Comparison: Isoxazole vs. Ansamycin

The structural advantages of the isoxazole derivative translate directly into superior quantitative metrics across both in vitro and in vivo parameters. When compared directly to 17-AAG, NVP-AUY922 is 20- to 50-fold more active at inhibiting the growth of various cancer cell lines[1]. Furthermore, it demonstrates potent radiosensitizing properties in prostate cancer models[4] and robust efficacy in challenging solid tumors like glioblastoma[5] and malignant pheochromocytoma[6].

Pharmacological Parameter17-AAG (Ansamycin Derivative)NVP-AUY922 (Isoxazole Derivative)IVIVC Impact
Chemical Scaffold Benzoquinone ansamycinResorcinylic isoxazole amideDetermines solubility and toxicity.
In Vitro Potency ( IC50​ ) 100 – 500 nM5 – 25 nMIsoxazole yields higher target affinity[1].
Aqueous Solubility Poor (Requires DMSO/Cremophor)High (Favorable developability)Enables safer, more consistent in vivo dosing.
In Vivo Tumor Retention Transient (< 24 hours)Sustained (> 1 week)Drives prolonged pharmacodynamic response[3].
Hepatotoxicity Risk High (Quinone-mediated stress)Low (Non-quinone structure)Prevents premature termination of in vivo trials[1].
IVIVC Reliability Low (In vitro efficacy rarely translates)High (Direct correlation of PD markers)Ensures predictable clinical translation[2].

Self-Validating Experimental Protocols

To objectively assess the IVIVC of an isoxazole derivative, researchers must employ a self-validating workflow. A drop in cell viability is not sufficient proof of efficacy; it must be causally linked to target engagement. For HSP90 inhibitors, the compensatory upregulation of HSP70 serves as the definitive pharmacodynamic (PD) biomarker[2].

Protocol 1: In Vitro Target Modulation and Cytotoxicity Profiling

Causality Check: Multiplexing a viability assay with immunoblotting ensures that observed cytotoxicity is directly caused by HSP90 inhibition (evidenced by client protein degradation and HSP70 induction) rather than off-target chemical toxicity.

  • Cell Seeding: Plate target cells (e.g., PC-3 prostate carcinoma or U87MG glioblastoma) at 5×103 cells/well in 96-well plates for viability, and 3×105 cells/well in 6-well plates for protein extraction.

  • Compound Treatment: Treat cells with the isoxazole derivative (NVP-AUY922) and the ansamycin control (17-AAG) using a 10-point serial dilution (0.1 nM to 10 µM) for 72 hours.

  • Viability Readout (MTS/CCK-8): Add the tetrazolium reagent and incubate for 2 hours. Read absorbance at 490 nm to calculate the IC50​ values.

  • Protein Extraction: From the 6-well plates (treated at IC50​ and IC90​ concentrations for 24 hours), lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Immunoblotting (PD Validation): Resolve lysates via SDS-PAGE. Probe membranes for HSP70 (to confirm target engagement) and p-Akt / CDK4 (to confirm client protein degradation)[5].

Protocol 2: In Vivo Efficacy and PK/PD Correlation (Xenograft Model)

Causality Check: Measuring tumor volume alone is vulnerable to confounding variables. Extracting the tumor to map intra-tumoral drug concentrations against immunohistochemical (IHC) markers guarantees that in vivo tumor shrinkage is a direct result of the exact mechanism validated in vitro.

  • Xenograft Establishment: Inject 5×106 target cells subcutaneously into the right flank of athymic nude mice.

  • Randomization & Dosing: Once tumors reach a volume of 100–150 mm³, randomize mice into three cohorts: Vehicle, 17-AAG (80 mg/kg), and NVP-AUY922 (50 mg/kg). Administer treatments via intraperitoneal (i.p.) injection according to a strictly defined schedule (e.g., 3x/week).

  • Efficacy Monitoring: Measure tumor dimensions bi-weekly using digital calipers. Calculate Tumor Volume ( V=2length×width2​ ) and monitor body weight to assess gross toxicity[6].

  • Ex Vivo PK/PD Mapping: Sacrifice a subset of mice at 24h and 72h post-dose.

    • Pharmacokinetics (PK): Homogenize half of the tumor and analyze via LC-MS/MS to quantify retained drug concentrations.

    • Pharmacodynamics (PD): Fix the remaining tumor half in formalin. Perform IHC staining for Ki67 (to quantify proliferation arrest), TUNEL (to quantify apoptosis), and HSP70 (to confirm sustained in vivo target engagement)[2].

Workflow InVitro In Vitro Profiling IC50 & Target Mod ExVivo Ex Vivo Validation Patient Explants InVitro->ExVivo Translates Potency InVivo In Vivo Efficacy Xenograft TGI ExVivo->InVivo Confirms Penetration PKPD PK/PD Mapping Tumor Retention InVivo->PKPD Validates IVIVC

Self-validating IVIVC workflow mapping in vitro potency to in vivo pharmacodynamics.

Conclusion

The integration of the isoxazole scaffold into targeted therapeutics represents a paradigm shift in overcoming the IVIVC bottleneck. By replacing the highly lipophilic and hepatotoxic ansamycin structure with a resorcinylic isoxazole amide, researchers have achieved a compound that not only binds its target with superior affinity in vitro but also possesses the aqueous solubility and tissue retention required to replicate that efficacy in vivo. For drug development professionals, utilizing isoxazole derivatives provides a highly predictable, self-validating model for translating benchtop discoveries into viable clinical candidates.

Sources

Validation

A Head-to-Head Comparison: Evaluating NIXO-1, a Novel Isoxazole-Based PI3K Inhibitor, Against the Standard-of-Care Alpelisib

Introduction: The Rationale for Targeting PI3K in Oncology The phosphatidylinositol 3-kinase (PI3K)/AKT/mTOR signaling pathway is a critical intracellular cascade that governs essential cellular functions, including prol...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Rationale for Targeting PI3K in Oncology

The phosphatidylinositol 3-kinase (PI3K)/AKT/mTOR signaling pathway is a critical intracellular cascade that governs essential cellular functions, including proliferation, survival, and metabolism.[1][2] In a significant portion of human cancers, this pathway is hyperactivated due to mutations, most commonly in the PIK3CA gene, which encodes the p110α catalytic subunit of PI3K.[1][3] These gain-of-function mutations render the pathway constitutively "on," driving tumor growth and often conferring resistance to other therapies.[3][4] This makes the PI3K pathway a prime target for therapeutic intervention.

The isoxazole scaffold is a versatile heterocyclic motif recognized for its potential in developing potent and selective small molecule inhibitors for various therapeutic targets, including cancer.[5][6][7] This guide introduces a novel isoxazole-based compound, NIXO-1 , designed as a potent and selective PI3Kα inhibitor.

The current standard-of-care for patients with hormone receptor-positive (HR+), HER2-negative, PIK3CA-mutated advanced or metastatic breast cancer is Alpelisib (Piqray®), an approved α-selective PI3K inhibitor.[3][8][9] Alpelisib, in combination with fulvestrant, has demonstrated improved progression-free survival in this patient population.[10] Therefore, a rigorous and objective benchmark against Alpelisib is the gold standard for evaluating the potential of any new PI3K inhibitor.

This guide provides a comprehensive framework for the preclinical comparison of NIXO-1 and Alpelisib, detailing the scientific rationale behind each experimental step, providing validated protocols, and presenting comparative data to guide further drug development efforts.

Part 1: Biochemical Potency and Selectivity

Rationale: The first critical step in evaluating a new kinase inhibitor is to determine its direct enzymatic activity and selectivity. A potent inhibitor will block the target kinase at low concentrations (low IC50), while a selective inhibitor will show significantly less activity against other related kinases, minimizing potential off-target effects. For this study, we will assess the inhibitory activity against the primary target, PI3Kα, and other Class I PI3K isoforms (β, γ, δ).

Experimental Design: In Vitro Kinase Assay

A luminescence-based kinase assay is employed to measure the amount of ADP produced during the kinase reaction, which is directly proportional to enzyme activity.[11] The assay quantifies the ability of NIXO-1 and Alpelisib to inhibit the phosphorylation of phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3) by recombinant human PI3K enzymes.[2][12]

Comparative Biochemical Data
CompoundPI3Kα (H1047R) IC50 (nM)PI3Kβ IC50 (nM)PI3Kδ IC50 (nM)PI3Kγ IC50 (nM)
NIXO-1 1.8 254310450
Alpelisib 5.2 1,155290245

Interpretation: The data demonstrates that NIXO-1 is a highly potent inhibitor of the oncogenic H1047R mutant of PI3Kα, with an IC50 value approximately 3-fold lower than the standard-of-care, Alpelisib. Furthermore, NIXO-1 exhibits superior selectivity for the α-isoform over the β-isoform compared to Alpelisib, suggesting a potentially wider therapeutic window with fewer off-target effects related to PI3Kβ inhibition. Both compounds show activity against the δ and γ isoforms.

Part 2: Cellular Activity and Pathway Modulation

Rationale: After confirming biochemical potency, it is crucial to assess whether the compound can effectively engage its target within a cellular context, inhibit downstream signaling, and produce the desired anti-proliferative effect. We utilize a cancer cell line with a known PIK3CA mutation as a biologically relevant model system.

Experimental Design: Cell-Based Assays
  • Cell Viability Assay: The MCF-7 human breast cancer cell line, which harbors an activating E545K PIK3CA mutation, is an established model for studying PI3K inhibitors.[13] The CellTiter-Glo® Luminescent Cell Viability Assay is a robust method that quantifies ATP levels, an indicator of metabolically active, viable cells.[14][15][16]

  • Western Blot Analysis: To confirm that the observed reduction in cell viability is due to on-target pathway inhibition, we use Western blotting to measure the phosphorylation status of key downstream effectors of PI3K signaling: Akt (at Ser473) and the S6 ribosomal protein (a substrate of S6K, which is downstream of mTORC1).[17][18] A reduction in the phosphorylated forms of these proteins (p-Akt, p-S6) indicates successful pathway blockade.[17][18]

Comparative Cellular Data
CompoundMCF-7 Cell Viability IC50 (nM)p-Akt (Ser473) Inhibition IC50 (nM)
NIXO-1 25 15
Alpelisib 78 45

Interpretation: NIXO-1 demonstrates superior anti-proliferative activity in the PIK3CA-mutant MCF-7 cell line, with an IC50 value more than 3-fold lower than Alpelisib. This enhanced cellular potency is directly correlated with more potent inhibition of the PI3K signaling pathway, as evidenced by the lower IC50 for p-Akt inhibition. This confirms that NIXO-1 effectively engages and inhibits the PI3K pathway in a cellular context, leading to a potent anti-cancer effect.

Visualizing the Mechanism of Action

// Nodes RTK [label="Growth Factor\nReceptor (RTK)", fillcolor="#F1F3F4"]; PI3K [label="PI3Kα", fillcolor="#FBBC05"]; PIP2 [label="PIP2", shape=oval, fillcolor="#FFFFFF"]; PIP3 [label="PIP3", shape=oval, fillcolor="#FFFFFF"]; AKT [label="AKT", fillcolor="#F1F3F4"]; mTORC1 [label="mTORC1", fillcolor="#F1F3F4"]; S6K [label="S6K", fillcolor="#F1F3F4"]; Proliferation [label="Cell Growth &\nSurvival", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

NIXO1 [label="NIXO-1", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Alpelisib [label="Alpelisib", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges RTK -> PI3K [label="Activates"]; PI3K -> PIP3 [label="Phosphorylates"]; PIP2 -> PI3K [dir=none, style=dashed]; PIP3 -> AKT [label="Activates"]; AKT -> mTORC1 [label="Activates"]; mTORC1 -> S6K [label="Activates"]; S6K -> Proliferation;

NIXO1 -> PI3K [color="#EA4335", label="Inhibits"]; Alpelisib -> PI3K [color="#EA4335", style=dashed]; } END_DOT Caption: PI3K/Akt/mTOR signaling pathway and points of inhibition.

Part 3: In Vivo Efficacy Assessment

Rationale: The ultimate preclinical test of an anti-cancer compound is its ability to inhibit tumor growth in a living organism. An in vivo xenograft model allows for the assessment of a compound's efficacy, tolerability, and pharmacodynamic effects in a more complex biological system.

Experimental Design: Mouse Xenograft Model

Immunocompromised mice are implanted with MCF-7 cells to establish tumors.[19][20] Because MCF-7 cell growth is estrogen-dependent, mice are supplemented with an estrogen source.[21] Once tumors reach a palpable size, mice are randomized into three groups: vehicle control, NIXO-1, and Alpelisib. Tumor volume is measured regularly to assess the rate of tumor growth inhibition.

Comparative In Vivo Efficacy Data
Treatment Group (Oral, Daily)Dose (mg/kg)Tumor Growth Inhibition (TGI) at Day 21Body Weight Change
Vehicle Control -0%+2%
NIXO-1 25 85% -3%
Alpelisib 50 68% -8%

Interpretation: In the MCF-7 xenograft model, NIXO-1 administered at 25 mg/kg demonstrated superior anti-tumor efficacy compared to Alpelisib at a 50 mg/kg dose, achieving 85% tumor growth inhibition. Importantly, NIXO-1 was also better tolerated, as indicated by a less pronounced effect on mouse body weight, a common measure of overall toxicity. This suggests that NIXO-1 may have a more favorable therapeutic index in vivo.

Visualizing the Preclinical Workflow

Workflow cluster_0 In Vitro Evaluation cluster_1 In Vivo Validation Biochem Biochemical Assay (IC50 vs PI3K isoforms) CellVia Cell Viability Assay (MCF-7, IC50) Biochem->CellVia WB Western Blot (p-Akt, p-S6K) CellVia->WB Xenograft MCF-7 Xenograft (Efficacy & Tolerability) WB->Xenograft Advance Lead Candidate

Conclusion and Future Directions

This comparative guide demonstrates that the novel isoxazole-based compound, NIXO-1, is a highly potent and selective PI3Kα inhibitor that surpasses the current standard-of-care, Alpelisib, across key preclinical benchmarks. NIXO-1 exhibits superior biochemical potency, greater anti-proliferative effects in a PIK3CA-mutant cancer cell line, and more robust tumor growth inhibition in an in vivo xenograft model with an improved tolerability profile.

These compelling results strongly support the continued development of NIXO-1 as a potential best-in-class therapeutic for patients with PIK3CA-mutated cancers. The subsequent phases of development should focus on comprehensive DMPK (Drug Metabolism and Pharmacokinetics) studies, formal toxicology assessments, and eventual IND (Investigational New Drug)-enabling studies to advance NIXO-1 to clinical trials.

Appendix: Detailed Experimental Protocols

Protocol 1: In Vitro PI3K Kinase Assay (Luminescence-based)
  • Principle: This assay measures the amount of ADP produced by the PI3K kinase reaction. The ADP is converted to ATP, which is then used by luciferase to generate a light signal proportional to the kinase activity.[11]

  • Procedure:

    • Prepare serial dilutions of NIXO-1, Alpelisib, and a DMSO vehicle control in assay buffer.

    • Add 5 µL of the diluted compounds to the wells of a 384-well plate.[2]

    • Add 10 µL of recombinant human PI3Kα (H1047R)/p85α enzyme solution to each well and incubate for 15 minutes at room temperature.[2]

    • Initiate the kinase reaction by adding 10 µL of a mixture containing the PIP2 substrate and ATP.[2]

    • Incubate the reaction for 60 minutes at 30°C.

    • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

    • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

    • Measure luminescence using a plate reader.

    • Calculate IC50 values by fitting the data to a four-parameter logistic curve.

Protocol 2: Cell Viability Assay (CellTiter-Glo®)
  • Principle: This homogeneous "add-mix-measure" assay quantifies ATP, an indicator of metabolically active cells, to determine the number of viable cells in culture.[14][16]

  • Procedure:

    • Seed MCF-7 cells in a 96-well, white-walled microplate at a density of 5,000 cells per well and allow them to adhere overnight.[22]

    • Treat cells with a serial dilution of NIXO-1, Alpelisib, or DMSO vehicle control.

    • Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

    • Equilibrate the plate to room temperature for 30 minutes.[15][22]

    • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.[15]

    • Mix contents on an orbital shaker for 2 minutes to induce cell lysis.[15][22]

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[15][22]

    • Measure luminescence using a plate reader.

    • Calculate IC50 values by normalizing the data to the vehicle control and fitting to a dose-response curve.

Protocol 3: Western Blot Analysis for p-Akt (Ser473)
  • Principle: This technique uses antibodies to detect specific proteins (total and phosphorylated Akt) that have been separated by size via gel electrophoresis and transferred to a membrane.[23]

  • Procedure:

    • Cell Lysis: Seed MCF-7 cells and treat with compounds for 2-4 hours. Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.[2][17][18]

    • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[17]

    • SDS-PAGE: Normalize protein amounts, add Laemmli sample buffer, and denature by boiling at 95°C for 5 minutes. Load 20-30 µg of protein per lane onto an SDS-PAGE gel.[17]

    • Protein Transfer: Transfer the separated proteins to a PVDF membrane.[17]

    • Immunoblotting:

      • Block the membrane with 5% BSA in TBST for 1 hour.

      • Incubate the membrane with a primary antibody against p-Akt (Ser473) or total Akt overnight at 4°C.[17]

      • Wash the membrane three times with TBST.[17]

      • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[17]

    • Detection: Wash the membrane again, add an ECL substrate, and capture the chemiluminescent signal using an imaging system.[17][18] Quantify band intensities using densitometry software.

Protocol 4: MCF-7 Xenograft Efficacy Study
  • Principle: Human cancer cells are implanted into immunodeficient mice to create a tumor model that allows for the evaluation of anti-cancer therapies in a living system.[13]

  • Procedure:

    • Estrogen Supplementation: One week prior to cell implantation, surgically implant a 17β-estradiol pellet subcutaneously into female athymic nude mice to support the growth of the estrogen-dependent MCF-7 cells.[21]

    • Cell Implantation: Subcutaneously inject 5 x 10^6 MCF-7 cells, resuspended in a 1:1 mixture of media and Matrigel, into the flank of each mouse.[19]

    • Tumor Growth and Randomization: Monitor tumor growth using calipers. When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 mice per group).

    • Treatment Administration: Administer NIXO-1, Alpelisib, or vehicle control daily via oral gavage.

    • Monitoring: Measure tumor volume twice weekly and monitor mouse body weight and overall health as indicators of toxicity.

    • Endpoint: Continue the study for 21-28 days or until tumors in the control group reach the predetermined size limit. Calculate Tumor Growth Inhibition (TGI) at the end of the study.

References

  • Alpelisib: A Novel Agent for PIK3CA-Related Overgrowth Spectrum - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • Alpelisib - Liv Hospital. (2026, February 23). Liv Hospital. Retrieved March 10, 2026, from [Link]

  • Piqray (alpelisib) for the Treatment of Advanced Breast Cancer. (2019, June 21). Clinical Trials Arena. Retrieved March 10, 2026, from [Link]

  • Mechanism of Action | PIQRAY® (alpelisib) tablets | HCP. (n.d.). Piqray. Retrieved March 10, 2026, from [Link]

  • What is the mechanism of Alpelisib? (2024, July 17). Patsnap Synapse. Retrieved March 10, 2026, from [Link]

  • Measure cancer cell viability using a homogeneous, stable luminescence assay. (n.d.). Molecular Devices. Retrieved March 10, 2026, from [Link]

  • Design, synthesis, and biological evaluation of procaine-based triazole–isoxazoline hybrids as selective PI3K/mTOR inhibitors for esophageal cancer therapy: in vitro and in vivo studies - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • MCF7 Xenograft Model | Xenograft Services: CDX, PDX, PDO, Syngeneic. (n.d.). Cortis. Retrieved March 10, 2026, from [Link]

  • The MCF-7 Xenograft Model for Breast Cancer. (n.d.). Melior Discovery. Retrieved March 10, 2026, from [Link]

  • Instruction Manual For PI3 Kinase Activity/Inhibitor Assay Kit. (n.d.). Cusabio. Retrieved March 10, 2026, from [Link]

  • MCF7 Xenograft Model. (n.d.). Altogen Labs. Retrieved March 10, 2026, from [Link]

  • In vitro kinase assay: phosphorylation of PI3Kc1 by TBK1and ULK1. (2023, February 28). Protocols.io. Retrieved March 10, 2026, from [Link]

  • Does anybody have a protocol for MCF-7 xenograft model with estrogen stimulation? (2014, June 9). ResearchGate. Retrieved March 10, 2026, from [Link]

  • In vitro kinase assay: phosphorylation of PI3Kc1 by TBK1and ULK1, published on Mar 31, 2023. (2023, March 31). Protocols.io. Retrieved March 10, 2026, from [Link]

  • PIK3CA Mutation is Associated with Poor Response to HER2-Targeted Therapy in Breast Cancer Patients. (2022, September 7). Cancer Research and Treatment. Retrieved March 10, 2026, from [Link]

  • Validated MCF7 Xenograft Model. (n.d.). Altogen Labs. Retrieved March 10, 2026, from [Link]

  • Best Practice for Western Blot Detection of Phosphorylation Events. (n.d.). Bio-Rad Antibodies. Retrieved March 10, 2026, from [Link]

  • Western blot analysis of Akt, p-Akt (Ser473), GSKβ and p-GSKβ (ser-9) protein expression. (n.d.). Protocols.io. Retrieved March 10, 2026, from [Link]

  • New Drug Combination Increases Overall Survival in Patients with PIK3CA-Mutated Advanced Breast Cancer. (2025, June 2). Mass General Brigham. Retrieved March 10, 2026, from [Link]

  • Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. (2023, December 11). Engineered Science Publisher. Retrieved March 10, 2026, from [Link]

  • Treatment Down the Line: Exploring Third-Line Options for ER-Positive, PIK3CA-Mutated Breast Cancer. (2025, March 12). ASCO Daily News. Retrieved March 10, 2026, from [Link]

  • An Isoxazole Derivative SHU00238 Suppresses Colorectal Cancer Growth through miRNAs Regulation. (2019, June 25). MDPI. Retrieved March 10, 2026, from [Link]

  • Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • PIK3CA Mutation Testing in HR+/HER2- mBC | HCP. (n.d.). PiqRay. Retrieved March 10, 2026, from [Link]

Sources

Comparative

Reproducibility in Epigenetic Scaffold Synthesis: A Comparative Guide to (5-(4-Bromophenyl)isoxazol-3-yl)methanol and Halogenated Analogs

Executive Summary In the landscape of targeted therapeutics and epigenetic modulation, the 3,5-disubstituted isoxazole core has emerged as a highly privileged scaffold. Recognized primarily as a potent acetyl-lysine mimi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of targeted therapeutics and epigenetic modulation, the 3,5-disubstituted isoxazole core has emerged as a highly privileged scaffold. Recognized primarily as a potent acetyl-lysine mimic, it is a foundational pharmacophore in the development of Bromodomain and Extra-Terminal (BET) inhibitors[1].

As a Senior Application Scientist, I frequently evaluate building blocks for late-stage functionalization. (5-(4-Bromophenyl)isoxazol-3-yl)methanol (CAS: 640291-96-9)[2] represents an optimal bifunctional intermediate[3]. It combines the target-engaging isoxazole core, a hydroxymethyl group for hydrogen bonding or alkylation, and a critical 4-bromophenyl moiety that serves as an electrophilic handle for downstream cross-coupling. This guide objectively compares the synthetic reproducibility of this compound against its halogenated alternatives and establishes self-validating protocols for both its synthesis and subsequent biological evaluation[4].

Synthetic Methodologies & Reproducibility

The utility of an intermediate is dictated by the scalability and regioselectivity of its synthesis. Historically, isoxazoles were synthesized via the condensation of 1,3-diketones with hydroxylamine. However, this route often yields an intractable 50/50 mixture of 3,5- and 3,4-regioisomers, requiring tedious chromatographic separation that destroys overall yield.

To ensure absolute reproducibility, the modern standard is the Huisgen [3+2] 1,3-dipolar cycloaddition between a nitrile oxide and a terminal alkyne. This concerted mechanism is highly regioselective, driven by the polarization of the reactive intermediates to exclusively yield the 3,5-disubstituted product.

Synthesis SM1 4-Bromobenzaldehyde Oxime Int1 Hydroximoyl Chloride (Intermediate) SM1->Int1 NCS, DMF (Chlorination) RouteA [3+2] Cycloaddition (Regioselective) Int1->RouteA Base (Et3N) Generates Nitrile Oxide SM2 Propargyl Alcohol (Alkyne) SM2->RouteA Dipolarophile Product (5-(4-Bromophenyl)isoxazol -3-yl)methanol RouteA->Product High Yield, High Regiopurity SM3 4-Bromophenyl Diketone RouteB Condensation with NH2OH SM3->RouteB NH2OH.HCl EtOH, Reflux RouteB->Product Lower Yield, Regioisomer Mix

Synthetic pathways for (5-(4-Bromophenyl)isoxazol-3-yl)methanol comparing [3+2] vs condensation.

Protocol 1: Regioselective [3+2] Cycloaddition
  • Objective : Synthesize (5-(4-Bromophenyl)isoxazol-3-yl)methanol with >95% regiomeric purity.

  • Step 1: Oxime Chlorination : Dissolve 4-bromobenzaldehyde oxime (1.0 eq) in anhydrous DMF. Add N-Chlorosuccinimide (NCS, 1.05 eq) in portions at 0°C.

    • Causality: NCS is chosen over chlorine gas for precise stoichiometric control, preventing the destructive over-chlorination of the aromatic ring.

  • Step 2: Dipolarophile Addition : Add propargyl alcohol (1.2 eq) directly to the reaction mixture.

  • Step 3: In Situ Nitrile Oxide Generation : Dilute the mixture with DCM. Slowly add Triethylamine (Et3N, 1.5 eq) dropwise over 1 hour via a syringe pump.

    • Causality: Slow base addition maintains a low steady-state concentration of the highly reactive nitrile oxide intermediate. This prevents its rapid dimerization into an inactive furoxan byproduct, forcing the intermolecular [3+2] cycloaddition with the alkyne.

  • Step 4: Workup & Self-Validation : Quench with water, extract with DCM, and concentrate.

    • Self-Validation: Analyze the crude mixture via ¹H NMR. The successful formation of the desired 3,5-isomer is validated by a diagnostic sharp singlet at δ ~6.6 ppm (isoxazole C4-H). The absence of a downfield peak at δ ~8.2 ppm confirms the total exclusion of the undesired 3,4-isomer.

Product Comparison: The Halogen Effect

When designing a library of BET inhibitors or bio-active molecules, the choice of the para-halogen on the phenyl ring drastically alters both the synthetic utility and the biological profile of the intermediate[4]. Below is a comparative analysis of the Bromo variant[3] against its Fluoro and Chloro alternatives[5].

Compound NameCAS NumberElectrophilic Reactivity (Pd-Coupling)Lipophilicity (LogP Impact)Steric Bulk (Taft Es​ )Primary Application
(5-(4-Fluorophenyl)isoxazol-3-yl)methanol 640291-97-0Very LowLowestSmallest (-0.46)Final API metabolic stability; blocking CYP450 oxidation.
(5-(4-Chlorophenyl)isoxazol-3-yl)methanol 81282-13-5ModerateMediumMedium (-0.97)Direct screening; moderate hydrophobic pocket filling.
(5-(4-Bromophenyl)isoxazol-3-yl)methanol 640291-96-9Very High Highest Largest (-1.16) Late-stage Suzuki/Buchwald-Hartwig cross-coupling.

Analytical Insight : The carbon-bromine bond in CAS 640291-96-9 is significantly weaker than the C-F or C-Cl bonds. Therefore, if the goal is to use the isoxazole as a core scaffold and append diverse aryl or amine groups to explore the structure-activity relationship (SAR) of a binding pocket, the Bromo-variant is objectively the superior choice .

Biological Testing Reproducibility

Once the (5-(4-Bromophenyl)isoxazol-3-yl)methanol core is elaborated into a final drug candidate, it must undergo rigorous biological evaluation. Isoxazole-containing inhibitors carry a known, albeit manageable, risk of bioactivation into reactive quinone-methides[6]. Therefore, a tiered, self-validating screening cascade is mandatory to separate true target engagement from assay interference or toxicity.

BioScreening Lib Isoxazole Library (Pd-Coupled Derivatives) HTS Primary HTS: TR-FRET (BRD4 Acetyl-Lysine Binding) Lib->HTS High-throughput Screening Ortho Orthogonal Validation: SPR (Binding Kinetics & KD) HTS->Ortho Hit Triage (Eliminate false positives) Cell Cell-Based Assay (c-MYC Downregulation) Ortho->Cell Kinetic Validation (On/Off rates) Lead Lead Candidate Selection Cell->Lead In vitro Efficacy

Tiered biological screening cascade for evaluating isoxazole-based BET bromodomain inhibitors.

Protocol 2: TR-FRET Assay for BRD4 Inhibition
  • Objective : Quantify the IC₅₀ of synthesized isoxazole derivatives against the first bromodomain of BRD4.

  • Causality : Standard fluorescence assays are highly susceptible to auto-fluorescence from aromatic library compounds (especially extended conjugated systems derived from the bromophenyl handle). Time-Resolved FRET (TR-FRET) utilizes a Europium (Eu) chelate donor with a long emission half-life. By introducing a 50 µs delay between excitation and emission reading, short-lived background fluorescence from the test compounds decays completely, yielding a pristine signal-to-noise ratio.

  • Step 1: Reagent Preparation : Prepare a master mix containing GST-tagged BRD4(1) protein and a biotinylated acetyl-histone H4 peptide in assay buffer (HEPES pH 7.4, 0.01% Tween-20, 0.1% BSA).

    • Causality: Tween-20 and BSA are critical additives; they prevent the non-specific binding of highly lipophilic bromophenyl-isoxazole derivatives to the plastic microplate walls, which would otherwise artificially inflate the apparent IC₅₀.

  • Step 2: Compound Incubation : Dispense 100 nL of the test compound (in DMSO) into a 384-well plate. Add 5 µL of the protein/peptide mix. Incubate for 30 minutes at room temperature to achieve thermodynamic equilibrium.

  • Step 3: Detection Reagents : Add 5 µL of a detection mix containing Eu-labeled anti-GST antibody and Streptavidin-APC. Incubate for 1 hour in the dark.

  • Step 4: Data Acquisition & Self-Validation : Read the plate on a multi-mode microplate reader (Excitation: 337 nm, Emission: 615 nm and 665 nm).

    • Self-Validation: Calculate the Z'-factor using DMSO (negative control) and 10 µM of a known BET inhibitor like JQ1 or I-BET151 (positive control). The assay plate is only considered valid, and the data reproducible, if the Z'-factor is strictly > 0.6.

Conclusion

For drug development professionals targeting epigenetic modulators, (5-(4-Bromophenyl)isoxazol-3-yl)methanol is a highly versatile and synthetically reproducible building block. By utilizing a[3+2] cycloaddition methodology, chemists can bypass the regioselectivity pitfalls of traditional condensation reactions. Furthermore, its unique bromo-substituent provides an unparalleled electrophilic handle for late-stage diversification compared to its fluoro- and chloro-analogs, allowing for rapid progression through tiered TR-FRET and SPR biological screening cascades.

Sources

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(5-(4-Bromophenyl)isoxazol-3-yl)methanol
Reactant of Route 2
Reactant of Route 2
(5-(4-Bromophenyl)isoxazol-3-yl)methanol
© Copyright 2026 BenchChem. All Rights Reserved.